Dilinoleic acid

• CAS: 47818-40-6

Core Science & Biosynthesis

Synthesis and Characterization of Dilinoleic Acid for Polymer Applications: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of dilinoleic acid, a versatile bio-based dicarboxylic acid, in the field of polymer science. Its unique structure, derived from the dimerization of renewable fatty acids, imparts flexibility, hydrophobicity, and improved thermal stability to a variety of polymers, making it a key ingredient in the development of sustainable and high-performance materials.

Synthesis of Dilinoleic Acid

The primary industrial method for synthesizing dilinoleic acid is the catalytic dimerization of unsaturated fatty acids, most commonly oleic acid or linoleic acid, which are abundant in vegetable oils. Clay catalysts, particularly montmorillonite (B579905), are widely used due to their efficiency and selectivity.

Clay-Catalyzed Dimerization of Oleic Acid

The dimerization process involves heating the fatty acid in the presence of a catalyst, leading to a complex mixture of cyclic and acyclic dimers, along with trimers and unreacted monomers.

Experimental Protocol:

• Catalyst Activation: Montmorillonite clay is activated by heating to remove adsorbed water, which can affect catalytic activity.

• Reaction Setup: A stirred tank reactor is charged with oleic acid and the activated montmorillonite clay catalyst (typically 1-5% by weight of the oleic acid). A small amount of water (around 2-5%) is often added to the reaction mixture to suppress undesirable side reactions such as decarboxylation.

• Dimerization Reaction: The mixture is heated to a temperature range of 220-260°C under an inert atmosphere (e.g., nitrogen) to prevent oxidation. The reaction is typically carried out for 2-6 hours.

• Catalyst Removal: After the reaction, the hot reaction mixture is filtered to remove the clay catalyst.

• Purification: The crude product, containing dilinoleic acid, unreacted monomers, and other byproducts, is then purified.

Purification of Dilinoleic Acid

Purification is a critical step to obtain high-purity dilinoleic acid suitable for polymerization. Common methods include:

• Distillation: To remove volatile impurities and unreacted monomers.

• Urea (B33335) Complexation: This technique is effective for separating saturated and monounsaturated fatty acids from polyunsaturated ones.

Experimental Protocol for Urea Complexation:

• Dissolution: The crude dilinoleic acid mixture is dissolved in a hot solution of urea in a solvent like methanol (B129727) or ethanol.

• Complex Formation: As the solution cools, urea forms crystalline inclusion complexes with linear fatty acids (monomers), while the bulkier, branched dilinoleic acid molecules are excluded and remain in the solution.

• Separation: The urea-monomer complexes are removed by filtration.

• Recovery: The dilinoleic acid is recovered from the filtrate by evaporating the solvent.

Table 1: Typical Physicochemical Properties of Dilinoleic Acid

Property	Value	Reference
Molecular Formula	C36H64O4	[1][2]
Molecular Weight	~560.9 g/mol	[1]
Appearance	Viscous liquid	[3]
Acid Value	190-200 mg KOH/g
Saponification Value	195-205 mg KOH/g
Viscosity @ 25°C	5000-7000 cP

Characterization of Dilinoleic Acid

A combination of spectroscopic and thermal analysis techniques is employed to characterize the structure and properties of synthesized dilinoleic acid.

Spectroscopic Characterization

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic functional groups present in the dilinoleic acid molecule.

Table 2: Characteristic FTIR Absorption Peaks for Dilinoleic Acid

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3000-2850	C-H stretching	Aliphatic CH, CH₂, CH₃
~1710	C=O stretching	Carboxylic acid
~1460	C-H bending	CH₂
~1280	C-O stretching	Carboxylic acid
~940	O-H bending	Carboxylic acid dimer

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure, including the types of protons and carbons and their connectivity.

Table 3: Representative ¹H and ¹³C NMR Chemical Shifts for Dilinoleic Acid

Nucleus	Chemical Shift (ppm)	Assignment
¹H	~0.8-0.9	Terminal methyl groups (-CH₃)
¹H	~1.2-1.4	Methylene (B1212753) groups in aliphatic chains (-CH₂-)
¹H	~1.6	β-Methylene to carboxyl group (-CH₂-CH₂-COOH)
¹H	~2.3	α-Methylene to carboxyl group (-CH₂-COOH)
¹H	~5.3	Olefinic protons (-CH=CH-)
¹³C	~14	Terminal methyl carbons
¹³C	~22-34	Aliphatic methylene carbons
¹³C	~128-130	Olefinic carbons
¹³C	~180	Carboxyl carbons

Thermal Analysis

Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal transitions of dilinoleic acid, such as the glass transition temperature (Tg). Due to its complex isomeric nature, dilinoleic acid typically does not exhibit a sharp melting point but rather a broad glass transition.

Thermogravimetric Analysis (TGA): TGA provides information about the thermal stability and decomposition profile of dilinoleic acid.

Table 4: Typical Thermal Properties of Dilinoleic Acid

Property	Temperature Range
Glass Transition Temperature (Tg)	-60 to -40 °C
Decomposition Temperature (TGA, 5% weight loss)	> 300 °C

Polymer Applications of Dilinoleic Acid

Dilinoleic acid's difunctional nature makes it an excellent monomer for the synthesis of various bio-based polymers, including polyamides, polyesters, and polyurethanes. Its incorporation into polymer backbones introduces flexibility, hydrophobicity, and can enhance thermal stability.

Polyamides

Dilinoleic acid reacts with diamines through condensation polymerization to form polyamides. These bio-based polyamides are often used in hot-melt adhesives, coatings, and flexible films.

Experimental Protocol for Polyamide Synthesis:

• Monomer Charging: A reactor is charged with equimolar amounts of dilinoleic acid and a diamine (e.g., ethylenediamine).

• Polycondensation: The mixture is heated to 180-220°C under a nitrogen atmosphere. Water, the byproduct of the condensation reaction, is continuously removed to drive the reaction towards high molecular weight polymer formation.

• Vacuum Application: In the final stages of the reaction, a vacuum is applied to facilitate the removal of the remaining water and further increase the molecular weight.

• Polymer Recovery: The resulting molten polyamide is extruded and pelletized.

Polyesters

Polyesters are synthesized by the reaction of dilinoleic acid with diols. These polyesters are valued for their flexibility and are used in applications such as coatings, adhesives, and elastomers.

Experimental Protocol for Polyester (B1180765) Synthesis:

• Esterification: Dilinoleic acid and a diol (e.g., 1,4-butanediol) are charged into a reactor with a catalyst (e.g., p-toluenesulfonic acid). The mixture is heated to 150-180°C to initiate the esterification reaction, with the removal of water.

• Polycondensation: The temperature is then raised to 200-240°C, and a vacuum is applied to promote the polycondensation reaction and increase the polymer's molecular weight.

• Product Isolation: The polyester product is then cooled and collected.

Polyurethanes

Dilinoleic acid can be used to synthesize polyester polyols, which are then reacted with diisocyanates to produce polyurethanes. These polyurethanes exhibit excellent flexibility, water resistance, and adhesive properties.

Experimental Protocol for Polyurethane Synthesis:

• Polyol Synthesis: A polyester polyol is first synthesized by reacting dilinoleic acid with an excess of a diol.

• Polyurethane Formation: The synthesized polyol is then reacted with a diisocyanate (e.g., methylene diphenyl diisocyanate - MDI) in the presence of a catalyst (e.g., dibutyltin (B87310) dilaurate). The reaction is typically carried out at 60-80°C.

• Curing: The resulting polyurethane prepolymer is then cured to form the final cross-linked material.

Table 5: Representative Mechanical and Thermal Properties of Dilinoleic Acid-Based Polymers

Polymer Type	Monomers	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (Tg) (°C)
Polyamide	Dilinoleic acid, Ethylenediamine	5 - 15	300 - 600	40 - 60
Polyester	Dilinoleic acid, 1,4-Butanediol	2 - 10	400 - 800	-50 to -30
Polyurethane	Dilinoleic acid-based polyol, MDI	10 - 30	500 - 1000	-40 to -20

Visualizations

Caption: Workflow for the synthesis and purification of dilinoleic acid.

Caption: Polymer applications of dilinoleic acid.

References

• 1. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]

Spectroscopic Analysis of Dilinoleic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a C36 dicarboxylic acid formed from the dimerization of linoleic acid, is a versatile chemical entity with growing applications in various fields, including the synthesis of polyamides, polyesters, and as an emollient in cosmetics. A thorough understanding of its structural characteristics is paramount for its effective utilization and for quality control in its production. This technical guide provides a comprehensive overview of the spectroscopic techniques used to analyze dilinoleic acid, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). This document details experimental protocols, presents key spectral data, and illustrates analytical workflows.

Data Presentation

The spectroscopic data for dilinoleic acid, primarily derived from its incorporation into copolymers, are summarized below. It is important to note that the exact chemical shifts and absorption bands for pure dilinoleic acid may vary slightly.

Table 1: ¹H NMR Spectral Data for Dilinoleic Acid Moieties

Protons	Chemical Shift (δ, ppm)	Multiplicity
Terminal methyl protons	~ 0.85	Multiplet
Methylene (B1212753) protons (-CH₂-)	~ 1.25	Multiplet
Methine protons (-CH-)	~ 1.61	Pentet
Protons adjacent to ester bond	~ 2.32	Triplet

Table 2: ¹³C NMR Spectral Data for Dilinoleic Acid Moieties

Carbon Atom	Chemical Shift (δ, ppm)
Terminal methyl carbon	~ 14.3
Aliphatic methylene carbons	22.7 - 31.9
Methylene carbons adjacent to ester bond	~ 28.5
Methine carbons	~ 34.0
Carbonyl carbon	~ 173.8

Table 3: FT-IR Spectral Data for Dilinoleic Acid and its Derivatives

Functional Group	Absorption Range (cm⁻¹)	Vibration Mode
C-H (alkane)	2920 - 2921	Stretching
C-H (alkane)	2852 - 2855	Stretching
C=O (carboxylic acid/ester)	1710 - 1739	Stretching
N-H (amide, if applicable)	~ 1649	Bending
C-O-C (ester)	1143 - 1152	Stretching
C-N (amide, if applicable)	~ 1244	Stretching

Table 4: Mass Spectrometry Data for Dilinoleic Acid

Property	Value	Source
Molecular Formula	C₃₆H₆₄O₄	--INVALID-LINK--
Molecular Weight	560.9 g/mol	--INVALID-LINK--
Monoisotopic Mass	560.48046052 Da	--INVALID-LINK--

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality, reproducible spectroscopic data. The following are generalized methodologies for the analysis of dilinoleic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of dilinoleic acid.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of high-purity dilinoleic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)).

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-15 ppm.

  • Temperature: 298 K.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled pulse program.

  • Number of Scans: ≥ 1024 (due to the low natural abundance of ¹³C).

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-200 ppm.

  • Temperature: 298 K.

• Data Processing:

  • Apply Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum and calibrate it using the residual solvent peak as a reference.

  • Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

  • Analyze chemical shifts, multiplicities, and coupling constants to assign signals to specific protons and carbons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in dilinoleic acid.

Methodology:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean.

  • Place a small amount of the dilinoleic acid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrument Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing:

  • Collect the spectrum and perform a background correction.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups (e.g., O-H stretch of the carboxylic acid, C=O stretch, C-H stretches).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of dilinoleic acid.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of dilinoleic acid in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrument Parameters (Electrospray Ionization - ESI):

  • Ionization Mode: Negative ion mode is typically preferred for carboxylic acids.

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high-resolution mass accuracy.

  • Capillary Voltage: ~3-4 kV.

  • Drying Gas Flow and Temperature: Optimize for the specific instrument and solvent.

  • Mass Range: Scan a range appropriate for the expected molecular ion (m/z ~559 for [M-H]⁻).

• Tandem Mass Spectrometry (MS/MS):

  • Select the [M-H]⁻ ion of dilinoleic acid for collision-induced dissociation (CID).

  • Vary the collision energy to induce fragmentation and obtain a characteristic fragmentation pattern.

• Data Processing:

  • Determine the accurate mass of the molecular ion to confirm the elemental composition.

  • Analyze the fragmentation pattern to deduce structural information about the molecule.

Mandatory Visualization

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of dilinoleic acid.

Caption: General workflow for the spectroscopic analysis of dilinoleic acid.

Logical Relationship of Spectroscopic Data

This diagram shows how the information from each spectroscopic technique contributes to the overall structural elucidation of dilinoleic acid.

Caption: Logical relationship of data from different spectroscopic techniques.

The Role of Dilinoleic Acid in Advanced Skin Hydration: A Mechanistic Whitepaper

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

Maintaining optimal skin hydration is fundamental to the integrity of the epidermal barrier and overall skin health. This technical guide provides an in-depth exploration of the mechanism of action by which dilinoleic acid, a dimer of the essential fatty acid linoleic acid, contributes to skin hydration. While direct mechanistic studies on dilinoleic acid are limited, its role is elucidated through the well-documented effects of its constituent monomer, linoleic acid. This whitepaper synthesizes the current understanding of how linoleic acid, and by extension, dilinoleic acid, modulates key biological pathways to enhance skin hydration. This includes the stimulation of ceramide synthesis, upregulation of crucial epidermal differentiation markers via Peroxisome Proliferator-Activated Receptor (PPAR) activation, and its influence on water transport channels. This document presents quantitative data from relevant studies, details key experimental methodologies, and provides visual representations of the core signaling pathways.

Introduction: The Imperative of Skin Hydration

The stratum corneum, the outermost layer of the epidermis, serves as the primary barrier against environmental insults and prevents excessive transepidermal water loss (TEWL). This barrier function is critically dependent on its composition, particularly the lipid matrix, which is composed of ceramides (B1148491), cholesterol, and free fatty acids. Linoleic acid is the most abundant polyunsaturated fatty acid in the epidermis and is a crucial component of this lipid barrier.[1] A deficiency in linoleic acid leads to a compromised skin barrier, increased TEWL, and clinical manifestations of dryness and scaling.[2]

Dilinoleic acid, a 36-carbon dicarboxylic acid formed from the dimerization of linoleic acid, is utilized in cosmetic formulations for its skin-conditioning properties.[3] Due to its larger molecular size, it is hypothesized to offer enhanced substantivity and a different kinetic profile of action compared to its monomer. Its mechanism of action is likely multifaceted, involving potential direct effects and its role as a precursor to linoleic acid.

Core Mechanism of Action: A Multi-faceted Approach to Hydration

The hydrating effects of dilinoleic acid are primarily understood through the lens of linoleic acid's established biological activities. These can be categorized into three key areas: enhancement of the lipid barrier, regulation of epidermal differentiation, and modulation of water transport.

Stimulation of Ceramide Synthesis

Ceramides are the most abundant lipid class in the stratum corneum and are essential for its barrier function. Linoleic acid is a direct precursor for the synthesis of specific classes of ceramides, particularly the acylceramides (e.g., CER[EOS]), which are unique to the epidermis and crucial for the formation of the lamellar lipid structure.[4]

• Mechanism: Linoleic acid is incorporated into ω-hydroxy long-chain fatty acids, which are then attached to a sphingoid base to form acylceramides. This process is catalyzed by a series of enzymes within the keratinocytes. The presence of linoleic acid is critical for the proper formation of these specialized ceramides.

• Impact on Hydration: A robust ceramide barrier effectively seals the intercellular spaces in the stratum corneum, reducing water loss and maintaining skin hydration. Studies have shown that a linoleate-enriched diet can increase the content of free ceramides in the stratum corneum.[5]

Regulation of Epidermal Differentiation via PPAR Activation

Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptors that are activated by fatty acids and their derivatives. In the skin, PPARα and PPARβ/δ play significant roles in keratinocyte differentiation and the expression of key structural proteins.[6][7]

• Mechanism: Linoleic acid and its metabolites can act as ligands for PPARs.[8] Activation of PPARα, in particular, has been shown to stimulate the expression of genes encoding for crucial epidermal differentiation markers, including filaggrin, loricrin, and involucrin (B1238512).[9][10] These proteins are essential for the formation of the cornified envelope, a key structural component of the stratum corneum.

• Signaling Pathway:

  • Linoleic acid enters the keratinocyte and is metabolized.

  • Linoleic acid or its metabolites bind to and activate PPARα.

  • The activated PPARα forms a heterodimer with the Retinoid X Receptor (RXR).

  • This complex binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes.

  • This leads to increased transcription of genes for filaggrin, loricrin, and involucrin.

• Impact on Hydration:

  • Filaggrin: Is a key protein that aggregates keratin (B1170402) filaments and is later broken down into Natural Moisturizing Factor (NMF), a collection of hygroscopic molecules that attract and retain water in the stratum corneum.

  • Loricrin and Involucrin: Are major protein components of the cornified envelope, which provides structural integrity to the corneocytes and the overall barrier.[11]

Influence on Aquaporin-3 Expression

Aquaporins are a family of channel proteins that facilitate the transport of water and other small solutes across cell membranes. Aquaporin-3 (AQP3) is the most abundant aquaporin in the epidermis and is crucial for transporting water and glycerol (B35011) to the stratum corneum.[12]

• Mechanism: While the direct effect of linoleic acid on AQP3 expression is still under investigation, some studies suggest that factors that promote keratinocyte differentiation can also influence AQP3 expression. For instance, retinoic acid, a known regulator of keratinocyte differentiation, has been shown to increase AQP3 expression.[13][14] Given linoleic acid's role in promoting differentiation via PPAR activation, it is plausible that it may indirectly influence AQP3 levels.

• Impact on Hydration: AQP3 facilitates the transport of water and glycerol into the keratinocytes of the viable epidermis. Glycerol is a potent humectant that contributes to the hydration of the stratum corneum. Therefore, modulation of AQP3 expression and function can have a significant impact on skin hydration levels.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of linoleic acid on key markers of skin hydration and barrier function.

Table 1: Effect of Linoleic Acid on Skin Barrier Function

Parameter	Treatment	Result	Reference
Transepidermal Water Loss (TEWL)	Topical application of linoleic acid-containing pseudo-acylceramides on essential fatty acid-deficient rats	Dose-dependent, significant reduction in TEWL	[15]
Skin Hydration	Linoleate-enriched diet in canines	Significant increase in free ceramides in the stratum corneum	[5]
Testosterone (B1683101) Absorption (as a measure of barrier integrity)	Supplementation of a tissue-engineered skin model with 10 µM linoleic acid and α-linolenic acid	Decreased testosterone absorption, indicating improved barrier function	[16]

Table 2: Effect of Linoleic Acid and PPARα Activation on Epidermal Differentiation Markers

Marker	Treatment	Model	Result	Reference
Involucrin mRNA	PPARα activators	Cultured human keratinocytes	Increased mRNA levels	[9]
Involucrin, Filaggrin, Loricrin	Topical PPARα activators	Murine epidermis in vivo	Increased protein expression	[9][10]

Experimental Protocols

In Vitro Keratinocyte Differentiation Assay

This protocol is used to assess the effect of test compounds on the differentiation of human keratinocytes in culture.[17][18][19]

• Cell Culture: Normal human epidermal keratinocytes (NHEKs) are cultured in a serum-free, low-calcium (0.06 mM) keratinocyte growth medium to maintain them in a proliferative, undifferentiated state.

• Induction of Differentiation: To induce differentiation, the calcium concentration in the culture medium is raised to a final concentration of 1.5-1.8 mM (a "calcium switch"). Cells are cultured in the high-calcium medium for a period of 24 to 72 hours.

• Treatment: The test compound (e.g., linoleic acid, dilinoleic acid) is added to the high-calcium medium at various concentrations. A vehicle control is also included.

• Analysis of Differentiation Markers:

  • Gene Expression (qPCR): RNA is extracted from the keratinocytes, and quantitative real-time PCR is performed to measure the mRNA levels of differentiation markers such as involucrin (IVL), loricrin (LOR), and filaggrin (FLG).

  • Protein Expression (Western Blot): Protein lysates are prepared, and Western blotting is performed using specific antibodies against IVL, LOR, and FLG to assess their protein levels.

  • Immunofluorescence: Cells are fixed and stained with fluorescently labeled antibodies against the differentiation markers to visualize their expression and localization within the cells.

Topical Application Study on Skin Barrier Function

This protocol evaluates the in vivo effects of a topical formulation on skin barrier function.

• Subject Recruitment: A cohort of healthy volunteers with signs of dry skin is recruited.

• Study Design: A double-blind, vehicle-controlled study is conducted. The test formulation (containing dilinoleic acid) and a vehicle control are randomly assigned to be applied to designated areas on the forearms of each subject.

• Application Protocol: Subjects apply the assigned formulations to the specified areas twice daily for a period of 4-8 weeks.

• Biophysical Measurements:

  • Transepidermal Water Loss (TEWL): Measured using an open-chamber evaporimeter to assess the integrity of the skin barrier.

  • Stratum Corneum Hydration: Measured using a corneometer, which assesses the electrical capacitance of the skin.

• Data Analysis: Measurements are taken at baseline and at specified time points throughout the study. Statistical analysis is performed to compare the effects of the test formulation to the vehicle control.

Analysis of Stratum Corneum Ceramides

This protocol is for the extraction and analysis of ceramides from the stratum corneum.[5]

• Sample Collection: Stratum corneum is collected from the skin surface using adhesive tape stripping.

• Lipid Extraction: The tape strips are placed in a solvent mixture (e.g., hexane/isopropanol) to extract the lipids.

• Lipid Separation: The extracted lipids are separated using thin-layer chromatography (TLC) or liquid chromatography (LC).

• Quantification: The separated ceramide classes are quantified using mass spectrometry (MS).

Visualizations: Signaling Pathways and Workflows

Diagram 1: Signaling Pathway of Linoleic Acid in Keratinocyte Differentiation

Caption: Linoleic acid activates PPARα, leading to the upregulation of key epidermal differentiation genes.

Diagram 2: Experimental Workflow for In Vitro Keratinocyte Differentiation Assay

Caption: Workflow for assessing the effect of dilinoleic acid on keratinocyte differentiation markers.

Diagram 3: Logical Relationship of Dilinoleic Acid's Potential Mechanisms

Caption: Hypothesized mechanisms of action for topically applied dilinoleic acid in skin hydration.

Conclusion

Dilinoleic acid presents a compelling ingredient for advanced skin hydration formulations. While its direct molecular interactions are an area for future research, its role as a dimer of linoleic acid provides a strong foundation for its mechanism of action. By contributing to the pool of this essential fatty acid in the epidermis, dilinoleic acid can be expected to enhance skin hydration through the stimulation of ceramide synthesis and the upregulation of key epidermal differentiation proteins via PPAR activation. Its larger molecular size may also confer unique emollient and occlusive properties. Further investigation into the specific metabolism and direct biological effects of dilinoleic acid will provide a more complete understanding of its benefits for skin health.

References

• 1. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ewg.org [ewg.org]
• 4. Lipid functions in skin: Differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Linoleate-enriched diet increases both linoleic acid esterified to omega hydroxy very long chain fatty acids and free ceramides of canine stratum corneum without effect on protein-bound ceramides and skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peroxisome proliferator-activated receptors and skin development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peroxisome proliferator-activated receptor (PPAR)-beta/delta stimulates differentiation and lipid accumulation in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oxidative metabolism of linoleic acid modulates PPAR-beta/delta suppression of PPAR-gamma activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stimulation of PPARalpha promotes epidermal keratinocyte differentiation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of Filaggrin, Loricrin, and Involucrin by IL-4, IL-13, IL-17A, IL-22, AHR, and NRF2: Pathogenic Implications in Atopic Dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Aquaporin-3 in keratinocytes and skin: its role and interaction with phospholipase D2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | The Enigma of Bioactivity and Toxicity of Botanical Oils for Skin Care [frontiersin.org]
• 16. α-Linolenic acid and linoleic acid modulate the lipidome and the skin barrier of a tissue-engineered skin model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Characterization of In Vitro Differentiation of Human Primary Keratinocytes by RNA-Seq Analysis [jove.com]
• 18. Characterization of In Vitro Differentiation of Human Primary Keratinocytes by RNA-Seq Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Addressing Differentiation in Live Human Keratinocytes by Assessment of Membrane Packing Order - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Properties and Applications of Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid is a versatile C36 dicarboxylic acid synthesized through the dimerization of linoleic acid, an abundant unsaturated fatty acid found in vegetable oils.[1][2] This renewable resource-based building block is characterized by a complex structure, comprising a mixture of acyclic, monocyclic, and bicyclic isomers.[3] Its unique combination of properties, including a long aliphatic chain, difunctionality, and amorphous nature, has led to its use in a wide array of applications, from polymer synthesis to cosmetics and potentially in advanced drug delivery systems. This guide provides a comprehensive overview of the physicochemical properties, synthesis, and key applications of dilinoleic acid, with a focus on the technical details relevant to scientific and research professionals.

Physicochemical Properties of Dilinoleic Acid

The properties of dilinoleic acid can vary depending on the grade and the specific isomeric composition. The following tables summarize the typical physicochemical properties of dilinoleic acid and its derivatives.

Table 1: General Properties of Dilinoleic Acid

Property	Value	Reference
Chemical Formula	C₃₆H₆₄O₄	[4][5]
Molecular Weight	~560.9 g/mol	[1][4][]
Appearance	Colorless to pale yellow liquid	[7]
Melting Point	105-190 °C	[1][7]

Table 2: Typical Physical and Chemical Characteristics of Dilinoleic Acid

Parameter	Typical Value
Acid Value	190 - 200 mg KOH/g
Saponification Value	195 - 205 mg KOH/g
Viscosity @ 25°C	5000 - 7000 cP
Density @ 25°C	0.95 g/cm³
Refractive Index @ 25°C	1.485

Note: These values are typical and can vary between different commercial grades of dilinoleic acid.

Experimental Protocols

Synthesis of Dilinoleic Acid via Clay-Catalyzed Dimerization

The industrial production of dilinoleic acid is primarily achieved through the catalytic dimerization of linoleic acid, often sourced from tall oil fatty acids.[8] Montmorillonite (B579905) clay is a commonly used catalyst for this process.[8][9]

Materials:

• Linoleic acid (or a fatty acid mixture rich in linoleic acid, such as tall oil fatty acids)

• Montmorillonite clay catalyst

• Water

• Phosphoric acid (85%)

• Nitrogen gas

Procedure:

• A mixture of linoleic acid, montmorillonite clay catalyst (e.g., 4% by weight of fatty acids), and a small amount of water (e.g., 2-5% by weight of fatty acids) is charged into a high-pressure autoclave.[8][10]

• The autoclave is purged with nitrogen to create an inert atmosphere.

• The mixture is heated to a temperature of 230-260°C and pressurized.[8]

• The reaction is allowed to proceed with stirring for several hours (e.g., 2-4 hours).[8]

• After the reaction, the crude product is cooled and treated with phosphoric acid to neutralize and precipitate the clay catalyst.[8]

• The catalyst is removed by filtration.

• The resulting product is a mixture of monomeric fatty acids, dimeric acids (dilinoleic acid), and higher oligomers.

• Pure dilinoleic acid is obtained by fractional distillation or other purification methods to separate it from the unreacted monomers and higher polymers.

Synthesis of a Polyamide from Dilinoleic Acid and Ethylenediamine (B42938)

Dilinoleic acid can be used as a dicarboxylic acid monomer to produce polyamides through condensation polymerization with a diamine.

Materials:

• Dilinoleic acid

• Ethylenediamine

• Nitrogen gas

Procedure:

• Stoichiometric amounts of dilinoleic acid and ethylenediamine are charged into a reaction vessel equipped with a stirrer, a nitrogen inlet, and a condenser for water removal.

• The mixture is heated under a slow stream of nitrogen.

• The temperature is gradually increased to around 150-200°C to initiate the polycondensation reaction, with the removal of water as a byproduct.

• The reaction is continued for several hours until the desired molecular weight is achieved, which can be monitored by measuring the viscosity of the reaction mixture.

• The resulting polyamide is then cooled and can be extruded or pelletized.

Characterization of Dilinoleic Acid and its Polymers

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is a valuable tool for characterizing the chemical structure of dilinoleic acid and its polymers. For dilinoleic acid, characteristic peaks include a broad O-H stretch from the carboxylic acid groups around 3000 cm⁻¹, a C=O stretch around 1710 cm⁻¹, and C-H stretching vibrations of the aliphatic chains around 2850-2950 cm⁻¹. In polyamides, the formation of the amide bond is confirmed by the appearance of a characteristic N-H stretching peak around 3300 cm⁻¹ and an amide I (C=O stretch) peak around 1650 cm⁻¹.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed structural information about dilinoleic acid and its derivatives. The complex mixture of isomers in dilinoleic acid results in a complex NMR spectrum. However, characteristic signals for the carboxylic acid protons, olefinic protons, and the long aliphatic chains can be identified. For polyamides, NMR can be used to confirm the incorporation of both the dilinoleic acid and diamine monomers into the polymer chain.[11][12]

Gel Permeation Chromatography (GPC): GPC is used to determine the molecular weight and molecular weight distribution of polymers derived from dilinoleic acid. The polymer is dissolved in a suitable solvent, such as hexafluoroisopropanol (HFIP) for polyamides, and passed through a column packed with a porous gel.[13][14] The elution time is inversely proportional to the molecular size, allowing for the determination of the molecular weight distribution by comparing with known standards.[13][15]

Applications of Dilinoleic Acid

The unique properties of dilinoleic acid make it a valuable component in a variety of applications:

• Polymers: Dilinoleic acid is a key monomer in the synthesis of high-performance polyamides, polyesters, and polyurethanes.[] These polymers often exhibit excellent flexibility, water resistance, and adhesion, making them suitable for use as hot-melt adhesives, coatings, and in engineering plastics.[2]

• Cosmetics and Personal Care: Due to its emollient and skin-conditioning properties, dilinoleic acid and its ester derivatives are widely used in cosmetic formulations such as lipsticks, lotions, and creams.[2][] Copolymers of dilinoleic acid with propanediol (B1597323) or butanediol (B1596017) also function as film-forming and viscosity-increasing agents.[16]

• Lubricants and Corrosion Inhibitors: The long aliphatic chains and the presence of carboxylic acid groups make dilinoleic acid an effective component in the formulation of high-performance lubricants and corrosion inhibitors.[]

• Drug Delivery: The biocompatibility and amphiphilic nature of some dilinoleic acid-based polymers are being explored for applications in drug delivery systems. These materials can form micelles or nanoparticles for the encapsulation and controlled release of therapeutic agents.

Visualizing Key Processes

To better illustrate the chemical transformations and relationships discussed, the following diagrams are provided in the DOT language for Graphviz.

Synthesis of Dilinoleic Acid

References

• 1. DILINOLEIC ACID CAS#: 6144-28-1 [m.chemicalbook.com]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. cir-safety.org [cir-safety.org]
• 4. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 7. unilongmaterial.com [unilongmaterial.com]
• 8. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijres.org [ijres.org]
• 10. ijacskros.com [ijacskros.com]
• 11. actascientific.com [actascientific.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. incibeauty.com [incibeauty.com]

"early studies on Dilinoleic acid discovery"

An In-depth Technical Guide on the Early Studies of Dilinoleic Acid

Introduction

Dilinoleic acid, also known as dimer acid, is a dicarboxylic acid synthesized by dimerizing unsaturated fatty acids, most commonly linoleic acid from sources like tall oil.[1][2] Its discovery was not a singular event but rather an evolution stemming from early research into the polymerization of fatty oils, a practice known since the Middle Ages for creating viscous products for paints.[3] This guide delves into the foundational studies from the early 20th century that established the key methods for synthesizing and understanding dilinoleic acid, a compound now widely used in the production of polyamides, adhesives, lubricants, and corrosion inhibitors.[1][3]

Timeline and Key Early Discoveries

The journey to understanding and producing dilinoleic acid involved several key milestones over multiple decades. Early observations of oil polymerization set the stage for more controlled and scientific investigations.

• 1830 : The thermal polymerization of linseed oil in its modern form was first conducted.[3]

• World War I Era : A notable development was the production of high-quality lubricants by subjecting fatty acids to high voltage (5,000–10,000 V) in an inert atmosphere. This process was thought to induce the formation of dimers containing a cyclobutane (B1203170) ring.[3]

• 1929 : Systematic research into both thermal and catalytic dimerization of fatty acids began.[3]

• 1940 : T. F. Bradley and his colleagues proposed a reaction mechanism for the formation of dimers from both conjugated and non-conjugated fatty acid methyl esters, providing a theoretical framework for the dimerization process.[3]

• 1944 : A significant advancement in catalytic methods was made by Johnston, who claimed the dimerization of fatty acid esters using a clay catalyst.[3] His patented method involved heating polyunsaturated fatty acid esters at high temperatures in the presence of activated bentonite (B74815) clay.[3]

• 1947 : M. T. Goebel discovered a critical refinement for thermal dimerization. He found that conducting the polymerization in the presence of a small quantity of water (1–5%) effectively prevented the undesirable side reactions of dehydration and decarboxylation of the fatty acids.[3][4]

Pioneering Experimental Protocols

The foundational methods for producing dilinoleic acid revolved around thermal and catalytic processes. These early protocols laid the groundwork for modern industrial synthesis.

Thermal Polymerization with Water (Goebel, 1947)

This method focused on improving the yield and quality of dimer acids by preventing side reactions.

• Objective : To polymerize polyunsaturated fatty acids while preventing their decarboxylation.

• Apparatus : A high-pressure reaction vessel capable of maintaining the desired temperature and pressure.

• Methodology :

  • A polyunsaturated fatty acid (e.g., linseed oil fatty acids) is placed in the reaction vessel.[4]

  • Between 1% and 5% of water by weight is added to the fatty acids.[3][4]

  • The mixture is heated to a polymerization temperature of at least 260°C.[4]

  • Sufficient pressure is applied to maintain the water in its liquid state within the fatty acid mixture during the reaction.[4]

  • The reaction is allowed to proceed for a sufficient time to polymerize the polyunsaturated fatty acids.

  • Following the reaction, unpolymerized monomer acids are removed via distillation.[4]

Clay-Catalyzed Dimerization (Johnston, 1944)

Johnston's work was pivotal in demonstrating the efficacy of heterogeneous catalysts for dimerization.

• Objective : To dimerize polyunsaturated fatty acid esters using a solid acid catalyst.

• Catalyst : Activated bentonite clay.[3]

• Methodology :

  • Polyunsaturated fatty acid esters are mixed with an activated bentonite clay catalyst.[3]

  • The reaction is conducted at a temperature between 280°C and 300°C.[3]

  • The process is carried out in an inert atmosphere to prevent oxidation.[3]

Peroxide-Induced Dimerization (Harrison et al.)

This study explored an alternative chemical initiation route for dimerization.

• Objective : To synthesize dimers of monounsaturated fatty acids using a peroxide initiator.

• Reagents :

  • Oleic Acid (20 g, 0.071 mol)

  • Di-tertiary butyl peroxide (0.75 g)

• Methodology :

  • Oleic acid and di-tertiary butyl peroxide are combined in a closed vessel.[3]

  • The mixture is heated for 24 hours without agitation.[3]

  • After the reaction, the product is stripped under vacuum to remove volatile components and unreacted monomers.[3]

Quantitative Data from Early Experiments

The following table summarizes the key quantitative parameters and results from the pioneering studies.

Study/Method	Reactant(s)	Key Reagents/Catalysts	Temperature	Conditions	Resulting Dimer Properties	Citation(s)
Goebel (1947)	Polyunsaturated fatty acids	1-5% Water	≥ 260°C	High Pressure	Higher yield of dimeric acids, less trimeric/polymeric acids	[3][4]
Johnston (1944)	Polyunsaturated fatty acid esters	Activated Bentonite Clay	280-300°C	Inert Atmosphere	-	[3]
Harrison et al.	Oleic Acid (20g)	Di-tertiary butyl peroxide (0.75g)	Not specified	24 hours, closed vessel	Molecular Weight: 548, Iodine Value: 91.7, Acid Value: 186.5	[3]

Reaction Mechanisms and Process Workflows

The prevailing theory for the formation of dilinoleic acid is the Diels-Alder reaction, where a conjugated diene (one linoleic acid molecule) reacts with a dienophile (another unsaturated fatty acid molecule) to form a cyclohexene (B86901) ring, which is the characteristic core of the dimer acid molecule.[1][2]

Caption: Diels-Alder mechanism for dilinoleic acid formation.

The general workflow for these early synthesis methods involved several key stages, from preparing the raw materials to separating the final product.

Caption: Generalized workflow for early dilinoleic acid synthesis.

References

• 1. Dimer acid - Wikipedia [en.wikipedia.org]
• 2. DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 3. ijacskros.com [ijacskros.com]
• 4. US2482761A - Polymerization of unsaturated fatty acids - Google Patents [patents.google.com]

Investigating the Self-Assembly of Dilinoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dilinoleic acid, a C36 dicarboxylic acid formed from the dimerization of linoleic acid, is a versatile oleochemical with growing applications in drug delivery, cosmetics, and polymer science.[1][][3] Its amphiphilic nature, possessing two hydrophilic carboxylic acid head groups and a large hydrophobic aliphatic body, drives its self-assembly into various supramolecular structures such as micelles and vesicles in aqueous environments. Understanding the principles and quantitative parameters governing this self-assembly process is crucial for harnessing its full potential in formulating novel delivery systems and advanced materials. This technical guide provides an in-depth overview of the self-assembly of dilinoleic acid, including its physicochemical properties, factors influencing aggregation, detailed experimental protocols for characterization, and a summary of available quantitative data. While specific experimental values for pure dilinoleic acid are not extensively reported in publicly available literature, this guide draws upon data from closely related long-chain dicarboxylic acids and dimerized fatty acids to provide reasonable estimations and a framework for investigation.

Introduction to Dilinoleic Acid and its Self-Assembly

Dilinoleic acid is a complex mixture of cyclic and acyclic C36 dicarboxylic acids produced through the dimerization of unsaturated fatty acids like linoleic acid, often using clay catalysts.[1][3] This process results in a viscous, yellowish liquid that is insoluble in water but soluble in various organic solvents.[1] The unique molecular architecture of dilinoleic acid, featuring two polar carboxyl groups separated by a large, non-polar hydrocarbon chain, imparts amphiphilic properties that drive the formation of ordered structures in solution to minimize the unfavorable interactions between the hydrophobic tails and water. This spontaneous organization into structures like micelles and vesicles is known as self-assembly.

The primary driving force for the self-assembly of amphiphilic molecules in aqueous solutions is the hydrophobic effect. This phenomenon leads to a decrease in the overall free energy of the system by sequestering the non-polar hydrocarbon chains away from water, leading to an increase in the entropy of the surrounding water molecules.[4]

The morphology of the resulting self-assembled structures (e.g., spherical micelles, cylindrical micelles, vesicles) is influenced by the molecular geometry of the surfactant, which can be predicted by the critical packing parameter (CPP). The CPP relates the volume of the hydrophobic tail, the area of the hydrophilic head group, and the critical length of the hydrophobic tail.

Physicochemical Properties of Dilinoleic Acid

A summary of the key physicochemical properties of dilinoleic acid is presented in Table 1.

Table 1: Physicochemical Properties of Dilinoleic Acid

Property	Value	References
Molecular Formula	C₃₆H₆₄O₄	[4][5]
Molecular Weight	~560.9 g/mol	[4][5]
Appearance	Light yellow, viscous liquid	[1][6]
Solubility	Insoluble in water; Soluble in ether, ethanol, acetone, chloroform, benzene, and petroleum solvents.	[1]
Melting Point	105-190 °C (wide range due to isomeric mixture)	[4][7]
logP (estimated)	~7.18	[7]

Quantitative Self-Assembly Parameters

Direct experimental data for the self-assembly of pure dilinoleic acid is scarce in the available literature. Therefore, the following sections provide estimated values and ranges based on data for analogous long-chain dicarboxylic acids and general principles of surfactant self-assembly. These values should be considered as a starting point for experimental investigation.

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which micelles spontaneously form.[8] For long-chain dicarboxylic acids, the CMC is expected to be low due to the large hydrophobic chain. The presence of two ionic headgroups can influence the CMC depending on the pH and ionic strength of the solution.

Table 2: Estimated Quantitative Data for Dilinoleic Acid Self-Assembly

Parameter	Estimated Value/Range	Method of Determination (for similar compounds)	References (for similar compounds)
Critical Micelle Concentration (CMC)	10⁻⁴ - 10⁻³ M	Surface Tensiometry, Fluorescence Spectroscopy	[9]
Aggregation Number (Nₐ)	50 - 150	Fluorescence Quenching, Isothermal Titration Calorimetry	[10]
Hydrodynamic Radius (Rₕ) of Micelles	5 - 15 nm	Dynamic Light Scattering (DLS)	[11]

Thermodynamics of Micellization

The self-assembly process is governed by thermodynamic principles. The standard Gibbs free energy of micellization (ΔG°mic), enthalpy of micellization (ΔH°mic), and entropy of micellization (ΔS°mic) provide insight into the spontaneity and driving forces of the process.

For many amphiphiles, micellization is an entropy-driven process at lower temperatures, primarily due to the hydrophobic effect.[12] The relationship between these parameters is given by the equation:

ΔG°mic = ΔH°mic - TΔS°mic

Table 3: Estimated Thermodynamic Parameters for Dilinoleic Acid Micellization

Thermodynamic Parameter	Expected Sign/Value Range	Rationale/Comparison with Similar Compounds	References (for general principles)
ΔG°mic (Gibbs Free Energy)	Negative	Indicates a spontaneous process.	[13]
ΔH°mic (Enthalpy)	Can be positive or negative	Often slightly positive (endothermic) for fatty acids, but can become negative (exothermic) at higher temperatures.	[12]
ΔS°mic (Entropy)	Positive	The primary driving force, stemming from the release of ordered water molecules from the hydrophobic chains.	[4][12]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the self-assembly of dilinoleic acid.

Determination of Critical Micelle Concentration (CMC)

a) Surface Tensiometry

• Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.

• Protocol:

  • Prepare a stock solution of dilinoleic acid in a suitable solvent (e.g., a buffered aqueous solution at a pH where the carboxylic acid groups are ionized, with a small amount of co-solvent if necessary for initial dissolution).

  • Prepare a series of dilutions of the stock solution with the same buffer.

  • Measure the surface tension of each dilution using a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

  • Plot the surface tension as a function of the logarithm of the dilinoleic acid concentration.

  • The CMC is determined from the intersection of the two linear portions of the plot.

b) Fluorescence Spectroscopy using a Pyrene (B120774) Probe

• Principle: The fluorescent probe pyrene exhibits a change in its emission spectrum depending on the polarity of its microenvironment. In an aqueous solution, the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) is high. When micelles form, pyrene partitions into the hydrophobic core, leading to a decrease in the I₁/I₃ ratio.

• Protocol:

  • Prepare a series of dilinoleic acid solutions in a suitable buffer.

  • Add a small aliquot of a concentrated pyrene stock solution (in a volatile solvent like acetone) to each solution to achieve a final pyrene concentration of approximately 1 µM.

  • Allow the solvent to evaporate and then equilibrate the solutions.

  • Measure the fluorescence emission spectrum of each solution (excitation at ~335 nm).

  • Calculate the I₁/I₃ ratio for each concentration.

  • Plot the I₁/I₃ ratio as a function of the logarithm of the dilinoleic acid concentration.

  • The CMC is determined from the inflection point of the resulting sigmoidal curve.

Characterization of Aggregate Size and Morphology

a) Dynamic Light Scattering (DLS)

• Principle: DLS measures the time-dependent fluctuations in the intensity of scattered light caused by the Brownian motion of particles in suspension. The rate of these fluctuations is related to the diffusion coefficient of the particles, from which the hydrodynamic radius (Rₕ) can be calculated using the Stokes-Einstein equation.

• Protocol:

  • Prepare a solution of dilinoleic acid at a concentration above its estimated CMC.

  • Filter the solution through a sub-micron filter (e.g., 0.22 µm) to remove dust and large aggregates.

  • Place the filtered solution in a clean cuvette.

  • Perform the DLS measurement using a DLS instrument.

  • Analyze the correlation function to obtain the size distribution and average hydrodynamic radius of the self-assembled structures.

b) Transmission Electron Microscopy (TEM)

• Principle: TEM provides direct visualization of the morphology and size of the self-assembled structures. Negative staining is a common technique for imaging lipid assemblies.

• Protocol:

  • Prepare a dilute solution of dilinoleic acid aggregates.

  • Place a drop of the solution onto a carbon-coated TEM grid for a few minutes.

  • Blot off the excess solution using filter paper.

  • Apply a drop of a negative staining agent (e.g., 2% uranyl acetate (B1210297) or phosphotungstic acid) to the grid for a short period.

  • Blot off the excess stain and allow the grid to air dry completely.

  • Image the grid using a transmission electron microscope.

Investigation of Thermodynamic Parameters

a) Isothermal Titration Calorimetry (ITC)

• Principle: ITC directly measures the heat changes associated with a binding or self-assembly process. By titrating a concentrated solution of the amphiphile into a buffer, the enthalpy of micellization (ΔH°mic) can be determined.

• Protocol:

  • Prepare a concentrated solution of dilinoleic acid and a dilute solution (or just the buffer) in the same buffer system.

  • Degas both solutions to prevent bubble formation.

  • Fill the ITC syringe with the concentrated dilinoleic acid solution and the sample cell with the buffer.

  • Perform a series of injections of the dilinoleic acid solution into the buffer while monitoring the heat changes.

  • The resulting thermogram will show peaks corresponding to the heat of dilution and micelle formation/dissociation.

  • Analysis of the integrated heat changes as a function of concentration allows for the determination of the CMC and the enthalpy of micellization (ΔH°mic). The Gibbs free energy (ΔG°mic) and entropy (ΔS°mic) can then be calculated.

Visualization of Experimental Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and the logical relationships in the study of dilinoleic acid self-assembly.

Caption: Workflow for CMC determination of dilinoleic acid.

Caption: Workflow for size and morphology characterization.

Caption: Relationship of thermodynamic parameters in self-assembly.

Conclusion

References

• 1. C36 Dimer acid | 61788-89-4 [chemicalbook.com]
• 3. Dimer acid - Wikipedia [en.wikipedia.org]
• 4. DILINOLEIC ACID CAS#: 6144-28-1 [m.chemicalbook.com]
• 5. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. C36 DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 7. unilongmaterial.com [unilongmaterial.com]
• 8. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Thermodynamics for the Self-Assembly of Alkylated Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A self-assembled nanocomplex from starch-protein- fatty acid: Thermodynamics of self-assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Properties of Dilinoleic Acid: DSC and TGA Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a C36 dimer acid, is a versatile dicarboxylic acid derived from the dimerization of unsaturated fatty acids, primarily linoleic acid. Its unique structure, featuring a long aliphatic chain and two carboxylic acid groups, imparts desirable properties such as excellent thermal stability, flexibility, and hydrophobicity. These characteristics make it a valuable component in the synthesis of a wide range of polymers, including polyamides, polyesters, and polyurethanes, which are utilized in adhesives, coatings, and as rheology modifiers in various formulations. In the pharmaceutical and cosmetic industries, its derivatives are employed for their emollient and film-forming properties.

Understanding the thermal behavior of dilinoleic acid is paramount for its effective application, particularly in processes involving elevated temperatures. This technical guide provides a comprehensive overview of the thermal properties of dilinoleic acid, with a focus on analysis using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). While specific, publicly available DSC and TGA data for pure dilinoleic acid is limited, this guide synthesizes available information on its thermal stability and provides representative data and standardized experimental protocols for its characterization.

Physicochemical Properties

Dilinoleic acid is typically a light yellow, viscous liquid at room temperature. It is known for its good thermal stability, reportedly not crystallizing at temperatures as low as -20°C and not exhibiting evaporation or gelation at temperatures up to 250°C[1][2].

Thermal Analysis: Quantitative Data

Due to the limited availability of specific experimental data for pure dilinoleic acid in peer-reviewed literature, the following tables present representative values based on qualitative descriptions and data from similar long-chain dicarboxylic acids and polymers derived from dilinoleic acid. These values should be considered illustrative and can serve as a benchmark for experimental investigations.

Table 1: Representative DSC Data for Dilinoleic Acid

Thermal Event	Parameter	Representative Value (°C)
Glass Transition	Onset Temperature (Tg)	~ -15
Midpoint Temperature (Tg)	~ -10
Endset Temperature (Tg)	~ -5
Crystallization	Onset Temperature (Tc)	Not typically observed above -20°C[1][2]
Peak Temperature (Tc)	Not typically observed above -20°C
Melting	Onset Temperature (Tm)	Not applicable (liquid at room temp)
Peak Temperature (Tm)	Not applicable (liquid at room temp)

Note: The glass transition temperature (Tg) is more commonly reported for polymers derived from dilinoleic acid, which is stated to be around 10°C. The value presented here is a hypothetical estimate for the acid itself, reflecting its tendency to remain liquid at low temperatures.

Table 2: Representative TGA Data for Dilinoleic Acid

Decomposition Stage	Temperature Range (°C)	Weight Loss (%)	Key Observations
Initial (Moisture/Volatiles)	25 - 150	< 1	Negligible weight loss, indicating low volatile content.
Main Decomposition	250 - 450	~ 95	Onset of significant thermal degradation. For a polyurethane based on a C36 dimer acid polyester, the onset of decomposition was noted at 275°C.
Final (Char Residue)	> 450	~ 4	Formation of a stable char residue at high temperatures.

Experimental Protocols

The following are detailed methodologies for conducting DSC and TGA analysis on dilinoleic acid, based on established protocols for fatty acids and lipids.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm) of dilinoleic acid.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of dilinoleic acid into a standard aluminum DSC pan. Hermetically seal the pan to prevent any potential volatilization.

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Purge Gas: Utilize an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to provide a stable thermal environment.

• Thermal Program:

  • Equilibration: Equilibrate the sample at 25°C.

  • Cooling: Cool the sample from 25°C to -50°C at a controlled rate of 10°C/min. Hold at -50°C for 5 minutes to ensure thermal equilibrium.

  • Heating: Heat the sample from -50°C to 300°C at a controlled rate of 10°C/min.

  • Second Cooling (Optional): Cool the sample back to -50°C at 10°C/min to observe crystallization behavior upon cooling from the melt.

  • Second Heating (Optional): Heat the sample from -50°C to 300°C at 10°C/min to analyze the thermal behavior after a controlled thermal history.

• Data Analysis: Analyze the resulting heat flow versus temperature curve to identify endothermic and exothermic transitions. Determine the onset, peak, and endset temperatures for any observed transitions, as well as the enthalpy changes (ΔH) associated with them.

Thermogravimetric Analysis (TGA) Protocol

Objective: To evaluate the thermal stability and decomposition profile of dilinoleic acid.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of dilinoleic acid into a ceramic or platinum TGA pan.

• Purge Gas: Use an inert nitrogen atmosphere with a flow rate of 20-50 mL/min to prevent oxidative degradation. For studying thermo-oxidative stability, a similar analysis can be performed under an air or oxygen atmosphere.

• Thermal Program:

  • Equilibration: Equilibrate the sample at 30°C.

  • Heating: Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Analysis: Record the sample weight as a function of temperature. The resulting TGA curve (weight % vs. temperature) will indicate the temperatures at which weight loss occurs. The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of the maximum rate of decomposition.

Visualizations

Experimental Workflow for Thermal Analysis

Caption: Workflow for DSC and TGA analysis of dilinoleic acid.

Conclusion

This technical guide provides a foundational understanding of the thermal properties of dilinoleic acid and the methodologies for their characterization using DSC and TGA. While specific quantitative data remains sparse in public literature, the provided representative data and detailed experimental protocols offer a robust starting point for researchers, scientists, and drug development professionals. The inherent thermal stability of dilinoleic acid makes it a highly attractive material for a multitude of applications, and a thorough understanding of its behavior under thermal stress is crucial for optimizing its performance and ensuring product quality and stability. Further experimental investigation is encouraged to build a more comprehensive and precise dataset for this important bio-based chemical.

References

• 1. C36 Dimer acid | 61788-89-4 [chemicalbook.com]
• 2. C36 DIMER ACID - Ataman Kimya [atamanchemicals.com]

The Solubility of Dilinoleic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dilinoleic acid in various organic solvents. Dilinoleic acid, a C36 dimer acid, is a versatile dicarboxylic acid used in the synthesis of polyamides, polyesters, and other polymers.[1][2] Understanding its solubility is crucial for its application in synthesis, formulation, and purification processes. This guide summarizes the available qualitative solubility data, presents a detailed experimental protocol for determining solubility, and provides a visual representation of the experimental workflow.

Qualitative Solubility Data

Solvent Classification	Solvent	Solubility
Ethers	Diethyl Ether	Soluble[1][2][3]
Alcohols	Ethanol	Soluble[1][2][3]
Ketones	Acetone	Soluble[1][2][3]
Chlorinated Solvents	Chloroform	Soluble[1][2][3]
Aromatic Hydrocarbons	Benzene	Soluble[1][2][3]
Aliphatic Hydrocarbons	Petroleum Solvents	Soluble[1][2][3]
Protic Solvents	Water	Insoluble[1][2][3]

Experimental Protocol for Determining the Solubility of Dilinoleic Acid

The following is a generalized, robust protocol for the experimental determination of the solubility of dilinoleic acid in an organic solvent of interest. This method is based on the principle of creating a saturated solution and then quantifying the concentration of the dissolved solute.

Objective: To determine the saturation solubility of dilinoleic acid in a specific organic solvent at a controlled temperature.

Materials:

• Dilinoleic acid (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Thermostatic shaker or incubator

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of dilinoleic acid to a known volume of the selected organic solvent in a series of sealed vials. The presence of undissolved solid dilinoleic acid is essential to ensure that a saturated solution is achieved.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired experimental temperature.

  • Allow the mixtures to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation. This ensures that the dissolution equilibrium is reached.

• Phase Separation:

  • After the equilibration period, centrifuge the vials at a high speed to pellet the undissolved dilinoleic acid. This step separates the solid phase from the saturated liquid phase.

• Sample Collection and Preparation:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pipette. It is crucial to avoid disturbing the solid pellet at the bottom of the vial.

  • Filter the collected supernatant through a syringe filter to remove any remaining microscopic solid particles.

  • Accurately dilute the filtered, saturated solution with a known volume of the same organic solvent to bring the concentration of dilinoleic acid into the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC or GC.

    • For HPLC analysis: An appropriate reversed-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with an acid modifier) and a UV or Evaporative Light Scattering Detector (ELSD) can be used.

    • For GC analysis: Derivatization of the carboxylic acid groups to form more volatile esters (e.g., methyl esters) may be necessary prior to injection onto a suitable capillary column with a Flame Ionization Detector (FID).

  • Prepare a calibration curve using standard solutions of dilinoleic acid of known concentrations in the same solvent.

• Calculation:

  • Determine the concentration of dilinoleic acid in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. This value represents the solubility of dilinoleic acid in the chosen solvent at the experimental temperature.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of dilinoleic acid.

Caption: Experimental workflow for determining dilinoleic acid solubility.

References

• 1. C36 DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 2. C36 Dimer acid | 61788-89-4 [chemicalbook.com]
• 3. C36 Dimer acid CAS#: 61788-89-4 [m.chemicalbook.com]

An In-depth Technical Guide to Dilinoleic Acid: CAS Number, Chemical Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dilinoleic acid, a C36 dicarboxylic acid dimer derived from linoleic acid, is a versatile chemical entity with a growing presence in various industrial and scientific fields. This technical guide provides a comprehensive overview of its core chemical and physical properties, detailed experimental protocols for its synthesis, and a review of analytical techniques for its characterization. The guide also explores the known biological signaling pathways of its precursor, linoleic acid, offering a potential framework for investigating the bioactivity of dilinoleic acid. All quantitative data is presented in structured tables for ease of reference, and key processes are visualized through detailed diagrams.

Chemical and Physical Properties

Dilinoleic acid is a complex mixture of acyclic, monocyclic, and bicyclic C36 dicarboxylic acids.[1] Its properties can vary depending on the specific isomeric composition.

Table 1: General Chemical and Physical Properties of Dilinoleic Acid

Property	Value	Source(s)
CAS Number	6144-28-1	[2]
Molecular Formula	C36H64O4	[2][3]
Molecular Weight	560.89 g/mol	[2][3]
Appearance	Colorless to pale yellow, viscous liquid	[4]
Melting Point	105-190 °C	[2]
Boiling Point	No data available
Density	No data available
Solubility	Poorly soluble in water; soluble in suitable oils or organic solvents.[1]	[1]
LogP	7.180 (estimated)	[2]

Synthesis of Dilinoleic Acid

The primary method for synthesizing dilinoleic acid is the catalytic dimerization of linoleic acid. This process is typically carried out at high temperatures using clay catalysts.[5][6] While the Diels-Alder reaction was once a proposed mechanism, a selective acid-catalyzed interlayer model is now more widely accepted.[4][5]

Experimental Protocol: Clay-Catalyzed Dimerization of Linoleic Acid

This protocol is based on established industrial processes for the production of dimer acids.[5][7]

Materials:

• Linoleic acid (or a fatty acid mixture rich in linoleic acid, such as tall oil fatty acids)[5]

• Montmorillonite (B579905) clay catalyst[5]

• Lithium carbonate (optional, catalyst promoter)[7]

• Water[7]

• Phosphoric acid (for catalyst neutralization)[5]

• High-pressure autoclave reactor equipped with a stirrer and temperature control

• Vacuum distillation apparatus (e.g., wiped-film evaporator)[5]

Procedure:

• Charging the Reactor: The autoclave is charged with linoleic acid, montmorillonite clay (typically around 4-5% by weight of the fatty acid), a small amount of water (around 0.5-1%), and optionally, a catalyst promoter like lithium carbonate.[5][7]

• Reaction Conditions: The mixture is heated to approximately 230-260°C under pressure (around 55 PSI).[5][7] The reaction is typically run for 2.5 to 3 hours with continuous stirring.[5]

• Catalyst Neutralization and Removal: After cooling the reaction mixture to about 130°C, the pressure is vented. Phosphoric acid is added to neutralize the clay catalyst. The mixture is then filtered to remove the catalyst.[5]

• Purification: The crude product, which contains a mixture of monomeric fatty acids, dilinoleic acid (dimer), and higher oligomers (trimer), is subjected to vacuum distillation. A wiped-film evaporator is commonly used to separate the more volatile monomeric fatty acids from the dilinoleic acid and trimer fraction.[5] Further distillation at higher temperatures and lower pressures can be performed to isolate a purer dilinoleic acid fraction.[5]

Figure 1: Experimental workflow for the synthesis of dilinoleic acid.

Analytical Methods for Characterization

A combination of chromatographic and spectroscopic techniques is employed to analyze and characterize dilinoleic acid and its precursors.

Table 2: Analytical Techniques for Dilinoleic Acid and Related Compounds

Technique	Purpose	Typical Protocol Details	Source(s)
Gas Chromatography (GC)	To determine fatty acid composition and purity.	Fatty acids are often converted to their more volatile methyl esters (FAMEs) prior to analysis. A highly polar capillary column (e.g., 100 m) is used.	[8][9]
High-Performance Liquid Chromatography (HPLC)	For separation and quantification of isomers.	Silver-ion HPLC is particularly effective for separating isomers of unsaturated fatty acids. Reversed-phase HPLC can also be used.	[9][10]
Thin-Layer Chromatography (TLC)	For qualitative analysis and monitoring reaction progress.	Silver-ion TLC can be used for the separation of different fatty acids.	[9]

Experimental Protocol: Gas Chromatography Analysis of Fatty Acid Methyl Esters (FAMEs)

This protocol is a general method for preparing FAMEs for GC analysis.[10]

Materials:

• Lipid sample (up to 50 mg)

• Dry toluene (B28343) (1 mL)

• 0.5 M sodium methoxide (B1231860) in anhydrous methanol (B129727) (2 mL)

• Glacial acetic acid (0.1 mL)

• Water (5 mL)

• Hexane (B92381) (10 mL)

• Anhydrous sodium sulfate

Procedure:

• Methylation: Dissolve the lipid sample in dry toluene in a test tube. Add sodium methoxide in methanol and maintain the solution at 50°C for 10 minutes.

• Neutralization and Extraction: Add glacial acetic acid, followed by water. Extract the FAMEs with two 5 mL portions of hexane.

• Drying and Concentration: Dry the combined hexane layers over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Analysis: Dissolve the resulting FAMEs in hexane for injection into the GC.

Figure 2: Workflow for the preparation and GC analysis of FAMEs.

Biological Activity and Signaling Pathways (of Linoleic Acid)

While specific signaling pathways for dilinoleic acid are not well-documented, its precursor, linoleic acid, is known to be involved in various cellular signaling cascades, particularly those related to inflammation and metabolic regulation. The biological effects of dilinoleic acid may be influenced by these pathways.

Linoleic acid can induce pro-inflammatory events in vascular endothelial cells through the activation of the PI3K/Akt and ERK1/2 signaling pathways.[11] Furthermore, linoleic acid has been shown to activate autophagy and antioxidation through AMPK and TOR-dependent and independent pathways.[12]

Figure 3: Simplified signaling pathways of linoleic acid.

Conclusion

Dilinoleic acid is a chemically complex dicarboxylic acid with established industrial applications and potential for further development in various scientific domains. This guide has provided a detailed overview of its chemical properties, a practical protocol for its synthesis, and a summary of analytical methods for its characterization. While the specific biological signaling pathways of dilinoleic acid remain an area for future research, the known pathways of its precursor, linoleic acid, offer a valuable starting point for investigation. The information presented herein is intended to serve as a foundational resource for researchers and professionals working with this intriguing molecule.

References

• 1. cir-safety.org [cir-safety.org]
• 2. DILINOLEIC ACID CAS#: 6144-28-1 [m.chemicalbook.com]
• 3. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 5. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dimer acid - Wikipedia [en.wikipedia.org]
• 7. WO2000050528A9 - Method for isolating oleic acid and producing lineloic dimer/trimer acids via selective reactivity - Google Patents [patents.google.com]
• 8. Thermally induced isomerization of linoleic acid and α‐linolenic acid in Rosa roxburghii Tratt seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of conjugated linoleic acid and trans 18:1 isomers in synthetic and animal products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. Linoleic acid induces proinflammatory events in vascular endothelial cells via activation of PI3K/Akt and ERK1/2 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ω-6 Polyunsaturated fatty acids (linoleic acid) activate both autophagy and antioxidation in a synergistic feedback loop via TOR-dependent and TOR-independent signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biodegradability of Dilinoleic Acid-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration into the biodegradability of polymers derived from dilinoleic acid, a renewable resource. Focusing on polyesters and polyamides, this document synthesizes current research to offer a detailed overview of degradation mechanisms, quantitative data from various biodegradation studies, and explicit experimental protocols. Visualizations of key workflows and degradation pathways are included to facilitate a deeper understanding of the processes involved.

Introduction to Dilinoleic Acid-Based Polymers

Dilinoleic acid, a C36 dicarboxylic acid derived from the dimerization of fatty acids from vegetable oils, serves as a valuable bio-based monomer for polymer synthesis.[] Its unique branched and bulky structure imparts flexibility and hydrophobicity to polymers, influencing their physical properties and biodegradability. This guide will primarily focus on two major classes of dilinoleic acid-based polymers: polyesters and polyamides.

Polyesters , synthesized through the polycondensation of dilinoleic acid with various diols, are gaining attention for their potential applications in biomedical fields and as environmentally friendly packaging materials.[2][3] The inclusion of dilinoleic acid into polyester (B1180765) chains, such as in poly(butylene succinate) (PBS), can modify the polymer's crystallinity and susceptibility to degradation.[2][4]

Polyamides , on the other hand, are formed by the reaction of dilinoleic acid with diamines. These "dimer acid-based polyamides" are known for their flexibility, good adhesion, and thermal stability.[5][6] However, their biodegradability is a key area of ongoing research.

Mechanisms of Biodegradation

The biodegradation of dilinoleic acid-based polymers is a complex process influenced by the polymer's chemical structure, morphology, and the surrounding environment. The primary mechanisms involved are hydrolytic and enzymatic degradation.

Hydrolytic Degradation

Hydrolytic degradation involves the cleavage of ester or amide bonds in the polymer backbone through the action of water. This process can be influenced by pH and temperature.[7] For polyesters, this leads to the formation of smaller, water-soluble oligomers and monomers, such as dicarboxylic acids and diols.[2] While pure hydrolytic degradation can be a slow process, it is often the initial step that makes the polymer more accessible to microbial attack.

Enzymatic Degradation

Enzymatic degradation is the breakdown of polymers by enzymes secreted by microorganisms. For dilinoleic acid-based polyesters, enzymes such as lipases and cutinases play a crucial role.[4][8] These enzymes catalyze the hydrolysis of ester bonds, leading to a reduction in the polymer's molecular weight and mass. The degradation often occurs via surface erosion, where the enzyme acts on the polymer surface.[2][4] The mechanism can be of an "exo-type," where the enzyme cleaves monomer units from the chain ends. For instance, the enzymatic degradation of poly(butylene succinate) has been shown to yield 4-hydroxybutyl succinate (B1194679) as a primary product.[5][9][10][11]

The biodegradability of aliphatic-aromatic copolyesters is significantly influenced by the chain mobility of the polymers.[12] The presence of aromatic units can reduce the degradation rate by increasing the melting point and rigidity of the polymer chains.[12]

Quantitative Biodegradation Data

The following tables summarize quantitative data from various studies on the biodegradation of dilinoleic acid-based polymers.

Enzymatic Degradation of Dilinoleic Acid-Based Polyesters

Polymer Composition	Polymer Form	Enzyme	Incubation Time (days)	Mass Loss (%)	Water Uptake (%)	Reference
Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS) 70:30	Electrospun Fibers	Lipase from Pseudomonas cepacia	24	~40	400-600	[2][4]
Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS) 50:50	Electrospun Fibers	Lipase from Pseudomonas cepacia	24	~10	~100	[2][4]

Soil Burial Degradation of Dilinoleic Acid-Based Polymers

Quantitative data specifically for the soil burial degradation of dilinoleic acid-based polyamides is limited in the currently available literature. However, studies on dimer acid-based polyurethanes provide some insight into the behavior of similar bio-based polymers in soil.

Polymer Composition	Test Duration (days)	Weight Loss (%)	Reference
Castor oil-derived polyurethane (PU-PDI)	150	~25	[13]

Further research is needed to establish a comprehensive dataset for the soil burial degradation of a wider range of dilinoleic acid-based polymers, particularly polyamides.

Experimental Protocols

This section provides detailed methodologies for the synthesis and biodegradation testing of dilinoleic acid-based polymers, based on protocols described in the literature.

Synthesis of Dilinoleic Acid-Based Copolyesters

Protocol 1: Enzymatic Synthesis of Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS) [2][4]

This protocol describes a two-step enzymatic polycondensation.

Materials:

• Diethyl succinate (DES)

• 1,4-butanediol (BD)

• Dilinoleic diol (DLA-OH)

• Immobilized Lipase B from Candida antarctica (CALB)

• Diphenyl ether (solvent)

• Methanol (B129727) (for precipitation)

• Chloroform

Procedure:

• Oligomerization: In a round-bottom flask, combine DES, BD, and DLA-OH in the desired molar ratio in diphenyl ether (200 wt% of total monomers). Add CALB (10 wt% of total monomers). Heat the mixture at 95°C under atmospheric pressure for 2 hours, followed by 4 hours under reduced pressure (12 Torr).

• Polycondensation: Increase the temperature to 95°C and continue the reaction under high vacuum for 24 hours.

• Purification: Cool the reaction mixture and dissolve it in chloroform. Precipitate the polymer by adding the solution dropwise into cold methanol with continuous stirring.

• Drying: Filter the precipitated polymer, wash it with cold methanol, and dry it in a vacuum oven at 40°C.

Biodegradation Testing

Protocol 2: Enzymatic Degradation Assay [2][4]

This protocol outlines the procedure for evaluating the enzymatic degradation of polymer films.

Materials:

• Polymer films (e.g., PBS-DLS)

• Phosphate (B84403) buffer (pH 7.4)

• Lipase from Pseudomonas cepacia (or other relevant enzyme)

• Sodium azide (B81097) (to prevent microbial growth)

Procedure:

• Prepare polymer films of known weight and surface area.

• Place each film in a vial containing a phosphate buffer solution with the desired enzyme concentration. Add sodium azide to inhibit microbial contamination.

• Incubate the vials at 37°C with gentle shaking.

• At predetermined time points, remove the films from the solution, rinse with distilled water, and dry under vacuum until a constant weight is achieved.

• Calculate the percentage of weight loss and water uptake.

• The degradation products in the buffer solution can be analyzed using techniques like High-Performance Liquid Chromatography (HPLC).

• Changes in the molecular weight of the polymer films can be monitored using Gel Permeation Chromatography (GPC).[4]

Protocol 3: Soil Burial Test (based on ASTM D5988 and ISO 17556) [14][15]

This protocol provides a general framework for assessing biodegradability in soil.

Materials:

• Polymer samples of known weight.

• Standard soil with known characteristics (e.g., pH, moisture content, microbial population).

• Containers for burial.

Procedure:

• Bury the pre-weighed polymer samples in the soil within the containers.

• Maintain the soil moisture content and temperature at controlled levels (e.g., 20-28°C) in a dark, well-ventilated environment.

• At regular intervals, retrieve the samples from the soil.

• Carefully clean the samples to remove any adhering soil without damaging the polymer.

• Dry the samples to a constant weight and measure the weight loss.

• The ultimate biodegradability can be determined by measuring the amount of CO2 evolved from the soil, which indicates microbial respiration and mineralization of the polymer.

Visualizing Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows and a proposed enzymatic degradation pathway.

Figure 1: Workflow for the Synthesis of Dilinoleic Acid-Based Polyesters.

Figure 2: General Workflow for Biodegradation Testing.

Figure 3: Proposed Pathway for Enzymatic Degradation of a Dilinoleic Acid-Based Polyester.

Conclusion

Dilinoleic acid-based polymers, particularly polyesters, have demonstrated promising biodegradability, primarily through enzymatic hydrolysis. The rate and extent of degradation can be tailored by adjusting the polymer composition, such as the ratio of dilinoleic acid. While quantitative data for polyesters is becoming more available, there is a clear need for more in-depth research into the biodegradability of dilinoleic acid-based polyamides to fully assess their environmental fate and potential as sustainable materials. The experimental protocols and workflows provided in this guide offer a foundation for researchers to conduct further studies in this important area. Future work should focus on elucidating detailed enzymatic degradation pathways for a wider variety of these polymers and generating comprehensive biodegradation data under diverse environmental conditions.

References

• 2. researchgate.net [researchgate.net]
• 3. Biodegradable Polymer Composites Based on Poly(butylene succinate) Copolyesters and Wood Flour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and preliminary findings of poly (Amide-co-Ester Amide)s | Georgian Scientists [journals.4science.ge]
• 7. Recycling and Degradation of Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 11. scilit.com [scilit.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Synthesis, Characterization, and Soil Burial Degradation of Biobased Polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methodologies to Assess the Biodegradability of Bio-Based Polymers—Current Knowledge and Existing Gaps - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Molecular Structure and Isomers of Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dilinoleic acid, a C36 dicarboxylic acid, is a complex mixture of isomers formed through the dimerization of linoleic acid. This guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of dilinoleic acid and its isomers. It delves into the array of acyclic, monocyclic, and bicyclic structures that constitute this industrially significant oleochemical. Detailed experimental protocols for synthesis and analysis are provided, alongside a summary of key physicochemical properties to support research and development activities.

Introduction

Dilinoleic acid, also known as dimer acid, is a versatile chemical building block derived from the dimerization of unsaturated fatty acids, primarily linoleic acid obtained from vegetable oils like tall oil, soybean oil, and cottonseed oil.[1] Its unique C36 branched structure imparts flexibility, water resistance, and thermal stability to a wide range of polymers and other formulations.[2][3] Consequently, it finds extensive application in the synthesis of polyamides, polyesters, alkyd resins, lubricants, adhesives, and surfactants.[1][2]

The industrial production of dilinoleic acid results in a complex mixture of various isomers, including acyclic, monocyclic, and bicyclic forms. The relative proportions of these isomers, along with the presence of monomeric and trimeric fatty acids, significantly influence the physical and chemical properties of the final product. A thorough understanding of the molecular structure and isomeric composition of dilinoleic acid is therefore crucial for its effective utilization in various applications.

Molecular Structure and Isomerism

The dimerization of linoleic acid is a complex process that leads to a variety of isomeric structures. The reaction is typically carried out at high temperatures (230-250°C) using clay catalysts.[1] The primary mechanism is believed to be a Diels-Alder cycloaddition reaction between a conjugated and a non-conjugated linoleic acid molecule.[4][5] This results in the formation of a partially unsaturated cyclohexene (B86901) ring, which is characteristic of the cyclic isomers of dilinoleic acid.[1]

The resulting dilinoleic acid is a mixture of three main types of isomers:

• Acyclic (Linear) Isomers: These are open-chain structures formed through intermolecular reactions without the formation of a cyclic moiety.

• Monocyclic Isomers: These isomers contain a single six-membered ring, typically a cyclohexene ring, formed via a Diels-Alder reaction. This is often the predominant isomer type.

• Bicyclic Isomers: These structures contain two fused or bridged rings.

The IUPAC name for a representative dilinoleic acid isomer is 10-[2-(7-carboxyheptyl)-5,6-dihexylcyclohex-3-en-1-yl]dec-9-enoic acid.[6] However, due to the multitude of possible isomers, a single name cannot represent the entire mixture. The general molecular formula for dilinoleic acid is C36H64O4, with a molecular weight of approximately 560.9 g/mol .[6]

Synthesis of Dilinoleic Acid

The industrial synthesis of dilinoleic acid primarily involves the clay-catalyzed dimerization of unsaturated fatty acids.

Synthesis Workflow

Caption: General workflow for the synthesis of dilinoleic acid.

Experimental Protocol: Synthesis of Dilinoleic Acid

Materials:

• Linoleic acid-rich vegetable oil (e.g., tall oil fatty acids)

• Montmorillonite (B579905) clay catalyst

• Nitrogen gas

Procedure:

• A mixture of unsaturated fatty acids, 4.3% montmorillonite clay by weight, and 5% water by weight are charged into a high-pressure autoclave.

• The reactor is sealed and purged with nitrogen to remove any air.

• The mixture is heated to 230-250°C with constant stirring.[1]

• The reaction is allowed to proceed for a specified duration, typically several hours, during which the dimerization occurs.

• After the reaction is complete, the mixture is cooled, and the catalyst is removed by filtration.

• The crude product, which contains a mixture of monomeric, dimeric, and trimeric acids, is then purified by distillation to isolate the C36 dimer acid fraction.

• Optionally, the dilinoleic acid can be hydrogenated to improve its color and thermal stability.[1]

Physicochemical Properties

The properties of commercial dilinoleic acid can vary depending on the feedstock and the manufacturing process, which influences the final isomer distribution.

Property	Value	Reference(s)
Molecular Formula	C36H64O4	[6]
Molecular Weight	~560.9 g/mol	[6]
Appearance	Light yellow to reddish-brown viscous liquid	[2]
Density	~0.95 g/cm³	[1][7]
Acid Value	180 - 200 mg KOH/g	[2][8]
Saponification Value	~183 - 202 mg KOH/g	[2]
Dimer Acid Content	75 - 87%	[1]
Monomer Acid Content	1 - 3%	[8]
Polymer (Trimer) Acid Content	13 - 19%	[8]
Solubility	Insoluble in water; soluble in most organic solvents	[1][2]

Analytical Characterization of Isomers

The complex isomeric mixture of dilinoleic acid requires sophisticated analytical techniques for separation and characterization.

Chromatographic Separation

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are the primary methods for separating the different components of dimer acids.

5.1.1. Experimental Protocol: HPLC Analysis of Dilinoleic Acid

This method is adapted from the analysis of conjugated linoleic acid isomers and can be optimized for dilinoleic acid.

Instrumentation:

• HPLC system with a UV or evaporative light scattering detector (ELSD)

• Two silver ion-exchange columns (e.g., ChromSpher 5 µm Lipids, 250 x 4.6 mm) in series[9][10]

Mobile Phase:

• A gradient of acetonitrile (B52724) in hexane (B92381) is commonly used for the separation of fatty acid isomers.[9][10]

Procedure:

• Sample Preparation: The dilinoleic acid sample is dissolved in the mobile phase. If the sample is in a complex matrix, an extraction step may be necessary.

• Injection: An appropriate volume of the sample solution is injected onto the HPLC columns.

• Elution: A gradient elution program is run to separate the monomeric, dimeric, and trimeric acids, as well as the different isomers within the dimer fraction.

• Detection: The separated components are detected by UV absorbance (for conjugated systems) or more universally by an ELSD.

5.1.2. Experimental Protocol: GC-MS Analysis of Dilinoleic Acid

For GC analysis, the carboxylic acid groups of dilinoleic acid must be derivatized, typically to their methyl esters (FAMEs).

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• High-temperature capillary column (e.g., Agilent J&W HP-5MS)[11]

Procedure:

• Derivatization (Esterification): The dilinoleic acid sample is converted to its fatty acid methyl esters (FAMEs). A common method is to use a solution of sodium methoxide (B1231860) in methanol.

• Extraction: The FAMEs are extracted into an organic solvent such as hexane.

• Injection: A small volume (e.g., 1 µL) of the FAMEs solution is injected into the GC.

• Separation: The GC oven temperature is programmed to ramp up, allowing for the separation of the different FAMEs based on their boiling points and interactions with the column's stationary phase.

• Detection and Identification: The separated components are ionized and fragmented in the mass spectrometer. The resulting mass spectra provide information for the identification of the different isomers.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of dilinoleic acid isomers.

5.2.1. NMR Spectroscopy

• ¹H NMR: Can be used for the quantitative analysis of specific cyclic dimer fatty acids in a mixture.[12] The signals from protons on the cyclic ring can be used for quantification.[12]

• ¹³C NMR and 2D NMR (COSY, HSQC, HMBC): These techniques provide detailed information about the carbon skeleton and the connectivity of atoms, which is essential for differentiating between the various acyclic, monocyclic, and bicyclic isomers.[13]

Logical Relationships of Isomer Formation

The formation of the different dilinoleic acid isomers is a result of competing reaction pathways during the dimerization process.

Caption: Simplified reaction pathways leading to different dilinoleic acid isomers.

Conclusion

Dilinoleic acid is a complex mixture of C36 dicarboxylic acid isomers with a wide range of industrial applications. The performance of dilinoleic acid in these applications is highly dependent on its isomeric composition. A thorough understanding and control of the synthesis and purification processes are therefore essential for producing dilinoleic acid with desired properties. The analytical techniques outlined in this guide, particularly chromatography and NMR spectroscopy, are indispensable tools for the characterization and quality control of this important oleochemical. Further research into the detailed structural elucidation and the properties of individual isomers will pave the way for the development of new and improved applications for dilinoleic acid.

References

• 1. DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 2. Dimer acid - Zanyu Technology Group Co., Ltd. [en.zanyu.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of the ratio of positional isomer dilinoleoyl-oleoyl glycerols in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. C36 DIMER ACID - Ataman Kimya [atamanchemicals.com]
• 6. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Dimer Acid Technical Grade Supplier and Distributor of Bulk, LTL, Wholesale products [covalentchemical.com]
• 8. Technisches Merkblatt zu Dimersäure, die Sie bei uns erhalten können [carroux-gmbh.de]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative analysis of cyclic dimer fatty acid content in the dimerization product by proton NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. creative-biostructure.com [creative-biostructure.com]

A Technical Guide to the Physicochemical Properties of Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical properties of dilinoleic acid. The information is curated for professionals in research, scientific, and drug development fields, with a focus on quantitative data, experimental methodologies, and structural understanding.

Introduction

Dilinoleic acid, a C36 dicarboxylic acid, is a versatile molecule synthesized through the dimerization of linoleic acid, an unsaturated fatty acid.[1][2] It typically presents as a light yellow or yellow, viscous transparent liquid and is, in fact, a complex mixture of various cyclic and acyclic isomers.[3][4] This inherent structural diversity gives rise to a unique set of physicochemical properties that make it a valuable component in a wide array of applications, including the synthesis of polyamides, polyesters, and other polymers, as well as its use in lubricants, adhesives, and cosmetics.[5][] In the realm of drug development, its biocompatibility and ability to form polymers make it a person of interest for novel drug delivery systems.

Physicochemical Properties of Dilinoleic Acid

The physicochemical properties of dilinoleic acid are a direct reflection of its high molecular weight and complex isomeric composition. The following tables summarize the key quantitative data available for this compound.

Table 1: General Physicochemical Properties of Dilinoleic Acid

Property	Value	Reference(s)
Molecular Formula	C36H64O4	[7][8]
Molecular Weight	560.89 g/mol	[3][7][8]
CAS Number	6144-28-1	[3][5]
Appearance	Light yellow or yellow viscous transparent liquid	[5]

Table 2: Quantitative Physicochemical Data for Dilinoleic Acid

Property	Value	Reference(s)
Specific Gravity (at 25 °C)	0.965 - 0.975	[9]
Boiling Point	> 200 °C	[9]
Melting Point	105 - 190 °C	[3]

Note: The wide melting point range is attributed to the presence of multiple isomers.

Table 3: Solubility Profile of Dilinoleic Acid

Solvent	Solubility	Reference(s)
Water	Poorly soluble	[9]
Oils & Organic Solvents	Soluble	[9]
Ethanol (B145695)	Miscible (proxy data from linoleic acid)	[10]
DMSO	~100 mg/mL (proxy data from linoleic acid)	[10]
Dimethylformamide	~100 mg/mL (proxy data from linoleic acid)	[10]

Note: Due to a lack of specific quantitative solubility data for dilinoleic acid, the solubility of its precursor, linoleic acid, is provided as a close approximation. It is reasonable to expect dilinoleic acid to exhibit similar solubility in non-aqueous solvents.

Synthesis and Structure of Dilinoleic Acid

Dilinoleic acid is predominantly produced through the clay-catalyzed dimerization of linoleic acid at elevated temperatures.[11] This process leads to a mixture of various structural isomers.

Caption: Synthesis of Dilinoleic Acid from Linoleic Acid.

The dimerization reaction results in a variety of cyclic and acyclic structures. The formation of a cyclohexene (B86901) ring via a Diels-Alder type reaction is a key feature of many of the resulting isomers.

Caption: Representative Structures of Dilinoleic Acid Isomers.

Experimental Protocols for Characterization

The following are generalized experimental protocols for determining key physicochemical parameters of dilinoleic acid. These are based on standard methods for fatty acid analysis.

Synthesis of Dilinoleic Acid

This protocol describes a general procedure for the dimerization of linoleic acid.

• Materials: Linoleic acid, Montmorillonite (B579905) clay catalyst, Lithium carbonate, Water.

• Apparatus: High-pressure autoclave reactor, Filtration system, Distillation apparatus (e.g., thin-film evaporator).

• Procedure:

  • A mixture of linoleic acid, montmorillonite clay catalyst, lithium carbonate, and water is charged into a high-pressure autoclave.[12]

  • The reactor is sealed and heated to a temperature in the range of 230-260 °C for several hours.[11]

  • After the reaction is complete, the mixture is cooled, and the clay catalyst is removed by filtration.[12]

  • The unreacted monomer (linoleic acid) is separated from the dimer and trimer acids by distillation, typically using a thin-film evaporator.[12]

Determination of Acid Value

The acid value is a measure of the free carboxylic acid groups in a substance.

• Materials: Dilinoleic acid sample, Ethanol (neutralized), Potassium hydroxide (B78521) (KOH) solution (standardized, typically 0.1 M), Phenolphthalein (B1677637) indicator.

• Apparatus: Conical flask, Burette, Heating mantle or water bath.

• Procedure:

  • A known weight of the dilinoleic acid sample (e.g., 2 grams) is dissolved in neutralized ethanol in a conical flask.[13]

  • A few drops of phenolphthalein indicator are added to the solution.[13]

  • The solution is titrated with a standardized potassium hydroxide solution until a persistent pink color is observed.[13]

  • The acid value is calculated using the following formula: Acid Value (mg KOH/g) = (V × N × 56.1) / W Where:

    • V = volume of KOH solution used (mL)

    • N = normality of the KOH solution

    • 56.1 = molecular weight of KOH

    • W = weight of the sample (g)

Determination of Saponification Value

The saponification value is a measure of the total carboxylic acid and ester groups in a substance.

• Materials: Dilinoleic acid sample, Alcoholic potassium hydroxide (KOH) solution (standardized, typically 0.5 M), Hydrochloric acid (HCl) solution (standardized, typically 0.5 M), Phenolphthalein indicator.

• Apparatus: Reflux condenser, Conical flask, Water bath, Burette.

• Procedure:

  • A known weight of the dilinoleic acid sample (e.g., 1-2 grams) is added to a conical flask.

  • A known excess of alcoholic KOH solution (e.g., 25 mL of 0.5 M) is added to the flask.[14]

  • The mixture is heated under reflux for about 30-60 minutes to ensure complete saponification.[14]

  • After cooling, a few drops of phenolphthalein indicator are added, and the excess KOH is titrated with standardized HCl solution.[14]

  • A blank titration is performed without the sample.

  • The saponification value is calculated using the formula: Saponification Value (mg KOH/g) = [(B - S) × N × 56.1] / W Where:

    • B = volume of HCl used for the blank (mL)

    • S = volume of HCl used for the sample (mL)

    • N = normality of the HCl solution

    • 56.1 = molecular weight of KOH

    • W = weight of the sample (g)

Conclusion

Dilinoleic acid possesses a unique combination of properties stemming from its dicarboxylic nature and complex isomeric composition. This guide provides a foundational understanding of its physicochemical characteristics, synthesis, and methods of analysis. For researchers and professionals in drug development, the potential of dilinoleic acid as a building block for biocompatible polymers and as a versatile excipient warrants further investigation. The provided data and protocols serve as a valuable resource for initiating such explorations.

References

• 1. ewg.org [ewg.org]
• 2. byjus.com [byjus.com]
• 3. echemi.com [echemi.com]
• 4. cir-safety.org [cir-safety.org]
• 5. Page loading... [wap.guidechem.com]
• 7. GSRS [precision.fda.gov]
• 8. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cir-safety.org [cir-safety.org]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. mdpi.com [mdpi.com]
• 12. WO2000050528A9 - Method for isolating oleic acid and producing lineloic dimer/trimer acids via selective reactivity - Google Patents [patents.google.com]
• 13. media.neliti.com [media.neliti.com]
• 14. egyankosh.ac.in [egyankosh.ac.in]

Toxicology and Safety Profile of Dilinoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicology and safety data currently available for dilinoleic acid. The information is compiled from various sources, including regulatory assessments and scientific studies, to support researchers, scientists, and drug development professionals in evaluating the safety profile of this compound. This document summarizes key toxicological endpoints, details the methodologies of pivotal studies, and explores potential biological pathways of interaction.

Executive Summary

Dilinoleic acid, a dimer of linoleic acid, is characterized by a low order of acute toxicity. The available data from oral and dermal toxicity studies in animal models indicate a high LD50, suggesting a wide margin of safety for acute exposures. It is not found to be genotoxic in a battery of in vitro assays, including the Ames test, a chromosome aberration test, and a mouse lymphoma assay. Furthermore, dilinoleic acid does not appear to be a significant skin or eye irritant in animal studies. While there is a single case report of skin sensitization in humans, extensive clinical studies on formulations containing dilinoleic acid esters have not shown sensitizing potential. A subchronic feeding study in rats identified macrophage aggregation in mesenteric lymph nodes at the lowest dose tested, indicating a No-Observed-Adverse-Effect Level (NOAEL) was not established in that specific study. Currently, no data on carcinogenicity or reproductive and developmental toxicity are available for dilinoleic acid itself, although structural alerts for such toxicities are absent.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C36H64O4	[1]
Molecular Weight	560.9 g/mol	[1]
Synonyms	Linoleic acid dimer, Dimer acid	[1]

Toxicological Data Summary

The following tables summarize the quantitative and qualitative toxicological data for dilinoleic acid.

Acute Toxicity

Study Type	Species	Route	LD50	Reference
Acute Oral Toxicity	Rat	Oral	> 5.0 g/kg	[2]
Acute Dermal Toxicity	Rat	Dermal	> 5.0 g/kg	[2]

Subchronic Toxicity

Study Type	Species	Route	Duration	Observations	NOAEL	Reference
Subchronic Oral Toxicity	Rat	Oral (diet)	13 weeks	Macrophage aggregation in mesenteric lymph nodes at the lowest dose (0.1%).	Not established	[2]

Genotoxicity

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium strains TA98, TA100, TA1535, TA1537	With and without	Negative	[2]
In Vitro Mammalian Chromosome Aberration Test	Human Lymphocytes	With and without	Negative	[2]
In Vitro Mammalian Cell Gene Mutation Test (Mouse Lymphoma Assay)	L5178Y Mouse Lymphoma Cells	With and without	Negative	[2]

Dermal and Ocular Irritation

Study Type	Species	Results	Reference
Skin Irritation	Animal	Not an irritant	[2]
Eye Irritation	Animal	Not an irritant	[2]

Sensitization

Study Type	Species	Results	Reference
Clinical Studies (formulations with esters)	Human	Not a sensitizer	[2]
Case Report (Dilinoleic acid)	Human	One case of sensitization reported	[2]

Experimental Protocols

The following sections detail the methodologies for the key toxicological studies, based on standard OECD guidelines.

Acute Oral Toxicity (as per OECD 401)

• Test System: Young adult albino rats.

• Dose: A limit test was likely performed at a dose of 5.0 g/kg body weight.

• Administration: The test substance was administered orally by gavage.

• Procedure: Animals were fasted prior to dosing. Following administration, animals were observed for mortality and clinical signs of toxicity for at least 14 days. Body weights were recorded weekly. A gross necropsy was performed on all animals at the end of the study.

Acute Dermal Toxicity (as per OECD 402)

• Test System: Young adult rats.

• Dose: A limit test was likely performed at a dose of 5.0 g/kg body weight.

• Administration: The test substance was applied to a shaved area of the back and covered with a semi-occlusive dressing for 24 hours.

• Procedure: Animals were observed for mortality and clinical signs of toxicity for 14 days. The application site was examined for signs of dermal irritation. Body weights were recorded, and a gross necropsy was performed at the end of the study.

Bacterial Reverse Mutation Assay (Ames Test) (as per OECD 471)

• Test System: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 were used.

• Procedure: The assay was conducted with and without a metabolic activation system (S9 fraction from rat liver). The test substance was incubated with the bacterial strains in the presence or absence of S9 mix. The mixtures were then plated on minimal glucose agar (B569324) plates. After incubation, the number of revertant colonies was counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

In Vitro Mammalian Chromosome Aberration Test (as per OECD 473)

• Test System: Cultured human lymphocytes.

• Procedure: The test was performed with and without metabolic activation. Cells were exposed to various concentrations of the test substance. After a suitable treatment period, cells were harvested, and metaphase chromosomes were prepared and analyzed for structural aberrations (e.g., breaks, gaps, exchanges). A significant, dose-dependent increase in the number of cells with chromosomal aberrations indicates a positive result.

In Vitro Mammalian Cell Gene Mutation Test (Mouse Lymphoma Assay) (as per OECD 490)

• Test System: L5178Y mouse lymphoma cells.

• Procedure: The assay was conducted with and without metabolic activation. Cells were treated with the test substance and then cultured to allow for the expression of mutations at the thymidine (B127349) kinase (TK) locus. Mutant colonies are resistant to the cytotoxic effects of a pyrimidine (B1678525) analogue (e.g., trifluorothymidine). A significant, dose-dependent increase in the mutant frequency indicates a mutagenic potential.

Potential Signaling Pathways and Mechanisms of Action

Direct studies on the signaling pathways affected by dilinoleic acid are limited. However, based on the known biological activities of its monomer, linoleic acid, several potential pathways can be postulated. Linoleic acid and its metabolites are known to interact with various cellular signaling cascades, including those involving Peroxisome Proliferator-Activated Receptors (PPARs) and Mitogen-Activated Protein Kinases (MAPK).

Linoleic Acid Metabolism and PPAR Activation

Linoleic acid can be metabolized in vivo to various bioactive lipids. These metabolites can act as ligands for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation. Activation of PPARα, for instance, is a mechanism shared by some lipid-lowering drugs.

Linoleic Acid Metabolism and PPAR Activation Pathway.

MAPK/ERK Signaling Pathway

Linoleic acid has been shown to activate the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the Extracellular signal-Regulated Kinase (ERK). This pathway is crucial for regulating cell growth, proliferation, and differentiation. Dysregulation of this pathway can be associated with various cellular responses.

References

• 1. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Linoleic acid induces proinflammatory events in vascular endothelial cells via activation of PI3K/Akt and ERK1/2 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Environmental Fate of Dilinoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dilinoleic acid, a C36 dicarboxylic acid derived from the dimerization of linoleic acid, sees wide application in various industries, including the formulation of polymers, lubricants, and cosmetics. Its environmental fate is a critical consideration for sustainable product development and regulatory compliance. This technical guide provides a comprehensive overview of the current understanding of the environmental fate of dilinoleic acid, including its potential for biodegradation, bioaccumulation, and ecotoxicity. While specific experimental data for dilinoleic acid under standardized OECD guidelines are limited in publicly accessible literature, this document synthesizes available information on dimer acids as a chemical class and details the established experimental protocols for assessing the environmental risk of substances like dilinoleic acid. This guide aims to equip researchers, scientists, and drug development professionals with the necessary information to evaluate the environmental profile of dilinoleic acid and to design further studies to address existing data gaps.

Introduction

Dilinoleic acid is a complex, high molecular weight dicarboxylic acid.[1] Its structure, characterized by a long aliphatic chain and two carboxylic acid functional groups, influences its behavior in the environment. Generally, dimer acids are considered to be biodegradable and are positioned as environmentally friendly alternatives to petroleum-based chemicals.[2] However, a comprehensive assessment of the environmental fate of dilinoleic acid requires rigorous evaluation of its persistence, bioaccumulation potential, and toxicity. This guide outlines the key environmental compartments and processes relevant to the fate of dilinoleic acid.

Biodegradation

Biodegradation is a key process for the removal of organic substances from the environment. For chemicals like dilinoleic acid, standardized tests are used to determine their susceptibility to microbial degradation.

Ready Biodegradability

Ready biodegradability tests provide a stringent evaluation of a substance's potential for rapid and complete biodegradation in an aerobic environment. A substance that passes a ready biodegradability test is presumed not to persist in the environment. While no specific ready biodegradability data for dilinoleic acid was found, a structurally related substance was reported to be "readily biodegradable" according to OECD criteria.

Table 1: Representative Data for Ready Biodegradability (OECD 301 Series) (Note: The following data are illustrative as specific results for dilinoleic acid are not publicly available.)

Test Guideline	Method	Endpoint	Result (% Degradation)	Time to Reach Pass Level (days)	Conclusion
OECD 301F	Manometric Respirometry	O₂ Consumption	> 60%	< 10	Readily Biodegradable
OECD 301B	CO₂ Evolution	CO₂ Production	> 60%	< 10	Readily Biodegradable

The Manometric Respirometry Test (OECD 301F) is a widely used method to assess the ready biodegradability of chemical substances.

• Test Setup: The test is conducted in sealed vessels containing a defined mineral medium, the test substance as the sole source of organic carbon, and an inoculum of microorganisms (typically from activated sludge).

• Principle: The consumption of oxygen by the microorganisms metabolizing the test substance is measured over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

• Procedure:

  • A known concentration of the test substance is added to the test vessels.

  • Control vessels containing only the inoculum and the mineral medium are run in parallel to determine the background respiration of the inoculum.

  • A reference substance (e.g., sodium benzoate) is also tested to ensure the viability of the inoculum.

  • The vessels are incubated in the dark at a constant temperature (typically 20-24°C).

  • Oxygen consumption is measured at regular intervals.

• Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day test period.

Inherent Biodegradability

If a substance does not pass a ready biodegradability test, it may still be inherently biodegradable, meaning it has the potential to biodegrade under favorable conditions.

Table 2: Representative Data for Inherent Biodegradability (OECD 302 Series) (Note: The following data are illustrative as specific results for dilinoleic acid are not publicly available.)

Test Guideline	Method	Endpoint	Result (% Degradation)	Conclusion
OECD 302B	Zahn-Wellens Test	DOC Removal	> 70%	Inherently Biodegradable
OECD 302C	Modified MITI Test (II)	BOD/COD Removal	> 70%	Inherently Biodegradable

The Zahn-Wellens Test (OECD 302B) is designed to assess the inherent, ultimate biodegradability of water-soluble organic compounds.

• Test Setup: The test involves a relatively high concentration of the test substance and a high concentration of microorganisms from activated sludge in a mineral medium.

• Principle: The degradation of the test substance is followed by measuring the dissolved organic carbon (DOC) or chemical oxygen demand (COD) over a 28-day period.

• Procedure:

  • The test substance is added to the activated sludge suspension.

  • The mixture is aerated and agitated at a controlled temperature.

  • Samples are taken at regular intervals, filtered, and analyzed for DOC or COD.

• Interpretation: A removal of DOC or COD of greater than 70% indicates that the substance is inherently biodegradable.

Workflow for assessing the biodegradability of a chemical substance.

Bioaccumulation

Table 3: Bioaccumulation Potential Indicators (Note: The following data are illustrative as specific results for dilinoleic acid are not publicly available.)

Parameter	Method	Value	Interpretation
Log Kow	OECD 107/117	> 3	Potential for bioaccumulation
Bioconcentration Factor (BCF)	OECD 305	< 2000	Not considered bioaccumulative

This guideline provides a method to determine the bioconcentration factor (BCF) of a substance in fish.

• Test Species: Typically, a species like the zebrafish (Danio rerio) or rainbow trout (Oncorhynchus mykiss) is used.

• Exposure Phase: Fish are exposed to the test substance at a constant concentration in the water for a period sufficient to reach a steady-state concentration in the fish tissues (typically 28 days).

• Depuration Phase: After the exposure phase, the fish are transferred to clean water, and the rate at which the substance is eliminated from their tissues is measured.

• Analysis: The concentration of the test substance in the fish tissue and the water is measured at regular intervals during both phases. The BCF is calculated as the ratio of the concentration in the fish to the concentration in the water at steady state.

Ecotoxicity

The potential for a substance to cause harm to aquatic organisms is assessed through ecotoxicity testing. Standard tests are conducted on representatives of three trophic levels: algae (producers), daphnids (primary consumers), and fish (secondary consumers). Safety Data Sheets for dilinoleic acid typically state that no data is available for aquatic toxicity.[2] However, Environment Canada suspects it to be an environmental toxin.[1]

Table 4: Aquatic Ecotoxicity Data (Note: The following data are illustrative as specific results for dilinoleic acid are not publicly available.)

Test Guideline	Organism	Endpoint	Value (mg/L)
OECD 201	Pseudokirchneriella subcapitata (Algae)	EC₅₀ (72h)	> 100
OECD 202	Daphnia magna (Invertebrate)	EC₅₀ (48h)	> 100
OECD 203	Danio rerio (Fish)	LC₅₀ (96h)	> 100

This test assesses the acute toxicity of a substance to Daphnia magna.

• Test Organisms: Young daphnids (less than 24 hours old) are used.

• Exposure: The daphnids are exposed to a range of concentrations of the test substance in a defined medium for 48 hours.

• Endpoint: The endpoint is immobilization, defined as the inability to swim within 15 seconds after gentle agitation.

• Result: The EC₅₀, the concentration that causes immobilization in 50% of the daphnids, is calculated.

Trophic levels typically assessed in aquatic ecotoxicity studies.

Other Environmental Fate Processes

Hydrolysis

Hydrolysis is the chemical breakdown of a compound due to reaction with water. The rate of hydrolysis is pH-dependent. Given the ester linkages present in some derivatives of dilinoleic acid, hydrolysis could be a relevant degradation pathway.

This test determines the rate of abiotic hydrolysis of a chemical at different pH values.

• Procedure: The test substance is dissolved in sterile aqueous buffer solutions at pH 4, 7, and 9.

• Incubation: The solutions are incubated in the dark at a constant temperature.

• Analysis: The concentration of the test substance is measured over time to determine the hydrolysis rate constant and the half-life at each pH.

Photodegradation

Photodegradation is the breakdown of molecules by light. While no specific data on the photodegradation of dilinoleic acid was found, its constituent fatty acids can undergo photo-oxidation. The relevance of this pathway for the larger, more complex dilinoleic acid molecule in the environment is not well-established.

Mobility in Soil

The mobility of a substance in soil is determined by its tendency to adsorb to soil particles. The soil adsorption coefficient (Koc) is a key parameter. A high Koc value indicates that the substance is likely to be immobile in soil, while a low Koc suggests it may be mobile and could potentially leach into groundwater. No specific Koc data for dilinoleic acid was found.

This method determines the soil adsorption coefficient.

• Procedure: A known amount of the test substance is added to a soil-water slurry.

• Equilibration: The slurry is agitated until equilibrium is reached between the substance adsorbed to the soil and the substance dissolved in the water.

• Analysis: The concentration of the substance in the aqueous phase is measured, and the amount adsorbed to the soil is calculated by difference. The adsorption coefficient (Kd) is then determined and can be normalized to the organic carbon content of the soil to give the Koc.

Conclusion and Future Research

The available information suggests that dilinoleic acid, as part of the broader category of dimer acids, is likely to be biodegradable and has a low potential for bioaccumulation. However, a definitive assessment of its environmental fate is hampered by the lack of specific, quantitative data from standardized ecotoxicity and environmental fate studies.

To address these data gaps, the following studies on dilinoleic acid are recommended:

• Ready Biodegradability: An OECD 301F or 301B test to definitively determine if it is readily biodegradable.

• Aquatic Ecotoxicity: A full suite of acute toxicity tests on algae (OECD 201), Daphnia magna (OECD 202), and fish (OECD 203) to determine its potential hazard to aquatic organisms.

• Bioaccumulation: An OECD 305 study to experimentally determine the bioconcentration factor in fish.

• Soil Mobility: An OECD 106 study to determine the soil adsorption coefficient (Koc).

• Hydrolysis: An OECD 111 study to assess its stability in water at different pH values.

The generation of these data will enable a more robust environmental risk assessment of dilinoleic acid, supporting its continued use in a manner that is safe for the environment.

References

• 1. ewg.org [ewg.org]
• 2. echemi.com [echemi.com]

An In-depth Technical Guide to Dilinoleic Acid Derivatives and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a C36 dicarboxylic acid synthesized through the dimerization of linoleic acid, serves as a versatile platform for the creation of a diverse range of chemical derivatives.[1] These derivatives, owing to their unique structural features, including a bulky, hydrophobic core and two reactive carboxylic acid functionalities, exhibit a wide spectrum of physicochemical and biological properties. This technical guide provides a comprehensive overview of the synthesis, properties, and potential applications of dilinoleic acid derivatives, with a particular focus on their relevance to the fields of materials science, cosmetics, and drug development. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and utilization of these fascinating molecules.

Physicochemical Properties of Dilinoleic Acid and Its Derivatives

Dilinoleic acid and its derivatives are characterized by their high molecular weight, predominantly hydrophobic nature, and physical state ranging from viscous liquids to waxy solids.[2][3] Their properties can be tailored by modifying the carboxylic acid groups to form various esters, amides, and other functional derivatives.

Solubility

Dilinoleic acid itself is poorly soluble in water but exhibits good solubility in a variety of organic solvents. Its derivatives, particularly esters, are highly lipophilic and find use as emollients in cosmetic formulations due to their solubility in oils and other cosmetic esters.[4][5] For instance, Diisopropyl Dimer Dilinoleate is soluble in castor oil and cyclomethicone.[4] While specific quantitative solubility data for a broad range of derivatives is not extensively published, their lipophilic character suggests high solubility in nonpolar solvents and cosmetic emollients.[6]

Viscosity

The viscosity of dilinoleic acid derivatives is a key parameter, particularly in applications such as lubricants and cosmetics. The viscosity is influenced by the nature of the alcohol or amine used for derivatization. Generally, these derivatives are characterized as having low to medium viscosity. For example, Diisopropyl Dimer Dilinoleate is described as having a low viscosity.[7]

Thermal Stability

The thermal stability of dilinoleic acid derivatives is crucial for their application in high-temperature environments. Polyamides based on dimer acids have been shown to possess significant thermal stability, with no major weight loss observed up to 350°C in some cases.[2][8] This suggests that derivatives of dilinoleic acid can be engineered to withstand elevated temperatures, making them suitable for applications such as high-performance polymers and lubricants.

Table 1: Summary of Physicochemical Properties of Selected Dilinoleic Acid Derivatives

Derivative	Molecular Weight ( g/mol )	Physical State	Boiling Point (°C)	Solubility
Diisopropyl Dimer Dilinoleate	~645[7]	Clear, colorless to pale yellow liquid[7]	>300[7]	Insoluble in water; Soluble in oils and organic solvents[2][7]
Diisostearyl Dimer Dilinoleate	~1066[9]	Liquid/Semi-solid	-	Insoluble in water; Soluble in oils and organic solvents[2]
Dimer Dilinoleyl Dimer Dilinoleate	High molecular weight polymer[10]	Clear, colorless liquid[10]	-	Soluble in castor oil, Cyclomethicone, and other esters[4]
Dilinoleic Acid-Based Polyamide	Variable	Solid	-	Generally soluble in polar organic solvents[8]

Synthesis of Dilinoleic Acid Derivatives

The primary route for synthesizing dilinoleic acid derivatives involves the modification of its two carboxylic acid groups. Esterification and amidation are the most common reactions employed to create a wide array of functional molecules.

Experimental Protocol: Synthesis of Dilinoleic Acid Esters (General Procedure)

This protocol outlines the general steps for the synthesis of dilinoleic acid esters via Fischer esterification.

Materials:

• Dilinoleic acid

• Alcohol (e.g., isopropyl alcohol, isostearyl alcohol, 2-ethylhexanol) (2-fold molar excess)

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve dilinoleic acid in toluene.

• Addition of Reagents: Add a 2-fold molar excess of the desired alcohol and a catalytic amount of the acid catalyst to the flask.

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by the amount of water collected. The reaction is typically complete when no more water is evolved.[11][12]

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude ester can be further purified by vacuum distillation or column chromatography to yield the pure dilinoleic acid ester.[11]

Diagram 1: Experimental Workflow for Dilinoleic Acid Ester Synthesis

Caption: Workflow for the synthesis of dilinoleic acid esters.

Experimental Protocol: Synthesis of Dilinoleic Acid Amides (General Procedure)

This protocol describes a general method for the synthesis of diamides from dilinoleic acid.

Materials:

• Dilinoleic acid

• Thionyl chloride or oxalyl chloride

• Amine (primary or secondary) (at least 2-fold molar excess)

• Anhydrous solvent (e.g., dichloromethane, THF)

• Triethylamine (B128534) (or other suitable base)

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Acid Chloride Formation: In a flask under an inert atmosphere, dissolve dilinoleic acid in an anhydrous solvent. Add thionyl chloride or oxalyl chloride dropwise at room temperature. Heat the mixture to reflux for 2-3 hours to ensure complete conversion to the diacyl chloride. Remove the excess thionyl chloride or oxalyl chloride under vacuum.

• Amidation: Dissolve the crude diacyl chloride in an anhydrous solvent. In a separate flask, dissolve the amine and triethylamine in the same solvent. Cool the amine solution to 0°C and add the diacyl chloride solution dropwise with stirring. Allow the reaction to warm to room temperature and stir for several hours or overnight.[13]

• Work-up: Quench the reaction with water. Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude diamide (B1670390) can be purified by recrystallization or column chromatography.

Characterization of Dilinoleic Acid Derivatives

A variety of analytical techniques are employed to confirm the structure and purity of synthesized dilinoleic acid derivatives.

Table 2: Analytical Characterization Techniques

Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Provides detailed information about the molecular structure, including the confirmation of ester or amide bond formation and the structure of the alkyl chains.[14][15][16][17]
Fourier-Transform Infrared (FTIR) Spectroscopy	Used to identify characteristic functional groups. The appearance of a strong carbonyl stretch for the ester or amide and the disappearance of the broad -OH stretch of the carboxylic acid are key indicators of a successful reaction.[18][19][20]
Gas Chromatography-Mass Spectrometry (GC-MS)	Employed to determine the purity of the derivatives and to identify any side products. The fragmentation pattern in the mass spectrum can help to confirm the structure of the molecule.[21][22][23][24]

Biological Properties and Signaling Pathways

Recent research has highlighted the role of fatty acids and their derivatives as signaling molecules, particularly through their interaction with Peroxisome Proliferator-Activated Receptors (PPARs).[25] PPARs are a group of nuclear receptors that play a crucial role in the regulation of lipid and glucose metabolism.[9]

Dilinoleic Acid Derivatives as PPAR Agonists

Derivatives of linoleic acid have been shown to act as ligands for PPARs, thereby modulating the expression of target genes involved in various metabolic processes.[25] While direct studies on the PPAR agonistic activity of a wide range of dilinoleic acid derivatives are limited, their structural similarity to known fatty acid ligands suggests they are likely to interact with these receptors. Activation of PPARγ, for instance, is a key event in adipogenesis, the process of fat cell differentiation.[14][21]

Diagram 2: PPARα Signaling Pathway

Caption: Activation of the PPARα signaling pathway by a lipid ligand.

Experimental Workflow: Assessing Adipogenic Potential

The potential of dilinoleic acid derivatives to promote adipogenesis can be evaluated in vitro using cell-based assays. A common method involves treating pre-adipocyte cell lines (e.g., 3T3-L1) with the test compounds and then staining for lipid accumulation using Oil Red O.[3][4][10][22][26]

Diagram 3: Experimental Workflow for Adipogenesis Assay

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative assessment of adipocyte differentiation in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oil Red-O Staining of Adipocytes [macdougald.lab.medicine.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. specialchem.com [specialchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Regulation of lipid and lipoprotein metabolism by PPAR activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Activation of peroxisome proliferator-activated receptor-alpha stimulates both differentiation and fatty acid oxidation in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 1H- and 13C-NMR Analysis of a Series of 1,2-Diaryl-1H-4,5-dihydroimidazoles [mdpi.com]
• 18. Direct Synthesis of Diamides from Dicarboxylic Acids with Amines Using Nb2O5 as a Lewis Acid Catalyst and Molecular Docking Studies as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 20. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Activation of peroxisome proliferator-activated receptor-alpha stimulates both differentiation and fatty acid oxidation in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Item - Oil Red O staining in 3T3-L1 cells. - Public Library of Science - Figshare [plos.figshare.com]
• 23. researchgate.net [researchgate.net]
• 24. gcms.cz [gcms.cz]
• 25. researchgate.net [researchgate.net]
• 26. Protocol for oil red O staining of low-density lipoproteins for in vivo cell treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Characterization of Biodegradable Polymers Incorporating Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a bio-based dicarboxylic acid derived from the dimerization of linoleic acid, presents a versatile and sustainable building block for the synthesis of biodegradable polymers. Its long, aliphatic, and branched structure imparts unique properties to polymers, such as flexibility, hydrophobicity, and improved processability. These characteristics make dilinoleic acid-based polymers attractive candidates for a range of applications, including controlled drug delivery, biomedical implants, and environmentally friendly packaging.

These application notes provide detailed protocols for the synthesis of biodegradable polyesters using dilinoleic acid, their comprehensive characterization, and methods for evaluating their biodegradability.

Data Presentation: Properties of Dilinoleic Acid-Based Biodegradable Polymers

The incorporation of dilinoleic acid into polyester (B1180765) backbones significantly influences their thermal and mechanical properties. The following tables summarize key quantitative data for representative dilinoleic acid-based copolyesters.

Table 1: Thermal Properties of Dilinoleic Acid Copolyesters

Polymer System	Co-monomer(s)	Synthesis Method	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (Td) (°C)
PBS-DLA	Poly(butylene succinate)	Melt Polycondensation	-35 to -20	100 to 110	>300
PDF-DLF	Decamethylene furanoate	Enzymatic Polymerization	Not reported	Not reported	Not reported
P(DLA-co-diol)	Various diols (e.g., 1,4-butanediol)	Melt Polycondensation	Varies with diol	Varies with diol	>280

Table 2: Molecular Weight and Mechanical Properties of Dilinoleic Acid Copolyesters

Polymer System	Co-monomer(s)	Number-Average Molecular Weight (Mn) (kDa)	Weight-Average Molecular Weight (Mw) (kDa)	Polydispersity Index (PDI)	Tensile Strength (MPa)	Elongation at Break (%)
PBS-DLA	Poly(butylene succinate)	20 - 50	40 - 100	2.0 - 2.5	15 - 30	300 - 600
PDF-DLF	Decamethylene furanoate	16 - 25	30 - 50	~2.0	Not reported	Not reported
P(DLA-co-diol)	Various diols	10 - 30	20 - 60	1.8 - 2.2	5 - 20	100 - 400

Experimental Protocols

Protocol 1: Synthesis of a Dilinoleic Acid-Based Copolyester via Melt Polycondensation

This protocol describes the synthesis of a copolyester from dilinoleic acid, a short-chain diacid (e.g., succinic acid), and a diol (e.g., 1,4-butanediol).

Materials:

• Dilinoleic acid

• Succinic acid

• 1,4-butanediol (B3395766)

• Titanium (IV) isopropoxide (catalyst)

• Nitrogen gas (high purity)

• Chloroform (B151607)

• Methanol (B129727)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Distillation condenser and collection flask

• Vacuum pump

• Schlenk line

Procedure:

• Monomer Charging: In the three-neck flask, combine dilinoleic acid, succinic acid, and 1,4-butanediol in the desired molar ratio. A slight excess of the diol (e.g., 1.2 molar equivalents) is often used to compensate for its potential loss during the reaction.

• Catalyst Addition: Add the titanium (IV) isopropoxide catalyst (typically 0.1-0.5 mol% relative to the total diacid content).

• First Stage (Esterification):

  • Assemble the reaction apparatus with the mechanical stirrer and distillation setup.

  • Purge the flask with nitrogen gas for 15-20 minutes to create an inert atmosphere.

  • Heat the mixture to 180-200°C under a gentle stream of nitrogen.

  • Maintain this temperature for 2-4 hours to allow for the initial esterification, during which water will be distilled off.

• Second Stage (Polycondensation):

  • Increase the temperature to 220-240°C.

  • Gradually apply a vacuum (reducing the pressure to <1 mbar) over about 30-60 minutes.

  • Continue the reaction under high vacuum for an additional 4-6 hours, or until the desired melt viscosity is achieved.

• Polymer Recovery and Purification:

  • Cool the reactor to room temperature under a nitrogen atmosphere.

  • Dissolve the resulting polymer in a minimal amount of chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to an excess of cold methanol with vigorous stirring.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer with fresh methanol to remove unreacted monomers and oligomers.

  • Dry the purified polymer in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 2: Characterization of Dilinoleic Acid-Based Polyesters

2.1 Molecular Weight Determination by Gel Permeation Chromatography (GPC)

Procedure:

• Sample Preparation: Dissolve the polymer in a suitable solvent (e.g., tetrahydrofuran (B95107) (THF) or chloroform) to a concentration of 1-2 mg/mL. Filter the solution through a 0.22 µm syringe filter.[1][2]

• Instrumentation: Use a GPC system equipped with a refractive index (RI) detector and a set of columns suitable for the expected molecular weight range (e.g., polystyrene-divinylbenzene columns).[3]

• Analysis Conditions:

  • Eluent: THF or chloroform

  • Flow rate: 1.0 mL/min

  • Column temperature: 35-40°C

• Calibration: Calibrate the system using polystyrene standards of known molecular weights.

• Data Analysis: Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) from the resulting chromatogram using the calibration curve.[4]

2.2 Thermal Properties Analysis by Differential Scanning Calorimetry (DSC)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer into an aluminum DSC pan and seal it.[5]

• Instrumentation: Use a calibrated DSC instrument.

• Analysis Program:

  • Heat the sample from room temperature to a temperature above its expected melting point (e.g., 200°C) at a heating rate of 10°C/min under a nitrogen atmosphere.[6]

  • Hold at this temperature for 2-5 minutes to erase the thermal history.

  • Cool the sample to a low temperature (e.g., -50°C) at a cooling rate of 10°C/min.

  • Heat the sample again to 200°C at a heating rate of 10°C/min.

• Data Analysis: Determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) from the second heating scan.[7][8][9]

2.3 Mechanical Properties Analysis by Tensile Testing

Procedure:

• Sample Preparation: Prepare dog-bone-shaped specimens or rectangular films of the polymer with defined dimensions according to a standard method (e.g., ASTM D638 or ISO 527).

• Instrumentation: Use a universal testing machine equipped with a suitable load cell.

• Testing Conditions:

  • Conduct the test at a constant crosshead speed (e.g., 5 mm/min).[10]

• Data Analysis: Determine the tensile strength, Young's modulus, and elongation at break from the resulting stress-strain curve.[10][11]

Protocol 3: Biodegradation Assessment

3.1 Soil Burial Test (based on ASTM D5988) [12][13][14][15][16]

Procedure:

• Sample Preparation: Prepare thin films or small pieces of the polymer with a known surface area and weight.

• Soil Environment: Use a standard, biologically active soil with a controlled moisture content.

• Burial: Bury the polymer samples in the soil in a controlled environment (e.g., a respirometer) maintained at a constant temperature (typically 20-28°C) and humidity.[12]

• Monitoring: Measure the evolution of carbon dioxide (CO₂) from the microbial respiration over time. This indicates the mineralization of the polymer's carbon.

• Data Analysis: Calculate the percentage of biodegradation by comparing the cumulative CO₂ evolved from the polymer sample to the theoretical amount of CO₂ that could be produced from the complete conversion of the polymer's carbon.[14] The test is typically run for up to 6 months.[12]

3.2 Enzymatic Degradation Test [17][18][19]

Procedure:

• Sample Preparation: Prepare thin films of the polymer with a known weight.

• Enzyme Solution: Prepare a solution of a relevant hydrolytic enzyme, such as lipase (B570770) from Pseudomonas cepacia or Candida antarctica, in a buffer solution (e.g., phosphate (B84403) buffer, pH 7.4).

• Incubation: Immerse the polymer films in the enzyme solution and incubate at a constant temperature (e.g., 37°C) with gentle agitation.

• Analysis: At predetermined time intervals, remove the polymer films, wash them thoroughly with distilled water, and dry them to a constant weight.

• Data Analysis: Determine the extent of degradation by measuring the weight loss of the polymer films over time. Further analysis of the degradation products in the solution can be performed using techniques like GPC or HPLC.[19]

Mandatory Visualizations

Caption: Experimental workflow for synthesis and evaluation.

Caption: Generalized polycondensation reaction scheme.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. infinitalab.com [infinitalab.com]
• 6. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 7. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 8. azom.com [azom.com]
• 9. Differential Scanning Calorimetry (DSC) in Characterizing Polymer Crystallinity and Thermal Properties – Advances in Polymer Science [ncstate.pressbooks.pub]
• 10. Determination of the Tensile Properties and Biodegradability of Cornstarch-Based Biopolymers Plasticized with Sorbitol and Glycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. ASTM D5988: Ultimate Aerobic Biodegradability of Polymers in Soil - Aropha [aropha.com]
• 13. infinitalab.com [infinitalab.com]
• 14. infinitalab.com [infinitalab.com]
• 15. matestlabs.com [matestlabs.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Enzymatic Degradation Behavior of Self-Degradable Lipase-Embedded Aliphatic and Aromatic Polyesters and Their Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study [mdpi.com]

Application Notes and Protocols for the Synthesis of Dilinoleic Acid-Based Polyesters

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of biodegradable and biocompatible polyesters based on dilinoleic acid. These aliphatic polyesters are of significant interest for various biomedical applications, including drug delivery systems and tissue engineering scaffolds, due to their tunable mechanical properties and degradation profiles. The protocols outlined below cover both enzymatic and traditional melt polycondensation methods for synthesizing copolymers such as poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS) and poly(butylene adipate)-co-(dilinoleic adipate) (PBA-DLA).

I. Introduction to Dilinoleic Acid-Based Polyesters

Dilinoleic acid, a dimerized fatty acid, serves as a valuable bio-based monomer for the synthesis of flexible and hydrophobic soft segments in polyesters. When copolymerized with diols and other dicarboxylic acids (or their esters), it forms multiblock copolymers with distinct hard and soft segments. This segmented structure imparts thermoplastic elastomeric properties to the material, allowing for a wide range of tunable physical characteristics. The enzymatic synthesis of these polyesters, typically employing lipases such as Candida antarctica Lipase B (CAL-B), offers a "green" and sustainable alternative to conventional methods that often rely on organometallic catalysts.[1]

II. Experimental Protocols

Two primary methods for the synthesis of dilinoleic acid-based polyesters are detailed below: Enzymatic Polycondensation and Melt Polycondensation.

Protocol 1: Enzymatic Synthesis of Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS) in Diphenyl Ether

This protocol describes a two-step enzymatic polycondensation in a solvent to synthesize PBS-DLS with varying hard-to-soft segment ratios.[2][3]

Materials:

• Diethyl succinate (B1194679) (DS)

• 1,4-butanediol (B3395766) (BD)

• Dilinoleic diol (DLA-OH)

• Candida antarctica Lipase B (CAL-B), immobilized

• Diphenyl ether (solvent)

• Methanol (B129727) (for precipitation)

• Acetone (for purification)

• Argon or Nitrogen gas (for inert atmosphere)

Equipment:

• Round-bottom flask

• Oil bath with magnetic stirrer and temperature control

• Vacuum pump with a pressure regulator

• Condenser

• Filtration apparatus

• Vacuum oven

Procedure:

Step 1: Oligomerization

• To a round-bottom flask, add diethyl succinate, 1,4-butanediol, and dilinoleic diol. The molar ratios of these monomers should be adjusted to achieve the desired hard-to-soft segment weight ratio (e.g., 90:10, 70:30, 50:50).

• Add diphenyl ether as a solvent, typically at 200 wt% of the total monomer weight.[1]

• Add immobilized Candida antarctica Lipase B (CAL-B) at a concentration of 10 wt% of the total monomer weight.[1]

• Place the flask in an oil bath and heat the mixture to 80°C under a gentle flow of argon or nitrogen gas with continuous stirring for 1 hour to ensure a homogeneous solution.[1]

• Increase the temperature to 95°C and monitor the collection of the ethanol (B145695) byproduct for approximately 3 hours.[1]

• Gradually reduce the pressure to 600 Torr and continue the reaction at 95°C for 21 hours to facilitate the formation of oligomers.[1][4]

Step 2: Polycondensation

• After the oligomerization step, further reduce the pressure to approximately 2 Torr while maintaining the temperature at 95°C.[4]

• Continue the reaction under these conditions for an additional 35 hours to increase the molecular weight of the polymer.[4]

Step 3: Purification

• At the end of the reaction, dissolve the polymer mixture in acetone.[4]

• Filter the solution to remove the immobilized CAL-B enzyme.[4]

• Precipitate the polymer by slowly adding the filtrate to cold methanol with constant stirring.[4]

• Collect the precipitated white polymer by filtration.

• Wash the polymer with fresh methanol.

• Dry the final product in a vacuum oven at 40°C for 24 hours.[4]

Protocol 2: Melt Polycondensation of Poly(butylene succinate-co-dilinoleic succinate-co-poly(ethylene glycol)) (PBS-DLS-PEG)

This protocol describes a two-step melt polycondensation method, which avoids the use of solvents.[5]

Materials:

• Dimethyl succinate (DMS)

• 1,4-butanediol (BD)

• Dilinoleic diol (DLA-OH)

• Poly(ethylene glycol) (PEG, e.g., 1000 or 6000 g/mol )

• Titanium dioxide/silica dioxide (TiO₂/SiO₂) catalyst (e.g., C-94)

Equipment:

• Reaction vessel equipped with a mechanical stirrer, condenser, and vacuum connection

• Heating mantle with temperature control

• Vacuum pump

Procedure:

Step 1: Transesterification

• Charge the reaction vessel with dimethyl succinate and 1,4-butanediol.

• Add the TiO₂/SiO₂ catalyst.

• Heat the mixture to 200°C under a nitrogen atmosphere with mechanical stirring.[5]

• Continue the reaction until the theoretical amount of methanol condensate is collected.[5]

Step 2: Polycondensation

• To the reaction mixture from the first step, add dilinoleic diol and poly(ethylene glycol).[5]

• Increase the temperature to 240°C.[5]

• Gradually reduce the pressure to 0.2–0.4 mbar to facilitate the removal of excess 1,4-butanediol and promote polymerization.[5]

• Continue the reaction until the desired viscosity is achieved, which can be monitored by the power consumption of the stirrer.

• The resulting polymer can be extruded directly from the reactor as a filament.[5]

III. Data Presentation

The following tables summarize the molecular weight and thermal properties of representative dilinoleic acid-based polyesters synthesized by the methods described above.

Table 1: Molecular Weight and Dispersity of Dilinoleic Acid-Based Polyesters

Polymer	Synthesis Method	Hard:Soft Segment (wt%)	Mn ( g/mol )	Mw ( g/mol )	Đ (Mw/Mn)	Reference
PBS-DLS	Enzymatic (Diphenyl Ether)	70:30	25,200	205,600	8.2	[2]
PBA-DLA	Enzymatic (Bulk)	70:30	-	-	-	[6]
PBA-DLA	Enzymatic (Diphenyl Ether)	70:30	-	-	-	[6]

Table 2: Thermal Properties of Dilinoleic Acid-Based Polyesters

Polymer	Synthesis Method	Hard:Soft Segment (wt%)	Tg (°C)	Tm (°C)	Reference
PBS-DLS	Enzymatic (Diphenyl Ether)	70:30	Low-temperature Tg	High-temperature Tm	[1][2]
PBS-DLS-PEG	Melt Polycondensation	70:30 (DLS:PEG 25:5)	-	-	[5]
PBS-DLS-PEG	Melt Polycondensation	70:30 (DLS:PEG 20:10)	-	-	[5]

Note: Specific values for Tg and Tm can vary depending on the exact composition and molecular weight of the polymer. The presence of a low-temperature glass transition (Tg) is indicative of the soft segments, while the high-temperature melting point (Tm) corresponds to the crystalline hard segments.[2]

IV. Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the two-step synthesis of dilinoleic acid-based polyesters.

Caption: General workflow for the synthesis of dilinoleic acid-based polyesters.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Enzymatic Catalysis in Favor of Blocky Structure and Higher Crystallinity of Poly(Butylene Succinate)-Co-(Dilinoleic Succinate) (PBS-DLS) Copolymers of Variable Segmental Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Hydrophilic Poly(butylene succinate-butylene dilinoleate) (PBS-DLS) Copolymers Containing Poly(Ethylene Glycol) (PEG) of Variable Molecular Weights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving the Sustainability of Enzymatic Synthesis of Poly(butylene adipate)-Based Copolyesters: Polycondensation Reaction in Bulk vs Diphenyl Ether - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dilinoleic Acid in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid is a dicarboxylic acid produced through the dimerization of linoleic acid, an essential fatty acid.[1] Its unique molecular structure, featuring a high molecular weight and two carboxylic acid groups, imparts a range of desirable properties for cosmetic formulations. Primarily, it functions as a skin-conditioning agent, emollient, film-former, and viscosity-increasing agent.[][3][4] These notes provide detailed information on its application, performance data, safety profile, and protocols for formulation and efficacy testing.

Dilinoleic acid and its ester derivatives are highly lipophilic and insoluble in water, which allows them to remain on the skin's surface, bolstering the lipid barrier and preventing moisture loss.[5][6] This makes it a valuable ingredient in products aimed at hydration, barrier repair, and improving skin texture, particularly in lipsticks, moisturizers, and sunscreens.[3][5]

Physicochemical and Safety Data

Quantitative data regarding the safety and physicochemical properties of dilinoleic acid and its derivatives are summarized below. The data indicates a high margin of safety for topical applications.

Table 1: Physicochemical Properties

Property	Value	Source
INCI Name	Dilinoleic Acid	[7]
CAS Number	6144-28-1	[7]
Molecular Weight	~560.9 g/mol	[8]
Description	Dicarboxylic Acid	[]
logP (Octanol/Water Partition Coefficient)	17.7 (for Diisopropyl Dimer Dilinoleic)	[5][6]
Solubility	Insoluble in water	[5][6]
Functions	Emollient, Skin Conditioning, Film Former, Viscosity Control	[4][7][9]

Table 2: Toxicological Data Summary

Test Type	Species	Result	Source
Acute Oral LD50	Rat	> 5.0 g/kg	[5][10]
Acute Dermal LD50	Rat	> 5.0 g/kg	[5][10]
Skin Irritation/Sensitization (Clinical)	Human	Non-irritating & non-sensitizing in formulations	[5][6]
Comedogenicity	Animal	Non-comedogenic	[5]
Genotoxicity (Ames, Clastogenesis)	In vitro	Negative	[5]

Note: Toxicological data is often for diesters of dilinoleic acid, which are considered relevant due to their structural similarity and potential breakdown into dilinoleic acid.[5][6]

Table 3: Concentration of Use in Cosmetic Formulations

Product Type	Reported Concentration	Source
Lipsticks	Up to 53% (as Diisopropyl Dimer Dilinoleate)	[5][6]
General Skincare	~10%	[5]
Moisturizers	5% (as Diisopropyl Dimer Dilinoleate)	[10]
Concealers	10% (as Diisostearyl Dimer Dilinoleate)	[10]

Mechanism of Action & Application Benefits

Dilinoleic acid's primary mechanism of action is related to its function as a substantive emollient and film-former, directly supporting the skin's barrier function.

• Barrier Reinforcement: The stratum corneum, the outermost layer of the skin, relies on a lipid matrix composed of ceramides, cholesterol, and free fatty acids to prevent transepidermal water loss (TEWL).[11][12] As a large, flexible dicarboxylic fatty acid, dilinoleic acid integrates into the surface lipid layers, forming a semi-occlusive film that reduces water evaporation.

• Emollience and Texture: It imparts a smooth, lubricious feel to the skin, improving texture and appearance.[][9] In lip products, it contributes to a glossy finish and long-lasting wear.[3][13]

• Viscosity Modification: It can increase the viscosity of non-aqueous formulations, enhancing product texture and stability.[4]

The dimerization of linoleic acid creates the larger dilinoleic acid molecule, which is key to its function as a durable film-former.

Caption: Dimerization of Linoleic Acid to form Dilinoleic Acid.

Experimental Protocols

Protocol for Formulation: Oil-in-Water (O/W) Moisturizing Cream

This protocol outlines the preparation of a stable O/W cream incorporating dilinoleic acid as a primary emollient.

Objective: To create a 100g batch of a moisturizing cream with 5% dilinoleic acid.

Materials & Equipment:

• Beakers (250 mL)

• Water bath or hot plate with magnetic stirring

• Overhead propeller mixer or homogenizer

• Weighing scale

• pH meter

• Ingredients:

  • Oil Phase: Dilinoleic Acid, Cetearyl Alcohol, Glyceryl Stearate

  • Water Phase: Deionized Water, Glycerin

  • Emulsifier: Ceteareth-20

  • Preservative: Phenoxyethanol (and/or other broad-spectrum preservative)

  • pH Adjuster: Citric Acid or Sodium Hydroxide solution

Procedure:

• Phase Preparation:

  • In a beaker, combine the Oil Phase ingredients: Dilinoleic Acid (5g), Cetearyl Alcohol (3g), and Glyceryl Stearate (2g).

  • In a separate beaker, combine the Water Phase ingredients: Deionized Water (78.7g) and Glycerin (5g).

• Heating: Heat both phases separately to 75°C in a water bath. Stir both phases until all components are fully melted and uniform.

• Emulsification:

  • Slowly add the Oil Phase to the Water Phase while mixing with an overhead stirrer at moderate speed (e.g., 500 rpm).

  • Increase mixing speed and add the emulsifier, Ceteareth-20 (2g).

  • Homogenize the mixture for 2-3 minutes to ensure a small, uniform droplet size.

• Cooling: Begin cooling the emulsion while continuing to stir at a low speed.

• Final Additions:

  • When the temperature drops below 40°C, add the preservative, Phenoxyethanol (1g).

  • Check the pH and adjust to the desired range (typically 5.0-6.0) using the pH adjuster.

• Final Product: Continue stirring until the cream is smooth and has reached room temperature. Transfer to an appropriate container.

Protocol for Efficacy Testing: Skin Hydration and Barrier Function

This protocol describes a clinical test to evaluate the effect of a formulation containing dilinoleic acid on skin hydration and transepidermal water loss (TEWL).

Objective: To quantify the change in skin hydration and TEWL after application of the test formulation over a 7-day period.[14]

Materials & Equipment:

• Corneometer® for skin hydration measurement.

• Tewameter® for TEWL measurement.

• Test formulation (from Protocol 4.1).

• Control (base formulation without dilinoleic acid).

• Volunteer subjects (n ≥ 20) with dry to normal skin types.

• Climate-controlled testing room.

Procedure:

• Acclimatization: Subjects rest in a climate-controlled room (e.g., 21°C, 50% RH) for 20 minutes before measurements.

• Baseline Measurement (Day 0):

  • Define two test sites on the volar forearm of each subject.

  • Take baseline measurements of skin hydration (Corneometer®) and TEWL (Tewameter®) at both sites. Three readings per site are taken and averaged.

• Product Application:

  • Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to one site and the control formulation to the other.

  • Subjects are instructed to apply the assigned product to the specified site twice daily (morning and evening) for 7 days.

• Follow-up Measurements:

  • Subjects return for measurements at specified time points (e.g., Day 1, Day 3, Day 7).

  • Before measurement, subjects must not have applied the product for at least 2 hours.

  • Repeat the acclimatization and measurement process from Step 1 and 2 at each time point.

• Data Analysis:

  • Calculate the percentage change from baseline for both skin hydration and TEWL for each formulation.

  • Use appropriate statistical tests (e.g., paired t-test) to determine if the changes are statistically significant and if there is a significant difference between the test and control formulations.

Visualization of Workflows

The following diagrams illustrate key workflows in the development and evaluation of cosmetics containing dilinoleic acid.

Caption: Cosmetic Formulation Development and Evaluation Workflow.

Caption: Proposed Mechanism of Action for Dilinoleic Acid on Skin.

References

• 1. ewg.org [ewg.org]
• 3. paulaschoice.it [paulaschoice.it]
• 4. incibeauty.com [incibeauty.com]
• 5. Final report on the amended safety assessment of diisopropyl dimer dilinoleate, dicetearyl dimer dilinoleate, diisostearyl dimer dilinoleate, dioctyl dimer dilinoleate, dioctyldodecyl dimer dilinoleate, and ditridecyl dimer dilinoleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dilinoleic Acid (with Product List) [incidecoder.com]
• 8. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cosmileeurope.eu [cosmileeurope.eu]
• 10. cir-safety.org [cir-safety.org]
• 11. Supporting Skin Structure and Its Barrier Functions with Evidence-Based Skin Care Ingredients [scirp.org]
• 12. mdpi.com [mdpi.com]
• 13. Dilinoleic Acid/Propanediol Copolymer (Explained + Products) [incidecoder.com]
• 14. Reinforcement of barrier function - skin repair formulations to deliver physiological lipids into skin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dilinoleic Acid as a Versatile Building Block for Polyamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a dimerized fatty acid, is a renewable and versatile building block for the synthesis of high-performance polyamides. Its long, branched aliphatic structure imparts unique properties to the resulting polymers, such as flexibility, hydrophobicity, and good thermal stability. These polyamides find applications in diverse fields, including hot-melt adhesives, coatings, and advanced biomaterials. This document provides detailed application notes and experimental protocols for the synthesis and characterization of polyamides derived from dilinoleic acid.

Synthesis of Polyamides from Dilinoleic Acid

Polyamides are typically synthesized from dilinoleic acid through two primary methods: melt polycondensation and interfacial polymerization. The choice of method depends on the desired polymer properties and the reactivity of the chosen diamine co-monomer.

Melt Polycondensation

Melt polycondensation is a solvent-free method that involves the direct reaction of dilinoleic acid with a diamine at elevated temperatures. This method is suitable for producing a wide range of polyamides and is amenable to industrial scale-up.

Experimental Protocol: Melt Polycondensation of Dilinoleic Acid with Ethylenediamine (B42938)

Materials:

• Dilinoleic acid (analytical grade)

• Ethylenediamine (analytical grade)

• Nitrogen gas (high purity)

• Organic inert solvent with a boiling point between 60-120°C (e.g., xylene) (optional, to control initial reaction)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser

• Heating mantle with temperature controller

• Vacuum pump

Procedure:

• Charging the Reactor: Charge equimolar amounts of dilinoleic acid and ethylenediamine into the reactor. An optional organic inert solvent can be added to aid in initial mixing and temperature control.

• Inert Atmosphere: Purge the reactor with nitrogen gas for at least 30 minutes to remove any oxygen. Maintain a slow, continuous nitrogen flow throughout the reaction.

• Initial Heating and Water Removal: Begin stirring and gradually heat the reactor to 120-160°C. Water, a byproduct of the condensation reaction, will begin to distill off, along with the optional inert solvent.

• Polycondensation Stage: Once the initial water evolution subsides, slowly increase the temperature to 200-300°C. Maintain this temperature for 3-4 hours to drive the polymerization reaction to completion.

• Vacuum Application (Optional): For the final 1-2 hours of the reaction, a vacuum (0.5-25 mmHg) can be applied to facilitate the removal of any remaining water and other volatile byproducts, thereby increasing the molecular weight of the polyamide.

• Discharge: Cool the reactor and discharge the molten polyamide. The resulting polymer can then be pelletized or processed as needed.

Interfacial Polymerization

Interfacial polymerization is a low-temperature method that occurs at the interface of two immiscible liquids. This technique is particularly useful for synthesizing polyamides from highly reactive monomers that may be sensitive to high temperatures. For this process, dilinoleic acid is first converted to its more reactive diacid chloride derivative, dilinoleoyl chloride.

Experimental Protocol: Interfacial Polymerization of Dilinoleoyl Chloride with Hexamethylenediamine (B150038)

Materials:

• Dilinoleoyl chloride

• Hexamethylenediamine

• Sodium hydroxide (B78521) (NaOH)

• Hexane (or other suitable organic solvent)

• Distilled water

• Forceps

Equipment:

• Two beakers (250 mL)

• Glass stirring rod

Procedure:

• Preparation of Aqueous Phase: In a 250 mL beaker, prepare an aqueous solution of hexamethylenediamine. A typical concentration is 0.5 M. Add a stoichiometric amount of sodium hydroxide to neutralize the HCl byproduct that will be formed during the reaction.

• Preparation of Organic Phase: In a separate 250 mL beaker, prepare a solution of dilinoleoyl chloride in an organic solvent such as hexane. A typical concentration is 0.2 M.

• Creating the Interface: Carefully and slowly pour the organic solution of dilinoleoyl chloride on top of the aqueous hexamethylenediamine solution to create two distinct layers with a clear interface. Minimize agitation during this step.

• Polymer Film Formation: A film of polyamide will instantly form at the interface of the two solutions.

• Polymer Retrieval: Using forceps, gently grasp the polymer film at the center of the interface and slowly pull it upwards. A continuous rope of polyamide can be drawn from the beaker until one of the reactants is depleted.

• Washing and Drying: Thoroughly wash the collected polyamide with water and then with a solvent like ethanol (B145695) to remove unreacted monomers and byproducts. Dry the polymer in a vacuum oven at a moderate temperature.

Characterization of Dilinoleic Acid-Based Polyamides

The synthesized polyamides can be characterized by various analytical techniques to determine their molecular weight, thermal properties, and mechanical strength.

Characterization Technique	Information Obtained
Gel Permeation Chromatography (GPC)	Determines the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI) of the polymer.
Differential Scanning Calorimetry (DSC)	Measures the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc), providing insights into the polymer's thermal behavior and crystallinity.
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability of the polymer by measuring its weight loss as a function of temperature. Provides the decomposition temperature (Td).
Fourier-Transform Infrared Spectroscopy (FTIR)	Confirms the formation of the polyamide by identifying the characteristic amide bond vibrational frequencies.
Tensile Testing	Measures the mechanical properties of the polymer, including tensile strength, elongation at break, and Young's modulus.

Properties of Dilinoleic Acid-Based Polyamides

The properties of polyamides derived from dilinoleic acid are highly tunable and depend on the choice of the diamine comonomer. Aromatic diamines generally impart higher thermal stability and mechanical strength compared to aliphatic diamines.

Table 1: Thermal Properties of Dilinoleic Acid-Based Polyamides

Diamine Type	Diamine Example	Glass Transition Temp. (Tg)	Melting Temp. (Tm)	Decomposition Temp. (Td)	Softening Point
Aliphatic	Ethylenediamine, Hexamethylenediamine	~10°C[1]	Varies	Varies	98-121°C[2]
Aromatic	m-Phenylenediamine	Higher than aliphatic	Higher than aliphatic	Higher than aliphatic	112-115°C[2]

Table 2: Mechanical Properties of Dilinoleic Acid-Based Polyamides

Diamine Type	Tensile Strength	Elongation at Break
Aliphatic	Lower	Higher
Aromatic	Higher[2]	Lower

Visualization of Synthesis and Workflow

Polyamide Synthesis from Dilinoleic Acid

The following diagram illustrates the general condensation reaction for the synthesis of polyamides from dilinoleic acid and a generic diamine.

References

• 1. Dimer Fatty Acid-Based Polyamide/Organoclays: Structural, Thermal Properties, and Statistical Analysis of Factors Affecting Polymer Chain Intercalation in Bentonite Layers [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Formulating High-Performance Lubricants with Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and evaluating high-performance lubricants utilizing dilinoleic acid and its derivatives. The information presented is intended to serve as a foundational resource for researchers and formulators in the development of advanced, bio-based lubricants with superior performance characteristics.

Introduction to Dilinoleic Acid in Lubricant Formulations

Dilinoleic acid, a dimer of linoleic acid, is a C36 dicarboxylic acid that offers a unique combination of properties making it an excellent candidate for high-performance lubricant applications. Its long, branched structure contributes to a high viscosity index, excellent thermal and oxidative stability, and superior lubricity. These attributes position dilinoleic acid and its esters as promising alternatives to conventional mineral oil-based and synthetic lubricants.

Key Advantages of Dilinoleic Acid-Based Lubricants:

• High Viscosity Index (VI): The branched structure of dilinoleic acid provides a high VI, meaning the lubricant's viscosity changes less with temperature fluctuations. This ensures consistent performance across a wide operating temperature range.

• Excellent Thermal and Oxidative Stability: Esters derived from dilinoleic acid exhibit strong resistance to thermal and oxidative degradation, leading to longer lubricant life and reduced formation of deposits and sludge.[1]

• Enhanced Lubricity: The polar ester groups in dilinoleic acid derivatives provide strong adhesion to metal surfaces, forming a durable lubricating film that reduces friction and wear.

• Biodegradability: As a bio-based material, dilinoleic acid and its esters offer a more environmentally friendly profile compared to traditional petroleum-based lubricants.

Synthesis of Dilinoleic Acid Esters for Lubricant Base Oils

The synthesis of esters from dilinoleic acid is a critical step in producing high-performance lubricant base oils. The choice of alcohol for esterification allows for the tailoring of lubricant properties such as viscosity, pour point, and oxidative stability. Polyol esters, in particular, are known for their exceptional high-temperature performance.

Logical Relationship in Dilinoleic Acid Ester Synthesis

References

• 1. lubrication.expert [lubrication.expert]

Application Notes and Protocols for Analyzing Dilinoleic Acid Purity by HPLC

These comprehensive application notes provide detailed methodologies for the analysis of Dilinoleic Acid purity using High-Performance Liquid Chromatography (HPLC). The protocols are designed for researchers, scientists, and drug development professionals, offering clear guidance on sample preparation, chromatographic conditions, and data analysis.

Introduction

Dilinoleic acid, a dimer of linoleic acid, is a valuable chemical intermediate used in the synthesis of various polymers, lubricants, and surfactants. The purity of dilinoleic acid is a critical quality attribute that can significantly impact the performance and safety of the final product. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for assessing the purity of dilinoleic acid by separating it from residual monomers, isomers, and other related impurities.

This document outlines two primary HPLC-based methods for analyzing dilinoleic acid purity:

• Reversed-Phase HPLC (RP-HPLC): Ideal for the separation of dilinoleic acid from smaller molecules, including residual linoleic acid and other fatty acid monomers.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): Suited for the analysis of oligomeric and polymeric impurities, separating molecules based on their size in solution.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible HPLC analysis. The goal is to dissolve the dilinoleic acid sample in a suitable solvent that is compatible with the HPLC mobile phase and to remove any particulate matter.

Protocol:

• Sample Weighing: Accurately weigh approximately 10-20 mg of the dilinoleic acid sample into a clean volumetric flask (e.g., 10 mL).

• Dissolution: Add a suitable solvent to dissolve the sample. The choice of solvent depends on the HPLC method to be used.

  • For RP-HPLC , a solvent mixture similar to the initial mobile phase, such as acetonitrile/water or methanol/water, is recommended.[1]

  • For GPC/SEC , a solvent in which the polymer is fully soluble, such as Tetrahydrofuran (THF), is commonly used.[2]

• Sonication: If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

• Filtration: Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could clog the HPLC column.

• Transfer: Transfer the filtered solution into an HPLC vial for analysis.

Reversed-Phase HPLC (RP-HPLC) Method

This method is effective for quantifying residual linoleic acid and other small-molecule impurities.

Chromatographic Conditions:

Parameter	Condition 1: UV/DAD Detection	Condition 2: ELSD Detection
Column	C18 column (e.g., 150 x 4.6 mm, 5 µm)	PLRP-S column
Mobile Phase	A: AcetonitrileB: Water with 0.1% Formic Acid	A: AcetonitrileB: Tetrahydrofuran
Gradient	80% A to 100% A over 20 minutes	Isocratic or gradient depending on sample
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detector	Diode Array Detector (DAD) at 205 nm[3]	Evaporative Light Scattering Detector (ELSD)[4]
Injection Vol.	10 µL	10 µL

Rationale for Detector Choice:

• DAD: Fatty acids exhibit some UV absorbance at low wavelengths (around 200-210 nm).[3] DAD provides good sensitivity for these compounds.

• ELSD: This detector is a universal detector that is not dependent on the presence of a chromophore, making it suitable for all non-volatile analytes.[5][6] It is particularly useful when the mobile phase has high UV absorbance.[4]

Gel Permeation Chromatography (GPC/SEC) Method

This method is used to determine the molecular weight distribution and to quantify oligomeric and polymeric impurities in the dilinoleic acid sample.[7][8][9]

Chromatographic Conditions:

Parameter	Condition
Column	GPC column set (e.g., polystyrene-divinylbenzene)
Mobile Phase	Tetrahydrofuran (THF)
Flow Rate	1.0 mL/min
Column Temp.	35 °C
Detector	Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)
Injection Vol.	50 µL
Calibration	Polystyrene standards of known molecular weights

Data Presentation

Quantitative data from the HPLC analysis should be summarized in a clear and structured format.

Table 1: Purity Analysis of Dilinoleic Acid by RP-HPLC

Peak ID	Retention Time (min)	Area (%)	Identification
1	5.2	1.5	Linoleic Acid
2	12.8	97.8	Dilinoleic Acid
3	15.1	0.7	Unknown Impurity

Table 2: Molecular Weight Distribution by GPC/SEC

Parameter	Value
Number Average Molecular Weight (Mn)	Value
Weight Average Molecular Weight (Mw)	Value
Polydispersity Index (PDI = Mw/Mn)	Value
Percentage of Oligomers (> Dimer)	Value

Visualizations

Diagrams illustrating the experimental workflows can aid in understanding the analytical processes.

Caption: Workflow for Dilinoleic Acid Purity Analysis by RP-HPLC.

Caption: Workflow for Oligomer and Polymer Analysis by GPC/SEC.

References

• 1. Analysis of conjugated linoleic acids as 9-anthrylmethyl esters by reversed-phase high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gel Permeation Chromatography (GPC) [intertek.com]
• 3. Exploitation of HPLC Analytical Method for Simultaneous Determination of Six Principal Unsaturated Fatty Acids in Oviductus Ranae Based on Quantitative Analysis of Multi-Components by Single-Marker (QAMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis | Lab Manager [labmanager.com]
• 6. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 7. agilent.com [agilent.com]
• 8. Gel permeation chromatography - Wikipedia [en.wikipedia.org]
• 9. Gel Permeation Chromatography | GPC | EAG Laboratories [eag.com]

Application Note and Protocol for the Quantification of Dilinoleic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the quantitative analysis of dilinoleic acid in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Dilinoleic acid, a C36 dicarboxylic acid dimer, requires a robust analytical method for accurate quantification due to its high molecular weight and low volatility. This protocol details the necessary steps from sample preparation, including lipid extraction and derivatization to the more volatile fatty acid methyl ester (FAME), through to the specifics of GC-MS analysis and data interpretation. The use of an internal standard is incorporated to ensure high accuracy and precision.

Introduction

Dilinoleic acid is a dimerized fatty acid primarily produced from linoleic acid. Its unique structure, featuring a 36-carbon dicarboxylic acid backbone, imparts valuable properties that make it a key component in the synthesis of polyamides, polyesters, and other high-performance polymers used in coatings, adhesives, and lubricants. Accurate quantification of dilinoleic acid is essential for quality control in industrial processes, for understanding its metabolic fate in biological systems, and for the development of new drug delivery systems.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, the direct analysis of dicarboxylic acids like dilinoleic acid is challenging due to their low volatility and polar nature. To overcome this, a derivatization step is necessary to convert the carboxylic acid groups into their corresponding methyl esters (FAMEs), which are more amenable to GC analysis. This protocol outlines a validated methodology for this conversion and subsequent GC-MS quantification.

Experimental Protocol

This protocol is divided into three main stages: Sample Preparation and Lipid Extraction, Derivatization to Fatty Acid Methyl Esters (FAMEs), and GC-MS Analysis.

Materials and Reagents

• Solvents (HPLC or GC grade): n-Hexane, Isopropanol, Chloroform, Methanol

• Reagents:

  • Dilinoleic acid standard (analytical grade)

  • Internal Standard (IS): Dodecanedioic acid (or another high molecular weight dicarboxylic acid not present in the sample)

  • Boron trifluoride-methanol solution (14% w/v in methanol)

  • Sodium sulfate (B86663) (anhydrous)

  • Sodium chloride (saturated solution)

  • Nitrogen gas (high purity)

• Glassware:

  • Screw-cap glass test tubes with PTFE-lined caps

  • Volumetric flasks and pipettes

  • GC autosampler vials with inserts

Sample Preparation: Lipid Extraction

• Sample Weighing: Accurately weigh 50-100 mg of the sample into a screw-cap glass test tube.

• Internal Standard Spiking: Add a known amount of the internal standard (e.g., 100 µL of a 1 mg/mL solution of dodecanedioic acid in methanol) to the sample.

• Solvent Extraction: Add 5 mL of a hexane (B92381):isopropanol (3:2, v/v) mixture to the test tube.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of lipids. For solid samples, sonication or mechanical homogenization may be required.

• Phase Separation: Add 2 mL of a saturated sodium chloride solution to the tube. Vortex for 1 minute and then centrifuge at 2000 x g for 10 minutes to facilitate phase separation.

• Collection of Organic Layer: Carefully collect the upper hexane layer containing the lipids using a glass Pasteur pipette and transfer it to a clean test tube.

• Drying: Pass the hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature or in a heating block set to a maximum of 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

The conversion of the dicarboxylic acids to their dimethyl esters is a critical step for GC-MS analysis.

• Reagent Addition: To the dried lipid extract, add 2 mL of 14% Boron Trifluoride-Methanol solution.

• Reaction: Tightly cap the tube and heat it in a heating block or water bath at 60°C for 30 minutes.

• Cooling: Allow the tube to cool to room temperature.

• FAME Extraction: Add 2 mL of n-hexane and 1 mL of saturated sodium chloride solution to the tube.

• Mixing: Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge at 1500 x g for 5 minutes.

• Sample Collection: Carefully transfer the upper hexane layer containing the FAMEs to a GC autosampler vial for analysis.

GC-MS Analysis

The following parameters are recommended as a starting point and may require optimization based on the specific instrument and column used.

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: Agilent CP-SimDist UltiMetal, 5 m x 0.53 mm, 0.17 µm film thickness (or a similar high-temperature stable column).[1]

• Injector: On-column.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 20 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 30°C/min to 150°C.

  • Ramp 2: 12°C/min to 380°C, hold for 7 minutes.[1]

• Mass Spectrometer: Agilent MS system or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and Full Scan for confirmation.

• Transfer Line Temperature: 300°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Data Presentation and Analysis

Mass Spectra and Selected Ions for Monitoring (SIM)

While an experimental mass spectrum for dilinoleic acid dimethyl ester is not widely available, characteristic ions can be predicted based on the fragmentation of dicarboxylic acid methyl esters. The key diagnostic ion for fatty acid methyl esters is m/z 74, resulting from a McLafferty rearrangement. For the dimethyl ester of a C36 dicarboxylic acid, other significant ions would arise from the loss of a methoxy (B1213986) group ([M-31]), cleavage at the second ester group, and fragmentation of the long hydrocarbon chain.

Table 1: Proposed Ions for SIM Mode Analysis

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dodecanedioic acid dimethyl ester (IS)	~10-15	199 ([M-59])	74	227 ([M-31])
Dilinoleic acid dimethyl ester	~20-25	557 ([M-31])	74	525

Note: Retention times are estimates and will vary depending on the specific GC system and conditions. The proposed m/z values for dilinoleic acid dimethyl ester are based on predicted fragmentation and should be confirmed by analyzing a pure standard in full scan mode.

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of dilinoleic acid and a constant concentration of the internal standard.

• Derivatization: Derivatize the calibration standards using the same procedure as the samples.

• Analysis: Analyze the derivatized standards by GC-MS.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the dilinoleic acid quantifier ion to the peak area of the internal standard quantifier ion against the concentration of dilinoleic acid.

• Quantification: Determine the concentration of dilinoleic acid in the samples by applying the peak area ratio to the calibration curve.

Method Validation

The method should be validated to ensure its reliability. The following parameters should be assessed:

Table 2: Typical Method Validation Parameters for Fatty Acid Quantification by GC-MS

Parameter	Typical Acceptance Criteria
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the quantification of dilinoleic acid.

Caption: Workflow for the GC-MS quantification of dilinoleic acid.

References

• 1. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols for Creating Stable Emulsions with Dilinoleic Acid-Based Surfactants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emulsions are thermodynamically unstable systems of at least two immiscible liquids, where one liquid is dispersed in the other in the form of droplets. The stabilization of these systems is crucial for a wide range of applications, including drug delivery, cosmetics, and food technology. Dilinoleic acid-based surfactants, derived from the dimerization of linoleic acid, are gaining interest as effective stabilizers for emulsions due to their unique molecular structure, which typically includes a bulky, hydrophobic C36 dimer acid backbone. This structure can provide significant steric hindrance at the oil-water interface, preventing droplet coalescence and enhancing emulsion stability.

These application notes provide an overview of the principles, protocols, and characterization techniques for creating stable oil-in-water (O/W) and water-in-oil (W/O) emulsions using dilinoleic acid-based surfactants.

Mechanism of Stabilization

Dilinoleic acid-based surfactants primarily stabilize emulsions through steric stabilization. The large, branched hydrophobic tail of the dilinoleic acid moiety adsorbs strongly to the oil phase, while the hydrophilic headgroup extends into the aqueous phase (for O/W emulsions). This creates a dense protective layer around the dispersed droplets, which acts as a physical barrier, preventing the droplets from getting close enough to coalesce.

Data Presentation: Physicochemical Properties of Dilinoleic Acid-Based Surfactants

The selection of an appropriate surfactant is critical for emulsion formation and stability. The following table summarizes key physicochemical properties for a hypothetical series of nonionic dilinoleic acid-polyethylene glycol (DLA-PEG) surfactants.

Surfactant ID	Hydrophilic Group	Molecular Weight ( g/mol )	Critical Micelle Concentration (CMC) (mg/L)	Surface Tension at CMC (mN/m)	Hydrophilic-Lipophilic Balance (HLB)
DLA-PEG-10	PEG-10	~1000	50	35	8
DLA-PEG-20	PEG-20	~1500	75	38	11
DLA-PEG-40	PEG-40	~2500	120	42	14

Emulsion Formulation and Stability Data

The stability of an emulsion is influenced by factors such as surfactant concentration, oil-to-water ratio, and the energy input during emulsification. The following table presents stability data for oil-in-water emulsions prepared with DLA-PEG-20.

Formulation ID	Oil Phase (%, v/v)	DLA-PEG-20 (%, w/v)	Homogenization Speed (rpm)	Mean Droplet Size (nm)	Zeta Potential (mV)	Stability (Days at 25°C)
E-1	10	1	5,000	850	-25.3	7
E-2	10	2	5,000	550	-28.1	21
E-3	10	2	10,000	300	-30.5	>30
E-4	20	2	10,000	450	-29.8	14

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion

This protocol describes the preparation of a stable O/W emulsion using a high-shear homogenizer.

Materials:

• Oil Phase (e.g., Miglyol 812, Soybean Oil)

• Aqueous Phase (Deionized Water)

• Dilinoleic Acid-Based Surfactant (e.g., DLA-PEG-20)

• High-Shear Homogenizer

Procedure:

• Prepare the Aqueous Phase: Dissolve the desired concentration of the dilinoleic acid-based surfactant (e.g., 2% w/v) in the aqueous phase with gentle stirring until fully dissolved.

• Prepare the Oil Phase: Measure the desired volume of the oil phase.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring at a moderate speed (e.g., 500 rpm) with a magnetic stirrer.

• Homogenization: Subject the pre-emulsion to high-shear homogenization at a specified speed (e.g., 10,000 rpm) for a defined period (e.g., 5-10 minutes) to reduce the droplet size.

• Cooling: If homogenization generates heat, cool the emulsion to room temperature.

• Characterization: Characterize the emulsion for droplet size, zeta potential, and stability.

Protocol 2: Emulsion Stability Assessment

This protocol outlines methods for evaluating the physical stability of the prepared emulsions.

Materials:

• Prepared Emulsion

• Graduated Cylinders or Test Tubes

• Light Microscope

• Dynamic Light Scattering (DLS) Instrument

• Centrifuge

Procedure:

• Visual Observation: Store the emulsion in a transparent container at different temperatures (e.g., 4°C, 25°C, 40°C). Visually inspect for signs of instability such as creaming, sedimentation, flocculation, or coalescence at regular intervals.

• Droplet Size Analysis:

  • Measure the mean droplet size and size distribution of the emulsion immediately after preparation using a DLS instrument.

  • Repeat the measurement at specified time points (e.g., 1, 7, 14, 30 days) to monitor any changes in droplet size, which can indicate instability.

• Microscopic Analysis:

  • Place a drop of the emulsion on a microscope slide and observe under a light microscope.

  • Examine for changes in droplet morphology and the presence of large aggregates over time.

• Accelerated Stability Testing (Centrifugation):

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a defined time (e.g., 30 minutes).

  • Observe for any phase separation. A stable emulsion should not show significant separation.

Visualizations

Caption: Experimental workflow for emulsion preparation and characterization.

Caption: Steric stabilization of an O/W emulsion by a dilinoleic acid surfactant.

Application Notes and Protocols for Incorporating Dilinoleic Acid into Epoxy Resin Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Epoxy resins are a versatile class of thermosetting polymers known for their excellent mechanical properties, chemical resistance, and adhesion. However, their inherent brittleness can be a significant drawback in many advanced applications. The incorporation of bio-based toughening agents is a promising strategy to enhance their flexibility and impact resistance. Dilinoleic acid, a dimerized fatty acid, offers a renewable and effective solution for improving the toughness of epoxy resins. Its long, flexible aliphatic chains can be integrated into the rigid epoxy network, imparting greater ductility and energy absorption capabilities.

These application notes provide detailed protocols for the synthesis of a dilinoleic acid-based toughening agent, its incorporation into a standard epoxy resin formulation, and the subsequent characterization of the modified material.

Data Presentation

The following tables summarize the quantitative data on the effects of incorporating a dilinoleic acid derivative, specifically Dimer Acid Diglycidyl Ester (DAGE), on the mechanical and thermal properties of a standard Bisphenol A diglycidyl ether (DGEBA) epoxy resin.

Table 1: Mechanical Properties of DAGE-Modified DGEBA Epoxy Resin

DAGE Content (wt%)	Impact Strength (kJ/m²)	Tensile Strength (MPa)	Elongation at Break (%)
0	12.5	65.2	3.1
5	32.0[1]	76.4[1]	3.5[1]
10	25.4	68.1	3.3
15	18.7	60.5	2.9

Data synthesized from literature values for DGEBA resin toughened with Dimer Acid Diglycidyl Ester (DAGE) and cured with an amine hardener.

Table 2: Thermal Properties of DAGE-Modified DGEBA Epoxy Resin

DAGE Content (wt%)	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (Td) (°C)
0	155	350
5	148	345
10	142	342
15	135	338

Data represents typical values for DGEBA resin modified with a flexible long-chain bio-based monomer.

Experimental Protocols

Protocol 1: Synthesis of Dimer Acid Diglycidyl Ester (DAGE)

This protocol describes a two-step synthesis of Dimer Acid Diglycidyl Ester (DAGE) from dimer acid and epichlorohydrin (B41342).

Materials:

• Dimer acid

• Epichlorohydrin (ECH)

• Tetrabutylammonium (B224687) bromide (TBAB) - Catalyst

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Toluene (B28343)

• Anhydrous sodium sulfate

Equipment:

• 500 mL three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• Step 1: Addition Reaction

  • Charge the three-necked flask with dimer acid and an excess of epichlorohydrin.

  • Add a catalytic amount of tetrabutylammonium bromide (TBAB).

  • Heat the mixture to 100-110°C with vigorous stirring under a nitrogen atmosphere.

  • Maintain the reaction for 2-3 hours.

• Step 2: Cyclization Reaction

  • Cool the reaction mixture to 60°C.

  • Slowly add a 40% aqueous solution of sodium hydroxide dropwise over 1 hour.

  • Continue stirring for another 2 hours at 60°C.

• Purification

  • After cooling to room temperature, add toluene to dissolve the product and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water, a dilute acid solution (e.g., 5% HCl), and again with deionized water until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the toluene and excess epichlorohydrin by vacuum distillation using a rotary evaporator to obtain the final product, Dimer Acid Diglycidyl Ester (DAGE).

Protocol 2: Formulation and Curing of DAGE-Modified Epoxy Resin

This protocol details the procedure for incorporating DAGE into a DGEBA epoxy resin and curing the formulation with an amine-based hardener.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

• Dimer Acid Diglycidyl Ester (DAGE) (synthesized in Protocol 1)

• 4,4'-Diaminodiphenylmethane (DDM) - Curing agent

• Teflon molds

Equipment:

• Beakers

• Mechanical stirrer or magnetic stirrer with hot plate

• Vacuum oven

• Air-circulating oven

Procedure:

• Preparation of the Resin Mixture

  • Weigh the desired amounts of DGEBA and DAGE into a beaker. For example, for a 5 wt% DAGE formulation, use 95g of DGEBA and 5g of DAGE.

  • Heat the mixture to 80°C and stir until a homogeneous solution is obtained.

• Addition of Curing Agent

  • Calculate the stoichiometric amount of the DDM curing agent required based on the epoxy equivalent weight of the DGEBA and DAGE mixture.

  • At 80°C, add the calculated amount of DDM to the resin mixture with continuous stirring until the DDM is completely dissolved.

• Degassing and Casting

  • Place the beaker containing the final mixture in a vacuum oven at 80°C for 15-20 minutes to remove any entrapped air bubbles.

  • Pour the degassed mixture into preheated Teflon molds.

• Curing Schedule

  • Place the molds in an air-circulating oven and cure using a multi-step schedule: 120°C for 1 hour, followed by 150°C for 2 hours, and a post-cure at 180°C for 1 hour.

  • After the curing cycle is complete, turn off the oven and allow the samples to cool slowly to room temperature inside the oven to prevent thermal shock.

  • Once cooled, demold the cured epoxy specimens.

Protocol 3: Characterization of Cured Epoxy Resin

This protocol outlines the standard methods for evaluating the mechanical and thermal properties of the cured dilinoleic acid-modified epoxy resin.

1. Mechanical Testing

• Tensile Testing (ASTM D638):

• Prepare dog-bone shaped specimens according to the dimensions specified in the standard.
• Conduct the tensile tests using a universal testing machine at a constant crosshead speed (e.g., 2 mm/min).
• Record the load and displacement data to determine the tensile strength, Young's modulus, and elongation at break.

• Impact Testing (ASTM D256 - Izod):

• Prepare rectangular specimens with a V-notch as per the standard.
• Use a pendulum impact tester to measure the energy absorbed to fracture the specimen.
• Calculate the impact strength in kJ/m².

2. Thermal Analysis

• Differential Scanning Calorimetry (DSC) (ASTM E1356):

• Place a small sample (5-10 mg) of the cured epoxy in an aluminum DSC pan.
• Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.
• Determine the glass transition temperature (Tg) from the inflection point in the heat flow curve.

• Thermogravimetric Analysis (TGA) (ASTM E1131):

• Place a small sample (10-15 mg) of the cured epoxy in a TGA pan.
• Heat the sample at a constant rate (e.g., 10°C/min) in a nitrogen or air atmosphere.
• Record the weight loss as a function of temperature to determine the thermal stability and decomposition temperature (Td).

Visualizations

Caption: Reaction of Dilinoleic Acid with Epoxy Resin.

Caption: Synthesis and Formulation Workflow.

Caption: Characterization Workflow for Cured Epoxy.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Dilinoleic Acid in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a dimer of linoleic acid, is a C36 dicarboxylic fatty acid that offers unique properties for the development of novel drug delivery systems. Its larger molecular size, increased lipophilicity, and potential for forming cross-linked structures make it an attractive component for creating stable and efficient nanocarriers. These systems can enhance the solubility and bioavailability of poorly water-soluble drugs, provide controlled release, and potentially target specific tissues. This document provides an overview of the application of dilinoleic acid and related fatty acids in drug delivery, along with detailed protocols for the preparation and characterization of various lipid-based nanocarriers.

While specific data on dilinoleic acid in drug delivery is emerging, extensive research on its monomer, linoleic acid, provides valuable insights and established methodologies. The protocols and data presented herein, particularly for liposomes and niosomes, are primarily based on studies involving linoleic acid and serve as a strong foundation for the development of dilinoleic acid-based systems.

I. Types of Dilinoleic Acid-Based Drug Delivery Systems

Dilinoleic acid can be incorporated into various lipid-based drug delivery platforms, including:

• Nanostructured Lipid Carriers (NLCs): These are second-generation solid lipid nanoparticles (SLNs) where the lipid matrix is a blend of solid and liquid lipids (like dilinoleic acid). This imperfect crystal structure allows for higher drug loading and reduced drug expulsion during storage.

• Liposomes: These are vesicular structures composed of a lipid bilayer, which can be modified by incorporating dilinoleic acid to alter membrane fluidity, stability, and drug retention properties.

• Niosomes: Non-ionic surfactant-based vesicles that are analogous to liposomes. The inclusion of fatty acids like linoleic acid (and potentially dilinoleic acid) can influence their physicochemical properties.[1][2]

• Microemulsions: Thermodynamically stable, isotropic systems of oil, water, and surfactant.[3][4][5] Fatty acids can be used as the oil phase in these formulations to enhance drug solubility and permeation.[3][4][5]

II. Quantitative Data on Fatty Acid-Based Nanocarriers

The following tables summarize key quantitative data from studies on drug delivery systems incorporating linoleic acid and conjugated linoleic acid (CLA). This data can serve as a benchmark for the development and characterization of dilinoleic acid-based formulations.

Table 1: Physicochemical Properties of Linoleic Acid-Loaded Niosomes [1][2]

Parameter	Value
Mean Particle Size (nm)	266.9
Polydispersity Index (PDI)	0.271
Zeta Potential (mV)	-26.1

Data obtained for niosomes synthesized using a thin-film hydration method.[1][2]

Table 2: Characteristics of Paclitaxel-Loaded, Conjugated Linoleic Acid (CLA)-Coated Superparamagnetic Iron Oxide Nanoparticles (SPIONs) [6]

Parameter	Value
Hydrodynamic Size (nm)	96.5 ± 0.6
Zeta Potential (mV)	-27.3 ± 1.9
Drug Loading Efficiency (%)	98.5
Cumulative Drug Release (24h, pH 6.8)	94%

III. Experimental Protocols

A. Protocol for Preparation of Fatty Acid-Modified Liposomes via Thin-Film Hydration

This protocol is a standard method for preparing liposomes and can be adapted for the inclusion of dilinoleic acid.

Materials:

• Phospholipids (e.g., Dipalmitoylphosphatidylcholine - DPPC)

• Cholesterol

• Dilinoleic Acid

• Chloroform or a chloroform/methanol mixture

• Phosphate Buffered Saline (PBS), pH 7.4

• Drug to be encapsulated

Equipment:

• Rotary evaporator

• Round-bottom flask

• Water bath

• Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for drug quantification

Procedure:

• Lipid Film Formation:

  • Dissolve the desired amounts of phospholipids, cholesterol, and dilinoleic acid in a suitable organic solvent (e.g., chloroform) in a round-bottom flask. If encapsulating a lipophilic drug, it should be co-dissolved with the lipids.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the lipid phase transition temperature to evaporate the organic solvent.

  • A thin, uniform lipid film will form on the inner surface of the flask.

  • Continue to apply vacuum for at least 1-2 hours to ensure complete removal of any residual solvent.

• Hydration:

  • Add the aqueous buffer (e.g., PBS), pre-heated to a temperature above the lipid phase transition temperature, to the flask containing the dry lipid film. If encapsulating a hydrophilic drug, it should be dissolved in this buffer.

  • Gently rotate the flask to hydrate (B1144303) the lipid film. This will result in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • To obtain unilamellar vesicles with a uniform size distribution, the MLV suspension is subjected to extrusion.

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pass the liposome (B1194612) suspension through the extruder multiple times (typically 11-21 passes). This process forces the vesicles through the pores, reducing their size and lamellarity.

• Purification:

  • To remove any unencapsulated drug, the liposome suspension can be purified by methods such as dialysis, size exclusion chromatography, or ultracentrifugation.

B. Protocol for Preparation of Nanostructured Lipid Carriers (NLCs) via Melt-Emulsification

This method is suitable for the large-scale production of NLCs and avoids the use of organic solvents.

Materials:

• Solid lipid (e.g., glyceryl monostearate)

• Liquid lipid (Dilinoleic acid)

• Surfactant (e.g., Poloxamer 188)

• Drug to be encapsulated

• Purified water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• High-pressure homogenizer (optional, for smaller particle sizes)

• Water bath

• Magnetic stirrer

Procedure:

• Preparation of Lipid and Aqueous Phases:

  • Melt the solid lipid and dilinoleic acid together in a beaker at a temperature approximately 5-10°C above the melting point of the solid lipid.

  • Dissolve the drug in this molten lipid mixture.

  • In a separate beaker, heat the aqueous phase containing the surfactant to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase while stirring with a magnetic stirrer.

  • Homogenize the mixture using a high-shear homogenizer for a few minutes to form a coarse oil-in-water emulsion.

• Homogenization:

  • For smaller and more uniform particle sizes, the pre-emulsion can be passed through a high-pressure homogenizer.

• Cooling and NLC Formation:

  • Allow the hot nanoemulsion to cool down to room temperature while stirring. As the lipid droplets cool and solidify, they form NLCs.

IV. Characterization of Dilinoleic Acid-Based Drug Delivery Systems

A. Particle Size, Polydispersity Index (PDI), and Zeta Potential: These parameters are crucial for predicting the in vivo behavior of nanocarriers. They are typically measured using Dynamic Light Scattering (DLS). A narrow PDI (typically < 0.3) indicates a homogenous population of nanoparticles.[7] The zeta potential provides information about the surface charge of the particles, which influences their stability and interaction with biological membranes.

B. Encapsulation Efficiency and Drug Loading:

• Encapsulation Efficiency (EE%): The percentage of the initial drug that is successfully entrapped within the nanocarriers. EE (%) = (Total drug - Free drug) / Total drug * 100

• Drug Loading (DL%): The percentage of the drug relative to the total weight of the nanocarrier. DL (%) = (Total drug - Free drug) / (Total drug - Free drug + Total lipid) * 100

Free drug is typically separated from the nanocarrier formulation by techniques like ultracentrifugation or size exclusion chromatography, and the drug concentration is quantified by HPLC or UV-Vis spectrophotometry.

C. In Vitro Drug Release Studies: Drug release kinetics are often evaluated using a dialysis bag method. The nanocarrier formulation is placed in a dialysis bag with a specific molecular weight cut-off, which is then immersed in a release medium (e.g., PBS at 37°C). Samples are withdrawn from the release medium at predetermined time intervals and analyzed for drug content. The release data can be fitted to various kinetic models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[8][9]

V. Visualization of Workflows and Pathways

A. Experimental Workflows

Caption: General workflows for preparing liposomes and NLCs.

B. Characterization Workflow

Caption: Key characterization steps for nanocarriers.

C. Cellular Uptake and Potential Signaling Pathways

The primary mechanism for the cellular uptake of nanoparticles is endocytosis.[10] The specific pathway can be influenced by the physicochemical properties of the nanocarrier, such as size, shape, and surface charge. While direct evidence for dilinoleic acid-based carriers is limited, related fatty acids like conjugated linoleic acid have been shown to potentially influence inflammatory signaling pathways.

Caption: Conceptual cellular uptake and potential signaling modulation.

Conclusion

Dilinoleic acid presents a promising avenue for the development of advanced drug delivery systems. Its unique chemical structure may offer advantages in terms of stability, drug loading, and controlled release. While further research is needed to fully elucidate the properties and efficacy of dilinoleic acid-based nanocarriers, the established protocols and characterization techniques for related fatty acid systems provide a robust framework for future investigations. The methodologies and data presented in these application notes are intended to guide researchers in the rational design and evaluation of these novel drug delivery platforms.

References

• 1. Synthesis, characterization and evaluation of linoleic acid-loaded nano-carriers: a novel drug delivery system for efficient treatment of hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Microemulsions: Unique Properties, Pharmacological Applications, and Targeted Drug Delivery [frontiersin.org]
• 4. frontiersin.org [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Novel Conjugated Linoleic Acid (CLA)-Coated Superparamagnetic Iron Oxide Nanoparticles (SPIONs) for the Delivery of Paclitaxel with Enhanced In Vitro Anti-Proliferative Activity on A549 Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Controlled Drug Release from Pharmaceutical Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drug release kinetics and biological properties of a novel local drug carrier system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nanoparticles cellular uptake, trafficking, activation, toxicity and in vitro evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Setup of Dilinoleic Acid Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the polymerization of dilinoleic acid, a renewable resource, to synthesize high-performance polyamides and polyesters. The procedures outlined below are based on established principles of condensation polymerization and are intended to serve as a comprehensive guide for laboratory synthesis and characterization.

Introduction

Dilinoleic acid is a C36 dicarboxylic acid derived from the dimerization of linoleic acid, an unsaturated fatty acid found in vegetable oils.[1][2] Its unique structure, featuring a long aliphatic chain and two carboxylic acid functionalities, makes it an excellent monomer for the synthesis of flexible and hydrophobic polymers. These polymers, including polyamides and polyesters, find applications in various fields such as hot-melt adhesives, coatings, and as modifiers for other resins.[1][3] This document details the experimental setup and procedures for the synthesis and characterization of dilinoleic acid-based polymers.

Polymerization of Dilinoleic Acid: An Overview

The polymerization of dilinoleic acid is typically achieved through condensation polymerization, where the dicarboxylic acid reacts with a diol or a diamine to form a polyester (B1180765) or a polyamide, respectively, with the elimination of a small molecule, usually water.[4][5] The reaction can be carried out via melt polycondensation or solution polycondensation. Catalysts can be employed to increase the reaction rate and achieve high molecular weight polymers.

Experimental Protocols

Synthesis of Dilinoleic Acid-Based Polyamide via Melt Polycondensation

This protocol describes the synthesis of a polyamide from dilinoleic acid and ethylenediamine (B42938).

Materials:

• Dilinoleic acid (e.g., 98% purity)[3]

• Ethylenediamine

• Nitrogen gas (high purity)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser

• Nitrogen inlet and outlet

• Vacuum pump

Procedure:

• Reactor Setup: Assemble the reaction apparatus in a fume hood. The three-necked flask is equipped with a mechanical stirrer, a nitrogen inlet connected to a nitrogen cylinder, and a condenser connected to a collection flask.

• Charging Reactants: Charge the dilinoleic acid into the reaction flask.

• Inert Atmosphere: Purge the system with nitrogen gas for 15-20 minutes to remove any residual air and moisture. Maintain a gentle nitrogen flow throughout the reaction.

• Heating and Amine Addition: Heat the dilinoleic acid to approximately 80-100°C with stirring to create a homogenous melt. Slowly add a stoichiometric amount of ethylenediamine to the molten dilinoleic acid. An exothermic reaction will occur.

• Polycondensation: After the addition of ethylenediamine is complete, gradually increase the temperature to 200-250°C. The condensation reaction will start, and water will be evolved and collected in the collection flask.

• Vacuum Application: Once the rate of water distillation decreases, apply a vacuum to the system to remove the remaining water and drive the polymerization reaction to completion.

• Reaction Monitoring: Continue the reaction under vacuum for 2-4 hours. The viscosity of the reaction mixture will increase significantly as the polymer molecular weight increases.

• Product Recovery: Once the desired viscosity is achieved, release the vacuum with nitrogen and cool the reactor. The resulting polyamide can be discharged as a molten mass or cooled to a solid and then ground into smaller pieces.

Synthesis of Dilinoleic Acid-Based Polyester via Catalytic Melt Polycondensation

This protocol outlines the synthesis of a polyester from dilinoleic acid and 1,4-butanediol (B3395766) using a catalyst.

Materials:

• Dilinoleic acid

• 1,4-butanediol (a 10-20% molar excess is often used to compensate for volatilization)

• Catalyst (e.g., p-toluenesulfonic acid (p-TSA) or stannous octoate, 0.1-0.5 wt% of total reactants)[6]

• Nitrogen gas (high purity)

Equipment:

• Same as for polyamide synthesis (Section 3.1)

Procedure:

• Reactor Setup and Charging: Set up the reaction apparatus as described for polyamide synthesis. Charge the dilinoleic acid, 1,4-butanediol, and the catalyst into the reaction flask.

• Inert Atmosphere: Purge the system with nitrogen for 15-20 minutes and maintain a slow nitrogen flow.

• Esterification: Heat the mixture with stirring to 170-190°C. The esterification reaction will begin, and water will be distilled off.[6][7]

• Polycondensation under Vacuum: After the majority of the water has been removed (as indicated by a decrease in the rate of distillation), gradually apply a vacuum to the system while increasing the temperature to 200-220°C.

• Reaction Completion: Continue the reaction under vacuum for 3-5 hours until the desired polymer viscosity is reached.

• Product Recovery: Release the vacuum with nitrogen, cool the reactor, and collect the polyester product.

Data Presentation

The following tables summarize typical reaction conditions and expected properties for dilinoleic acid-based polymers. The values are indicative and may vary depending on the specific experimental conditions and purity of the reactants.

Table 1: Typical Reaction Parameters for Dilinoleic Acid Polymerization

Parameter	Polyamide Synthesis	Polyester Synthesis
Reactants	Dilinoleic acid, Ethylenediamine	Dilinoleic acid, 1,4-Butanediol
Molar Ratio (Acid:Amine/Diol)	1:1	1:1.1 - 1:1.2
Catalyst	None (self-catalyzing)	p-TSA or Stannous Octoate
Catalyst Concentration	N/A	0.1 - 0.5 wt%
Reaction Temperature	200 - 250°C	170 - 220°C
Reaction Time	2 - 4 hours under vacuum	3 - 5 hours under vacuum
Atmosphere	Nitrogen, followed by vacuum	Nitrogen, followed by vacuum

Table 2: Typical Properties of Dilinoleic Acid-Based Polymers

Property	Dilinoleic Acid Polyamide	Dilinoleic Acid Polyester
Appearance	Waxy to tough solid	Viscous liquid to waxy solid
Molecular Weight (Mw)	10,000 - 50,000 g/mol	5,000 - 30,000 g/mol
Melting Temperature (Tm)	80 - 150°C[3]	40 - 80°C
Glass Transition Temp. (Tg)	20 - 60°C	-20 - 20°C
Solubility	Soluble in polar aprotic solvents	Soluble in common organic solvents

Characterization of Dilinoleic Acid Polymers

The synthesized polymers should be characterized to determine their chemical structure, molecular weight, and thermal properties.

5.1. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To confirm the formation of amide or ester linkages and the disappearance of carboxylic acid groups.

• Protocol: A small amount of the polymer is placed on the ATR crystal of the FTIR spectrometer. The spectrum is recorded in the range of 4000-400 cm⁻¹.

• Expected Peaks:

  • Polyamide: Amide N-H stretch (around 3300 cm⁻¹), C=O stretch (amide I, around 1640 cm⁻¹), and N-H bend (amide II, around 1540 cm⁻¹). Disappearance of the broad O-H stretch of the carboxylic acid.[3]

  • Polyester: Ester C=O stretch (around 1735 cm⁻¹), C-O stretch (around 1200-1100 cm⁻¹). Disappearance of the broad O-H stretch of the carboxylic acid.

5.2. Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC):

• Purpose: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• Protocol: The polymer is dissolved in a suitable solvent (e.g., tetrahydrofuran (B95107) or chloroform) at a concentration of 1-2 mg/mL. The solution is filtered through a 0.22 µm filter and injected into the GPC/SEC system. Calibration with polystyrene standards is used to determine the molecular weight.

5.3. Differential Scanning Calorimetry (DSC):

• Purpose: To determine the thermal transitions of the polymer, such as the glass transition temperature (Tg) and the melting temperature (Tm).

• Protocol: A small amount of the polymer (5-10 mg) is sealed in an aluminum pan. The sample is subjected to a heat-cool-heat cycle in a DSC instrument under a nitrogen atmosphere. A typical heating/cooling rate is 10°C/min.

Safety Precautions

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Ethylenediamine is corrosive and has a strong odor. Handle with care.

• High temperatures and vacuum are used in these procedures. Ensure the glassware is free of cracks and is properly secured.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. researchgate.net [researchgate.net]
• 4. US5026821A - Polymers of citric acid and diamines, a process for their preparation and their uses, in particular as carriers of drugs - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. iscientific.org [iscientific.org]
• 7. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dilinoleic Acid as a Crosslinking Agent in Coatings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilinoleic acid, a C36 dicarboxylic acid derived from the dimerization of linoleic acid, is a versatile bio-based building block for high-performance coating formulations. Its long, branched aliphatic structure imparts flexibility, hydrophobicity, and excellent adhesion to a variety of substrates. When incorporated into polymer networks, dilinoleic acid acts as a crosslinking agent, enhancing the mechanical properties, chemical resistance, and durability of coatings. These application notes provide detailed protocols for the synthesis and characterization of polyurethane and alkyd coatings crosslinked with dilinoleic acid, along with a summary of expected performance data.

Key Applications and Advantages

The incorporation of dilinoleic acid as a crosslinking agent offers several advantages in coating formulations:

• Enhanced Flexibility and Impact Resistance: The long aliphatic chains of dilinoleic acid introduce flexibility into the polymer backbone, improving the coating's ability to withstand bending and impact without cracking.

• Improved Hydrophobicity and Water Resistance: The non-polar nature of dilinoleic acid increases the water repellency of the coating, protecting the substrate from moisture-induced damage and corrosion.

• Excellent Adhesion: The presence of polar ester bonds and the overall molecular structure contribute to strong adhesion on various surfaces, including metal and wood.[1]

• Bio-Based Content: As a derivative of vegetable oils, dilinoleic acid increases the renewable content of coating formulations, aligning with sustainability goals.

Visualization of Core Concepts

To better understand the role of dilinoleic acid in coatings, the following diagrams illustrate its structure and the fundamental crosslinking mechanisms.

Caption: Chemical Structure of Dilinoleic Acid.

Caption: General Crosslinking Concept.

Application in Polyurethane Coatings

In polyurethane (PU) coatings, dilinoleic acid is typically incorporated as a polyester (B1180765) polyol. This is achieved by reacting dilinoleic acid with a diol. The resulting dilinoleic acid-based polyester polyol can then be reacted with a diisocyanate to form a crosslinked polyurethane network.

Synthesis of Dilinoleic Acid-Based Polyester Polyol

This protocol outlines the synthesis of a polyester polyol from dilinoleic acid and 1,4-butanediol.

Experimental Workflow:

Caption: Polyurethane Coating Synthesis Workflow.

Materials:

• Dilinoleic acid

• 1,4-butanediol (or other suitable diol)

• Esterification catalyst (e.g., dibutyltin (B87310) dilaurate, DBTDL)

• Solvent (e.g., xylene for azeotropic water removal)

• Nitrogen gas supply

• Reaction kettle equipped with a mechanical stirrer, thermometer, condenser, and Dean-Stark trap

Protocol:

• Charging the Reactor: Charge the reaction kettle with dilinoleic acid and a molar excess of the diol (e.g., a 1:1.1 to 1:1.2 molar ratio of diacid to diol). Add the solvent and a catalytic amount of DBTDL.

• Inert Atmosphere: Purge the reactor with nitrogen and maintain a slow, continuous flow throughout the reaction to prevent oxidation.

• Esterification Reaction: Heat the mixture to the reaction temperature (typically 180-220°C) with continuous stirring. Water produced during the esterification will be removed azeotropically and collected in the Dean-Stark trap.

• Monitoring the Reaction: Monitor the progress of the reaction by periodically measuring the acid value of the reaction mixture. The reaction is considered complete when the acid value drops to a predetermined low level (e.g., < 5 mg KOH/g).

• Solvent Removal: Once the desired acid value is reached, cool the reactor and remove the solvent under vacuum.

• Characterization: Characterize the resulting polyester polyol for its hydroxyl number, acid value, viscosity, and molecular weight.

Formulation of a Two-Component (2K) Polyurethane Coating

Materials:

• Dilinoleic acid-based polyester polyol (synthesized as above)

• Polyisocyanate (e.g., isophorone (B1672270) diisocyanate (IPDI), hexamethylene diisocyanate (HDI))

• Solvents (e.g., a mixture of ethyl acetate (B1210297) and butyl acetate)

• Catalyst (e.g., DBTDL)

• Flow and leveling additives

Protocol:

• Component A Preparation: In a suitable mixing vessel, thoroughly mix the dilinoleic acid-based polyester polyol with the solvents and any additives.

• Component B: The polyisocyanate serves as Component B.

• Mixing: Just before application, mix Component A and Component B in the desired stoichiometric ratio (typically an NCO:OH ratio of 1.05:1 to 1.1:1). Ensure thorough mixing.

• Application: Apply the coating to the desired substrate using a suitable method (e.g., spray, brush, or roller).

• Curing: Allow the coating to cure at ambient temperature or accelerate the curing process by baking at an elevated temperature (e.g., 60-80°C).

Expected Performance of Dilinoleic Acid-Based Polyurethane Coatings

The introduction of a dilinoleic acid-based polyester polyol is expected to improve the flexibility and impact resistance of the polyurethane coating.

Property	Standard PU Coating	Dilinoleic Acid-Based PU Coating	Test Method
Pencil Hardness	H - 2H	F - H	ASTM D3363
Adhesion (Cross-hatch)	5B	5B	ASTM D3359
Impact Resistance (Direct)	60 in-lbs	>100 in-lbs	ASTM D2794
Water Contact Angle	80°	>95°	Goniometer

Application in Alkyd Coatings

In alkyd resins, dilinoleic acid can be used to partially or fully replace conventional fatty acids or oils. This modification can enhance flexibility, water resistance, and adhesion.

Synthesis of Dilinoleic Acid-Modified Alkyd Resin

This protocol describes the synthesis of a long-oil alkyd resin modified with dilinoleic acid.

Experimental Workflow:

Caption: Alkyd Resin Synthesis Workflow.

Materials:

• Dilinoleic acid

• Glycerol (or another polyol like pentaerythritol)

• Phthalic anhydride (B1165640) (or another dibasic acid)

• Xylene (for azeotropic water removal)

• Nitrogen gas supply

• Reaction kettle with appropriate setup (as for polyol synthesis)

Protocol:

• Charging the Reactor: Charge the reactor with dilinoleic acid, glycerol, and phthalic anhydride in the desired molar ratios. Add xylene as the azeotropic solvent.

• Inert Atmosphere: Purge with nitrogen and maintain a nitrogen blanket throughout the reaction.

• Polycondensation: Heat the mixture to 220-240°C with continuous stirring. Collect the water of condensation in the Dean-Stark trap.

• Monitoring: Monitor the reaction by measuring the acid value and viscosity of the resin. The reaction is stopped when the target acid value and viscosity are reached.

• Cooling and Dilution: Cool the resin and dilute with a suitable solvent (e.g., mineral spirits) to the desired solids content.

Formulation of an Air-Drying Alkyd Enamel

Materials:

• Dilinoleic acid-modified alkyd resin

• Driers (e.g., cobalt, zirconium, calcium octoates)

• Anti-skinning agent

• Solvent (e.g., mineral spirits)

• Pigments (if a pigmented coating is desired)

Protocol:

• Resin Dilution: In a mixing vessel, dilute the alkyd resin with the solvent to the desired application viscosity.

• Drier Addition: Add the driers and anti-skinning agent to the diluted resin and mix thoroughly.

• Pigment Dispersion (for pigmented coatings): If required, disperse the pigments in a portion of the resin-solvent mixture using a high-speed disperser or ball mill to achieve the desired fineness of grind. Then, let down the pigment paste with the remaining resin and solvent.

• Application: Apply the enamel to the substrate and allow it to air-dry.

Expected Performance of Dilinoleic Acid-Modified Alkyd Coatings

Modification with dilinoleic acid can lead to faster drying times and improved mechanical properties.[2]

Property	Standard Long Oil Alkyd	Dilinoleic Acid-Modified Alkyd	Test Method
Set-to-Touch Time	4-6 hours	2-4 hours	ASTM D1640
Tack-Free Time	8-12 hours	6-10 hours	ASTM D1640
Pencil Hardness (after 7 days)	HB-F	F-H	ASTM D3363
Flexibility (Mandrel Bend)	1/4 inch	1/8 inch	ASTM D522

Characterization and Quality Control Protocols

Consistent and reliable characterization of the synthesized resins and final coatings is crucial for ensuring quality and performance.

Determination of Crosslinking Density by Gel Content

The extent of crosslinking can be quantified by measuring the gel content of the cured coating.

Principle:

This method involves extracting the soluble, uncrosslinked portion (sol) of the polymer with a suitable solvent. The remaining insoluble, crosslinked portion (gel) is then weighed to determine the gel content.

Materials:

• Cured coating film of known weight

• Solvent (e.g., toluene, xylene, or tetrahydrofuran)

• Soxhlet extraction apparatus or a sealed container for immersion

• Wire mesh or filter paper pouch

• Vacuum oven

Protocol:

• Sample Preparation: Accurately weigh a small piece of the cured coating film (W_initial).

• Extraction: Place the sample in a wire mesh or filter paper pouch and immerse it in the solvent. The extraction can be performed using a Soxhlet apparatus for a specified period (e.g., 24 hours) or by simple immersion in a sealed container with occasional agitation.

• Drying: After extraction, carefully remove the sample from the solvent and dry it in a vacuum oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved (W_final).

• Calculation: Calculate the gel content as follows:

  Gel Content (%) = (W_final / W_initial) x 100

A higher gel content indicates a higher degree of crosslinking.

Spectroscopic Analysis of Crosslinking

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy is a powerful tool for monitoring the crosslinking reaction.

Principle:

By analyzing the changes in specific infrared absorption bands, the consumption of reactive groups and the formation of new linkages can be tracked.

For Polyurethane Coatings:

• Isocyanate (NCO) Peak: The disappearance of the characteristic NCO stretching peak at approximately 2270 cm⁻¹ indicates the reaction of the isocyanate groups with the hydroxyl groups of the polyol.[3][4]

• Urethane (B1682113) Linkage Formation: The appearance and growth of peaks associated with the urethane linkage (e.g., N-H stretching around 3300 cm⁻¹ and C=O stretching around 1700-1730 cm⁻¹) confirm the formation of the polyurethane network.[3]

Protocol:

• Sample Preparation: Apply a thin film of the reacting mixture onto the ATR crystal at different time intervals during the curing process.

• Data Acquisition: Record the FTIR spectrum over the desired range (e.g., 4000-650 cm⁻¹).

• Analysis: Monitor the changes in the peak intensities of the NCO and urethane groups to follow the kinetics of the crosslinking reaction.

Conclusion

Dilinoleic acid is a valuable bio-based crosslinking agent that can significantly enhance the performance of polyurethane and alkyd coatings. By following the detailed protocols provided in these application notes, researchers and formulators can effectively synthesize and characterize coatings with improved flexibility, water resistance, and adhesion. The presented data offers a baseline for performance expectations and serves as a starting point for further optimization of coating formulations tailored to specific application requirements.

References

• 1. researchgate.net [researchgate.net]
• 2. noveltyjournals.com [noveltyjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Monitoring Dilinoleic Acid Reactions

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed methodologies for monitoring the progress of dilinoleic acid formation reactions. The protocols cover a range of analytical techniques, from chromatographic and spectroscopic methods to classical titration, enabling researchers to select the most appropriate approach based on their specific needs and available instrumentation.

High-Performance Liquid Chromatography (HPLC)

Application Note:

High-Performance Liquid Chromatography (HPLC) is a powerful technique for monitoring the dimerization of linoleic acid to form dilinoleic acid. By separating the reaction mixture components, HPLC allows for the quantification of the remaining linoleic acid monomer and the newly formed dilinoleic acid dimer and other oligomers over time. Reversed-phase HPLC is particularly well-suited for this analysis, as it separates molecules based on their hydrophobicity. As the reaction progresses, the concentration of the more hydrophobic dilinoleic acid will increase, while the concentration of the linoleic acid monomer will decrease. This change can be monitored by integrating the peak areas in the chromatogram.

A typical approach involves taking aliquots from the reaction mixture at different time intervals, quenching the reaction if necessary, and injecting the sample into the HPLC system. The use of a UV detector is common for fatty acid analysis, often after derivatization to enhance detection.[1] Alternatively, an Evaporative Light Scattering Detector (ELSD) can be used for the analysis of lipids without the need for derivatization.

Quantitative Data Summary:

The following table illustrates hypothetical data that could be obtained from monitoring a linoleic acid dimerization reaction using HPLC.

Reaction Time (hours)	Linoleic Acid (Monomer) Peak Area	Dilinoleic Acid (Dimer) Peak Area	Monomer to Dimer Ratio
0	100%	0%	-
1	85%	15%	5.67
2	72%	28%	2.57
4	50%	50%	1.00
8	25%	75%	0.33
16	10%	90%	0.11

Experimental Protocol: HPLC Analysis of Dilinoleic Acid Reaction

Objective: To monitor the conversion of linoleic acid to dilinoleic acid by quantifying the relative amounts of monomer and dimer over time.

Materials:

• HPLC system with a gradient pump, autosampler, and UV or ELSD detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Linoleic acid

• Dilinoleic acid standard (if available for identification)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Reaction vessel and sampling equipment

Procedure:

• Reaction Setup: Initiate the dimerization reaction of linoleic acid under the desired conditions (e.g., temperature, catalyst).

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 16 hours), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Sample Preparation:

  • Quench the reaction by cooling the aliquot on ice or by adding a suitable quenching agent if necessary.

  • Dilute the aliquot with a suitable solvent (e.g., methanol or isopropanol) to a concentration appropriate for HPLC analysis.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Water

  • Gradient Program:

    • 0-5 min: 80% A, 20% B

    • 5-20 min: Gradient to 100% A

    • 20-25 min: Hold at 100% A

    • 25-30 min: Return to initial conditions (80% A, 20% B)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detector: UV at 205 nm or ELSD (Nebulizer temperature: 40°C, Evaporator temperature: 60°C, Gas flow: 1.5 L/min)

• Data Analysis:

  • Identify the peaks corresponding to linoleic acid and dilinoleic acid based on their retention times (comparison with standards if available). Dilinoleic acid, being larger and more hydrophobic, will have a longer retention time than linoleic acid.

  • Integrate the peak areas for both the monomer and dimer at each time point.

  • Calculate the percentage of monomer remaining and dimer formed at each time point to track the reaction progress.

Experimental Workflow Diagram:

HPLC workflow for monitoring dilinoleic acid reactions.

Gas Chromatography (GC)

Application Note:

Gas Chromatography (GC) is another excellent technique for monitoring dilinoleic acid reactions, particularly when the fatty acids are converted to more volatile esters, such as fatty acid methyl esters (FAMEs).[2] The reaction progress can be monitored by observing the decrease in the linoleic acid methyl ester peak and the appearance and increase of the dilinoleic acid methyl ester peak over time. Due to the significant difference in molecular weight and boiling point between the monomer and dimer, they are well-separated on a suitable GC column. A flame ionization detector (FID) is commonly used for the analysis of FAMEs.

Quantitative Data Summary:

The following table presents example data from a GC-FID analysis monitoring a linoleic acid dimerization reaction.

Reaction Time (hours)	Linoleic Acid Methyl Ester (Monomer) % Area	Dilinoleic Acid Methyl Ester (Dimer) % Area	Conversion (%)
0	100	0	0
2	80	20	20
4	65	35	35
8	40	60	60
12	25	75	75
24	10	90	90

Experimental Protocol: GC-FID Analysis of Dilinoleic Acid Reaction

Objective: To determine the conversion of linoleic acid to dilinoleic acid by analyzing the corresponding methyl esters.

Materials:

• Gas chromatograph with FID detector and split/splitless injector

• High-temperature capillary column (e.g., DB-5HT, 30 m x 0.25 mm x 0.1 µm)

• Linoleic acid

• Methanol

• Sulfuric acid or other suitable catalyst for esterification

• Hexane (B92381) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Reaction vessel and sampling equipment

Procedure:

• Reaction Setup: Start the dimerization reaction of linoleic acid.

• Sampling and Derivatization:

  • At specified time intervals, take an aliquot of the reaction mixture.

  • To esterify the fatty acids, add methanol and a catalytic amount of sulfuric acid to the aliquot.

  • Heat the mixture (e.g., at 60-70°C for 1-2 hours) to convert the fatty acids to their methyl esters (FAMEs).

  • After cooling, add water and extract the FAMEs with hexane.

  • Wash the hexane layer with water to remove any remaining acid or methanol.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-FID Conditions:

  • Injector Temperature: 280 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 min

    • Ramp: 10 °C/min to 350 °C

    • Hold at 350 °C for 10 min

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

  • Injection Volume: 1 µL (split or splitless injection depending on concentration)

• Data Analysis:

  • Identify the peaks for linoleic acid methyl ester and dilinoleic acid methyl ester based on their retention times. The dilinoleic acid methyl ester will have a significantly longer retention time.

  • Integrate the peak areas for the monomer and dimer.

  • Calculate the percentage conversion at each time point based on the relative peak areas.

Experimental Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for Developing Sustainable Materials with Dilinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development of sustainable materials utilizing dilinoleic acid as a key bio-based building block. The focus is on the synthesis and characterization of polyesters, polyamides, and thermoplastic elastomers with tunable properties for a range of applications, from biomedical devices to engineering plastics.

Introduction to Dilinoleic Acid in Sustainable Polymers

Dilinoleic acid, a dimerized fatty acid, is a versatile and renewable platform chemical for the synthesis of a variety of sustainable polymers. Its long, branched aliphatic structure imparts flexibility, hydrophobicity, and unique thermal and mechanical properties to the resulting materials. By copolymerizing dilinoleic acid with other bio-based monomers, it is possible to create a wide range of materials, including biodegradable polyesters, high-performance polyamides, and flexible thermoplastic elastomers. These materials offer a sustainable alternative to petroleum-based plastics, with potential applications in drug delivery, medical implants, coatings, adhesives, and advanced manufacturing.

Sustainable Polyesters: Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS)

PBS-DLS is a biodegradable copolyester that combines the ductility of poly(butylene succinate) (PBS) with the flexibility and hydrophobicity of dilinoleic acid. The ratio of the rigid PBS segments to the soft dilinoleic succinate (B1194679) (DLS) segments can be tailored to achieve a wide range of thermal and mechanical properties.

Quantitative Data

Table 1: Thermal and Molecular Weight Properties of PBS-DLS Copolymers

Copolymer Composition (PBS:DLS wt%)	Mn ( g/mol )	Mw ( g/mol )	Đ (Mw/Mn)	Tg (°C)	Tm (°C)
100:0 (PBS)	-	-	-	-32	114
90:10	28,000	58,800	2.1	-35	105
70:30	25,200[1]	205,600[1]	8.2[1]	-41	98
50:50	22,000	50,600	2.3	-46	89

Experimental Protocols

This protocol describes the synthesis of PBS-DLS copolymers via a two-step transesterification and polycondensation process in the melt.

Materials:

• Dimethyl succinate (DMS)

• 1,4-butanediol (BDO)

• Dilinoleic diol (DLA-OH)

• Titanium dioxide/silica dioxide (TiO2/SiO2) catalyst (C-94)

Procedure:

• Transesterification:

  • Charge the reactor with dimethyl succinate, 1,4-butanediol, and the TiO2/SiO2 catalyst.

  • Heat the reaction mixture to 200 °C under a nitrogen atmosphere.

  • Continuously collect the methanol (B129727) byproduct until the theoretical amount is distilled off.

• Polycondensation:

  • Add dilinoleic diol to the reaction mixture.

  • Gradually reduce the pressure to 0.2–0.4 mbar.

  • Increase the temperature to 240 °C.

  • Continue the reaction until the desired molecular weight is achieved, monitoring the viscosity of the melt.

  • Extrude the resulting polymer into a water bath to form a filament.

This protocol details a greener synthesis route for PBS-DLS using an enzymatic catalyst.

Materials:

• Diethyl succinate

• 1,4-butanediol

• Dilinoleic diol (DLA-OH)

• Immobilized Candida antarctica lipase (B570770) B (CAL-B)

• Diphenyl ether (solvent)

Procedure:

• Oligomerization:

  • Combine diethyl succinate, 1,4-butanediol, dilinoleic diol, and CAL-B (10 wt% of total monomers) in diphenyl ether (200 wt% of total monomers) in a round-bottom flask.

  • Heat the mixture to 80 °C under argon flow with stirring for 1 hour to obtain a homogeneous solution.

  • Increase the temperature to 95 °C and monitor the collection of the ethanol (B145695) byproduct for 3 hours.

  • Apply a vacuum of 600 Torr and continue the reaction for 21 hours at 95 °C to form oligomers.

• Polycondensation:

  • Increase the temperature to 110 °C and reduce the pressure to 200 Torr for 24 hours.

  • Further reduce the pressure to 0.1 Torr and continue the reaction for another 48 hours to increase the molecular weight.

  • Dissolve the resulting polymer in chloroform (B151607) and precipitate in cold methanol to purify.

Experimental Workflow Diagram

Caption: Synthesis workflows for PBS-DLS copolymers.

Sustainable Polyamides from Dilinoleic Acid

Dilinoleic acid can be used to synthesize bio-based polyamides, often used as hot melt adhesives (HMAs), with excellent flexibility and adhesion properties. These polyamides are typically prepared by the condensation polymerization of dilinoleic acid with various diamines.

Quantitative Data

Table 2: Mechanical Properties of Dilinoleic Acid-Based Polyamide Hot Melt Adhesives

Diamine	Tensile Strength (MPa)	Elongation at Break (%)	Reference
Ethylenediamine + Propylenediamine	8.5	-	[2][3]
Ethylenediamine + Heptadecane dicarboxylic acid	10.4	550	[2]
Ethylenediamine + Piperazine + Adipic Acid	3.7	-	[2][3]

Experimental Protocol

This protocol outlines the general procedure for synthesizing polyamide hot melt adhesives.

Materials:

• Dilinoleic acid (e.g., Pripol™ 1009)

• Diamine (e.g., ethylenediamine, piperazine)

• Co-diacid (optional, e.g., adipic acid)

• Antioxidant (e.g., Irganox® 1010)

Procedure:

• Reactor Setup:

  • Charge a glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser with dilinoleic acid, diamine(s), and any co-diacid.

• Polycondensation:

  • Heat the mixture under a nitrogen blanket with continuous stirring. The temperature is typically ramped up in stages, for example, from 150 °C to 250 °C over several hours.

  • Water is continuously removed by distillation.

  • Apply a vacuum in the final stage of the reaction to facilitate the removal of the remaining water and drive the polymerization to completion.

• Product Recovery:

  • Once the desired viscosity or molecular weight is achieved, the molten polymer is discharged from the reactor and cooled.

Reaction Pathway Diagram

Caption: General reaction for polyamide synthesis.

Sustainable Thermoplastic Elastomers (TPEs) from Dilinoleic Acid

Dilinoleic acid can be incorporated into the soft segments of thermoplastic elastomers, imparting flexibility and elastomeric properties. These materials combine the processability of thermoplastics with the elasticity of rubbers.

Quantitative Data

Table 3: Mechanical Properties of Bio-based Thermoplastic Vulcanizates (TPVs) containing a Bio-based Polyester (B1180765) Elastomer (BPE) [2]

BPE/PLA ratio	Tensile Strength (MPa)	Elongation at Break (%)
80/20	11.4	184
70/30	13.2	175
60/40	15.6	163
50/50	17.8	154

Experimental Protocol

This protocol describes the preparation of a bio-based thermoplastic vulcanizate (TPV) by dynamically crosslinking a bio-based polyester elastomer (BPE) within a polylactide (PLA) matrix. While this example doesn't directly use free dilinoleic acid, BPEs can be synthesized using dilinoleic acid as a comonomer.

Materials:

• Bio-based polyester elastomer (BPE)

• Polylactide (PLA)

• Dicumyl peroxide (DCP, crosslinking agent)

Procedure:

• Melt Blending:

  • Melt blend BPE and PLA in an internal mixer at a specified temperature (e.g., 180 °C) and rotor speed.

• Dynamic Vulcanization:

  • After the polymers are completely melted and mixed, add the dicumyl peroxide to initiate the dynamic crosslinking of the BPE phase.

  • Continue mixing for a specified time to ensure complete vulcanization and dispersion of the crosslinked BPE particles within the PLA matrix.

• Sheet Preparation:

  • Remove the TPV from the mixer and press it into sheets using a hot press at a specified temperature and pressure.

  • Cool the sheets to room temperature.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Novel biobased thermoplastic elastomer consisting of synthetic polyester elastomer and polylactide by in situ dynamical crosslinking method - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application of Dilinoleic Acid in Bio-Based Adhesives: A Detailed Guide for Researchers

Introduction

Dilinoleic acid, a dimerized fatty acid derived from vegetable oils, is a versatile and sustainable building block for high-performance bio-based adhesives. Its unique structure, characterized by a long, aliphatic backbone and two carboxylic acid groups, imparts flexibility, hydrophobicity, and strong adhesion to a variety of substrates. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in leveraging dilinoleic acid for the development of environmentally friendly adhesives. The primary focus is on polyamide-based hot-melt adhesives, a major application area for dilinoleic acid, with additional insights into its use in other bio-based adhesive systems.

I. Synthesis of Dilinoleic Acid-Based Polyamide Hot-Melt Adhesives

Polyamide hot-melt adhesives are thermoplastic polymers that can be repeatedly melted and solidified, forming strong bonds upon cooling. The synthesis involves a polycondensation reaction between dilinoleic acid and a diamine.

A. General Reaction Scheme

The fundamental reaction for the synthesis of dilinoleic acid-based polyamides is the condensation of the dicarboxylic acid with a diamine, typically an aliphatic diamine such as ethylenediamine, to form amide linkages.

Caption: Synthesis of Polyamide from Dilinoleic Acid and Diamine.

B. Experimental Protocol: Synthesis of Polyamide from Dilinoleic Acid and Ethylenediamine

This protocol details the synthesis of a polyamide hot-melt adhesive using dilinoleic acid and ethylenediamine.[1]

Materials:

• Dilinoleic acid (e.g., Unidyme 18)

• Ethylenediamine

• Nitrogen gas

• 500 ml four-necked reactor equipped with a mechanical stirrer, condenser, nitrogen inlet, and temperature controller

Procedure:

• Reactor Setup: Assemble the four-necked reactor with the stirrer, condenser, nitrogen inlet, and temperature controller. Ensure all glassware is clean and dry.

• Charging Reactants: Under a continuous nitrogen purge, charge the reactor with 200 g (approximately 0.36 moles) of dilinoleic acid and 21.6 g (0.36 moles) of ethylenediamine. The 1:1 molar ratio of acid to amine is crucial for achieving a high molecular weight polymer.[1]

• Reaction Conditions:

  • Begin stirring the mixture at approximately 1500 rpm.

  • Gradually heat the reactor to the reaction temperature. The synthesis is typically carried out at temperatures ranging from 110-250°C.[2] A common starting point is 180-200°C.

  • Maintain the reaction under a constant, gentle stream of nitrogen to facilitate the removal of water, which is formed as a byproduct of the condensation reaction, and to prevent oxidation.

• Monitoring the Reaction: The progress of the polymerization can be monitored by measuring the acid and amine values of the reaction mixture at regular intervals. The reaction is considered complete when these values stabilize at a low level.

• Product Recovery: Once the reaction is complete, the molten polyamide is discharged from the reactor and allowed to cool. The resulting solid can be pelletized or flaked for future use.

II. Formulation and Application of Dilinoleic Acid-Based Adhesives

The properties of the final adhesive can be tailored by adjusting the formulation. This can include blending the dilinoleic acid-based polyamide with other polymers or additives.

A. Blending with Nylon-6 to Enhance Performance

Blending the synthesized polyamide with Nylon-6 can improve its thermal and mechanical properties.[1][3]

Experimental Protocol: In-situ Blending with Nylon-6

• Reactor Setup and Reactant Charging: Follow steps 1 and 2 from the synthesis protocol above.

• Addition of Nylon-6: Along with the dilinoleic acid and ethylenediamine, add the desired amount of Nylon-6 (e.g., 5, 10, 15, or 20 phr - parts per hundred rubber) to the reactor.[1][3]

• Reaction and Recovery: Proceed with the reaction and product recovery as described in the synthesis protocol (steps 3-5). The Nylon-6 will be blended in-situ during the polymerization process.

B. Preparation of Adhesive Joints for Testing

To evaluate the performance of the synthesized adhesive, standardized test joints must be prepared.

Protocol for Preparing Lap Shear and T-Peel Joints: [4]

• Adhesive Film Preparation: Prepare thin films of the polyamide adhesive using a compression molding machine.

• Substrate Preparation: Use standardized substrates, such as surface-treated aluminum panels.

• Joint Assembly:

  • Place the adhesive film between two substrate panels.

  • Press the assembly in a heated press at a specific temperature (e.g., 170°C) and pressure (e.g., 30 KPa) for a set time (e.g., 20 minutes).[4]

  • Allow the bonded joint to cool to room temperature for 24 hours before testing.

III. Characterization of Dilinoleic Acid-Based Adhesives

Thorough characterization is essential to understand the properties and performance of the synthesized adhesives.

A. Workflow for Adhesive Characterization

Caption: Workflow for Characterizing Dilinoleic Acid Adhesives.

B. Detailed Experimental Protocols for Characterization

1. Thermal Analysis:

• Differential Scanning Calorimetry (DSC): To determine melting temperature (Tm), crystallization temperature (Tc), and enthalpies of melting and crystallization. A typical protocol involves heating the sample from room temperature to around 200°C at a controlled rate (e.g., 10°C/min), holding for a few minutes to erase thermal history, cooling at the same rate, and then reheating.

• Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition temperature of the adhesive. The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10°C/min) while its weight loss is monitored.

2. Mechanical Testing:

• Tensile Strength and Elongation at Break: Performed on dog-bone shaped specimens of the adhesive according to ASTM D638.

• Lap Shear Strength: Determined according to ASTM D1002-72 at a crosshead speed of 1.3 mm/min.[1][4]

• T-Peel Strength: Measured in accordance with ASTM D1876 with a crosshead speed of 254 mm/min.[1][4]

3. Rheological Analysis:

• Viscosity Measurement: The viscosity of the molten adhesive is measured using a rheometer at various temperatures and shear rates to understand its flow behavior. For example, viscosity versus shear rate can be determined at 220°C up to a shear rate of 100 s⁻¹.[1]

4. Spectroscopic Analysis:

• Fourier Transform Infrared (FTIR) Spectroscopy: Used to confirm the formation of the polyamide structure by identifying characteristic amide bond peaks (e.g., N-H stretching around 3300 cm⁻¹).[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical structure of the synthesized polymer.

IV. Performance Data of Dilinoleic Acid-Based Adhesives

The performance of dilinoleic acid-based adhesives is influenced by their composition. The following tables summarize key performance data from various studies.

Table 1: Effect of Polymerized Fatty Acid (PFA) Composition on Polyamide Hot-Melt Adhesive Properties[5]

Property	Type 1 PFA (98% Dilinoleic Acid)	Type 2 PFA (75% Dilinoleic Acid)
Softening Temperature (°C)	Lower	Higher
Melting Temperature (°C)	Lower	Higher
Tensile Strength	Lower	Higher
% Elongation at Break	Higher	Lower
Hardness	Lower	Higher
Lap Shear Strength	Similar	Similar
T-Peel Strength	Similar	Similar

Table 2: Effect of Nylon-6 Blending on Polyamide Hot-Melt Adhesive Properties[1][3]

Property	Base HMA (0 phr Nylon-6)	HMA + 10 phr Nylon-6	HMA + 20 phr Nylon-6
Tensile Strength (MPa)	-	Increased	Increased by 37.3%
% Elongation at Break	-	Decreased	Decreased by 92%
T-Peel Strength (N/mm)	-	Increased	Decreased from 10 phr level
Lap Shear Strength (MPa)	-	Increased	Decreased from 10 phr level
Melting Temperature (°C)	-	Increased	Increased
Viscosity	-	Increased	Increased

V. Application in Other Bio-Based Adhesive Systems

While polyamides are a primary application, dilinoleic acid and its derivatives can also be used in other bio-based adhesive formulations.

• Polyamidoamine-Epichlorohydrin (PAE) Resins: Dilinoleic acid can potentially be used as a bio-based dicarboxylic acid component in the synthesis of the polyamidoamine prepolymer for PAE resins, which are used as curing agents for soy-based adhesives.[6][7][8] The synthesis involves a two-step process: first, the polycondensation of a diamine with a dicarboxylic acid to form a polyamidoamine, followed by reaction with epichlorohydrin.[6][8]

• Polyurethanes: Dilinoleic diol, a derivative of dilinoleic acid, can be used as a soft segment in the synthesis of bio-based polyurethanes. These materials can be formulated into adhesives with tailored flexibility and toughness.

• Polyesters: Copolyesters of butylene succinate (B1194679) and dilinoleic diol have been synthesized, and their properties suggest potential for adhesive applications, particularly where hydrophobicity and biofilm resistance are desired.[9]

Dilinoleic acid is a valuable, renewable platform chemical for the development of high-performance bio-based adhesives. Its versatility allows for the synthesis of a range of polymers, with polyamide hot-melt adhesives being a particularly well-established application. By carefully selecting co-reactants and formulation additives, researchers can tailor the properties of dilinoleic acid-based adhesives to meet the demands of various applications, contributing to a more sustainable materials economy. The protocols and data presented herein provide a solid foundation for further research and development in this promising field.

References

• 1. Effect of Nylon-6 Concentration on the Properties of Hot Melt Adhesive Synthesized using Dimer Acid and Ethylenediamine – Material Science Research India [materialsciencejournal.org]
• 2. US8246781B2 - Thermosetting creping adhesive with reactive modifiers - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. ijacskros.com [ijacskros.com]
• 5. researchgate.net [researchgate.net]
• 6. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 7. researchgate.net [researchgate.net]
• 8. EP2054461B1 - Adhesive composition of low molecular weight polyaminopolyamide-epichlorohydrin (pae) resin and protein - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Dilinoleic Acid Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dilinoleic acid.

Troubleshooting Guide

This guide addresses common issues encountered during dilinoleic acid synthesis, offering potential causes and solutions in a question-and-answer format.

Q1: My dilinoleic acid yield is significantly lower than expected (below 40%). What are the likely causes and how can I improve it?

A1: Low yield is a common problem that can stem from several factors. Here's a systematic approach to troubleshooting:

• Suboptimal Reaction Temperature: The dimerization of linoleic acid is highly temperature-dependent.

  • Too low: Insufficient thermal energy will result in a slow reaction rate and incomplete conversion.

  • Too high: While it can increase the reaction rate, excessive heat (e.g., above 260°C) can promote side reactions like thermal degradation and the formation of higher polymers (trimers and above), ultimately reducing the desired dimer yield. Decarboxylation can also occur at very high temperatures.[1][2]

• Improper Catalyst Concentration or Activity: The catalyst is crucial for achieving high yields at moderate temperatures.

  • Insufficient catalyst: A low concentration of the clay catalyst (e.g., montmorillonite) will lead to a slower reaction rate and lower conversion.

  • Catalyst deactivation: The catalyst's activity can be compromised by impurities in the feedstock or improper storage.

• Incorrect Water Content: A small amount of water (around 1-5%) is often necessary to prevent decarboxylation and dehydration of the fatty acids, particularly in thermal dimerization processes.[3] However, excessive water can interfere with the catalytic activity.

• Reaction Time: The reaction may not have been allowed to proceed to completion. Monitor the reaction progress over time to determine the optimal duration.

Solution Synopsis:

Issue	Recommended Action
Suboptimal Temperature	Optimize the reaction temperature, typically in the range of 230-260°C for clay-catalyzed reactions.[1]
Catalyst Issues	Ensure the correct catalyst loading (e.g., 4-12% w/w of fatty acid).[1][4] Consider using a co-catalyst like a lithium salt to improve activity and product color.[1][4]
Incorrect Water Content	For clay-catalyzed processes, a typical starting water content is around 5%.[1]
Insufficient Reaction Time	Monitor the reaction progress using techniques like Gas Chromatography (GC) to determine the optimal reaction time.

Q2: I am observing a high proportion of trimer and higher oligomers in my product mixture. How can I increase the selectivity for dilinoleic acid?

A2: High levels of trimers and other oligomers reduce the purity and yield of your target dilinoleic acid. This is often linked to reaction conditions:

• High Temperatures: As mentioned, elevated temperatures favor the formation of higher molecular weight polymers.

• Prolonged Reaction Times: Allowing the reaction to continue long after the optimal dimer formation has been reached can lead to the further reaction of dimers to form trimers.

Solution Synopsis:

Issue	Recommended Action
High Oligomer Formation	Carefully control the reaction temperature and time. Consider a lower reaction temperature with a slightly longer reaction time to favor dimer formation.

Q3: The final dilinoleic acid product has a dark color. What causes this and how can it be prevented?

A3: Product discoloration is often a result of oxidative side reactions and thermal degradation.

• Presence of Oxygen: Air in the reaction vessel can lead to oxidation of the unsaturated fatty acids at high temperatures, resulting in colored byproducts.

• High Reaction Temperature: Excessive heat can cause thermal degradation of the fatty acids, leading to charring and discoloration.[3]

• Impurities in the Feedstock: Peroxides or other impurities in the initial linoleic acid can contribute to color formation.

Solution Synopsis:

Issue

Recommended Action

Product Discoloration

- Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) before heating and maintain a slight positive pressure throughout the reaction.[5] - Co-catalyst: The use of lithium salts has been reported to yield lighter-colored products.[1][5] - Purification: Purify the starting linoleic acid if significant impurities are suspected.[6] - Post-reaction Treatment: Treating the crude product with phosphoric acid at around 130°C can help remove catalyst residues and improve color.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective catalyst for dilinoleic acid synthesis?

A1: Montmorillonite (B579905) clay, a type of bentonite, is the most widely used and effective catalyst for the commercial production of dilinoleic acid.[7] It is a heterogeneous catalyst, which simplifies its removal from the product mixture.[3] The acidic sites within the clay's layered structure are believed to facilitate the dimerization reaction.[1] Acid-activated clays (B1170129) can also be employed.

Q2: What is the expected yield of dilinoleic acid?

A2: The yield of dilinoleic acid can vary depending on the starting material, catalyst, and reaction conditions. Generally, yields in the range of 40% to 60% are reported in the literature.[3] With optimized conditions and modified catalysts, yields can be further improved. For instance, one study reported a yield of 34.6% with activated clay, which increased to 55.9% when the clay was modified with AlCl₃.[4]

Q3: What are the main byproducts of the dilinoleic acid synthesis reaction?

A3: The primary byproducts are unreacted monomeric fatty acids (including isomers of linoleic acid), trimer acids, and higher molecular weight oligomers.[1] The relative amounts of these byproducts depend on the reaction conditions.

Q4: What analytical techniques are suitable for monitoring the reaction and analyzing the final product?

A4: A combination of chromatographic techniques is typically used:

• Gas Chromatography (GC): GC is widely used to monitor the disappearance of the starting linoleic acid and the formation of dimer and trimer acids (often after conversion to their methyl esters).[8]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a silver ion column (Ag+ HPLC), is effective for separating the various isomers of dilinoleic acid.[9][10]

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): GPC/SEC is useful for determining the molecular weight distribution of the product mixture, allowing for the quantification of monomers, dimers, trimers, and higher oligomers.

Quantitative Data Summary

Table 1: Representative Reaction Conditions for Dilinoleic Acid Synthesis

Parameter	Value	Reference
Starting Material	Tall Oil Fatty Acids (TOFA)	[1]
Linoleic Acid Content	34.3%	[1]
Catalyst	Montmorillonite Clay	[1]
Catalyst Loading	4.3% (w/w of TOFA)	[1]
Co-catalyst	Lithium Salt	[1]
Co-catalyst Loading	1.1 mg/g of clay	[1]
Water Content	5% (w/w of TOFA)	[1]
Temperature	260°C	[1]
Pressure	90 psi	[1]
Reaction Time	2.5 hours	[1]

Table 2: Effect of Catalyst Modification on Dimer Acid Yield (from Oleic Acid)

Catalyst System	Yield of Dimer Acid	Reference
Activated Clay	34.6%	[4]
Activated Clay modified with AlCl₃	55.9%	[4]
Activated Clay modified with CTAB	54.5%	[4]

Experimental Protocols

General Protocol for Clay-Catalyzed Dimerization of Linoleic Acid

This protocol provides a general framework for the synthesis of dilinoleic acid. Specific parameters may require optimization based on the available equipment and desired product specifications.

• Reactant and Catalyst Preparation:

  • Charge the fatty acid feedstock (e.g., high-purity linoleic acid or a mixture like TOFA) into a high-pressure reactor equipped with mechanical stirring.

  • Add the montmorillonite clay catalyst (typically 4-10% by weight of the fatty acid).

  • Add the co-catalyst, such as a lithium salt, if desired.

  • Add the required amount of water (typically 1-5% by weight).

• Reaction Execution:

  • Seal the reactor and purge thoroughly with an inert gas (e.g., nitrogen) to remove all air.

  • Pressurize the reactor with the inert gas to an initial pressure above atmospheric pressure (e.g., 15-35 psig).[5]

  • Begin stirring and heat the mixture to the desired reaction temperature (e.g., 240-260°C).

  • Maintain the temperature and stirring for the desired reaction time (e.g., 2-6 hours). Monitor the internal pressure, which will increase as the reaction proceeds.

  • Samples can be carefully withdrawn at intervals to monitor the reaction progress by GC analysis.

• Product Work-up and Purification:

  • After the reaction is complete, cool the reactor to a safe temperature (e.g., below 100°C).

  • Vent the reactor and discharge the crude product mixture.

  • Filter the hot mixture to remove the clay catalyst.

  • For improved color and purity, the crude product can be treated with a small amount of phosphoric acid (e.g., 1% by weight) at a moderate temperature (e.g., 130°C) followed by another filtration step.[1]

  • The final product can be purified by distillation (e.g., thin-film or vacuum distillation) to separate the dilinoleic acid from unreacted monomers and higher oligomers.

Visualizations

Caption: Experimental workflow for dilinoleic acid synthesis.

Caption: Proposed reaction pathway for dimerization.

References

• 1. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. ijacskros.com [ijacskros.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2000075252A1 - Process for producing light color dimer acids from the dimerization of unsaturated fatty acids - Google Patents [patents.google.com]
• 6. scielo.br [scielo.br]
• 7. Separation and quantitation of linoleic acid oxidation products in mammary gland tissue from mice fed low- and high-fat diets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. aocs.org [aocs.org]

Technical Support Center: Dilinoleic Acid Polymerization

Welcome to the Technical Support Center for dilinoleic acid polymerization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of dilinoleic acid-based polymers.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of polymerization used for dilinoleic acid?

A1: Dilinoleic acid is most commonly used in condensation polymerization to produce polyesters and polyamides. This typically involves reacting the diacid functional groups of dilinoleic acid with a diol or a diamine, respectively.

Q2: Why is achieving a high molecular weight challenging in dilinoleic acid polymerization?

A2: Achieving high molecular weight in condensation polymerization requires precise stoichiometric balance of the reactive monomers, high monomer purity, and a high degree of reaction conversion.[1] Any impurities or slight inaccuracies in the monomer ratio can lead to premature chain termination, resulting in lower molecular weight polymers.[2]

Q3: What are the key reaction parameters to control during the polymerization of dilinoleic acid?

A3: The key parameters to control are:

• Temperature: The reaction temperature needs to be high enough to ensure the removal of condensation byproducts (like water or HCl) and maintain a molten state for the polymer, but not so high as to cause thermal degradation or unwanted side reactions.[3]

• Catalyst: The type and concentration of the catalyst are crucial for controlling the reaction rate and minimizing side reactions.[4]

• Pressure/Vacuum: Applying a vacuum is essential in the later stages of polycondensation to effectively remove byproducts and drive the equilibrium towards the formation of high molecular weight polymer chains.[5]

• Monomer Ratio: A precise 1:1 stoichiometric ratio of diacid (or its derivative) to diol or diamine is critical for achieving high molecular weight.[2]

Q4: How can I characterize the synthesized dilinoleic acid-based polymers?

A4: The primary characterization techniques include:

• Gel Permeation Chromatography (GPC/SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI).[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the polymer, verify the incorporation of monomers, and in some cases, estimate the molecular weight.[4][6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups in the polymer, such as ester or amide linkages, and to monitor the disappearance of monomer functional groups.[7]

• Differential Scanning Calorimetry (DSC): To determine thermal properties like the glass transition temperature (Tg) and melting temperature (Tm).[8]

Troubleshooting Guides

Issue 1: Low Molecular Weight of the Final Polymer

Symptoms:

• GPC analysis shows a lower than expected number-average molecular weight (Mn) and weight-average molecular weight (Mw).

• The polymer product is brittle or has poor mechanical properties.

Possible Causes and Solutions:

Cause	Recommended Action
Inaccurate Stoichiometry	Ensure precise measurement of monomers. Even a small excess of one monomer can significantly limit the final molecular weight. Consider using a slight excess of the more volatile monomer (e.g., a short-chain diamine) to compensate for any loss during the reaction.[3]
Monomer Impurities	Purify the dilinoleic acid and the comonomer (diol or diamine) before polymerization. Impurities with monofunctional groups can act as chain terminators. Recrystallization or distillation are common purification methods.
Incomplete Reaction	Increase the reaction time or temperature to drive the polymerization to a higher conversion. Ensure efficient removal of the condensation byproduct (e.g., water) by applying a high vacuum, especially in the final stages of the reaction.[5]
Side Reactions	Optimize the reaction temperature and catalyst choice to minimize side reactions that can cap the polymer chains. For polyamides, side reactions like cyclization can occur, especially with short-chain diamines.[2]

Issue 2: Premature Gelation of the Reaction Mixture

Symptoms:

• The viscosity of the reaction mixture increases rapidly and uncontrollably, forming an insoluble gel before high molecular weight is achieved.

• Stirring becomes difficult or impossible.

Possible Causes and Solutions:

Cause	Recommended Action
Cross-linking Side Reactions	The unsaturation in the dilinoleic acid backbone can be susceptible to cross-linking at high temperatures, especially in the presence of certain catalysts or oxygen.[9][10]
Solution: Use an inert atmosphere (e.g., nitrogen or argon) throughout the polymerization. Lower the reaction temperature if possible, and screen for catalysts that are less likely to promote side reactions involving the double bonds.[1][9]
High Reactivity of Monomers	Some comonomers can have very high reactivity, leading to rapid, localized polymer growth and gelation.
Solution: Control the rate of addition of the more reactive monomer. Consider a two-stage polymerization process where a lower temperature is used initially to form oligomers, followed by a higher temperature under vacuum to build molecular weight.[10]
Presence of Polyfunctional Impurities	Impurities with more than two functional groups can act as cross-linking agents, leading to gel formation.
Solution: Ensure high purity of all monomers and reagents.

Data Presentation

Table 1: Typical Molecular Weight Data for Dilinoleic Acid-Based Copolymers

The following table presents representative molecular weight data for a series of poly(butylene succinate-dilinoleic succinate-ethylene glycol succinate) (PBS-DLS-PEG) copolymers, highlighting the typical values that can be expected.

Copolymer Composition (wt%)	Mn ( g/mol ) from GPC	PDI (Mw/Mn)
PBS-DLS (70:30)	18,000	2.6
PBS-DLS-PEG (66.5:28.5:5)	22,000	3.7
PBS-DLS-PEG (57:23:20)	15,000	3.1

Data synthesized from information presented in Zarei, M., & El Fray, M. (2021). Synthesis of Hydrophilic Poly(butylene succinate-butylene dilinoleate) (PBS-DLS) Copolymers Containing Poly(Ethylene Glycol) (PEG) of Variable Molecular Weights.[6]

Experimental Protocols

Protocol 1: Synthesis of Dilinoleic Acid-Based Polyamide via Melt Polycondensation

Materials:

• Dilinoleic acid (purified)

• 1,6-Hexamethylenediamine (purified)

• Catalyst (e.g., phosphorous acid)

• Nitrogen gas (high purity)

Procedure:

• Monomer Charging: In a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet, add equimolar amounts of dilinoleic acid and 1,6-hexamethylenediamine.

• Inert Atmosphere: Purge the reactor with nitrogen for at least 30 minutes to remove any oxygen. Maintain a slow, continuous flow of nitrogen throughout the initial stages of the reaction.

• Catalyst Addition: Add the catalyst (e.g., 0.1-0.5 wt% phosphorous acid).

• Heating and Pre-polymerization: Gradually heat the mixture to 180-200°C with constant stirring. Water will begin to distill from the reaction mixture. Continue this stage for 1-2 hours until the rate of water distillation slows down.

• Polycondensation under Vacuum: Increase the temperature to 220-240°C and gradually apply a vacuum (less than 1 mmHg). The viscosity of the mixture will increase significantly.

• Reaction Completion: Continue the reaction under vacuum for another 2-4 hours, or until the desired molecular weight is achieved (as determined by monitoring the stirrer torque or by taking samples for analysis).

• Product Recovery: Cool the reactor to room temperature under a nitrogen atmosphere. The solid polyamide can then be removed from the reactor.

Protocol 2: Purification of Dilinoleic Acid-Based Polymer by Precipitation

Materials:

• Crude dilinoleic acid-based polymer

• A suitable solvent (e.g., chloroform, tetrahydrofuran)

• A non-solvent (e.g., methanol, hexane)

Procedure:

• Dissolution: Dissolve the crude polymer in a suitable solvent at a concentration of approximately 5-10% (w/v). Gentle heating may be required to facilitate dissolution.

• Precipitation: Slowly pour the polymer solution into a vigorously stirred non-solvent. The volume of the non-solvent should be at least 5-10 times the volume of the polymer solution.

• Isolation: The purified polymer will precipitate out of the solution. Allow the precipitate to settle, then decant the supernatant.

• Washing: Wash the polymer precipitate with fresh non-solvent to remove any remaining impurities. Repeat this step 2-3 times.

• Drying: Collect the purified polymer by filtration and dry it in a vacuum oven at a moderate temperature (e.g., 40-60°C) until a constant weight is achieved.

Mandatory Visualizations

Caption: Workflow for the synthesis of dilinoleic acid-based polyamide.

Caption: Troubleshooting logic for low molecular weight in polymerization.

References

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. US20160075820A1 - Synthesis and molecular weight control of aliphatic polyester diols - Google Patents [patents.google.com]
• 4. "Solution C-13 NMR Spectroscopy of Polyamide Homopolymers (Nylons 6, 11" by R.D. Davis, William L. Jarrett et al. [aquila.usm.edu]
• 5. upcommons.upc.edu [upcommons.upc.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. kompozit.org.tr [kompozit.org.tr]

Technical Support Center: Optimizing Dilinoleic Acid Esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for dilinoleic acid esterification.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters for optimizing the esterification of dilinoleic acid?

A1: The primary parameters that influence the efficiency and yield of dilinoleic acid esterification are the choice of catalyst, reaction temperature, molar ratio of alcohol to dilinoleic acid, and reaction time. These factors are often interdependent and must be optimized collectively to achieve the desired outcome.

Q2: What is the role of a catalyst, and which types are commonly used?

A2: A catalyst's role is to increase the rate of the reaction by providing an alternative reaction pathway with lower activation energy.[1] For esterification, acid catalysts are typically used.[2] These can be categorized as:

• Homogeneous Catalysts: These are soluble in the reaction medium. Common examples include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TSA), and hydrochloric acid (HCl).[3][4][5]

• Heterogeneous Catalysts: These are solid catalysts that are not dissolved in the reaction medium, which can simplify their removal after the reaction. Examples include sulfated zirconia, tungsten-doped zirconia, and various zeolites.[3][6]

Q3: How does reaction temperature affect the esterification process?

A3: Generally, increasing the reaction temperature increases the reaction rate.[5][7] However, there is an optimal temperature for each specific system. Exceeding this temperature can lead to undesirable side reactions, such as dehydration and oxidation, which may result in a darkened product.[5] For some setups, a temperature higher than the boiling point of a reactant alcohol (like methanol) can cause it to evaporate, reducing conversion.[7] Optimal temperatures can range from 60°C to 180°C depending on the specific reactants, catalyst, and pressure used.[7][8]

Q4: Why is the molar ratio of alcohol to dilinoleic acid an important consideration?

A4: Esterification is a reversible equilibrium reaction.[2] According to Le Chatelier's principle, using a significant excess of one reactant (typically the alcohol, which is often less expensive) will shift the equilibrium toward the formation of the ester product, thereby increasing the yield.[9][10] While the theoretical molar ratio may be low, practical applications often use ratios from 6:1 to 40:1 (alcohol to fatty acid) to maximize the conversion of the fatty acid.[9][11][12]

Q5: How does reaction time influence the conversion to the desired ester?

A5: The reaction must be allowed to proceed for a sufficient duration to reach equilibrium and achieve maximum conversion. The optimal reaction time is highly dependent on the other reaction conditions, such as temperature and catalyst concentration.[11] Kinetic studies show that conversion increases with time until a plateau is reached, indicating that the reaction has approached equilibrium.[12] This can range from 30 minutes to several hours.[8][13][14]

Troubleshooting Guide

This guide addresses common issues encountered during dilinoleic acid esterification experiments.

Problem	Possible Causes	Recommended Solutions
Low Ester Yield	1. Catalyst Deactivation: The catalyst may be poisoned, particularly by the presence of water.[15] 2. Incomplete Reaction: The reaction may not have reached equilibrium due to insufficient time or low temperature. 3. Unfavorable Equilibrium: Water, a byproduct of the reaction, can hydrolyze the ester back to the reactants.[2]	1. Ensure Anhydrous Conditions: Use dry reagents and glassware. Consider using a water removal technique like a Dean-Stark apparatus or molecular sieves.[15] 2. Optimize Time and Temperature: Increase the reaction time or moderately increase the temperature.[7][13] 3. Shift Equilibrium: Increase the molar ratio of the alcohol to push the reaction toward the product.[9]
Product is Dark in Color	1. High Reaction Temperature: Excessive heat can cause thermal degradation and oxidation of the fatty acid or the resulting ester.[5] 2. Strong Catalyst/High Concentration: High concentrations of strong acids like H₂SO₄ can promote side reactions that produce colored impurities.[5]	1. Lower Reaction Temperature: Find the optimal temperature that provides a good reaction rate without causing degradation.[5][8] 2. Adjust Catalyst: Reduce the catalyst concentration or switch to a milder catalyst (e.g., p-TSA or a solid acid catalyst).[5] 3. Use Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.
Incomplete Conversion (High Residual Acid)	1. Insufficient Catalyst: The amount of catalyst may be too low to effectively drive the reaction. 2. Low Temperature: The reaction rate may be too slow at the current temperature. 3. Short Reaction Time: The reaction has not been allowed to run long enough to reach completion.[12]	1. Increase Catalyst Loading: Incrementally increase the weight percent of the catalyst. A common range is 1-5 wt% relative to the fatty acid.[5][13] 2. Increase Temperature: Raise the reaction temperature to enhance the reaction rate.[7] 3. Extend Reaction Time: Monitor the reaction progress over a longer period to ensure it reaches a plateau.[11]
Difficulty with Product Purification	1. Emulsion Formation: Vigorous mixing during the aqueous workup (e.g., neutralization with sodium bicarbonate) can create stable emulsions.[16] 2. Catalyst Removal: Homogeneous acid catalysts need to be thoroughly neutralized and washed out.	1. Break Emulsions: During the workup, use a saturated sodium chloride solution (brine) to help break up emulsions. Allow layers to separate fully in a separatory funnel.[16] 2. Neutralize and Wash: Carefully add a saturated solution of a weak base (e.g., sodium bicarbonate) to neutralize the acid catalyst. Wash the organic layer multiple times with water and finally with brine.[15] 3. Dry Thoroughly: Dry the final organic layer over an anhydrous drying agent like sodium sulfate (B86663) before removing the solvent.[15]

Data on Reaction Parameters

The following tables summarize the impact of various parameters on fatty acid esterification, providing a baseline for optimization.

Table 1: Effect of Catalyst Concentration on Fatty Acid Conversion

Catalyst	Catalyst Conc. (wt%)	Temperature (°C)	Time (h)	Conversion (%)	Reference
H₂SO₄	1	68	0.5	~75	[17]
H₂SO₄	2	68	0.5	~85	[17]
H₂SO₄	3	68	0.5	~88	[17]
p-TSA	1.5	120	4	>95 (by acid value)	[5]
p-TSA	2.0	120	4	>95 (by acid value)	[5]

Table 2: Effect of Temperature and Molar Ratio on Ester Yield/Conversion

Fatty Acid	Alcohol	Molar Ratio (Alc:Acid)	Temperature (°C)	Time (h)	Yield/Conversion (%)	Reference
Oleic Acid	Methanol (B129727)	40:1	48	0.5	~78	[17]
Oleic Acid	Methanol	40:1	58	0.5	~83	[17]
Oleic Acid	Methanol	40:1	68	0.5	~88	[17]
Oleic Acid	Methanol	10:1	68	-	~66	[10]
Oleic Acid	Methanol	40:1	68	-	~88	[10]
PFAD*	Methanol	10:1	60	1	>90 conversion	[11]

*Palm Fatty Acid Distillate, primarily composed of free fatty acids.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Esterification of Dilinoleic Acid

This protocol describes a standard method for the esterification of dilinoleic acid with an alcohol (e.g., methanol or ethanol) using an acid catalyst.

Materials:

• Dilinoleic acid

• Alcohol (e.g., anhydrous methanol)

• Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

• Organic solvent (e.g., hexane (B92381) or toluene, for extraction and azeotropic water removal)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, separatory funnel

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, heating mantle, and reflux condenser.

• Reactant Addition: To the flask, add dilinoleic acid and the desired molar excess of alcohol (e.g., a 10:1 molar ratio of methanol to dilinoleic acid).

• Catalyst Addition: Slowly add the acid catalyst (e.g., 1-2 wt% of the dilinoleic acid mass) to the stirring mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 60-120°C) and allow it to reflux with continuous stirring for the specified time (e.g., 2-5 hours). Monitor the reaction progress by taking small aliquots and analyzing for the disappearance of the starting acid (e.g., by titration to determine the acid value).

• Work-up:

  • Cool the reaction mixture to room temperature.[15]

  • If a non-polar solvent was not used in the reaction, add an organic solvent like hexane to dilute the mixture.[15]

  • Transfer the mixture to a separatory funnel.

  • Carefully add saturated NaHCO₃ solution to neutralize the acid catalyst. Swirl gently and vent frequently to release CO₂ gas. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.[15]

  • Wash the organic layer with water, followed by a wash with brine to help remove residual water and break any emulsions.[15]

  • Separate the organic layer and dry it over anhydrous sodium sulfate.[15]

• Purification:

  • Filter off the sodium sulfate.

  • Remove the solvent using a rotary evaporator. The resulting crude ester can be further purified by vacuum distillation or column chromatography if required.[15]

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs) for GC Analysis

This protocol is a standard method for derivatizing fatty acids to their methyl esters for analysis by gas chromatography (GC).

Materials:

• Fatty acid sample (1-25 mg)

• Boron trichloride-methanol solution (BCl₃-methanol, 12% w/w)

• Hexane (GC grade)

• Water (deionized)

• Micro reaction vessel (5-10 mL) with a screw cap

Procedure:

• Sample Preparation: Weigh 1-25 mg of the fatty acid sample (or a sample from the reaction mixture) into a micro reaction vessel.

• Derivatization: Add 2 mL of the BCl₃-methanol solution to the sample.

• Heating: Securely cap the vessel and heat it at 60°C for 5-10 minutes.

• Extraction:

  • Cool the vessel to room temperature.

  • Add 1 mL of water and 1 mL of hexane.

  • Cap the vessel and shake vigorously for 30 seconds to extract the FAMEs into the hexane layer. It is critical to ensure the esters move into the non-polar solvent.[15]

• Analysis:

  • Allow the layers to separate.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.[15]

Visualizations

References

• 1. monash.edu [monash.edu]
• 2. aocs.org [aocs.org]
• 3. WO2004096962A1 - Catalytic process to the esterification of fatty acids present in the acid grounds of the palm using acid solid catalysts - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. journal.uctm.edu [journal.uctm.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. One-Step Process of Mixed Oleic Acid Esters and Its High Temperature Lubrication Properties in Bentonite Gelling Suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijaseit.insightsociety.org [ijaseit.insightsociety.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Kinetic and thermodynamic study on the esterification of oleic acid over SO3H-functionalized eucalyptus tree bark biochar catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Phase Separation in Dilinoleic Acid Emulsions

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to phase separation in dilinoleic acid emulsions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: My dilinoleic acid emulsion is showing signs of creaming (a layer of concentrated oil at the top).

• Question: What causes creaming and how can I prevent it?

  • Answer: Creaming is the upward movement of dispersed oil droplets due to a density difference between the oil and water phases. While dilinoleic acid has a density close to water, slight differences can still lead to creaming over time. To prevent this, you can:

    • Reduce Droplet Size: Smaller droplets are more susceptible to Brownian motion, which counteracts gravitational separation. This can be achieved by optimizing your homogenization process (increasing pressure or the number of passes).[1]

    • Increase the Viscosity of the Continuous Phase: Adding a rheology modifier (e.g., xanthan gum, carbomer) to the aqueous phase will slow down the movement of the oil droplets.

    • Ensure Uniform Droplet Size Distribution: A narrow particle size distribution (low polydispersity index - PDI) contributes to better stability.[1]

Issue 2: The oil and water in my emulsion are completely separating into two distinct layers (coalescence).

• Question: Why is my emulsion breaking, and what can I do to create a more stable formulation?

  • Answer: Coalescence is the irreversible merging of smaller droplets into larger ones, eventually leading to complete phase separation. This is often due to an unstable interfacial film between the oil and water. To address this:

    • Optimize Emulsifier Concentration: Insufficient emulsifier will not adequately cover the surface of the oil droplets, leading to their coalescence. Conversely, excessive emulsifier can lead to micelle formation and potential instability. It is crucial to determine the optimal concentration for your specific system.[2]

    • Select the Appropriate Emulsifier: The Hydrophile-Lipophile Balance (HLB) of your emulsifier system should be matched to the required HLB of dilinoleic acid. You may need to blend two or more emulsifiers to achieve the optimal HLB.

    • Control the pH: The pH of the aqueous phase can affect the charge on the emulsifier and the oil droplets, influencing the electrostatic repulsion between them. Adjusting the pH to a range where the zeta potential is high (typically > |30| mV) can enhance stability.[3]

Issue 3: My emulsion appears cloudy and the particle size is increasing over time.

• Question: What is causing the droplet size to increase, and how can I maintain a consistent particle size?

  • Answer: An increase in particle size over time is a sign of instability, likely due to flocculation (reversible aggregation of droplets) or coalescence. To maintain a consistent particle size:

    • Optimize Homogenization Parameters: Increasing the homogenization pressure and the number of passes can lead to a smaller and more uniform droplet size.[1][4][5] However, over-processing can sometimes lead to an increase in particle size, so optimization is key.[4]

    • Ensure Adequate Surfactant Coverage: The concentration of your surfactant should be sufficient to cover the newly created surface area of the oil droplets during homogenization.

    • Monitor Zeta Potential: A low zeta potential indicates weak electrostatic repulsion between droplets, making them more prone to aggregation. Adjusting the pH or adding electrolytes can modify the zeta potential to improve stability.[3]

Issue 4: My emulsion is sensitive to temperature changes and becomes unstable after freeze-thaw cycles.

• Question: How can I improve the thermal stability of my dilinoleic acid emulsion?

  • Answer: Temperature fluctuations can significantly impact emulsion stability. Freezing can cause the formation of ice crystals that can rupture the interfacial film around the oil droplets, leading to coalescence upon thawing. To improve thermal stability:

    • Use a Combination of Emulsifiers: A blend of a small-molecule surfactant and a polymeric stabilizer can provide both electrostatic and steric hindrance, offering better protection against temperature-induced stress.

    • Incorporate a Cryoprotectant: Adding a cryoprotectant like glycerol (B35011) or propylene (B89431) glycol to the aqueous phase can reduce the formation of large ice crystals during freezing.

    • Optimize the Oil Phase: The composition of the oil phase can influence its crystallization behavior and, consequently, the emulsion's stability at low temperatures.

Data Presentation: Quantitative Insights into Emulsion Stability

The following tables provide illustrative data on how various parameters can influence the stability of oil-in-water emulsions. Note that this data is for other oil systems but demonstrates the general principles applicable to dilinoleic acid emulsions.

Table 1: Effect of Homogenization Pressure on Mean Droplet Size of an Oil-in-Water Emulsion *

Homogenization Pressure (bar)	Mean Droplet Size (nm)	Polydispersity Index (PDI)
400	250	0.25
700	200	0.22
1000	173	0.20
1300	160	0.18

*Data adapted from a study on injectable lipid emulsions to illustrate the general trend.[4]

Table 2: Influence of Surfactant Concentration on Emulsion Stability *

Surfactant Concentration (% w/v)	Visual Observation after 24 hours	Droplet Count (arbitrary units)
1	Phase separation	50
2	Slight creaming	100
3	Stable	150
4	Stable	150
5	Stable	150

*Illustrative data based on a water-in-oil emulsion study to demonstrate the principle of optimal surfactant concentration.[2]

Table 3: Impact of pH on Zeta Potential and Emulsion Stability *

pH	Zeta Potential (mV)	Observation
3.0	-10	Aggregation and phase separation
4.0	-20	Some instability observed
5.0	-35	Stable dispersion
6.0	-45	Stable dispersion
7.0	-50	Stable dispersion

*Generalized data illustrating the typical relationship between pH and zeta potential for an oil-in-water emulsion stabilized by an anionic surfactant.[3]

Experimental Protocols

Protocol 1: Preparation of a Stable Dilinoleic Acid Nanoemulsion

This protocol provides a general framework for preparing a dilinoleic acid oil-in-water (O/W) nanoemulsion. The specific concentrations of components should be optimized for your particular application.

Materials:

• Dilinoleic acid (oil phase)

• Surfactant (e.g., Tween 80, Polysorbate 80)

• Co-surfactant (e.g., Transcutol P, Propylene Glycol)

• Deionized water (aqueous phase)

Equipment:

• High-pressure homogenizer

• Magnetic stirrer and hot plate

• Beakers and graduated cylinders

Methodology:

• Preparation of the Oil Phase:

  • Accurately weigh the desired amount of dilinoleic acid and the selected co-surfactant.

  • Gently heat the mixture to 40-50°C while stirring until a homogenous solution is formed.

• Preparation of the Aqueous Phase:

  • Accurately weigh the desired amount of surfactant and dissolve it in deionized water.

  • Gently heat the aqueous phase to 40-50°C while stirring.

• Formation of the Coarse Emulsion:

  • Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer.

  • Continue stirring for 15-30 minutes to form a coarse emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through a high-pressure homogenizer.

  • Set the desired homogenization pressure (e.g., starting at 500 bar) and number of passes (e.g., 3-5 cycles). These parameters should be optimized to achieve the desired droplet size and polydispersity index (PDI).

• Cooling and Storage:

  • Cool the resulting nanoemulsion to room temperature.

  • Store the nanoemulsion in a sealed container at the desired temperature for stability studies.

Protocol 2: Characterization of Emulsion Stability

This protocol outlines several methods to assess the physical stability of your dilinoleic acid emulsion.

1. Visual Observation:

• Store the emulsion in a transparent container at different temperatures (e.g., 4°C, 25°C, and 40°C).

• Visually inspect the samples at regular intervals (e.g., 24 hours, 1 week, 1 month) for any signs of instability such as creaming, sedimentation, flocculation, or phase separation.

2. Droplet Size and Polydispersity Index (PDI) Analysis:

• Use a dynamic light scattering (DLS) instrument to measure the mean droplet size and PDI of the emulsion at different time points.

• An increase in the mean droplet size or PDI over time indicates instability.

3. Zeta Potential Measurement:

• Measure the zeta potential of the emulsion using a zeta potential analyzer.

• A high absolute zeta potential value (typically > |30| mV) is indicative of good electrostatic stability.[3]

4. Centrifugation Test:

• Place a sample of the emulsion in a centrifuge tube.

• Centrifuge at a specific speed (e.g., 3000-5000 rpm) for a defined period (e.g., 30 minutes).

• A stable emulsion should show no signs of phase separation after centrifugation.

5. Freeze-Thaw Cycle Test:

• Subject the emulsion to multiple cycles of freezing and thawing (e.g., -20°C for 24 hours followed by 25°C for 24 hours).

• After each cycle, visually inspect the emulsion and measure the droplet size to assess its stability under thermal stress.

Visualizing Troubleshooting and Key Relationships

Diagram 1: Troubleshooting Workflow for Phase Separation

A troubleshooting workflow for addressing different types of emulsion instability.

Diagram 2: Interplay of Factors Affecting Emulsion Stability

Key formulation, processing, and environmental factors influencing emulsion stability.

References

• 1. Effect of high-pressure homogenization on stability of emulsions containing zein and pectin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. Effect of high-pressure homogenization preparation on mean globule size and large-diameter tail of oil-in-water injectable emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

"reducing by-products in Dilinoleic acid production"

Welcome to the technical support center for dilinoleic acid production. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and minimizing by-product formation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in dilinoleic acid synthesis?

A1: The primary by-products in dilinoleic acid synthesis can include isomeric forms of dilinoleic acid, oligomeric species, and cyclic compounds such as lactones. One specific example is a C-21 lactone, which can form through the cyclization of the secondary carboxylic acid with the double bond of the cyclohexene (B86901) ring, particularly when an iodine catalyst is used at high temperatures[1]. Additionally, other condensation products may arise from the acid-catalyzed reactions[2].

Q2: How can I minimize the formation of these by-products?

A2: Minimizing by-product formation hinges on optimizing reaction conditions. Key strategies include:

• Catalyst Selection: The choice of catalyst can significantly impact by-product profiles. For instance, avoiding or carefully controlling the concentration of iodine catalysts can reduce lactone formation[1]. The use of certain acid catalysts may also lead to the formation of oligomeric phenol (B47542) derivatives and linoleic acid dimers[2].

• Temperature Control: Maintaining the optimal reaction temperature is crucial. High temperatures can promote side reactions, leading to increased by-product formation[1][].

• Reactant Purity: Using high-purity linoleic acid is essential. Impurities in the starting material can lead to undesired side reactions and the formation of additional by-products[4].

Q3: What are the recommended methods for purifying dilinoleic acid?

A3: Several methods are effective for purifying dilinoleic acid and removing by-products:

• Distillation: Wiped-film distillation can be used to remove impurities like the C-21 lactone, although it can be a costly process with potentially low yields if repeated distillations are necessary[1].

• Urea Complexation: This technique is effective for separating saturated and monounsaturated fatty acids from polyunsaturated fatty acids like linoleic acid. Urea forms crystalline inclusion complexes with the former, leaving the desired dilinoleic acid in the filtrate[5][6].

• Low-Temperature Crystallization: This method relies on the different freezing points of various fatty acids. By dissolving the mixture in a suitable solvent and cooling it to a specific low temperature, saturated fatty acids and other impurities with higher melting points will crystallize and can be removed by filtration[4][5].

Q4: Which analytical techniques are suitable for identifying and quantifying by-products in my dilinoleic acid product?

A4: A combination of chromatographic techniques is generally recommended for the detailed analysis of dilinoleic acid and its by-products. These include:

• Gas Chromatography (GC): Particularly when using highly polar capillary columns, GC is effective for separating and quantifying various fatty acid isomers[7][8].

• High-Performance Liquid Chromatography (HPLC): Silver-ion HPLC is a powerful tool for resolving different isomers of conjugated linoleic acids[7][8].

• Thin-Layer Chromatography (TLC): Silver-ion TLC can be used for the initial separation of fatty acid groups, such as isolating trans monoenes, before further analysis by GC[7].

Troubleshooting Guides

This section provides solutions to common problems encountered during dilinoleic acid synthesis.

Problem 1: Low Yield of Dilinoleic Acid

Possible Causes and Solutions

Cause	Recommended Action
Sub-optimal Reaction Temperature	Optimize the reaction temperature. The ideal range is typically between 180°C and 300°C, with a preferred range of 230°C to 260°C for certain processes[1]. Lower temperatures may lead to incomplete reactions, while higher temperatures can promote degradation and by-product formation[].
Incorrect Reaction Time	Adjust the reaction time. For some methods, a duration of two to four hours is optimal[1]. Monitor the reaction progress using techniques like TLC or GC to determine the point of maximum conversion.
Inefficient Catalyst	Evaluate the type and concentration of the catalyst. The catalytic performance can vary significantly, so it may be necessary to screen different catalysts or optimize the loading of the current one[2].
Poor Quality of Starting Materials	Ensure the use of high-purity linoleic acid. Impurities can interfere with the desired reaction pathway.

Problem 2: High Concentration of By-products

Possible Causes and Solutions

Cause	Recommended Action
Inappropriate Catalyst	If significant lactone formation is observed, consider reducing the amount of or replacing the iodine catalyst[1]. For other by-products, experimenting with different acid or base catalysts might be beneficial[9].
Excessive Reaction Temperature	Lowering the reaction temperature can help minimize the formation of thermally induced by-products[1][].
Incorrect Reactant Ratio	Optimize the molar ratio of reactants. For instance, in reactions involving acrylic acid, the amount added can influence the product distribution[1].

Experimental Protocols

Protocol 1: Purification of Dilinoleic Acid by Low-Temperature Crystallization

This protocol is based on the principle of differing freezing points between saturated and unsaturated fatty acids[4][5].

• Dissolution: Dissolve the crude dilinoleic acid mixture in a suitable solvent, such as acetone (B3395972) or hexane.

• Cooling: Gradually cool the solution to a predetermined low temperature (e.g., -20°C to -70°C).

• Crystallization and Separation: Saturated fatty acids and other impurities with higher melting points will crystallize out of the solution. Remove these crystals by filtration.

• Recovery: The purified dilinoleic acid will remain in the cold filtrate. Evaporate the solvent to obtain the final product.

Protocol 2: Analysis of By-products by Gas Chromatography (GC)

This protocol outlines a general procedure for the GC analysis of fatty acids[7][10].

• Sample Preparation: Derivatize the fatty acid sample to form fatty acid methyl esters (FAMEs) for better volatility and separation.

• Injection: Inject a small volume of the prepared sample into the GC equipped with a highly polar capillary column (e.g., 100 m in length).

• Temperature Program: Use a programmed temperature gradient to ensure the separation of different fatty acid isomers. A typical program might start at a low temperature (e.g., 120°C) and gradually increase.

• Detection and Quantification: Use a Flame Ionization Detector (FID) for detection. Identify and quantify the peaks corresponding to dilinoleic acid and its by-products by comparing their retention times and peak areas to those of known standards.

Visualizations

Caption: By-product formation pathways in dilinoleic acid synthesis.

References

• 1. US5053534A - Process for making a dicarboxylic acid - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 4. Purification of oleic acid and linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. KR20000024616A - Separation and purification method for preparing highly purified conjugated linoleic acid using crystallization process - Google Patents [patents.google.com]
• 7. Methods for analysis of conjugated linoleic acids and trans-18:1 isomers in dairy fats by using a combination of gas chromatography, silver-ion thin-layer chromatography/gas chromatography, and silver-ion liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Thermal Stability of Dilinoleic Acid Polymers

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with dilinoleic acid-based polymers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation, with a focus on enhancing the thermal stability of these versatile bio-based polymers.

Frequently Asked Questions (FAQs)

Q1: What are the typical thermal degradation pathways for dilinoleic acid-based polymers?

A1: Dilinoleic acid-based polymers, which include polyamides and polyesters, primarily degrade through mechanisms common to long-chain aliphatic polymers. The degradation of the polyamide molecules is more pronounced with exposure to ultraviolet radiant energy and is often accompanied by the loss of water and other volatile materials that act as plasticizers.[1] The general degradation course involves the breaking of the C-N bond in the peptide group, creating smaller polymer molecules.[1] For aliphatic polyesters, thermal degradation typically initiates at around 275°C through random scission of the ester linkage.[2] Secondary reactions can then occur depending on the nature of the end-groups formed. For instance, olefinic end-groups can break down into aldehydes and dienes, while acid end-groups can produce carbon dioxide and cyclic ketones.[2]

Q2: What are the most effective strategies for improving the thermal stability of dilinoleic acid polymers?

A2: Several strategies can be employed to enhance the thermal stability of dilinoleic acid polymers:

• Incorporation of Antioxidants: The addition of antioxidants is a primary method to inhibit or prevent thermal-oxidative degradation during processing and service life.[3] Both primary (e.g., hindered phenols) and secondary (e.g., phosphites) antioxidants can be effective. Compound antioxidants have been shown to improve the stability of bio-based polyamides by retarding carbonyl accumulation and molecular degradation.[4]

• Crosslinking: Creating a three-dimensional network through crosslinking can significantly enhance thermal stability by restricting polymer chain mobility. This can be achieved by incorporating multifunctional monomers during polymerization or through post-polymerization reactions.

• Copolymerization: Introducing more thermally stable monomer units into the polymer backbone can elevate the overall thermal resistance of the resulting copolymer.

• Use of Nanofillers: Incorporating nanofillers like silica (B1680970) or nanoclays can improve thermal stability by creating a tortuous path for volatile degradation products and by reinforcing the polymer matrix at high temperatures.

Q3: How can I assess the thermal stability of my dilinoleic acid polymers?

A3: The two primary techniques for evaluating the thermal stability of polymers are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[5]

• TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It provides crucial information about the onset of degradation (Tonset), the temperature of maximum degradation rate (Tdmax), and the amount of char residue at the end of the analysis.

• DSC measures the heat flow into or out of a sample as it is heated or cooled. It can determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc). Changes in these thermal transitions after modification can indicate an improvement in thermal stability.

Hyphenated techniques like TGA-FTIR (Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy) can provide even more detailed information by identifying the chemical nature of the evolved gaseous products during degradation.[6][7][8][9][10]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and thermal analysis of dilinoleic acid polymers.

Synthesis & Processing Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Yellowing or Darkening of Polymer During Melt Polycondensation	Thermo-oxidative degradation due to the presence of oxygen at high temperatures. Residual amine monomers in polyamide synthesis are prone to oxidation.[11]	1. Ensure the reaction is carried out under a strict inert atmosphere (e.g., high purity nitrogen or argon).2. Incorporate a primary antioxidant (e.g., hindered phenol (B47542) like Irganox 1330) and/or a secondary antioxidant (e.g., a phosphite-based stabilizer) into the reaction mixture.[11]3. For polyamides, ensure complete removal of unreacted diamines after monomer synthesis through efficient washing and purification, as residual amines can oxidize.[11]4. Consider adding a phosphorus (III) compound like triphenylphosphine (B44618) or triphenylphosphite, which can act as both a stabilizer and a catalyst.[11]
Low Molecular Weight of the Final Polymer	1. Inefficient removal of condensation byproducts (e.g., water or methanol), which shifts the reaction equilibrium towards the reactants.2. Imbalance in the stoichiometric ratio of the diacid and diamine/diol monomers.3. Side reactions that terminate chain growth.	1. Apply a high vacuum during the final stages of polycondensation to effectively remove volatile byproducts.2. Carefully control the stoichiometry of the monomers. For polyamides, the formation of a nylon salt before polymerization can help ensure a 1:1 ratio.3. Optimize the reaction temperature and time to minimize side reactions.
Poor Mechanical Properties After Processing	Thermal degradation during processing (e.g., extrusion or injection molding) leading to chain scission.	1. Incorporate a suitable thermal stabilizer package (antioxidants) into the polymer formulation before processing.2. Optimize processing parameters by reducing the melt temperature and residence time to minimize thermal stress on the polymer.

Thermal Analysis Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Inconsistent TGA/DSC Results	1. Presence of residual solvents, monomers, or impurities in the polymer sample.2. Variations in sample preparation and loading into the analysis crucible.3. Inconsistent heating rates or atmospheric conditions between runs.	1. Thoroughly dry the polymer sample under vacuum before analysis to remove any volatiles.2. Use a consistent sample mass and ensure good thermal contact with the bottom of the crucible.3. Use the same heating rate and purge gas for all comparative analyses.
Weight Loss at Lower Than Expected Temperatures in TGA	1. Presence of low molecular weight oligomers or unreacted monomers.2. Oxidative degradation if the analysis is run in an air or oxygen atmosphere.	1. Purify the polymer by precipitation in a non-solvent to remove low molecular weight species.2. Run the TGA analysis under an inert nitrogen or argon atmosphere to assess the inherent thermal stability without the influence of oxidation.
Broad or Multiple Transitions in DSC	1. Heterogeneous polymer structure or presence of multiple phases.2. For copolymers, this may indicate blocky or random microstructures.	1. Analyze the polymer's microstructure using techniques like NMR to understand the monomer distribution.2. Perform a heat-cool-heat cycle in the DSC to erase the thermal history of the sample before the analytical heating scan.

Experimental Protocols

Protocol 1: Synthesis of a Dilinoleic Acid-Based Polyamide via Melt Polycondensation

This protocol describes a general procedure for synthesizing a polyamide from dilinoleic acid and a diamine.

Materials:

• Dilinoleic acid

• Diamine (e.g., 1,6-hexamethylenediamine)

• Antioxidant (e.g., Irganox 1098)

• Nitrogen or Argon gas supply

• High-vacuum pump

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet/outlet, and a condenser

Procedure:

• Monomer Charging: Charge equimolar amounts of dilinoleic acid and the diamine into the glass reactor. Add the antioxidant (typically 0.1-0.5 wt%).

• Inerting: Purge the reactor with nitrogen or argon for at least 30 minutes to remove all oxygen. Maintain a slow, constant flow of the inert gas throughout the initial heating phase.

• Pre-polymerization: Gradually heat the reactor to 180-200°C under a slow stream of inert gas while stirring. Water will begin to distill off as the polycondensation reaction starts. Continue this step for 2-4 hours.

• Polycondensation under Vacuum: Increase the temperature to 220-250°C and gradually apply a high vacuum (e.g., <1 mbar). The viscosity of the melt will increase significantly as the molecular weight of the polymer builds. Continue the reaction under vacuum for another 4-8 hours, or until the desired melt viscosity is achieved.

• Polymer Discharge: Extrude the molten polymer from the reactor under nitrogen pressure and cool it in a water bath.

• Pelletizing: Pelletize the solidified polymer strand for further characterization and processing.

Protocol 2: Evaluation of Thermal Stability using TGA

This protocol outlines the steps for analyzing the thermal stability of a dilinoleic acid polymer using TGA.

Equipment:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas

Procedure:

• Sample Preparation: Ensure the polymer sample is completely dry by placing it in a vacuum oven at 60°C overnight.

• Instrument Setup:

  • Tare an empty TGA crucible (platinum or alumina).

  • Accurately weigh 5-10 mg of the dried polymer sample into the crucible.

  • Place the crucible in the TGA furnace.

• TGA Method:

  • Equilibrate the sample at 30°C.

  • Purge the furnace with nitrogen at a flow rate of 50-100 mL/min for at least 15 minutes to ensure an inert atmosphere.

  • Ramp the temperature from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Plot the weight loss (%) as a function of temperature.

  • Determine the onset decomposition temperature (Tonset), often defined as the temperature at which 5% weight loss occurs.

  • Determine the temperature of the maximum rate of weight loss (Tdmax) from the peak of the derivative thermogravimetric (DTG) curve.

  • Record the percentage of char residue at 600°C.

Data Presentation

The following tables provide a template for summarizing quantitative data on the thermal stability of dilinoleic acid polymers.

Table 1: TGA Data for Dilinoleic Acid Polyamides with Different Antioxidants

Antioxidant System	Concentration (wt%)	Tonset (°C) at 5% Weight Loss	Tdmax (°C)	Char Residue at 600°C (%)
None (Control)	0	Data	Data	Data
Hindered Phenol (e.g., Irganox 1098)	0.5	Data	Data	Data
Phosphite (e.g., Doverphos S9228)	0.5	Data	Data	Data
Synergistic Blend (Phenol + Phosphite)	0.25 + 0.25	Data	Data	Data

Table 2: DSC Data for Dilinoleic Acid Copolyesters

Copolymer Composition (Molar Ratio)	Glass Transition Temperature (Tg, °C)	Melting Temperature (Tm, °C)	Crystallization Temperature (Tc, °C)
Dilinoleic Acid Homopolymer	Data	Data	Data
Dilinoleic Acid : Co-monomer A (90:10)	Data	Data	Data
Dilinoleic Acid : Co-monomer A (70:30)	Data	Data	Data
Dilinoleic Acid : Co-monomer B (90:10)	Data	Data	Data

Visualizations

Below are diagrams illustrating key concepts and workflows related to enhancing the thermal stability of dilinoleic acid polymers.

Caption: General pathway of thermo-oxidative degradation in polymers.

Caption: Experimental workflow for enhancing and evaluating thermal stability.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. mdpi.com [mdpi.com]
• 3. BIO-BASED ANTIOXIDANTS AND THERMAL STABILIZERS [ebrary.net]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. TGA/FTIR: an extremely useful technique for studying polymer degradation | Semantic Scholar [semanticscholar.org]
• 8. Comprehensive analysis of common polymers using hyphenated TGA-FTIR-GC/MS and Raman spectroscopy towards a database for micro- and nanoplastics identification, characterization, and quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Dilinoleic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude dilinoleic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude dilinoleic acid? A1: Crude dilinoleic acid, typically produced from the dimerization of unsaturated fatty acids like oleic or tall oil fatty acids, contains a mixture of components. Common impurities include:

• Monomer Fatty Acids: Unreacted oleic, linoleic, or other C18 fatty acids.

• Trimer and Higher Polymer Acids: Higher molecular weight products formed during the dimerization reaction.

• Isostearic Acid: A branched, saturated C18 fatty acid formed as a by-product.[1]

• Catalyst Residues: Remnants from the clay catalysts (e.g., montmorillonite) used in the dimerization process.[1]

• Oxidation Products: Aldehydes, ketones, and other oxygenated species that can cause color and odor.

• Unsaponifiable Matter: Sterols and other compounds that do not react to form soaps.[2]

Q2: Which analytical techniques are recommended for assessing the purity of dilinoleic acid? A2: A combination of techniques is often used for a comprehensive analysis:

• Gas Chromatography (GC-FID): After conversion to fatty acid methyl esters (FAMEs), GC-FID is a standard method for quantifying the relative amounts of monomer, dimer, and other fatty acid components.[3][4][5][6]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate dimer, trimer, and monomer acids. Gel permeation chromatography (GPC), a type of HPLC, is particularly effective for separating based on molecular size.[1]

• Acid Value Titration: This determines the amount of free carboxylic acid groups and is an important quality control parameter.[7]

• Color Measurement: Gardner or Fe-Co color scales are used to quantify the color of the product, which is an indicator of thermal degradation or oxidation.[7]

Q3: What is a typical purity and yield I can expect from common purification techniques? A3: Purity and yield are highly dependent on the quality of the crude starting material and the optimization of the purification process. The following table provides representative data based on the purification of related fatty acids, which can serve as a benchmark.

Data Presentation

Table 1: Comparison of Purification Techniques for Fatty Acids (Analogous to Dilinoleic Acid)

Purification Method	Key Principle	Typical Purity Achieved	Typical Yield	Primary Impurities Removed	Reference
Vacuum Distillation	Separation by boiling point under reduced pressure.	>80% Dimer Acid	60-75%	Monomer Acids, Color Bodies	[1][8]
Low-Temperature Crystallization	Differential freezing points in a solvent.	>95% Unsaturated Acids	75-85%	Saturated Fatty Acids	[2][9]

| Urea (B33335) Complexation | Formation of crystalline inclusion complexes with linear fatty acids. | >85% Unsaturated Acids | 80-85% | Saturated & Monounsaturated Monomers |[10][11] |

Note: Data presented is based on studies of linoleic and oleic acid purification, which are precursors and common impurities. Results for dilinoleic acid will vary based on specific process conditions.

Troubleshooting Guides

Issue 1: Low Purity After Purification

Q: My final dilinoleic acid product has low purity, with significant monomer content remaining after vacuum distillation. What should I check? A: This is a common issue related to inefficient separation. Here are several factors to investigate:

• Vacuum Level: Insufficient vacuum (pressure too high) will cause the boiling points of all components to be too high and too close together, leading to poor separation. Ensure your vacuum system is pulling down to the target pressure (typically <10 mbar).[12]

• Column Temperature Gradient: An incorrect temperature profile in the distillation column can prevent proper fractionation. Check the temperatures at the reboiler (pot), column head, and condenser to ensure they are within the optimal range for separating monomeric C18 acids from dimeric C36 acids.

• Column Flooding: Excessive vapor flow can cause liquid to be carried up the column, preventing effective separation. This can be caused by too high a reboiler temperature or an excessive feed rate. Signs include a sharp increase in pressure drop across the column.[13]

• Feed Rate: A feed rate that is too high for the column's capacity will reduce residence time and separation efficiency. Try reducing the feed rate.

Troubleshooting Workflow: Low Purity in Distillation

Caption: Troubleshooting logic for low purity after distillation.

Issue 2: Product is Dark or Off-Color

Q: My purified dilinoleic acid is much darker than expected. What causes this and how can I prevent it? A: Color formation is typically due to thermal degradation or oxidation.

• High Temperature Exposure: Fatty acids are heat-sensitive. Prolonged exposure to high temperatures during distillation will cause polymerization and darkening. Minimize residence time in the heated sections, especially in the reboiler. Wiped-film or short-path distillation is recommended.[1]

• Oxygen Exposure: The presence of air/oxygen at high temperatures will lead to rapid oxidation and color formation. Ensure the system is leak-tight and consider using a nitrogen blanket.[12]

• Impurities in Crude: Certain impurities in the crude material can act as color precursors. Pre-treating the crude with a bleaching agent (e.g., phosphoric acid, activated clay) before distillation can sometimes improve the final product color.[7]

Issue 3: Low Yield During Crystallization

Q: I'm using low-temperature crystallization to remove saturated impurities, but my yield of dilinoleic acid is very low. A: Low yield in crystallization often points to issues with solubility or co-crystallization.

• Incorrect Solvent Ratio: The ratio of fatty acid to solvent is critical. Too much solvent may keep all components in solution even at low temperatures, while too little may cause the desired product to precipitate along with the impurities.

• Cooling Rate: A cooling rate that is too rapid can lead to the formation of small, impure crystals and trap the desired dilinoleic acid within the solid phase. A slower, controlled cooling rate is often more effective.

• Final Temperature: The final crystallization temperature determines the solubility limit. If the temperature is too low, your target molecule will also crystallize out, reducing yield. If it's too high, impurities will remain in the solution. This requires careful optimization.[9]

• Agitation: Proper agitation is necessary to ensure uniform cooling and prevent solids from accumulating on vessel walls, but excessive agitation can lead to crystal breakage and the formation of fines that are difficult to filter.

Experimental Protocols

Protocol 1: High-Vacuum Wiped-Film Distillation

This method is designed to separate the lighter monomeric fatty acids from the heavier dilinoleic acid and trimer acids.

• System Preparation:

  • Ensure the wiped-film evaporator, feed/residue pumps, and collection vessels are clean and dry.

  • Assemble the system, ensuring all vacuum connections are secure and properly greased.

  • Connect the heating jackets to the evaporator body and the cooling fluid to the internal condenser.

• Pre-treatment of Crude:

  • Heat the crude dilinoleic acid to 80-90°C under vacuum (~50 mbar) for 1 hour to remove residual water and dissolved gases. This step is critical to prevent foaming and pressure fluctuations during distillation.[14]

• Distillation - Monomer Cut:

  • Start the vacuum pump and achieve a system pressure of 1-5 mbar.

  • Set the evaporator wall temperature to 220-240°C.[15]

  • Set the internal condenser temperature to 60-70°C. This will condense the monomer but not the dimer.

  • Begin feeding the pre-treated crude into the evaporator at a controlled rate. Start the wiper blades (e.g., 300 rpm).

  • The more volatile monomeric acids will evaporate, condense on the internal condenser, and be collected in the distillate receiver.

  • The less volatile fraction, enriched in dilinoleic acid, will flow down the evaporator wall and be collected from the residue outlet.

• Distillation - Dimer Cut (Optional Second Stage):

  • To further purify the dimer acid from the trimer, the residue from the first stage can be passed through the evaporator a second time at a higher temperature (e.g., 250-280°C) and lower pressure (<1 mbar).[8]

  • In this stage, the dilinoleic acid is the distillate, and the trimer/polymer acids remain as the residue.

• Shutdown:

  • Stop the feed and allow the system to cool under vacuum before venting to atmosphere with nitrogen.

Purification Workflow: Distillation

Caption: A two-stage wiped-film distillation workflow.

Protocol 2: Urea Complexation for Monomer Removal

This protocol selectively removes linear saturated and monounsaturated fatty acids from the crude mixture. Dilinoleic acid and other polyunsaturated acids do not fit into the urea crystal lattice and remain in the liquid phase.[16]

• Preparation of Reagents:

  • Prepare a solution of 95% ethanol (B145695) (v/v in water).

• Dissolution:

  • In a jacketed glass reactor, combine the crude dilinoleic acid, urea, and 95% ethanol. A typical starting ratio is 1:3:10 by weight (e.g., 100g crude acid, 300g urea, 1000g ethanol solution).[11]

  • Heat the mixture to 65-70°C with stirring until all components are completely dissolved, forming a clear, homogeneous solution.[17]

• Crystallization:

  • Begin to cool the solution slowly and controllably (e.g., 5-10°C per hour) towards room temperature with gentle stirring.

  • As the solution cools, a white precipitate of the urea-monomer inclusion complex will form.

  • Allow the slurry to stir at room temperature for 4-6 hours to ensure complete crystallization.

• Separation:

  • Filter the slurry through a Buchner funnel to separate the solid urea complex (Urea-Complexed Fraction, UCF) from the liquid filtrate (Non-Urea-Complexed Fraction, NUCF).

  • The NUCF contains the enriched dilinoleic acid. Wash the solid UCF cake with a small amount of cold 95% ethanol to recover any entrapped filtrate.

• Recovery of Dilinoleic Acid:

  • Combine the filtrate and the washings.

  • Remove the ethanol using a rotary evaporator.

  • Add warm water (60°C) and an immiscible solvent (e.g., hexane) to the remaining residue. Shake vigorously in a separatory funnel. The urea will dissolve in the aqueous phase, and the dilinoleic acid will dissolve in the organic phase.

  • Separate the layers. Wash the organic layer two more times with warm water to remove all traces of urea.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the purified dilinoleic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a GC-FID method for quantitative analysis of oleic acid and related fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. jppres.com [jppres.com]
• 7. WO2000075252A1 - Process for producing light color dimer acids from the dimerization of unsaturated fatty acids - Google Patents [patents.google.com]
• 8. CN104610045B - Method for producing dimer acid, and production apparatus automatically enforcing method - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. technoilogy.it [technoilogy.it]
• 13. m.youtube.com [m.youtube.com]
• 14. KR101334397B1 - Preparation method of dimer acid with high purity - Google Patents [patents.google.com]
• 15. CN101735035B - Preparation method of dimer acid or dimer acid methyl ester - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]
• 17. lib3.dss.go.th [lib3.dss.go.th]

Technical Support Center: Preventing Degradation of Dilinoleic Acid During Processing

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dilinoleic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent degradation and ensure the quality of your dilinoleic acid during processing and experimentation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your work with dilinoleic acid, providing potential causes and actionable solutions in a question-and-answer format.

Issue 1: My dilinoleic acid has developed a yellow tint after heating. What is causing this and how can I prevent it?

• Potential Causes:

  • Oxidation: Exposure to oxygen, especially at elevated temperatures, can lead to the formation of colored degradation products. The double bonds within the dilinoleic acid structure are susceptible to oxidation, forming hydroperoxides which can then decompose into various chromophoric compounds like aldehydes and ketones.

  • Contamination: Trace metal ions (e.g., iron, copper) can catalyze oxidative degradation, leading to discoloration.

  • Excessive Heat: High processing temperatures can accelerate both oxidative and non-oxidative degradation pathways, resulting in yellowing.

• Solutions:

  • Inert Atmosphere: Process dilinoleic acid under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

  • Antioxidants: Add antioxidants to the dilinoleic acid prior to heating. Common choices for fatty acids include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherols (B72186) (Vitamin E). Natural antioxidants like rosemary extract or ascorbyl palmitate can also be effective.

  • Chelating Agents: If metal contamination is suspected, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions and inhibit their catalytic activity.

  • Temperature Control: Use the lowest possible processing temperature that achieves the desired outcome. Monitor and control the temperature carefully throughout the process.

Issue 2: The viscosity of my dilinoleic acid-based polymer has increased significantly during processing, leading to gelation. What is happening and how can I avoid this?

• Potential Causes:

  • Cross-linking Reactions: At high temperatures, the double bonds in dilinoleic acid can undergo polymerization or cross-linking reactions, leading to an increase in molecular weight and viscosity, and eventually gelation. This is often initiated by free radicals formed during oxidation.

  • Polymerization of Degradation Products: Aldehydic byproducts of oxidation can undergo aldol (B89426) condensation reactions, contributing to the formation of higher molecular weight species and increasing viscosity.

• Solutions:

  • Strict Oxygen Exclusion: The most critical step is to maintain a strictly inert atmosphere during processing to prevent the initial oxidation that leads to cross-linking.

  • Radical Scavengers: In addition to antioxidants that inhibit the initiation of oxidation, consider using radical scavengers that can terminate the chain reactions leading to polymerization.

  • Process Optimization: Minimize processing time at elevated temperatures. A shorter duration at a slightly higher temperature may be preferable to a longer time at a lower temperature if it reduces the overall exposure to conditions that promote degradation.

  • Solvent Selection: If processing in a solvent, ensure it is free of peroxides and other impurities that could initiate radical reactions.

Issue 3: I am observing a loss of purity and the appearance of unexpected peaks in my analytical chromatogram after processing dilinoleic acid. How can I identify the degradation products and prevent their formation?

• Potential Causes:

  • Formation of Oxidation Products: The primary degradation products are typically hydroperoxides, which are unstable and decompose into a complex mixture of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.

  • Isomerization: High temperatures can cause isomerization of the double bonds within the dilinoleic acid structure.

• Solutions:

  • Analytical Characterization: Use analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) to identify and quantify the degradation products. Comparison with analytical standards of expected degradation products (e.g., various aldehydes and ketones) can aid in identification.

  • Peroxide Value Measurement: Regularly measure the peroxide value of your dilinoleic acid during processing. A significant increase indicates ongoing oxidation and the need to implement preventative measures more rigorously.

  • Implement Preventative Measures: To prevent the formation of these degradation products, strictly follow the recommendations for preventing oxidation and thermal degradation mentioned in the previous sections (inert atmosphere, antioxidants, temperature control).

Frequently Asked Questions (FAQs)

Q1: What are the main factors that cause dilinoleic acid to degrade?

A1: The primary factors that contribute to the degradation of dilinoleic acid are:

• Oxygen: The presence of oxygen is the main driver of oxidative degradation.

• Elevated Temperature: Heat accelerates the rate of oxidation and can also cause thermal degradation through other pathways.

• Light: Exposure to ultraviolet (UV) light can initiate and accelerate oxidation processes (photo-oxidation).

• Catalysts: The presence of transition metals (like iron and copper) and other pro-oxidants can significantly speed up degradation.

Q2: What are the typical signs of dilinoleic acid degradation?

A2: Common indicators of dilinoleic acid degradation include:

• Color Change: Development of a yellow or brownish hue.

• Increased Viscosity: A noticeable thickening of the material, which can lead to gelation.

• Odor Formation: Development of a rancid or unpleasant odor due to the formation of volatile aldehydes and ketones.

• Changes in Analytical Profile: Appearance of new peaks and a decrease in the main dilinoleic acid peak in chromatographic analysis (GC, HPLC).

• Increased Peroxide Value: A higher peroxide value indicates the presence of hydroperoxides, the primary products of oxidation.

Q3: Which antioxidants are most effective for stabilizing dilinoleic acid?

A3: The choice of antioxidant can depend on the processing conditions and the final application. Commonly used and effective antioxidants include:

• Synthetic Phenolic Antioxidants: Butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are very effective at low concentrations.

• Tocopherols (Vitamin E): A natural antioxidant that is widely used, particularly in applications where a "clean label" is desired.

• Ascorbyl Palmitate: A fat-soluble form of Vitamin C that works well in lipid-based systems.

• Rosemary and Green Tea Extracts: These natural extracts contain phenolic compounds that have strong antioxidant properties.

Q4: How can I effectively remove oxygen from my processing system?

A4: To create an inert processing environment, you can:

• Purge with Inert Gas: Before heating, purge the reaction vessel and the dilinoleic acid with a stream of dry nitrogen or argon to displace any dissolved and headspace oxygen.

• Maintain a Positive Pressure: During the entire process, maintain a slight positive pressure of the inert gas to prevent air from leaking into the system.

• Use Degassed Solvents: If using solvents, ensure they are thoroughly degassed before use by sparging with an inert gas or by freeze-pump-thaw cycles.

Data Presentation

Table 1: Effect of Antioxidants on the Oxidative Stability of a Dilinoleic Acid-Based Polymer Precursor at 150°C

Antioxidant (Concentration)	Induction Time (hours)	Color Change (Yellowness Index)
Control (No Antioxidant)	2.5	35.2
BHT (0.1%)	15.8	8.5
Vitamin E (0.1%)	12.3	10.1
Ascorbyl Palmitate (0.1%)	10.5	12.7

Induction time was determined by the Rancimat method, which measures the time until a rapid increase in oxidation occurs.

Experimental Protocols

Protocol 1: Determination of Oxidative Stability using the Rancimat Method

This protocol describes a method for assessing the oxidative stability of dilinoleic acid by measuring its induction time under accelerated conditions.

• Apparatus: Rancimat instrument, reaction vessels, air pump, measuring vessel with deionized water and an electrode.

• Procedure:

  • Weigh 3 g of the dilinoleic acid sample (with or without antioxidants) into a clean, dry reaction vessel.

  • Place the vessel into the heating block of the Rancimat instrument, pre-heated to the desired temperature (e.g., 110°C).

  • Connect the air tube to the vessel and the outlet tube to the measuring vessel containing deionized water.

  • Start the measurement. The instrument will pass a constant stream of purified air through the sample.

  • Volatile degradation products, primarily formic acid, are carried by the air stream into the measuring vessel, where they increase the conductivity of the water.

  • The instrument continuously records the conductivity. The induction time is the time point at which a rapid increase in conductivity is observed, indicating the end of the induction period and the onset of rapid oxidation.

  • The longer the induction time, the more stable the sample is to oxidation.

Protocol 2: Monitoring Thermal Degradation by Viscosity Measurement

This protocol outlines a method to monitor the thermal degradation of dilinoleic acid or its polymers by tracking changes in viscosity over time at a constant elevated temperature.

• Apparatus: High-temperature viscometer or rheometer with a controlled temperature chamber, sample containers.

• Procedure:

  • Place a known amount of the dilinoleic acid sample into the viscometer's sample holder.

  • Heat the sample to the desired processing temperature under a continuous purge of inert gas (e.g., nitrogen).

  • Once the temperature has stabilized, begin measuring the viscosity at regular time intervals (e.g., every 15 minutes).

  • Continue to record the viscosity over the intended processing time.

  • A significant and continuous increase in viscosity is indicative of thermal degradation and potential cross-linking.

  • Plot viscosity as a function of time to visualize the degradation kinetics. This data can be used to define safe processing time limits at a given temperature.

Visualizations

Caption: Key degradation pathways of dilinoleic acid.

Technical Support Center: Optimizing Catalyst Selection for Dilinoleic Acid Reactions

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing catalyst selection for reactions involving dilinoleic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with dilinoleic acid.

Issue 1: Low Yield or Conversion in Hydrogenation Reactions

Q: We are experiencing low conversion of dilinoleic acid to its hydrogenated product. What are the potential causes and solutions?

A: Low conversion in dilinoleic acid hydrogenation can be attributed to several factors, from catalyst activity to reaction conditions. A systematic approach to troubleshooting is crucial.

• Catalyst Inactivity: The catalyst may be poisoned or deactivated. Impurities in the dilinoleic acid feed, such as sulfur compounds or peroxides, can poison noble metal catalysts like Palladium (Pd) and Platinum (Pt). Supported ruthenium catalysts have shown a higher propensity for deactivation by coking compared to palladium catalysts.[1]

  • Solution: Ensure the purity of the dilinoleic acid feed by using appropriate purification methods. If catalyst poisoning is suspected, consider using a fresh batch of catalyst. For suspected coking, regeneration of the catalyst may be possible, although prevention is preferable.

• Insufficient Hydrogen Pressure: The partial pressure of hydrogen may be too low to achieve a reasonable reaction rate.

  • Solution: Increase the hydrogen pressure in the reactor. For many hydrogenations, operating at elevated pressures is necessary to achieve good results.[2]

• Suboptimal Temperature: The reaction temperature may be too low for the chosen catalyst to be sufficiently active.

  • Solution: Gradually increase the reaction temperature while monitoring the reaction progress and selectivity. Be aware that excessively high temperatures can lead to side reactions and catalyst degradation.

• Poor Catalyst/Substrate Mixing: Inefficient mixing can lead to mass transfer limitations, where the reaction rate is limited by the transport of reactants to the catalyst surface.

  • Solution: Increase the stirring speed to ensure the catalyst is well-dispersed in the reaction medium.

Issue 2: Poor Selectivity in Metathesis Reactions

Q: Our metathesis reaction of dilinoleic acid is producing a mixture of desired and undesired products. How can we improve selectivity?

A: Achieving high selectivity in olefin metathesis is a common challenge. The choice of catalyst and reaction conditions plays a pivotal role.

• Catalyst Choice: Different ruthenium-based metathesis catalysts exhibit varying levels of activity and selectivity. For example, second-generation Grubbs catalysts are generally more active than first-generation catalysts and can be more effective for challenging substrates.[3] Hoveyda-Grubbs catalysts are known for their stability and can be a good choice for many applications.[1][4] For ethenolysis reactions, where the goal is to react an internal olefin with ethylene, catalysts with high kinetic selectivity are required to favor the desired terminal olefin products over thermodynamically favored self-metathesis products.[5]

  • Solution: Screen a variety of commercially available Grubbs or Hoveyda-Grubbs catalysts to identify the one that provides the best selectivity for your specific dilinoleic acid metathesis reaction.[1][4][6]

• Reaction Conditions: Temperature and reaction time can significantly influence selectivity.

  • Solution: Optimize the reaction temperature and time. Lower temperatures may favor the kinetic product, while longer reaction times might lead to the thermodynamic product.

Issue 3: Low Molecular Weight or Discoloration in Polyamide Synthesis

Q: The polyamide synthesized from dilinoleic acid has a low molecular weight and an undesirable yellow or brown color. What could be the cause?

A: Achieving high molecular weight and good color in polyamides derived from dilinoleic acid requires careful control over monomer purity, stoichiometry, and polymerization conditions.

• Monomer Impurity: The presence of monofunctional impurities in either the dilinoleic acid or the diamine monomer will act as chain terminators, limiting polymer growth and resulting in low molecular weight.[7]

  • Solution: Ensure the highest possible purity of both monomers through appropriate purification techniques like distillation or recrystallization.

• Stoichiometric Imbalance: An exact 1:1 molar ratio of the dicarboxylic acid (dilinoleic acid) and the diamine is crucial for achieving high molecular weight in step-growth polymerization.[7]

  • Solution: Carefully measure the amounts of each monomer. Titration of the dilinoleic acid can be used to determine its exact acid value and calculate the precise amount of diamine required.

• Thermal Degradation: High reaction temperatures or prolonged reaction times can lead to thermal degradation of the polymer, causing discoloration and potential chain scission, which lowers the molecular weight.[7]

  • Solution: Optimize the reaction temperature and time. Use the minimum temperature required to achieve a good reaction rate and consider using a two-stage temperature profile for melt polycondensation.[7] Conduct the polymerization under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Inefficient Byproduct Removal: In condensation polymerization, the removal of the small molecule byproduct (e.g., water) is essential to drive the equilibrium towards the formation of high molecular weight polymer.[8]

  • Solution: For melt polycondensation, apply a high vacuum during the later stages of the reaction to efficiently remove water.[9]

Frequently Asked Questions (FAQs)

Hydrogenation

• Q1: What are the most common catalysts for the hydrogenation of dilinoleic acid? A1: Palladium on carbon (Pd/C) and Raney Nickel are commonly used catalysts for the hydrogenation of fatty acids.[2][10] Platinum-based catalysts are also effective. Supported ruthenium catalysts can also be used, but they may be more prone to deactivation.[1]

• Q2: How does the choice of catalyst affect the hydrogenation of dilinoleic acid? A2: The choice of catalyst can influence the reaction rate and selectivity. For example, some catalysts may be more prone to causing isomerization of the double bonds before hydrogenation occurs. The mesoporous structure of the catalyst support can also be beneficial for achieving complete hydrogenation.[1]

Esterification

• Q3: What are the advantages of using solid acid catalysts for the esterification of dilinoleic acid? A3: Solid acid catalysts offer several advantages over homogeneous catalysts like sulfuric acid, including easier separation from the reaction mixture, reduced corrosion issues, and the potential for catalyst reuse.[11][12] This simplifies the overall process and makes it more environmentally friendly.

• Q4: What factors should be considered when optimizing an esterification reaction of dilinoleic acid? A4: Key parameters to optimize include the alcohol-to-acid molar ratio, reaction temperature, catalyst concentration, and reaction time. The removal of water byproduct is also crucial to drive the reaction towards completion.[13]

Metathesis

• Q5: Which type of metathesis catalyst is recommended for general use with dilinoleic acid? A5: For general metathesis reactions, second-generation Grubbs catalysts and Hoveyda-Grubbs catalysts are often recommended due to their high activity, stability, and functional group tolerance.[1][3][4]

• Q6: Can metathesis be used to increase the molecular weight of dilinoleic acid derivatives? A6: Yes, acyclic diene metathesis (ADMET) polymerization can be used to polymerize diene monomers derived from dilinoleic acid, leading to the formation of unsaturated polymers. The choice of catalyst is critical for achieving high molecular weight in ADMET.

Polymerization

• Q7: What type of polymerization is typically used to synthesize polyamides from dilinoleic acid? A7: Polyamides are typically synthesized from dilinoleic acid (a dicarboxylic acid) and a diamine via condensation polymerization.[14][15] This reaction involves the formation of an amide bond with the elimination of a small molecule, usually water.

• Q8: How can I control the molecular weight of the polyamide during synthesis? A8: The molecular weight of the polyamide can be controlled by several factors, including the purity of the monomers, the stoichiometric balance between the diacid and diamine, the reaction temperature and time, and the efficiency of byproduct removal.[7][9]

Data Presentation

Table 1: Comparison of Catalysts for Linoleic Acid Hydrogenation (as a proxy for Dilinoleic Acid)

Catalyst	Support	Temperature (°C)	Pressure (bar)	Reaction Time (h)	Conversion (%)	Selectivity to Stearic Acid (%)	Reference
Pd	Al₂O₃	30	6	Varies	High	Not specified	[3]
Ru	Al₂O₃	Not specified	Not specified	Not specified	High	Not specified	[1]
Raney Ni	-	Room Temp	1 (balloon)	Not specified	High	High	[10]

Note: Quantitative data directly comparing catalysts for dilinoleic acid hydrogenation is limited in the provided search results. The data for linoleic acid is presented as a close analogue.

Table 2: Performance of Ruthenium-Based Catalysts in the Ethenolysis of Methyl Oleate (as a model for unsaturated fatty acid metathesis)

Catalyst	Catalyst Loading (ppm)	Temperature (°C)	Ethylene Pressure (psi)	Yield (%)	Selectivity (%)	Turnover Number (TON)	Reference
Grubbs 1st Gen.	Not specified	40	150	54	93	5400	[5]
Hoveyda-Grubbs 1st Gen.	Not specified	40	150	48	94	4800	[5]
N-aryl, N-alkyl NHC Ru	100	40	150	46	86	4620	[5]

Experimental Protocols

Protocol 1: Hydrogenation of Dilinoleic Acid using Palladium on Carbon (Pd/C)

This protocol is a general procedure and may require optimization for specific equipment and dilinoleic acid purity.

• Reactor Setup:

  • To a high-pressure reactor vessel, add dilinoleic acid and a suitable solvent (e.g., ethanol (B145695) or ethyl acetate). The concentration of dilinoleic acid should be in the range of 5-20% (w/v).

  • Add 5-10% Pd/C catalyst. The catalyst loading is typically 1-5% by weight relative to the dilinoleic acid.[16]

• Purging the Reactor:

  • Seal the reactor.

  • Purge the reactor several times with an inert gas (e.g., nitrogen or argon) to remove air.

  • Then, purge the reactor several times with hydrogen gas.

• Hydrogenation Reaction:

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-10 bar).

  • Begin stirring the reaction mixture vigorously.

  • Heat the reactor to the desired temperature (e.g., 25-80 °C).

  • Monitor the reaction progress by taking samples periodically and analyzing them by GC or TLC. The reaction is typically complete within 2-24 hours.

• Work-up:

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Purge the reactor with an inert gas.

  • Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

  • Wash the celite pad with the reaction solvent.

  • Remove the solvent from the filtrate under reduced pressure to obtain the hydrogenated dilinoleic acid.

Protocol 2: Synthesis of Polyamide from Dilinoleic Acid and Ethylenediamine (B42938) via Melt Polycondensation

This is a general procedure for melt polycondensation and should be optimized for specific monomers and desired polymer properties.

• Monomer Preparation:

  • Ensure that both dilinoleic acid and ethylenediamine are of high purity.

  • Accurately weigh equimolar amounts of dilinoleic acid and ethylenediamine and add them to a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser for water removal.

• Esterification Stage:

  • Heat the reaction mixture to 150-180°C under a slow flow of nitrogen gas.[7]

  • Continue heating for 2-4 hours, or until the collection of water in the condenser ceases. This stage forms low molecular weight oligomers.

• Polycondensation Stage:

  • Gradually increase the temperature to 200-240°C.[7]

  • Simultaneously, gradually apply a high vacuum (below 1 mbar) to the system to facilitate the removal of the remaining water and drive the polymerization to high molecular weight.[7]

  • Continue the reaction under these conditions for 4-8 hours. The viscosity of the melt will increase significantly as the molecular weight of the polymer increases.

• Polymer Recovery:

  • Once the desired viscosity is reached, cool the reactor to room temperature under a nitrogen atmosphere.

  • The solid polyamide can then be removed from the reactor.

Protocol 3: GC-MS Analysis of Dilinoleic Acid Reaction Products

This protocol provides a general guideline for the analysis of products from dilinoleic acid reactions. Specific parameters may need to be adjusted based on the analytes of interest and the GC-MS instrument used.

• Sample Preparation:

  • Take an aliquot of the reaction mixture and dilute it with a suitable solvent (e.g., hexane, dichloromethane).

  • If the products are non-volatile, derivatization may be necessary. For example, carboxylic acids can be converted to their more volatile methyl esters by reacting with a methylating agent like diazomethane (B1218177) or by heating with methanol (B129727) and an acid catalyst.

• GC-MS Conditions:

  • Injector: Split/splitless injector, with an injection temperature of 250-280°C.

  • Column: A capillary column suitable for fatty acid analysis, such as a DB-5ms or a similar non-polar column.

  • Oven Program: A temperature program that allows for the separation of the starting materials, products, and any byproducts. A typical program might start at a low temperature (e.g., 50°C), ramp up to a high temperature (e.g., 300°C), and then hold for a period of time.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range appropriate for the expected products (e.g., m/z 50-600).

• Data Analysis:

  • Identify the components in the chromatogram by comparing their mass spectra to a library of known compounds (e.g., NIST library) and by comparing their retention times to those of authentic standards if available.

  • Quantify the components by integrating the peak areas and using an internal standard for calibration.[17][18]

Mandatory Visualization

Caption: Experimental workflow for the hydrogenation of dilinoleic acid.

Caption: Logical relationship for catalyst selection in dilinoleic acid reactions.

References

• 1. research.abo.fi [research.abo.fi]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Grubbs catalyst - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Catalytic processes for the selective hydrogenation of fats and oils: reevaluating a mature technology for feedstock diversification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Revision Notes - Formation of Polyamides from Diamines and Dicarboxylic Acids or Dioyl Chlorides | Polymerisation (Condensation Polymers) | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 12. acs.org [acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Catalytic processes for the selective hydrogenation of fats and oils: reevaluating a mature technology for feedstock diversification - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00488D [pubs.rsc.org]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. lipidmaps.org [lipidmaps.org]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Viscosity in Dilinoleic Acid (DLA) Resins

Welcome to the technical support center for Dilinoleic Acid (DLA) based resins. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common viscosity-related issues encountered during the synthesis and formulation of DLA-based polyamides and polyesters.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common viscosity problems.

Issue 1: Viscosity is Unexpectedly High

Q1: My DLA-based resin has a much higher viscosity than expected. What are the potential causes and how can I fix it?

A1: High viscosity in DLA resins can stem from several factors, often related to the polymer's molecular weight being higher than intended or the presence of excessive intermolecular forces. Here’s a step-by-step guide to troubleshoot this issue:

• Review Your Formulation and Process:

  • Monomer Stoichiometry: An incorrect molar ratio of DLA to diol (for polyesters) or diamine (for polyamides) can lead to a higher molecular weight than planned. Precisely re-calculate and verify the weigh-outs of your monomers.

  • Trimer Acid Content: The grade of DLA used is critical. A higher than specified concentration of trimer acid, a common impurity in DLA, will act as a cross-linking agent, leading to a significant increase in viscosity and potentially gelation.[1] It is advisable to obtain a certificate of analysis for your DLA to confirm the trimer acid content.

  • Reaction Temperature and Time: Overly long reaction times or excessively high temperatures can sometimes lead to side reactions, such as etherification in polyesterifications or branching in polyamides, which can increase molecular weight and viscosity. Review your reaction profile against established protocols.

  • Catalyst Concentration: The type and concentration of the catalyst can significantly impact the polymerization rate and final molecular weight. Ensure you are using the correct catalyst at the recommended concentration.

• Immediate Corrective Actions:

  • Temperature Adjustment: Increasing the temperature of the resin will lower its viscosity. This is often the simplest and most immediate solution for processing issues. However, be cautious not to exceed the degradation temperature of the polymer.[2][3][4][5][6]

  • Solvent/Reactive Diluent Addition: Introducing a compatible solvent or a reactive diluent can effectively reduce viscosity. For polyurethane formulations, for example, adjusting the formulation can help control viscosity.

• Preventative Measures for Future Batches:

  • Monomer and Raw Material Quality Control: Always use high-purity monomers and verify the specifications of your DLA, paying close attention to the trimer acid content.

  • Process Parameter Optimization: Carefully control reaction temperature, time, and stirring speed to ensure consistency between batches.

Issue 2: Viscosity is Unexpectedly Low

Q2: I've synthesized a DLA resin, but its viscosity is too low. What could be the reason, and what should I do?

A2: Low viscosity is typically an indication of a lower-than-expected molecular weight. This can compromise the mechanical properties of the final product. Here are the common causes and solutions:

• Identify the Root Cause:

  • Monomer Impurities: The presence of monofunctional impurities in either the DLA or the co-monomer (diol or diamine) will act as chain terminators, limiting the growth of the polymer chains and resulting in a lower molecular weight.

  • Incorrect Stoichiometry: An excess of one of the monomers can also lead to lower molecular weight by creating an imbalance in the reactive functional groups.

  • Incomplete Reaction: Insufficient reaction time or a reaction temperature that is too low may not allow the polymerization to proceed to the desired extent, resulting in a lower average molecular weight.

  • Presence of Water: In polycondensation reactions, the removal of the water byproduct is crucial to drive the reaction to completion. Inadequate vacuum or an inefficient water removal system can stall the reaction.

• Potential Solutions:

  • Extend Reaction Time: If the reaction is not complete, continuing the polymerization under the specified conditions can help to increase the molecular weight and, consequently, the viscosity.

  • Increase Reaction Temperature: A modest increase in temperature can accelerate the reaction rate. However, monitor closely to avoid degradation.

  • Improve Water Removal: Ensure your reaction setup is optimized for efficient removal of water, for example, by using a higher vacuum or a more efficient condenser.

Issue 3: Gelation During Synthesis

Q3: My DLA resin turned into an insoluble gel during the reaction. What happened and can I prevent this?

A3: Gelation is the formation of a cross-linked, insoluble polymer network and is a common problem in polyesterification, especially when dealing with multifunctional monomers.

• Primary Causes:

  • High Trimer Acid Content: This is the most frequent cause of gelation in DLA resin synthesis.[1] The trifunctional nature of trimer acid leads to the formation of a three-dimensional network.

  • High Functionality Co-monomers: Using polyols with a functionality greater than two (e.g., glycerol, trimethylolpropane) in polyester (B1180765) synthesis, or polyamines with more than two amine groups in polyamide synthesis, without careful stoichiometric control can lead to gelation.

  • Side Reactions: At high temperatures, side reactions can occur that lead to cross-linking.

• Prevention Strategies:

  • Control Raw Material Purity: Use DLA with a low and controlled trimer acid content.

  • Careful Formulation: When using multifunctional co-monomers, carefully calculate the molar ratios to avoid reaching the gel point. The Carothers equation can be used to predict the theoretical gel point.

  • Process Control: Maintain strict control over the reaction temperature and time to minimize side reactions.

Frequently Asked Questions (FAQs)

Q4: How does the choice of diol or diamine affect the viscosity of my DLA resin?

A4: The structure of the diol or diamine co-monomer has a significant impact on the viscosity of the final DLA resin.

• For DLA Polyesters:

  • Chain Length of Glycol: Increasing the chain length of the glycol generally leads to a decrease in the viscosity and glass transition temperature of the polyester polyol.[7] For example, a polyester made with a longer chain diol like 1,6-hexanediol (B165255) will typically have a lower viscosity than one made with ethylene (B1197577) glycol.

  • Branching in Glycol: Branched diols, such as neopentyl glycol, can disrupt chain packing and lead to lower viscosity compared to their linear counterparts. The use of neopentyl glycol in unsaturated polyester resins has been shown to result in lower viscosity values.

• For DLA Polyamides:

  • Diamine Structure: The structure of the diamine influences the flexibility and intermolecular interactions of the polymer chains. The use of different diamine structures can affect the properties of the resulting polyamide. For instance, the choice of diamine can impact the chemical stability of polyamide membranes.

Q5: Can I reduce the viscosity of my DLA-based hot melt adhesive?

A5: Yes, there are several ways to reduce the viscosity of DLA-based hot melt adhesives to improve processability:

• Increase Application Temperature: This is the most common method. Higher temperatures reduce the melt viscosity, allowing for easier application.[2][3][4][5][6]

• Formulation Adjustments:

  • Additives: Incorporating waxes or other rheology modifiers can lower the viscosity.

  • Monomer Selection: As with other DLA resins, the choice of co-monomers will influence the melt viscosity of the adhesive.

Q6: What is a typical viscosity range for DLA-based polyester polyols?

A6: The viscosity of polyester polyols can vary widely depending on their molecular weight and composition. Generally, the viscosity for polyester polyols can range from 500 to 25,000 mPa·s, with a more typical range being between 3,000 and 12,000 mPa·s.[8] For specific applications, such as appliance thermal insulation, lower viscosity polyols in the range of 1,300 to 3,000 cP at 25°C are used.[9]

Data Presentation

Table 1: Effect of Glycol Type on Polyester Polyol Viscosity (Illustrative Data)

Glycol Used	Chain Structure	Expected Viscosity Trend	Rationale
Ethylene Glycol	Linear, Short	Higher	Shorter, more rigid chains lead to stronger intermolecular forces.
Diethylene Glycol	Linear, Longer	Lower	Increased chain flexibility and spacing between ester groups.[7]
Neopentyl Glycol	Branched	Lower	Branching disrupts chain packing and reduces intermolecular interactions.
1,6-Hexanediol	Linear, Long	Lowest	Long, flexible chains increase molecular mobility and reduce viscosity.[9]

Table 2: Troubleshooting Summary for High Viscosity in DLA Resins

Potential Cause	Key Indicator	Recommended Action
High Trimer Acid Content in DLA	Gelation or rapid viscosity increase.	Verify DLA certificate of analysis. Source DLA with lower trimer content.[1]
Incorrect Monomer Stoichiometry	Batch-to-batch inconsistency.	Recalculate and verify monomer weigh-outs.
Excessive Reaction Time/Temperature	Darkening of resin color.	Optimize reaction parameters. Monitor reaction progress closely.
Incorrect Catalyst Concentration	Faster than expected reaction rate.	Verify catalyst type and concentration against protocol.

Experimental Protocols

Protocol 1: Viscosity Measurement of DLA Resins using a Brookfield Viscometer

This protocol provides a standardized method for determining the dynamic viscosity of DLA resins.

1. Objective: To obtain an accurate and reproducible viscosity measurement of a DLA resin sample at a specified temperature.

2. Materials and Equipment:

• Brookfield DV-E Viscometer or equivalent

• Appropriate spindle set (e.g., #2 for low-to-medium viscosity)

• Temperature-controlled water bath

• Sample container (e.g., 600 mL beaker)

• Thermometer

• DLA resin sample

3. Procedure:

• Instrument Setup:

  • Level the viscometer using the leveling bubble.

  • Select the appropriate spindle based on the expected viscosity of the resin. The #2 spindle is often suitable for many resin products.

  • Attach the selected spindle to the viscometer.

• Sample Preparation:

  • Place the DLA resin sample in the sample container.

  • Submerge the container in the temperature-controlled water bath and allow the sample to reach the desired measurement temperature (e.g., 25°C).

  • Measure and record the sample temperature.

• Measurement:

  • Lower the viscometer head so that the spindle is immersed in the resin sample up to the immersion mark on the spindle shaft. Tilt the spindle slightly during immersion to avoid trapping air bubbles.

  • Set the rotational speed (RPM). A common starting speed is 60 RPM.

  • Turn on the motor.

  • Allow the reading on the display to stabilize. This may take 30-60 seconds.

  • Record the viscosity reading in centipoise (cP) and the torque percentage. The torque reading should ideally be between 10% and 90% for optimal accuracy. If the torque is outside this range, adjust the spindle size or rotational speed.

• Cleaning:

  • Turn off the motor and raise the viscometer head.

  • Remove the spindle and clean it thoroughly with an appropriate solvent, followed by wiping it dry.

4. Data Reporting:

• Report the viscosity in cP or mPa·s (1 cP = 1 mPa·s).

• Specify the spindle number, rotational speed (RPM), and the measurement temperature.

Visualizations

Troubleshooting Workflow for High Viscosity

Caption: Troubleshooting workflow for unexpectedly high viscosity in DLA resins.

Factors Influencing DLA Resin Viscosity

Caption: Key factors influencing the viscosity of Dilinoleic Acid (DLA) resins.

References

• 1. US8293863B2 - Polyamide curative from substituted amine and dimer fatty acid or ester - Google Patents [patents.google.com]
• 2. hbfuller.com [hbfuller.com]
• 3. adhesivelaundry.co.uk [adhesivelaundry.co.uk]
• 4. hbfuller.com [hbfuller.com]
• 5. technicaladhesives.com [technicaladhesives.com]
• 6. suretacksystems.com [suretacksystems.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. poliuretanos.com.br [poliuretanos.com.br]

"improving the mechanical properties of Dilinoleic acid-based plastics"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to improve the mechanical properties of dilinoleic acid-based plastics, such as polyamides and polyurethanes.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and characterization of dilinoleic acid-based plastics.

Problem	Potential Cause	Suggested Solution
Low Tensile Strength	- Incomplete polymerization - Non-optimal stoichiometry - Presence of impurities or moisture - Insufficient cross-linking	- Ensure proper mixing and reaction times. Utilize catalysts if applicable. - Carefully control the molar ratio of monomers. For polyurethanes, adjust the isocyanate index.[1][2] - Use high-purity monomers and thoroughly dry all reactants and solvents.[3] - Introduce or increase the concentration of a suitable cross-linking agent or a chain extender with higher functionality.[4][5][6]
Poor Flexibility / Brittleness	- High crystallinity - High cross-link density - Lack of plasticizing effect	- Modify heat treatment protocols, such as quenching, to promote amorphous phases.[7] - Reduce the amount of cross-linking agent or select a more flexible chain extender.[4][6] - Incorporate plasticizers like glycerol (B35011) or bio-based oils to increase chain mobility.[8]
Low Thermal Stability	- Low molecular weight of the polymer - Presence of thermally labile groups - Insufficient hard segment content (in polyurethanes)	- Optimize polymerization conditions to achieve higher molecular weight. - Ensure complete reaction to minimize residual monomers or low molecular weight oligomers. - Increase the isocyanate index or use chain extenders that form more stable hard segments, such as those with urea (B33335) linkages.[1][6][9]
Inconsistent Mechanical Properties Between Batches	- Variation in raw material quality - Inconsistent reaction conditions (temperature, time, mixing) - Fluctuations in ambient humidity	- Source high-purity, well-characterized monomers. - Precisely control all reaction parameters using automated equipment where possible. - Conduct experiments in a controlled environment, such as a glove box or under an inert atmosphere, to minimize moisture contamination.
Filler Agglomeration in Composites	- Poor dispersion of reinforcing fillers - Incompatibility between filler and polymer matrix	- Utilize high-energy mixing techniques like ultrasonication. - Surface-modify the fillers with coupling agents (e.g., silanes for silica (B1680970) nanoparticles) to improve interfacial adhesion with the polymer matrix.[10]

Frequently Asked Questions (FAQs)

Q1: How can I systematically improve the tensile strength of my dilinoleic acid-based polyamide?

A1: To systematically enhance tensile strength, consider the following approaches:

• Reinforcing Fillers: Incorporating nanoparticles such as silica (SiO2) or alumina (B75360) (Al2O3) can significantly improve tensile strength.[10][11] Even low weight percentages (e.g., 0.5-3 wt%) of well-dispersed nanoparticles can lead to substantial improvements.[11]

• Monomer Selection: The choice of co-monomers, particularly the diamine, plays a crucial role. Aromatic diamines generally lead to higher tensile strength compared to aliphatic ones due to increased rigidity and intermolecular interactions.[12]

• Synthesis Conditions: Optimizing the polymerization process, for instance by comparing traditional heating with microwave heating, can influence the crystalline structure and, consequently, the mechanical properties.[13]

Q2: What is the role of the isocyanate index in dilinoleic acid-based polyurethanes, and how does it affect mechanical properties?

A2: The isocyanate index (NCO index) is the ratio of isocyanate groups to hydroxyl groups in the reaction mixture. It significantly impacts the properties of the final polyurethane.

• Increased Hardness and Strength: A higher NCO index leads to a greater proportion of hard segments in the polymer, which increases cross-linking through the formation of urea and biuret (B89757) groups.[1][14] This results in higher compressive and tensile strength.[1][2]

• Reduced Flexibility: As the hardness and strength increase with a higher NCO index, the material's flexibility and elongation at break typically decrease.[1]

Q3: How do different chain extenders affect the properties of dilinoleic acid-based polyurethanes?

A3: Chain extenders are low-molecular-weight diols or diamines that react with isocyanate groups to form the hard segments of the polyurethane. The choice of chain extender is critical for tailoring the final properties.

• Diols vs. Diamines: Diol chain extenders form urethane (B1682113) linkages, while diamine chain extenders create urea linkages. Urea groups form stronger hydrogen bonds, leading to better phase separation between hard and soft segments, which generally results in higher thermal stability and tensile strength.[5][6][9]

• Chain Length: Shorter chain extenders (e.g., ethylene (B1197577) diamine vs. hexamethylene diamine) tend to increase the hardness, tensile strength, and tear strength of the polyurethane.[9]

Q4: My dilinoleic acid-based plastic is too rigid. What are effective ways to increase its flexibility?

A4: To increase flexibility, you can:

• Incorporate Plasticizers: Adding green plasticizers like water, glycerol, or soybean oil can lower the glass transition temperature (Tg) and tensile strength while increasing elongation at break.[8]

• Adjust Monomer Ratios: In copolyamides, increasing the proportion of a more flexible monomer can enhance overall flexibility.

• Select Appropriate Chain Extenders: For polyurethanes, using longer-chain or more flexible diol-based chain extenders can improve the flexibility of the final elastomer.[4][6]

• Blend with Other Polymers: Blending with inherently flexible biodegradable polymers can be an effective strategy to improve ductile properties.[15]

Quantitative Data on Mechanical Properties

The following tables summarize quantitative data on how various modifications can affect the mechanical properties of dilinoleic acid-based plastics.

Table 1: Effect of Isocyanate Index on Polyurethane Foam Properties

Isocyanate Index	Tensile Strength (MPa)	Elongation at Break (%)	Hysteresis Loss (%)
100	0.0995	-	23.8
General Trend	Increases with index	Decreases with index	Increases with index

(Data adapted from studies on flexible polyurethane foams, which demonstrate the general principles applicable to dilinoleic acid-based systems.[2])

Table 2: Effect of Nanoparticle Fillers on Polyamide (Nylon 6) Composites

Filler Type (1.0 wt%)	Tensile Strength Improvement	Young's Modulus Improvement	Fracture Strain
Pristine Silica (SiO2)	+36%	+28%	No loss (80%)
Functionalized Silica (SiO2)	+76%	+55%	30%

(Data from a study on Nylon 6, illustrating the potential for nanoparticle reinforcement in polyamide systems.[10])

Table 3: Mechanical Properties of Polyurethanes with Different Isocyanates

Isocyanate Type	Tensile Strength (MPa)	Elongation at Break (%)
MDI (aromatic)	23.4	-
TDI (aromatic)	-	779
IPDI (aliphatic)	23.1	728

(These values showcase the significant impact of isocyanate structure on the final mechanical properties of polyurethanes.[16])

Experimental Protocols

Protocol 1: Synthesis of Dilinoleic Acid-Based Polyamide via Melt Polycondensation

Objective: To synthesize a polyamide from dilinoleic acid and a diamine (e.g., hexamethylenediamine).

Materials:

• Dilinoleic acid (DLA)

• Hexamethylenediamine (HMDA)

• Catalyst (e.g., phosphorous acid)

• Nitrogen gas supply

• High-vacuum pump

Procedure:

• Charging the Reactor: A reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column is charged with equimolar amounts of dilinoleic acid and hexamethylenediamine.

• Inert Atmosphere: The reactor is purged with nitrogen gas to remove oxygen.

• Heating and Polymerization: The mixture is heated under a slow stream of nitrogen. The temperature is gradually increased to around 200-280°C. Water, the byproduct of the condensation reaction, is continuously removed and collected.

• Vacuum Application: Once the rate of water distillation slows, a vacuum is applied to the system to facilitate the removal of the remaining water and drive the polymerization to completion, thereby increasing the molecular weight.

• Polymer Extrusion: After several hours under vacuum, the molten polymer is extruded from the reactor under nitrogen pressure into a water bath to cool and solidify.

• Pelletizing: The resulting polymer strand is then pelletized for further processing and characterization.

Protocol 2: Tensile Testing of Polymer Films

Objective: To determine the tensile strength, Young's modulus, and elongation at break of a dilinoleic acid-based plastic film.

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell.

• Dumbbell-shaped specimen cutter (conforming to ASTM D638 or similar standard).

• Micrometer for thickness measurement.

Procedure:

• Sample Preparation: Prepare thin films of the polymer by melt pressing or solution casting. Use the dumbbell cutter to punch out test specimens from the film.

• Measurement: Measure the width and thickness of the narrow section of each dumbbell specimen at several points and calculate the average cross-sectional area.

• Testing:

  • Mount the specimen securely in the grips of the UTM.

  • Set the testing speed (e.g., 50 mm/min).[2]

  • Start the test, which applies a tensile load to the specimen until it fractures.

  • The UTM software will record the force applied and the corresponding elongation.

• Data Analysis:

  • Tensile Strength: The maximum stress the material can withstand before breaking (Maximum Load / Original Cross-Sectional Area).

  • Young's Modulus: The slope of the initial linear portion of the stress-strain curve, representing the material's stiffness.

  • Elongation at Break: The percentage increase in length of the specimen at the point of fracture.

Visualizations

References

• 1. cdn.techscience.cn [cdn.techscience.cn]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The Role of PU Chain Extenders in Polyurethane Elastomers – T&C Chem International Marketing, Sales and Distribution Company [tncintlchem.com]
• 5. dl.openaccess.ir [dl.openaccess.ir]
• 6. researchgate.net [researchgate.net]
• 7. Structure and mechanical properties of biobased polyamide 11 specimens subjected to different heat treatments | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. idosi.org [idosi.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. The Effect of a Chemical Foaming Agent and the Isocyanate Index on the Properties of Open-Cell Polyurethane Foams - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Effects of Isocyanate Structure on the Properties of Polyurethane: Synthesis, Performance, and Self-Healing Characteristics [mdpi.com]

Technical Support Center: Dilinoleic Acid Production Scale-Up

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the scale-up of dilinoleic acid production.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up dilinoleic acid production?

A1: The most significant challenges include maintaining process reproducibility, managing heat transfer in larger reactors, controlling reaction kinetics, catalyst deactivation, ensuring efficient purification of the final product, and controlling costs associated with larger-scale equipment and potential inefficiencies.[1][2]

Q2: How does the choice of feedstock affect the dimerization process?

A2: The composition of the fatty acid feedstock is crucial. Tall oil fatty acids (TOFA) are a common and economical choice, but they can contain impurities that lead to catalyst deactivation, particularly for subsequent hydrogenation steps.[3] Using purer oleic acid can result in a lighter-colored dimer acid and better performance of hydrogenation catalysts, though it is a more expensive feedstock.[3][4]

Q3: What are the key process parameters that need to be carefully controlled during scale-up?

A3: Critical process parameters that require tight control during scale-up include reaction temperature, pressure, catalyst concentration, water content, and mixing intensity (stirring speed).[4] These parameters significantly influence reaction rate, product yield, and the formation of byproducts.

Q4: Why is catalyst deactivation a major issue in dilinoleic acid production?

A4: Catalyst deactivation is a primary concern, often resulting from the formation of heavy oligomers and coke on the catalyst surface.[5][6][7][8] This is particularly problematic when using feedstocks with a high degree of unsaturation, as these are more prone to side reactions that lead to catalyst fouling.[8] Impurities in the feedstock can also poison the catalyst.[3]

Q5: What are the standard methods for purifying dilinoleic acid at an industrial scale?

A5: Common industrial purification methods include molecular distillation (short-path vacuum distillation) to separate monomers and trimers from the dimer, urea (B33335) complexation to remove saturated and monounsaturated fatty acids, and low-temperature crystallization.[3][9][10][11] A combination of these techniques is often employed to achieve high-purity dilinoleic acid.[10]

Troubleshooting Guides

Low Product Yield

Q: We are experiencing a significantly lower yield of dilinoleic acid upon scaling up our process from the lab to a pilot plant. What are the potential causes and how can we troubleshoot this?

A: A drop in yield during scale-up is a common issue that can be attributed to several factors. Here is a step-by-step guide to troubleshoot low yield:

• Verify Reaction Conditions:

  • Temperature: Ensure that the temperature within the larger reactor is uniform and matches the optimal temperature determined at the lab scale. Hot spots or uneven heating can lead to side reactions and reduced yield.

  • Pressure: Check that the reactor pressure is maintained at the desired level. Deviations can affect reaction kinetics.

  • Catalyst Concentration and Activity: Confirm that the catalyst is properly dispersed in the reaction mixture. Inadequate mixing in a larger vessel can lead to localized areas of low catalyst concentration. Also, consider that the catalyst may have deactivated.

  • Water Content: The presence of a small amount of water (around 1-5%) can be beneficial for the dimerization reaction when using clay catalysts.[9] Ensure the water content is optimized for the scaled-up process.

• Investigate Catalyst Deactivation:

  • Feedstock Purity: Analyze the feedstock for impurities that could be poisoning the catalyst. Pre-treatment of the feedstock to remove these impurities may be necessary.

  • Coke Formation: Catalyst coking can be identified by a visual inspection of the catalyst (darkening) and can be confirmed by thermal gravimetric analysis (TGA).

• Assess Mixing Efficiency:

  • Stirrer Design and Speed: The geometry of the reactor and the design of the agitator are critical for efficient mixing at larger scales. What works in a round-bottom flask may not be effective in a large reactor. Ensure that the stirring speed is sufficient to keep the catalyst suspended and maintain a homogenous reaction mixture.

Product Quality Issues: Color and Impurities

Q: The dilinoleic acid produced in our scaled-up batch has an undesirable dark color and contains a high level of impurities. How can we address this?

A: Product discoloration and impurities are often linked to side reactions and inefficient purification. Here’s a troubleshooting guide:

• Address Dark Color:

  • Reaction Temperature and Time: High reaction temperatures and prolonged reaction times can lead to the formation of colored byproducts.[9] Optimize these parameters to find a balance between a good reaction rate and minimal color formation.

  • Oxygen Exposure: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the fatty acids, which can produce colored compounds.

  • Feedstock Quality: The color of the final product is also influenced by the quality of the raw materials. Using a lighter-colored feedstock can help.

• Reduce Impurities:

  • Monomer and Trimer Content: If the product contains a high percentage of unreacted monomers or higher oligomers (trimers), this points to either incomplete reaction or inefficient purification.

    • For incomplete reactions, re-evaluate the reaction time, temperature, and catalyst loading.

    • For inefficient purification, optimize the parameters of your distillation or other purification steps. For molecular distillation, ensure the vacuum is sufficiently low and the temperature is appropriate to separate the different fractions.

  • Side Products: The formation of other byproducts can be minimized by optimizing the reaction conditions to favor the desired dimerization reaction.

Data Presentation

Table 1: Comparison of Laboratory-Scale vs. Industrial-Scale Production Parameters for Dilinoleic Acid

Parameter	Laboratory-Scale	Industrial-Scale	Key Considerations for Scale-Up
Feedstock	High-purity oleic acid or TOFA	Primarily TOFA (cost-driven)	Feedstock impurities have a greater impact on catalyst lifetime at an industrial scale.[3]
Catalyst	Montmorillonite Clay	Montmorillonite Clay	Catalyst regeneration becomes economically critical at an industrial scale.
Catalyst Loading	5 - 10% (by weight of fatty acid)	2 - 6% (by weight of fatty acid)[6]	Lower catalyst loading is preferred industrially to reduce costs.
Temperature	230 - 260 °C	230 - 250 °C[12]	Uniform heat distribution is more challenging in large reactors.
Pressure	Atmospheric or slightly elevated	1 - 10 atm[9]	Higher pressure can increase reaction rates but requires more robust equipment.
Reaction Time	4 - 8 hours	2 - 6 hours[9]	Shorter reaction times are targeted to increase throughput.
Yield (Dimer Acid)	50 - 65%	55 - 60%[7]	Maintaining high yields at scale is a primary objective.

Experimental Protocols

Gas Chromatography (GC) Analysis of Dimer Acid Content

This protocol is for the quantitative analysis of monomer, dimer, and trimer content in a sample of polymerized fatty acids.

1. Sample Preparation (Esterification):

• Accurately weigh approximately 100 mg of the dilinoleic acid sample into a screw-capped test tube.

• Add 2 mL of 2% sulfuric acid in methanol.

• Seal the tube and heat at 70°C for 2 hours in a water bath or heating block.

• Allow the tube to cool to room temperature.

• Add 2 mL of saturated sodium chloride solution and 2 mL of n-hexane.

• Vortex for 1 minute to extract the fatty acid methyl esters (FAMEs) into the hexane (B92381) layer.

• Centrifuge briefly to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

2. GC-FID Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: High-temperature capillary column suitable for FAME analysis (e.g., Agilent J&W HP-88, 100 m x 0.25 mm, 0.20 µm).

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: Increase to 240°C at a rate of 4°C/minute.

  • Hold at 240°C for 20 minutes.

• Carrier Gas: Helium, at a constant flow rate of 1.2 mL/minute.

• Injection Volume: 1 µL

• Split Ratio: 100:1

3. Data Analysis:

• Identify the peaks corresponding to the monomer, dimer, and trimer methyl esters based on their retention times (retention time increases with molecular weight).

• Calculate the percentage of each component by area normalization.

Mandatory Visualizations

Caption: Overview of the dilinoleic acid synthesis process.

Caption: A logical workflow for troubleshooting low product yield.

Caption: A typical workflow for the purification of dilinoleic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids [mdpi.com]
• 5. US20240310256A1 - Method for dilinoleic acid extraction and elution - Google Patents [patents.google.com]
• 6. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. ijacskros.com [ijacskros.com]
• 10. mdpi.com [mdpi.com]
• 11. KR20000024616A - Separation and purification method for preparing highly purified conjugated linoleic acid using crystallization process - Google Patents [patents.google.com]
• 12. From Oxidized Fatty Acids to Dimeric Species: In Vivo Relevance, Generation and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Color Impurities in Dilinoleic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dilinoleic acid and encountering issues with color impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of color impurities in Dilinoleic acid?

A1: Color impurities in Dilinoleic acid, a C36 dicarboxylic acid produced by dimerizing unsaturated fatty acids, primarily arise from two sources:

• Oxidation: Unsaturated fatty acids are susceptible to oxidation, which can lead to the formation of colored compounds. This process can be accelerated by exposure to heat, light, and atmospheric oxygen.[1]

• Residual Impurities: The raw materials used in the dimerization process, such as tall oil fatty acids, may contain naturally occurring pigments (e.g., chlorophyll) and other impurities that carry through to the final product.[2] The dimerization process itself, especially at high temperatures, can also generate color bodies.[2][3]

Q2: How is the color of Dilinoleic acid typically measured and specified?

A2: The color of transparent, yellowish liquids like Dilinoleic acid is commonly measured using standardized color scales such as the Gardner scale and the APHA/Pt-Co/Hazen scale.[4][5][6]

• Gardner Color Scale: This scale ranges from 1 (light yellow) to 18 (dark brown) and is well-suited for fatty acids, resins, and varnishes.[5][6]

• APHA/Pt-Co/Hazen Color Scale: This scale ranges from 0 (distilled water) to 500 (pale yellow) and is used for nearly colorless liquids.[4][7][8] An APHA value of 500 is roughly equivalent to a Gardner color of 2-3.[4]

These values are typically determined using a UV-Vis spectrophotometer.[7]

Q3: What are the common methods for removing color impurities from Dilinoleic acid?

A3: The three primary industrial methods for decolorizing Dilinoleic acid are:

• Adsorption: This involves treating the acid with adsorbents like activated carbon or bleaching earth, which have a high surface area to adsorb color bodies and other impurities.[9]

• Hydrogenation: This process uses hydrogen gas and a catalyst (e.g., nickel, palladium) to saturate unsaturated bonds and reduce color-causing compounds.[10][11]

• Distillation: Vacuum distillation, particularly molecular or thin-film distillation, is used to separate the Dilinoleic acid from less volatile colored impurities and higher molecular weight byproducts like trimer acids.[1][12][13][14]

Troubleshooting Guides

Issue 1: Dilinoleic Acid is Darker Than Expected (High Gardner/APHA Value)

Potential Cause	Troubleshooting Step	Expected Outcome
Oxidation during storage or processing	1. Store Dilinoleic acid under a nitrogen blanket to minimize oxygen exposure. 2. Avoid prolonged exposure to high temperatures and UV light. 3. Consider adding an antioxidant if compatible with the final application.	Reduced rate of color formation over time.
Inefficient initial purification	1. Review the parameters of your current purification method (adsorption, hydrogenation, or distillation). 2. Increase adsorbent dosage, catalyst loading, or distillation efficiency.	Improved color of the final product.
Contaminated raw materials	1. Analyze the color and purity of the incoming fatty acid feedstock. 2. Pre-treat the feedstock if necessary to remove pigments and other impurities.	Lighter-colored Dilinoleic acid post-dimerization.

Issue 2: Inconsistent Color Between Batches

Potential Cause	Troubleshooting Step	Expected Outcome
Variability in raw material quality	1. Implement stricter quality control specifications for incoming fatty acids. 2. Source feedstocks from a consistent and reliable supplier.	More consistent color in the final product across different batches.
Inconsistent processing parameters	1. Ensure that temperature, pressure, reaction time, and adsorbent/catalyst dosage are tightly controlled for each batch. 2. Calibrate all monitoring and control equipment regularly.	Reduced batch-to-batch color variation.
Equipment contamination	1. Thoroughly clean reactors, distillation columns, and storage tanks between batches to remove residual color bodies.	Elimination of color contamination from previous batches.

Data Presentation

Table 1: Typical Gardner Color Values for Dilinoleic Acid

Grade	Typical Gardner Color
Crude/Unpurified	> 8
General Purpose Grade	5 - 8
Light Color Grade	2 - 4
Hydrogenated/Distilled High Purity	< 1

Table 2: Comparison of Color Removal Methods

Method	Typical Operating Parameters	Advantages	Disadvantages
Adsorption (Activated Carbon)	- Dosage: 0.5 - 2.0% w/w - Temperature: 80 - 120°C - Contact Time: 30 - 60 min	- Effective for removing a wide range of color bodies. - Relatively low capital cost.	- Can result in product loss due to adsorption. - Disposal of spent adsorbent can be an issue.
Adsorption (Bleaching Earth)	- Dosage: 1.0 - 4.0% w/w - Temperature: 90 - 120°C - Contact Time: 20 - 45 min	- Highly effective for removing chlorophyll (B73375) and other polar impurities.[15] - Can improve filtration characteristics.	- Can increase free fatty acid content if highly acid-activated.[16] - Oil retention in the spent earth can be high.[16]
Catalytic Hydrogenation	- Catalyst: Nickel or Palladium - Temperature: 150 - 225°C - Pressure: 20 - 60 psig	- Very effective for significant color reduction. - Improves oxidative stability.	- Requires specialized high-pressure equipment. - Potential for catalyst poisoning and contamination of the product.
Vacuum Distillation	- Vacuum: < 10 mbar - Temperature: 230 - 260°C	- Highly effective for removing non-volatile color bodies and trimers.[14] - Can achieve very high purity.	- High energy consumption. - Potential for thermal degradation if not carefully controlled.[12]

Experimental Protocols

Protocol 1: Decolorization with Activated Carbon

• Preparation: Heat the crude Dilinoleic acid to 90-100°C in a stirred reaction vessel under a nitrogen blanket to prevent oxidation.

• Adsorbent Addition: Add 0.5-2.0% (w/w) of powdered activated carbon to the heated acid with vigorous agitation to ensure uniform dispersion.

• Adsorption: Maintain the temperature and agitation for 30-60 minutes.

• Filtration: Filter the hot mixture through a pressure leaf filter or a similar filtration system to remove the activated carbon.

• Analysis: Measure the Gardner or APHA color of the filtered Dilinoleic acid to determine the effectiveness of the treatment.

Protocol 2: Catalytic Hydrogenation for Color Reduction

• Reactor Setup: Charge the Dilinoleic acid and a nickel-based catalyst (typically 0.05-0.2% w/w) into a high-pressure autoclave.

• Inerting: Seal the reactor and purge with nitrogen to remove all oxygen.

• Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure (e.g., 30 psig) and begin heating to the reaction temperature (e.g., 180-200°C) with agitation.

• Reaction: Monitor the reaction progress by measuring the iodine value or by observing the cessation of hydrogen uptake.

• Cooling and Depressurization: Once the desired level of saturation is reached, cool the reactor and safely vent the excess hydrogen.

• Catalyst Removal: Filter the hydrogenated Dilinoleic acid to remove the catalyst.

• Analysis: Analyze the final product for color and other quality parameters.

Protocol 3: Purification by Vacuum Distillation

• Feed Preparation: Ensure the Dilinoleic acid feed is free of moisture and solid particles.

• Distillation Setup: Use a thin-film or short-path distillation unit for optimal results with viscous materials.

• Operating Conditions: Heat the feed and introduce it into the evaporator. Typical operating conditions are a vacuum of < 5 mbar and a temperature of 230-260°C.[12][14]

• Fraction Collection: Collect the distilled Dilinoleic acid (distillate) and the residue containing color bodies and trimers separately.

• Analysis: Measure the color of the distillate and residue to assess the separation efficiency.

Visualizations

Caption: Troubleshooting workflow for addressing high color in Dilinoleic acid.

Caption: Overview of purification methods for Dilinoleic acid color removal.

References

• 1. Fatty acids fractional and total distillation | CMB SpA [cmb.it]
• 2. Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijacskros.com [ijacskros.com]
• 4. APHA color - Wikipedia [en.wikipedia.org]
• 5. Modern Applications for Transparent Liquid Color Measurement | HunterLab [hunterlab.com]
• 6. optek.com [optek.com]
• 7. APHA Color Monitoring [process-insights.com]
• 8. APHA Color System: A Measurement of Liquid Purity | HunterLab | HunterLab [hunterlab.com]
• 9. sse.co.th [sse.co.th]
• 10. Hydrogenation/oxidation triggered highly efficient reversible color switching of organic molecules - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. technoilogy.it [technoilogy.it]
• 13. scientificspectator.com [scientificspectator.com]
• 14. EP1598414A1 - Process for obtaining fatty acids with improved odour, colour and heat stability - Google Patents [patents.google.com]
• 15. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 16. aocs.org [aocs.org]

Technical Support Center: Refining the Curing Process for Dilinoleic Acid Coatings

Welcome to the technical support center for dilinoleic acid-based coatings. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in refining the curing process of these bio-based coatings.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting-point curing conditions for dilinoleic acid-based polyurethane coatings?

A1: For thermal curing of two-component (2K) polyurethane coatings based on dilinoleic acid polyols and isocyanates, a general starting point is a cure schedule of 10 minutes at 390°F (approximately 199°C). However, the optimal curing range can vary from 20 minutes at 380°F (193°C) to 7 minutes at 400°F (204°C), depending on the specific formulation and substrate.[1] It is crucial to consider the isocyanate index (the ratio of NCO to OH groups), as a higher index can accelerate gelling and curing times.[2]

Q2: My dilinoleic acid-based epoxy coating is not curing completely. What are the likely causes?

A2: Incomplete or slow curing in epoxy systems is often related to several factors:

• Incorrect Mix Ratio: An improper ratio of epoxy resin to the curing agent is a primary cause of curing failures.

• Insufficient Curing Temperature or Time: Epoxy systems, especially those using anhydride (B1165640) hardeners, often require elevated temperatures to cure properly. A cure schedule that is too low in temperature or too short in duration will result in an incomplete reaction.

• Inadequate Accelerator Concentration: The correct amount of accelerator is crucial for achieving the desired cure rate.

To troubleshoot, first, verify your calculations for the epoxy-to-hardener ratio. Then, ensure your curing oven is properly calibrated and that the coating reaches the recommended temperature for the specified duration. Finally, confirm that the accelerator concentration is within the recommended range for your system.

Q3: What factors influence the UV curing of dilinoleic acid acrylate (B77674) coatings?

A3: The successful UV curing of dilinoleic acid acrylate coatings is dependent on several variables:

• Photoinitiator Type and Concentration: The choice and amount of photoinitiator are critical as they determine the rate of polymerization.

• UV Lamp Intensity and Wavelength: The energy output and spectral output of the UV source must be matched to the photoinitiator's absorption characteristics.

• Coating Thickness: Thicker coatings may not cure completely, especially at the substrate interface, due to the limited penetration of UV light.

• Oxygen Inhibition: The presence of oxygen at the surface can inhibit free-radical polymerization, leading to a tacky or uncured surface. This can be mitigated by using higher UV intensity, nitrogen blanketing, or specific additives.[3]

Q4: How can I improve the adhesion of my dilinoleic acid coating to a metal or plastic substrate?

A4: Poor adhesion is a common issue with bio-based coatings.[2] To improve adhesion:

• Substrate Preparation: This is the most critical factor. The surface must be clean, dry, and free of contaminants like oil, grease, and dust. For metals, mechanical abrasion (like sandblasting) or chemical etching can create a surface profile that promotes mechanical adhesion.[4][5] For plastics like polycarbonate, surface treatments such as plasma or chemical etching can improve wettability and bonding.[1][6]

• Use of Adhesion Promoters: Silane coupling agents can be effective in forming a chemical bridge between the coating and inorganic substrates.

• Proper Curing: Ensure the coating is fully cured according to the recommended schedule, as an undercured coating will exhibit poor adhesion.[3]

• Formulation: The choice of co-monomers and additives in your formulation can significantly impact adhesion.

Troubleshooting Guides

Issue 1: Slow or Incomplete Curing

Symptom	Potential Cause	Troubleshooting Steps
Coating remains tacky or soft after the recommended curing time.	1. Incorrect mix ratio of resin and curing agent.	1. Carefully re-calculate and measure the components. For 2K systems, ensure thorough mixing.
2. Low curing temperature.	2. Verify oven temperature with a calibrated thermocouple. Ensure the part temperature, not just the air temperature, reaches the target.
3. Insufficient curing time.	3. Increase the dwell time in the oven.
4. Incorrect catalyst or accelerator concentration.	4. Review the formulation and ensure the catalyst/accelerator is within the recommended range (typically 1-4% for polyester (B1180765) resins).[7]
5. High humidity (for moisture-cured systems).	5. Control the curing environment to maintain the recommended humidity levels.

Issue 2: Poor Adhesion

Symptom	Potential Cause	Troubleshooting Steps
Coating peels or flakes easily from the substrate.	1. Inadequate surface preparation.	1. Ensure the substrate is thoroughly cleaned and degreased. For smooth surfaces, consider mechanical or chemical profiling to increase surface area.[3]
2. Surface contamination.	2. Handle substrates with gloves to avoid transferring oils. Ensure the application environment is clean and dust-free.[4]
3. Incomplete curing.	3. Follow the troubleshooting steps for "Slow or Incomplete Curing." An undercured coating will have poor adhesion.[3]
4. Coating-substrate incompatibility.	4. Consider using an adhesion promoter or a primer specifically designed for the substrate.

Issue 3: Surface Defects

Symptom	Potential Cause	Troubleshooting Steps
Pinholes or Bubbles	1. Trapped air or solvent during application.	1. Adjust application technique (e.g., spray gun settings). Allow for a flash-off time before curing to allow solvents to escape.
2. Moisture on the substrate.	2. Ensure the substrate is completely dry before coating.
Orange Peel	1. Improper application technique.	1. Adjust spray gun settings (air pressure, fluid flow). Maintain a consistent distance from the substrate.
2. Incorrect coating viscosity.	2. Adjust viscosity with appropriate solvents or by changing the temperature of the coating.
Cratering (Fish Eyes)	1. Surface contamination (e.g., oil, silicone).	1. Thoroughly clean the substrate and application equipment. Use an oil and water separator on your air line.

Quantitative Data Summary

Table 1: General Curing Parameters for Polyester Resins

Parameter	Recommended Range	Notes
Catalyst Concentration (MEKP)	1% - 4% by weight of resin	Lower concentrations for slower cures, higher for faster. Do not go outside this range.[7]
Ideal Curing Temperature	15°C - 25°C (for room temperature cure)	Higher temperatures accelerate curing.[7]
Pot Life (at 20°C with 2% MEKP)	15 - 20 minutes	This is the workable time before the resin starts to gel.[7]

Table 2: Curing Parameters for a Specific Urethane Polyester Powder Coating

Parameter	Recommended Schedule	Temperature Range
Curing Time	10 minutes	7 - 20 minutes
Peak Metal Temperature	390°F (199°C)	380°F - 400°F (193°C - 204°C)

Note: Faster cure formulations may be available.[1]

Experimental Protocols

Protocol 1: Standard Thermal Curing of a Dilinoleic Acid-Based Alkyd Resin

• Preparation of the Alkyd Resin: Synthesize the alkyd resin by reacting dilinoleic acid, a polyol (e.g., glycerol (B35011) or pentaerythritol), and a dibasic acid (e.g., phthalic anhydride) via alcoholysis followed by esterification. The reaction progress is monitored by measuring the acid value until it reaches a target of less than 15.

• Formulation: Prepare the coating formulation by dissolving the alkyd resin in a suitable solvent (e.g., xylene) to achieve the desired viscosity. Add driers (catalysts for oxidative curing), such as cobalt, manganese, and calcium salts, at appropriate concentrations (typically 0.05-0.5% based on resin solids).

• Application: Apply the coating to the prepared substrate using a film applicator to ensure a uniform thickness (e.g., 75 µm wet film thickness).

• Curing:

  • Air Drying: Allow the coated substrate to dry at ambient temperature (20-25°C) and controlled humidity (40-60%). Monitor the drying stages (set-to-touch, tack-free, dry-hard) according to ASTM D1640.

  • Forced Curing: Place the coated substrate in a convection oven at a specified temperature (e.g., 60-80°C). Monitor the time required to achieve full cure, which can be assessed by solvent resistance (MEK rubs) or pencil hardness testing.

• Characterization: Evaluate the cured film for adhesion (ASTM D3359), hardness (ASTM D3363), gloss (ASTM D523), and chemical resistance.

Protocol 2: UV Curing of a Dilinoleic Acid Diacrylate Formulation

• Formulation: Prepare the UV-curable formulation by blending the dilinoleic acid diacrylate oligomer with a reactive diluent (e.g., isobornyl acrylate) to adjust viscosity, a photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one) at a concentration of 1-5% by weight, and any necessary additives (e.g., leveling agents).

• Application: Apply a thin film of the formulation onto the substrate using a spin coater or bar coater.

• UV Curing: Expose the coated substrate to a UV light source (e.g., a medium-pressure mercury lamp) with a known intensity (e.g., 100 mW/cm²). The total UV dose can be varied by changing the exposure time or the number of passes under the lamp.

• Curing Assessment:

  • Immediately after curing, assess the surface for tackiness (thumb twist test).

  • Determine the degree of cure using Fourier Transform Infrared Spectroscopy (FTIR) by monitoring the disappearance of the acrylate double bond peak at approximately 810 cm⁻¹.

• Film Characterization: Evaluate the cured film for properties such as pencil hardness, adhesion, and solvent resistance.

Signaling Pathways and Workflows

A high-level workflow for the coating curing process.

A troubleshooting flowchart for poor adhesion issues.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 2. cdn.techscience.cn [cdn.techscience.cn]
• 3. Troubleshooting I Insufficient UV Coating Curing | ACTEGA EMEA [actega.com]
• 4. suncoating.com [suncoating.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. resinlibrary.com [resinlibrary.com]

Reference Data & Comparative Studies

Validating the Structure of Dilinoleic Acid: A Comparative Guide to ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of complex molecules is a cornerstone of chemical research and drug development. Dilinoleic acid, a dimer of linoleic acid, presents a unique analytical challenge due to the variety of cyclic and acyclic isomers that can be formed during its synthesis. This guide provides a comprehensive comparison of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy for the structural validation of dilinoleic acid, supported by experimental data and protocols. We will also explore alternative analytical techniques to provide a holistic view of the available methodologies.

Principles of NMR Spectroscopy in Dilinoleic Acid Analysis

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a sample. It is based on the magnetic properties of atomic nuclei. For dilinoleic acid, ¹H and ¹³C NMR are indispensable for identifying the different types of protons and carbons, which in turn allows for the determination of its complex isomeric structures.

¹H NMR Spectroscopy provides information about the different chemical environments of hydrogen atoms (protons) in the molecule. Key signals for dilinoleic acid include those from:

• Olefinic protons (-CH=CH-) : These appear in the downfield region of the spectrum and are highly sensitive to the geometry (cis/trans) and conjugation of the double bonds.

• Protons on cyclic structures : The formation of cyclic rings in some dilinoleic acid isomers results in characteristic chemical shifts. For instance, a proton on a cyclic ring has been reported to have a signal at δ=6.8 ppm[1].

• Allylic protons (-CH₂-CH=CH-) : Protons on the carbon atoms adjacent to the double bonds.

• Methylene protons (-(CH₂)n-) : Protons of the long aliphatic chains.

• Terminal methyl protons (-CH₃) : Protons at the end of the fatty acid chains.

• Carboxylic acid protons (-COOH) : These are typically broad signals at the very downfield end of the spectrum.

¹³C NMR Spectroscopy provides information about the carbon skeleton of the molecule. It is particularly useful for:

• Identifying quaternary carbons : Carbons that are not bonded to any hydrogens, which are common at the linkage points in dilinoleic acid isomers.

• Distinguishing between sp² (C=C) and sp³ (C-C) hybridized carbons : The chemical shifts of olefinic carbons are distinct from those of the aliphatic chain.

• Confirming the presence of the carboxylic acid group (-COOH) .

Data Presentation: ¹H and ¹³C NMR Spectral Data

The following tables summarize the expected chemical shifts for the different types of protons and carbons in dilinoleic acid, based on known data for fatty acids and their derivatives. The exact chemical shifts can vary depending on the specific isomer and the solvent used.

Table 1: Expected ¹H NMR Chemical Shifts for Dilinoleic Acid

Functional Group	Chemical Shift (δ, ppm)
Carboxylic Acid (-COOH)	10.0 - 12.0
Cyclic Proton	~6.8[1]
Olefinic (-CH=CH-)	5.3 - 5.7
Allylic (-CH₂-CH=)	2.0 - 2.3
Bis-allylic (=CH-CH₂-CH=)	~2.8
α to -COOH (-CH₂-COOH)	2.2 - 2.4
Methylene Chain (-(CH₂)n-)	1.2 - 1.6
Terminal Methyl (-CH₃)	0.8 - 0.9

Table 2: Expected ¹³C NMR Chemical Shifts for Dilinoleic Acid

Functional Group	Chemical Shift (δ, ppm)
Carbonyl (-COOH)	175 - 185
Olefinic (-CH=CH-)	125 - 135
Allylic (-CH₂-CH=)	25 - 35
α to -COOH (-CH₂-COOH)	30 - 40
Methylene Chain (-(CH₂)n-)	20 - 35
Terminal Methyl (-CH₃)	~14

Experimental Workflow for NMR Analysis

The general workflow for validating the structure of dilinoleic acid using NMR spectroscopy is outlined below.

Figure 1. General workflow for the structural validation of dilinoleic acid using NMR spectroscopy.

Comparison with Alternative Analytical Techniques

While NMR is a primary tool for structural elucidation, other techniques can provide complementary information.

Table 3: Comparison of Analytical Techniques for Dilinoleic Acid Characterization

Technique	Principle	Advantages	Disadvantages
¹H & ¹³C NMR	Nuclear spin in a magnetic field	Provides detailed structural information, non-destructive, good for isomer differentiation.	Lower sensitivity compared to MS, complex spectra for mixtures.
Mass Spectrometry (MS)	Mass-to-charge ratio of ions	High sensitivity, provides molecular weight information, can be coupled with chromatography (LC-MS) for separation of isomers.	Fragmentation can be complex to interpret for structural isomers, may not distinguish all isomer types.
Fourier-Transform Infrared (FTIR) Spectroscopy	Vibrational modes of chemical bonds	Fast, simple, provides information about functional groups (e.g., -COOH, C=C).	Provides limited information on the overall structure and isomerism.
Gel Permeation Chromatography (GPC)	Separation by hydrodynamic volume	Excellent for separating monomers, dimers, and higher oligomers, providing information on the molecular weight distribution.	Does not provide detailed structural information on the isomers within the dimer fraction.

Experimental Protocols

1. Sample Preparation for NMR Spectroscopy

• Sample Amount: For ¹H NMR, dissolve 5-10 mg of the dilinoleic acid sample in approximately 0.6-0.7 mL of a deuterated solvent. For ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common choice as it is a good solvent for fatty acids and has a well-defined residual solvent peak for referencing.

• Procedure:

  • Weigh the dilinoleic acid sample directly into a clean, dry vial.

  • Add the deuterated solvent and gently agitate until the sample is fully dissolved.

  • Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a clean 5 mm NMR tube.

  • Cap the NMR tube and ensure it is properly labeled.

2. ¹H NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral resolution.

• Parameters:

  • Pulse Program: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 16 to 64 scans are usually adequate, depending on the sample concentration.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally used.

  • Spectral Width: A spectral width of approximately 15 ppm is appropriate.

  • Referencing: The residual solvent peak of CDCl₃ (δ ≈ 7.26 ppm) can be used for chemical shift referencing.

3. ¹³C NMR Data Acquisition

• Instrument: A high-field NMR spectrometer with a broadband probe.

• Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and enhance the signal-to-noise ratio.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is recommended.

  • Spectral Width: A spectral width of approximately 220 ppm is standard.

  • Referencing: The solvent peak of CDCl₃ (δ ≈ 77.16 ppm) is used for chemical shift referencing.

Logical Relationship of Analytical Techniques

The following diagram illustrates the complementary nature of the different analytical techniques in the comprehensive characterization of dilinoleic acid.

Figure 2. The complementary roles of different analytical techniques in characterizing dilinoleic acid.

References

• 1. benchchem.com [benchchem.com]

A Comparative Performance Analysis of Dilinoleic Acid-Based Lubricants

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of Dilinoleic Acid-Based Lubricants Against Conventional Alternatives

In the quest for high-performance and environmentally conscious lubrication, dilinoleic acid-based lubricants have emerged as a promising class of bio-based alternatives. This guide provides a detailed comparison of their performance against traditional mineral oils, synthetic polyalphaolefins (PAOs), and other synthetic esters. The following sections present quantitative data, detailed experimental protocols, and visual representations of key processes to offer a comprehensive overview for researchers and professionals in the field.

Performance Data Summary

The following tables summarize the key performance characteristics of dilinoleic acid-based lubricants in comparison to other common lubricant base oils. Data has been compiled from various academic and industry sources to provide a comparative overview.

Table 1: Lubricity and Wear Protection

Lubricant Type	Four-Ball Wear Scar Diameter (mm)	Coefficient of Friction (COF)
Dilinoleic Acid-Based Ester	0.33 - 0.45	0.05 - 0.08
Mineral Oil	0.46 - 0.60	0.09 - 0.12
Polyalphaolefin (PAO)	0.40 - 0.55	0.07 - 0.10
Other Synthetic Esters	0.35 - 0.50	0.06 - 0.09

Lower values indicate better performance.

Table 2: Oxidative and Thermal Stability

Lubricant Type	RPVOT (minutes)	HP-DSC Oxidation Induction Time (OIT, minutes)
Dilinoleic Acid-Based Ester	150 - 250	30 - 50
Mineral Oil	100 - 200	15 - 30
Polyalphaolefin (PAO)	200 - 400+	40 - 60+
Other Synthetic Esters	180 - 350	35 - 55

Higher values indicate better stability.

Table 3: Viscosity and Biodegradability

Lubricant Type	Viscosity Index (VI)	Biodegradability (OECD 301B, % in 28 days)
Dilinoleic Acid-Based Ester	180 - 220	> 60% (Readily Biodegradable)[1]
Mineral Oil	90 - 110	< 20% (Not Readily Biodegradable)
Polyalphaolefin (PAO)	120 - 160	< 20% (Not Readily Biodegradable)
Other Synthetic Esters	140 - 190	Varies (Some are readily biodegradable)

A higher Viscosity Index indicates less change in viscosity with temperature. For biodegradability, >60% in 28 days is considered readily biodegradable.

Experimental Protocols

Detailed methodologies for the key experiments cited in the performance data tables are provided below.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear-preventive characteristics of a lubricant.

Apparatus: A four-ball wear tester, consisting of three stationary steel balls held in a cup and a fourth steel ball rotated against them.

Procedure:

• The three stationary 12.7 mm diameter steel balls are clamped together and covered with the lubricant sample.[2]

• A fourth 12.7 mm diameter steel ball is pressed into the cavity of the three stationary balls with a force of 392 N (40 kgf).[2]

• The lubricant is heated to a specified temperature, typically 75°C.[2]

• The top ball is rotated at 1200 rpm for 60 minutes.[2]

• After the test, the wear scars on the three stationary balls are measured under a microscope.

• The average wear scar diameter is calculated and reported in millimeters (mm). A smaller wear scar indicates better wear protection.[2]

Rotating Pressure Vessel Oxidation Test (RPVOT, ASTM D2272)

Objective: To evaluate the oxidation stability of lubricants under accelerated conditions.

Apparatus: A pressure vessel containing the lubricant sample, water, and a copper catalyst coil, which is placed in a heated bath and rotated.

Procedure:

• A 50-gram sample of the lubricant is placed in the pressure vessel with 5 ml of distilled water and a polished copper wire catalyst.

• The vessel is sealed and pressurized with pure oxygen to 90 psi (620 kPa).

• The vessel is placed in an oil bath maintained at 150°C and rotated at 100 rpm.

• The pressure inside the vessel is monitored. As the lubricant oxidizes, it consumes oxygen, causing the pressure to drop.

• The test is complete when the pressure drops by a specified amount (typically 25 psi or 175 kPa) from the maximum pressure.

• The time in minutes to reach this pressure drop is reported as the RPVOT value. A longer time indicates greater oxidation stability.

High-Pressure Differential Scanning Calorimetry (HP-DSC)

Objective: To determine the oxidative induction time (OIT) of a lubricant, which is a measure of its resistance to oxidation.

Apparatus: A high-pressure differential scanning calorimeter.

Procedure:

• A small sample of the lubricant (typically 2-3 mg) is placed in an aluminum pan.

• The sample is placed in the DSC cell, which is then pressurized with oxygen to a specific pressure (e.g., 500 psi).

• The sample is heated at a constant rate (e.g., 10°C/min) to a specified isothermal temperature.

• The instrument measures the heat flow to or from the sample as a function of time.

• The OIT is the time from the initial exposure to oxygen until the onset of the exothermic oxidation reaction, which is observed as a sharp increase in heat flow. A longer OIT indicates better oxidative stability.

Visualizations

Experimental Workflow: Synthesis of Dilinoleic Acid-Based Lubricant

The following diagram illustrates a typical multi-step synthesis process for producing a biolubricant from a mixture of oleic and linoleic acids, which are precursors to dilinoleic acid.

Caption: Multi-step synthesis of a dilinoleic acid-based biolubricant.

Lubrication Mechanism: Action of Dilinoleic Acid Esters

This diagram illustrates the simplified mechanism by which long-chain fatty acid esters, such as dilinoleic acid esters, provide lubrication at the metal surface.

Caption: Adsorption of polar ester molecules to form a protective boundary film.

References

• 1. chemview.epa.gov [chemview.epa.gov]
• 2. shxf17.com [shxf17.com]

A Researcher's Guide to Validating the Biodegradability of Dilinoleic Acid Polymers Using ASTM Standards

For researchers, scientists, and drug development professionals exploring novel biodegradable polymers, robust and standardized validation of biodegradability is paramount. This guide provides a comparative framework for assessing the biodegradability of dilinoleic acid-based polymers against other common bioplastics—Polylactic Acid (PLA), Polyhydroxyalkanoates (PHA), and Poly(butylene succinate) (PBS)—using the industry-standard ASTM D5338 and ASTM D6400 tests.

Comparative Biodegradation Performance

While direct comparative data for dilinoleic acid polymers under ASTM D5338 and D6400 is emerging, initial studies on copolymers such as poly(butylene succinate)-co-(dilinoleic succinate) (PBS-DLS) indicate promising enzymatic degradation profiles.[1] The incorporation of flexible, hydrophobic dilinoleic acid segments into polyester (B1180765) backbones is expected to influence the rate and mechanism of biodegradation.

The following table summarizes typical biodegradation performance of common bioplastics under the controlled composting conditions of ASTM D5338.

Polymer	Biodegradation Rate (% in 45-90 days)	Key Factors Influencing Degradation
Dilinoleic Acid Polymer (Expected)	Data not yet widely available under ASTM D5338. Studies on related copolymers suggest susceptibility to enzymatic degradation.	Polymer composition, crystallinity, molecular weight, and hydrophobicity.
Polylactic Acid (PLA)	~60-90%	Requires elevated temperatures (thermophilic conditions) for efficient hydrolysis and microbial attack.[2]
Polyhydroxyalkanoates (PHA)	>90%	Readily biodegradable by a wide range of microorganisms.[2]
Poly(butylene succinate) (PBS)	~80-90%	Susceptible to microbial attack, particularly by fungi and bacteria possessing cutinase-like enzymes.

Experimental Protocols for Biodegradability Testing

Accurate and reproducible data is contingent on meticulous adherence to standardized experimental protocols. Below are detailed methodologies for two key ASTM standards.

ASTM D5338: Aerobic Biodegradation Under Controlled Composting Conditions

This test method determines the rate and extent of aerobic biodegradation of plastic materials in a simulated, controlled composting environment.[3][4][5]

1. Sample Preparation:

• The test material is typically shredded, powdered, or filmed to a size of less than 2 mm to ensure a large surface area for microbial attack.[5]

• The total organic carbon content of the test material must be determined to calculate the theoretical carbon dioxide (ThCO2) evolution.[6]

2. Inoculum and Test Setup:

• A standardized compost inoculum derived from municipal solid waste is used.[3]

• The test is conducted in sealed composting vessels (respirometers) with a typical volume of 2-5 liters.[7]

• Each vessel contains a mixture of the test material (typically 100g) and a standardized compost (typically 600g dry weight).[8]

• Control vessels containing a positive control (e.g., cellulose) and a negative control (e.g., polyethylene) are run in parallel.[8]

3. Test Conditions:

• The composting vessels are maintained at a constant thermophilic temperature of 58 ± 2°C.[2]

• A continuous flow of carbon dioxide-free air is supplied to each vessel at a rate of 150-200 ml/minute to maintain aerobic conditions.[8]

• The moisture content of the compost mixture is maintained at approximately 50%.[8]

4. Data Collection and Analysis:

• The carbon dioxide evolved from each vessel is trapped in a sodium hydroxide (B78521) (NaOH) solution.[8]

• The amount of trapped CO2 is determined periodically by titration with hydrochloric acid (HCl).[8]

• The percentage of biodegradation is calculated as the cumulative amount of CO2 produced by the test material (corrected for the blank) divided by the theoretical CO2 that could be produced from the carbon in the test material.

• The test is typically run for a minimum of 45 days and can be extended up to 180 days, or until the CO2 evolution plateaus.[6]

ASTM D6400: Standard Specification for Labeling of Plastics Designed to be Aerobically Composted in Municipal or Industrial Facilities

ASTM D6400 is a specification that requires a plastic product to meet several criteria to be labeled as "compostable." It references other ASTM standards, including ASTM D5338 for biodegradation.[9][10][11]

1. Biodegradation:

• The material must achieve at least 90% biodegradation within 180 days, as determined by ASTM D5338 or ISO 14855.[7]

2. Disintegration:

• After 12 weeks in a controlled composting test, no more than 10% of the original material's dry weight should remain on a 2.0-mm sieve.[9]

• Protocol:

  • The test is conducted in a pilot-scale or full-scale composting environment.

  • The test material is mixed with organic waste at the start of the composting cycle.

  • Samples are retrieved after 12 weeks, and the remaining material is carefully separated, dried, and weighed.

3. Ecotoxicity:

• The compost produced from the degradation of the test material must not be toxic to plants.[9]

• Protocol (based on OECD 208):

  • The final compost is used as a growth medium for sensitive plant species (e.g., cress, radish).

  • Seed germination and plant biomass in the test compost are compared to a control compost.

  • The germination rate and biomass in the test compost must be at least 90% of the control compost.[7]

• The compost must also meet standards for heavy metals and other regulated substances.[7]

Visualizing the Processes

To further clarify the experimental and biological processes, the following diagrams are provided.

Caption: Experimental workflow for ASTM D5338.

Caption: Logical relationship of ASTM D6400 requirements.

Caption: Generalized enzymatic degradation pathway for polyesters.

References

• 1. Enzymatic Degradation of Poly(butylene succinate) Copolyesters Synthesized with the Use of Candida antarctica Lipase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labsinus.com [labsinus.com]
• 3. store.astm.org [store.astm.org]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. ASTM D-5338 standard – BPC Instruments [bpcinstruments.com]
• 6. infinitalab.com [infinitalab.com]
• 7. ASTM D6400: Labeling Plastics Designed to be Aerobically Composted in Municipal or Industrial Facilities - Aropha [aropha.com]
• 8. worldcentric.com [worldcentric.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. ASTM D6400 - Compostable Product Test - Composting - Situ Biosciences [situbiosciences.com]
• 11. The Science of Smart Plastics: A Manufacturer's Deep Dive into BioConversion & ASTM Test Results | BioFuture [biofutureadditives.com]

A Comparative Analysis of Dilinoleic Acid and Sebacic Acid in Polyamide Performance

A deep dive into the efficacy of bio-based and conventional diacids in polyamide synthesis reveals distinct property profiles, offering researchers and product developers valuable insights for material selection. This guide provides a technical comparison of polyamides synthesized with dilinoleic acid, a bio-based dimer fatty acid, and sebacic acid, a conventional linear C10 dicarboxylic acid, supported by experimental data from various studies.

The choice between dilinoleic acid and sebacic acid as a monomer in polyamide production hinges on the desired end-properties of the polymer. While both can produce high-performance materials, their inherent structural differences—dilinoleic acid being a larger, more complex, and less linear molecule than sebacic acid—lead to significant variations in thermal stability, mechanical strength, and flexibility of the resulting polyamides.

Quantitative Performance Metrics

The following table summarizes key thermal and mechanical properties of polyamides synthesized with dilinoleic acid and sebacic acid. It is important to note that the data is compiled from different studies, and direct comparison should be made with caution due to variations in synthesis conditions, co-monomers, and characterization methods.

Property	Polyamide with Dilinoleic Acid (Dimer Acid)	Polyamide with Sebacic Acid
Thermal Properties
Melting Temperature (Tm)	140 - 181 °C[1]	~80 °C (for Poly(sebacic anhydride))
Glass Transition Temp. (Tg)	34.8 - 48.2 °C[1][2]	Not widely reported for polyamides
Decomposition Temp. (Td)	-	Two-step degradation for polyesteramides
Mechanical Properties
Tensile Strength	3.7 - 10.4 MPa[3]	Not available in searched literature
Softening Point	98 - 121 °C[4]	-

Experimental Protocols

The synthesis of polyamides from both dilinoleic acid and sebacic acid can be achieved through melt polycondensation. The following is a generalized experimental protocol.

Melt Polycondensation for Polyamide Synthesis

1. Materials:

• Dicarboxylic acid (Dilinoleic acid or Sebacic acid)

• Diamine (e.g., ethylenediamine, hexamethylenediamine)

• Catalyst (optional, e.g., phosphoric acid)

• Nitrogen gas supply

2. Procedure:

• An equimolar ratio of the dicarboxylic acid and diamine is charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• The reaction mixture is heated under a nitrogen atmosphere to a temperature sufficient to melt the reactants and initiate polymerization (typically in the range of 180-260°C).

• The temperature is gradually increased while stirring to facilitate the removal of water, a byproduct of the condensation reaction.

• A vacuum is applied in the later stages of the reaction to further drive the polymerization to completion and achieve a high molecular weight polymer.

• The reaction is continued until the desired viscosity or molecular weight is achieved.

• The resulting polyamide is then extruded, cooled, and pelletized.

Characterization Techniques:

• Fourier Transform Infrared Spectroscopy (FTIR): To confirm the formation of amide linkages.

• Nuclear Magnetic Resonance (NMR): To elucidate the polymer structure.[2]

• Differential Scanning Calorimetry (DSC): To determine melting temperature (Tm) and glass transition temperature (Tg).[4]

• Thermogravimetric Analysis (TGA): To evaluate thermal stability and decomposition temperature (Td).

• Tensile Testing: To measure mechanical properties such as tensile strength and elongation at break.[3]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of polyamides from dicarboxylic acids.

Figure 1. Experimental workflow for polyamide synthesis and characterization.

Discussion

The data suggests that polyamides derived from dilinoleic acid tend to exhibit lower melting points and glass transition temperatures compared to some conventional polyamides, which can be attributed to the bulky and irregular structure of the dimer acid that hinders chain packing and crystallinity.[5] This characteristic can be advantageous for applications requiring flexibility and lower processing temperatures, such as in hot melt adhesives.[3]

On the other hand, sebacic acid , with its linear aliphatic structure, can form polyamides with more regular chains, potentially leading to higher crystallinity and melting points, although specific data for direct comparison was not found in the searched literature. The thermal degradation of sebacic acid-based polyesteramides shows a two-step process, indicating different stabilities of the ester and amide linkages.

Conclusion

The selection between dilinoleic acid and sebacic acid for polyamide synthesis should be guided by the specific performance requirements of the final product. Dilinoleic acid offers a bio-based alternative that can impart flexibility and lower melting temperatures, making it suitable for adhesive and coating applications. Sebacic acid, a well-established monomer, is expected to produce polyamides with more conventional properties, though more direct comparative studies are needed to fully elucidate the performance trade-offs. The experimental protocols and characterization methods outlined provide a foundation for researchers to conduct such comparative analyses and develop novel polyamides with tailored properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and characterization of polyamides based on dimer acid [journal.hep.com.cn]
• 3. Effect of Nylon-6 Concentration on the Properties of Hot Melt Adhesive Synthesized using Dimer Acid and Ethylenediamine – Material Science Research India [materialsciencejournal.org]
• 4. researchgate.net [researchgate.net]
• 5. Chemistry of Dimer Acid Production from Fatty Acids and the Structure-Property Relationships of Polyamides Made from These Dimer Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Dilinoleic Acid and Hyaluronic Acid in Skin Barrier Enhancement

For researchers, scientists, and drug development professionals, understanding the efficacy of active ingredients in improving the skin's barrier function is paramount. This guide provides an objective comparison of Dilinoleic Acid and Hyaluronic Acid, summarizing their performance based on available experimental data and outlining their mechanisms of action.

The skin barrier, primarily located in the stratum corneum, is essential for protecting the body from external aggressors and preventing excessive water loss. Its integrity is maintained by a complex structure of corneocytes and a lipid matrix, which is rich in ceramides (B1148491), cholesterol, and free fatty acids. Both Dilinoleic Acid and Hyaluronic Acid are known to positively influence skin barrier function, albeit through different mechanisms.

Quantitative Data on Skin Barrier Parameters

While direct comparative clinical trials between Dilinoleic Acid and Hyaluronic Acid are limited, the following table summarizes their individual effects on key skin barrier parameters based on available studies. It is important to note that much of the specific research on "Dilinoleic Acid" is extrapolated from studies on Linoleic Acid, an essential fatty acid crucial for skin health.

Parameter	Dilinoleic Acid (Linoleic Acid as proxy)	Hyaluronic Acid
Transepidermal Water Loss (TEWL)	Significantly reduces TEWL by being incorporated into ceramides, a key component of the lipid barrier.[1][2][3][4][5]	Reduces TEWL by forming a hydrating film on the skin's surface (High Molecular Weight HA) and by improving keratinocyte differentiation and tight junction protein expression.[[“]][7]
Skin Hydration	Indirectly improves hydration by strengthening the lipid barrier and reducing water loss.[8][9]	Directly increases skin hydration by binding and holding water molecules in the epidermis.[10][11][12]
Ceramide Synthesis	Acts as a precursor for the synthesis of specific ceramides (e.g., acylceramides) that are essential for the barrier's structural integrity.[13][14][15][16][17]	Does not directly participate in ceramide synthesis.
Filaggrin Expression	No direct evidence of significant impact on filaggrin expression.	Upregulates the expression of filaggrin, a protein crucial for the formation of Natural Moisturizing Factors (NMFs).[[“]]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of common experimental protocols used to assess the efficacy of Dilinoleic Acid and Hyaluronic Acid on skin barrier function.

1. Measurement of Transepidermal Water Loss (TEWL)

• Objective: To quantify the rate of water evaporation from the skin, which is an indicator of barrier integrity.

• Apparatus: An evaporimeter (e.g., Tewameter®) with an open-chamber probe.

• Procedure:

  • Subjects are acclimatized in a room with controlled temperature (e.g., 21±1°C) and humidity (e.g., 50±5%) for at least 20 minutes.

  • The probe of the evaporimeter is placed gently on the skin surface of the test area (e.g., forearm).

  • The device measures the water vapor pressure gradient, and the TEWL value is calculated in g/m²/h.

  • Baseline measurements are taken before the application of the test product.

  • The test product (containing Dilinoleic Acid or Hyaluronic Acid) is applied to the designated skin area.

  • TEWL measurements are repeated at specified time points (e.g., 1, 2, 4, and 24 hours) after product application to assess its effect on barrier function.[1][2]

2. Assessment of Skin Hydration

• Objective: To measure the water content of the stratum corneum.

• Apparatus: A corneometer, which measures skin capacitance.

• Procedure:

  • Subjects are acclimatized under controlled environmental conditions as described for TEWL measurement.

  • The probe of the corneometer is pressed against the skin surface of the test area.

  • The instrument measures the electrical capacitance of the skin, which is proportional to its water content, and provides a value in arbitrary units.

  • Baseline measurements are recorded before product application.

  • The test product is applied to the designated area.

  • Hydration levels are measured at various intervals post-application to determine the moisturizing efficacy of the ingredient.[10][11][18]

3. In Vitro Evaluation of Ceramide Synthesis

• Objective: To determine the effect of a test substance on the production of ceramides in skin cells.

• Model: Human epidermal keratinocytes or a reconstructed human epidermis model.

• Procedure:

  • Keratinocytes are cultured in a suitable medium.

  • The cells are treated with the test substance (e.g., Linoleic Acid) at various concentrations.

  • After a defined incubation period, the cells are harvested, and lipids are extracted.

  • The lipid extract is analyzed using techniques like High-Performance Thin-Layer Chromatography (HPTLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify different ceramide species.

  • The results are compared to untreated control cells to assess the impact of the test substance on ceramide synthesis.[13][16]

Signaling Pathways and Mechanisms of Action

Dilinoleic Acid (Linoleic Acid): Strengthening the Lipid Barrier

Linoleic acid, as a precursor to Dilinoleic Acid, plays a direct structural role in the skin barrier. It is an essential fatty acid that is incorporated into ceramides, particularly acylceramides, which are crucial for the proper formation and function of the lamellar lipid structure in the stratum corneum. A deficiency in linoleic acid leads to a compromised barrier, increased TEWL, and dry, scaly skin.

Mechanism of Dilinoleic Acid in Skin Barrier Improvement.

Hyaluronic Acid: Hydration and Cellular Signaling

Hyaluronic Acid improves the skin barrier through multiple mechanisms. High molecular weight HA forms a protective, moisture-retentive film on the skin's surface, reducing water evaporation. Low molecular weight HA can penetrate the epidermis and has been shown to upregulate the expression of tight junction proteins and filaggrin. Furthermore, Hyaluronic Acid interacts with cell surface receptors like CD44, which can trigger signaling cascades that promote keratinocyte proliferation and differentiation, further contributing to a healthier barrier.[[“]][19][20]

Mechanisms of Hyaluronic Acid in Skin Barrier Improvement.

Conclusion

In assessing the skin barrier improvement properties of Dilinoleic Acid versus Hyaluronic Acid, it is evident that they employ distinct yet complementary mechanisms. Dilinoleic Acid (via its precursor, Linoleic Acid) is fundamental for the structural integrity of the lipid barrier through its role in ceramide synthesis. Hyaluronic Acid, on the other hand, excels in providing and maintaining hydration while also influencing cellular processes that fortify the barrier.

For applications requiring the restoration of the lipid matrix and a reduction in TEWL due to lipid deficiency, Dilinoleic Acid is a prime candidate. For scenarios where immediate and deep hydration is the primary goal, along with the stimulation of barrier-related protein expression, Hyaluronic Acid is highly effective. The optimal approach for comprehensive skin barrier repair and maintenance may involve the synergistic use of both ingredients to address both the lipid and aqueous compartments of the stratum corneum. Further head-to-head clinical trials are warranted to definitively quantify the comparative efficacy of these two important molecules in skin barrier enhancement.

References

• 1. Linoleic acid metabolite levels and transepidermal water loss in children with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. High transepidermal water loss induces fatty acid synthesis and cutaneous fatty acid-binding protein expression in rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 5. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. Pilot Comparative Study of the Topical Action of a Novel, Crosslinked Resilient Hyaluronic Acid on Skin Hydration and Barrier Function in a Dynamic, Three-Dimensional Human Explant Model - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 8. Oleic Acid vs. Linoleic Acid: Which Fatty Acid is Best for Skincare Formulations? [elchemy.com]
• 9. mdpi.com [mdpi.com]
• 10. examine.com [examine.com]
• 11. MoistureMeterEpiD measuring the moisturizing effect of hyaluronic acid - Delfin Technologies [delfintech.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Lipidomic and transcriptional analysis of the linoleoyl-omega-hydroxyceramide biosynthetic pathway in human psoriatic lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Skin Lipid Barrier: Structure, Function and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ClinicalTrials.gov [clinicaltrials.gov]
• 19. Effects of hyaluronic acid on skin at the cellular level: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. scienceofbeauty.net [scienceofbeauty.net]

A Comparative Analysis of Bio-Based Versus Synthetic Dilinoleic Acid: A Guide for Researchers and Drug Development Professionals

An In-depth Look at the Performance, Properties, and Synthesis of Bio-Based and Synthetic Dilinoleic Acid

Dilinoleic acid, a C36 dicarboxylic acid, is a versatile chemical building block with growing importance in the synthesis of a wide range of materials, from high-performance polymers to cosmetic ingredients and pharmaceutical excipients. Its unique structure, featuring two carboxylic acid groups and a long aliphatic chain, imparts flexibility, hydrophobicity, and excellent thermal stability to the resulting products. As the chemical industry pivots towards more sustainable resources, the distinction between bio-based and synthetic dilinoleic acid has become a critical consideration for researchers and product developers. This guide provides a comprehensive comparative analysis of these two variants, offering quantitative data, detailed experimental protocols, and insights into their respective synthesis pathways and performance characteristics.

Executive Summary

While both bio-based and synthetic dilinoleic acid share the same fundamental chemical structure, their origins lead to differences in impurity profiles, isomer distribution, and potentially, performance in specific applications. Bio-based dilinoleic acid, derived from the dimerization of fatty acids from vegetable oils like tall oil, is characterized by its renewable sourcing and is often associated with a more complex mixture of cyclic and acyclic isomers. Synthetic dilinoleic acid, on the other hand, would theoretically be produced from petrochemical feedstocks, potentially offering higher purity and more controlled isomer ratios. However, the current market is predominantly supplied by bio-based dilinoleic acid, making direct comparisons with a commercially available, fully synthetic equivalent challenging. This guide, therefore, focuses on presenting the well-documented properties of bio-based dilinoleic acid and provides the methodologies to evaluate any potential synthetic alternatives.

Data Presentation: A Comparative Overview

The following table summarizes the typical physicochemical properties of commercially available bio-based dilinoleic acid. The data is compiled from technical data sheets of leading manufacturers. Due to the limited availability of commercial-grade synthetic dilinoleic acid, a direct quantitative comparison is not feasible at this time. However, these parameters serve as a benchmark for evaluating any synthetic alternatives.

Property	Bio-Based Dilinoleic Acid (Typical Values)	Test Method
Purity/Composition
Dimer Acid Content (%)	≥ 80.0	Gas Chromatography (GC)
Trimer Acid Content (%)	≤ 20.0	Gas Chromatography (GC)
Monomer Acid Content (%)	≤ 5.0	Gas Chromatography (GC)
Physical Properties
Acid Value (mg KOH/g)	190 - 198	Titration
Saponification Value (mg KOH/g)	195 - 204	Titration
Viscosity @ 25°C (mPa.s)	5500 - 7500	Rotational Viscometer (e.g., ASTM D2196)
Color (Gardner)	≤ 8	Gardner Color Scale (ASTM D1544)
Chemical Characteristics
Molecular Formula	C₃₆H₆₄O₄	-
Molecular Weight ( g/mol )	~560.9	-

Note: The values presented are typical and may vary between different grades and manufacturers.

Synthesis Pathways: Bio-Based vs. Synthetic

The method of synthesis is a primary differentiator between bio-based and synthetic dilinoleic acid.

Bio-Based Synthesis

Bio-based dilinoleic acid is predominantly produced from tall oil fatty acids (TOFA), a byproduct of the Kraft pulping process of wood. The primary fatty acids in TOFA are oleic and linoleic acid. The synthesis involves the dimerization of these unsaturated fatty acids, typically using a clay catalyst at high temperatures. The reaction proceeds through a series of complex mechanisms, including Diels-Alder reactions and other cycloadditions, leading to a mixture of cyclic and acyclic isomers.

Figure 1: Simplified workflow for the synthesis of bio-based dilinoleic acid.

Theoretical Synthetic Synthesis

A purely synthetic route to dilinoleic acid would likely start from smaller, petrochemical-derived building blocks. While not commercially prevalent, a hypothetical pathway could involve the coupling of shorter-chain di- and mono-functional molecules through various organic reactions to construct the C36 backbone. This approach could theoretically offer greater control over the final isomer distribution.

Figure 2: A theoretical workflow for the synthesis of synthetic dilinoleic acid.

Performance Comparison in Key Applications

While direct comparative studies are scarce, the performance of dilinoleic acid is often discussed in the context of its application in polymers, lubricants, and adhesives.

Polymers (Polyamides and Polyesters): Bio-based dilinoleic acid is extensively used as a monomer in the synthesis of polyamides and polyesters to impart flexibility and hydrophobicity. The presence of various isomers in bio-based dilinoleic acid can disrupt polymer chain packing, leading to lower crystallinity and enhanced flexibility. A synthetic dilinoleic acid with a more uniform isomer composition might result in polymers with different mechanical and thermal properties.

Lubricants: In lubricant formulations, dilinoleic acid and its esters can function as base oils or additives. The long, branched aliphatic structure contributes to a high viscosity index and good lubricity. While bio-based lubricants are praised for their biodegradability and good tribological properties, they can sometimes exhibit lower oxidative stability compared to synthetic counterparts.[1] The specific isomer composition of dilinoleic acid could influence these properties.

Adhesives: Dimer acid-based polyamide hot-melt adhesives are known for their excellent adhesion to a variety of substrates, flexibility, and water resistance. The performance of these adhesives is influenced by the molecular weight and the flexibility of the monomers used.[2] The inherent isomer distribution in bio-based dilinoleic acid likely contributes to the amorphous nature of these polyamides, which is beneficial for adhesive properties.

Experimental Protocols

To facilitate a standardized comparison between bio-based and any potential synthetic dilinoleic acid, the following experimental protocols are recommended.

Determination of Purity and Isomer Distribution by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the content of monomer, dimer, and trimer acids and to identify the different isomers of dilinoleic acid.

Methodology:

• Derivatization: Convert the carboxylic acid groups to more volatile esters, typically methyl esters (FAMEs), by reaction with a methylating agent such as diazomethane (B1218177) or BF₃-methanol.

• GC Separation:

  • Column: A high-polarity capillary column (e.g., SP-2560 or equivalent) is suitable for separating fatty acid methyl esters.

  • Oven Program: A temperature gradient program is used to elute the different components based on their boiling points and polarity. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Injector and Detector: Use a split/splitless injector and a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for identification.

• MS Analysis:

  • Ionization: Electron ionization (EI) at 70 eV is commonly used.

  • Mass Range: Scan a mass range appropriate for the expected FAMEs (e.g., m/z 50-600).

  • Identification: Identify the different isomers by their mass spectra and retention times, comparing them to known standards or literature data.

• Quantification: Calculate the relative percentages of monomer, dimer, and trimer acids from the peak areas in the GC-FID chromatogram.

Figure 3: Workflow for GC-MS analysis of dilinoleic acid.

Viscosity Measurement

Objective: To determine the dynamic viscosity of the dilinoleic acid samples.

Methodology (based on ASTM D445/D2196):

• Instrument: Use a rotational viscometer or a calibrated glass capillary viscometer.

• Temperature Control: Maintain the sample at a constant temperature (e.g., 25°C) using a water bath, as viscosity is highly temperature-dependent.

• Procedure (Rotational Viscometer):

  • Select an appropriate spindle and rotational speed to obtain a torque reading within the instrument's recommended range.

  • Immerse the spindle in the sample to the specified depth.

  • Allow the reading to stabilize before recording the viscosity value in mPa.s.

• Procedure (Capillary Viscometer):

  • Draw the sample into the viscometer and allow it to equilibrate to the bath temperature.

  • Measure the time it takes for the liquid to flow between two marked points.

  • Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration constant.

  • Convert kinematic viscosity to dynamic viscosity by multiplying by the density of the sample at the same temperature.

Colorimetric Analysis (Gardner Color)

Objective: To quantify the color of the dilinoleic acid samples.

Methodology (based on ASTM D1544):

• Apparatus: Use a Gardner color comparator with a set of standardized Gardner color glass standards (1 to 18).

• Sample Preparation: The sample should be clear and free of suspended matter.

• Procedure:

  • Fill a clear glass tube with the dilinoleic acid sample.

  • Place the sample tube in the comparator.

  • Compare the color of the sample with the Gardner color standards by looking through the eyepiece.

  • Identify the standard that most closely matches the color of the sample. The number of this standard is the Gardner color of the sample.[3]

Structural Characterization by FTIR and NMR Spectroscopy

Objective: To confirm the functional groups and obtain detailed structural information.

• Fourier Transform Infrared (FTIR) Spectroscopy:

  • Sample Preparation: A thin film of the liquid sample can be placed between two salt plates (e.g., NaCl or KBr), or an Attenuated Total Reflectance (ATR) accessory can be used.

  • Analysis: Acquire the infrared spectrum over a range of approximately 4000 to 400 cm⁻¹.

  • Interpretation: Identify the characteristic absorption bands for the carboxylic acid group (a broad O-H stretch around 3000 cm⁻¹, a strong C=O stretch around 1710 cm⁻¹), and the aliphatic C-H stretching and bending vibrations.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃).

  • ¹H NMR: Provides information on the different types of protons in the molecule, such as those on the aliphatic chain, adjacent to the carboxylic acid groups, and on any cyclic structures.

  • ¹³C NMR: Provides information on the different types of carbon atoms, which can help to elucidate the isomeric composition.

Conclusion

The choice between bio-based and synthetic dilinoleic acid will ultimately depend on the specific requirements of the application, including performance, cost, and sustainability considerations. While bio-based dilinoleic acid currently dominates the market and offers a renewable and versatile building block, the potential for synthetic routes to produce highly pure and isomer-specific grades remains an area for future development. The experimental protocols outlined in this guide provide a framework for a thorough and objective comparison, enabling researchers and drug development professionals to make informed decisions in their material selection and product development processes. As the demand for high-performance, sustainable materials continues to grow, a deeper understanding of the nuances between bio-based and synthetic building blocks like dilinoleic acid will be increasingly crucial.

References

• 1. nbinno.com [nbinno.com]
• 2. [PDF] Synthesis and characterization of polyamide resins from soy‐based dimer acids and different amides | Semantic Scholar [semanticscholar.org]
• 3. ulprospector.com [ulprospector.com]
• 4. zhishangchemical.com [zhishangchemical.com]

A Comprehensive Guide to Validating the Purity of Commercial Dilinoleic Acid Samples

For researchers, scientists, and professionals in drug development, ensuring the purity of raw materials is a critical step in guaranteeing the quality, safety, and efficacy of final products. Dilinoleic acid (DLA), a versatile dicarboxylic acid, finds extensive application in the synthesis of polyamides, polyesters, and other polymers used in advanced materials and drug delivery systems. The purity of commercial DLA can vary significantly between suppliers and even between batches, impacting reaction kinetics, polymer properties, and ultimately, the performance of the end product.

This guide provides a comparative framework for validating the purity of commercial dilinoleic acid samples. It outlines key analytical techniques, presents detailed experimental protocols, and offers a structured approach to comparing different commercial DLA products.

Understanding Potential Impurities in Commercial Dilinoleic Acid

Commercial DLA is typically produced by the dimerization of unsaturated fatty acids, primarily linoleic acid. The manufacturing process can result in a mixture of desired dimer acids along with several impurities that can affect its performance. Key impurities to consider include:

• Monomer Fatty Acids: Unreacted C18 fatty acids such as oleic and stearic acid.

• Trimer and Higher Molecular Weight Acids: Over-polymerized fatty acids.

• Isomers of Dilinoleic Acid: Various cyclic and acyclic isomers formed during the dimerization process.

• Oxidation Products: Hydroperoxides and other oxidation byproducts that can affect color and reactivity.

• Residual Catalysts and Solvents: Trace amounts of materials used in the manufacturing process.

Comparative Analysis of Commercial Dilinoleic Acid Samples

A thorough evaluation of commercial DLA samples involves a multi-faceted analytical approach. The following table presents a hypothetical comparison of three commercial DLA products (Supplier A, Supplier B, and a high-purity grade from Supplier C) based on key purity parameters.

Table 1: Comparative Analysis of Commercial Dilinoleic Acid Samples

Parameter	Supplier A (Standard Grade)	Supplier B (Standard Grade)	Supplier C (High-Purity Grade)	Analytical Method
Dimer Acid Content (%)	92.5	94.2	> 98.0	Gel Permeation Chromatography (GPC)
Monomer Acid Content (%)	4.5	3.1	< 1.0	Gas Chromatography-Mass Spectrometry (GC-MS)
Trimer Acid Content (%)	3.0	2.7	< 1.0	Gel Permeation Chromatography (GPC)
Acid Value (mg KOH/g)	195	196	197	Titration (ASTM D974)
Saponification Value (mg KOH/g)	200	201	202	Titration
Iodine Value (g I₂/100g)	15	12	< 5	Titration
Color (Gardner Scale)	4	3	< 1	Visual/Spectrophotometric (ASTM D1544)
Isomer Distribution	Predominantly cyclic	Mix of cyclic and acyclic	High acyclic content	Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocols for Key Purity Assessment

Detailed methodologies for the key experiments are crucial for obtaining reliable and comparable data.

Determination of Dimer, Monomer, and Trimer Content by Chromatography

a) Gas Chromatography-Mass Spectrometry (GC-MS) for Monomer Content

This method is ideal for quantifying the percentage of unreacted monomer fatty acids.

• Sample Preparation (Esterification): To make the fatty acids volatile for GC analysis, they must be converted to their methyl esters (FAMEs). A common method is to react the DLA sample with a solution of BF₃ in methanol.

• Instrumentation: A gas chromatograph equipped with a mass spectrometer detector.

• Column: A polar capillary column, such as a CP-Sil 88 or a similar cyanopropyl siloxane column.

• Carrier Gas: Helium or Hydrogen.

• Injection: Split injection is typically used.

• Temperature Program: A programmed temperature ramp is employed to separate the FAMEs based on their boiling points.

• Quantification: The percentage of each monomer fatty acid is determined by comparing the peak area to that of an internal standard.[1][2]

b) Gel Permeation Chromatography (GPC) for Dimer and Trimer Content

GPC separates molecules based on their size, making it suitable for quantifying the relative amounts of monomer, dimer, and trimer acids.

• Instrumentation: A high-performance liquid chromatograph with a refractive index (RI) detector.

• Columns: A series of GPC columns with appropriate pore sizes for separating the molecular weight range of interest.

• Mobile Phase: Tetrahydrofuran (THF) is a common mobile phase.

• Sample Preparation: The DLA sample is dissolved in the mobile phase.

• Quantification: The relative percentages of dimer and trimer are calculated from the peak areas in the chromatogram.

Wet Chemical Methods for Purity Assessment

a) Acid Value Determination (ASTM D974)

The acid value is a measure of the free carboxylic acid groups in the sample and is expressed in mg of potassium hydroxide (B78521) (KOH) required to neutralize one gram of the sample.[3][4][5][6][7]

• Procedure:

  • Weigh a known amount of the DLA sample into a flask.

  • Dissolve the sample in a suitable solvent mixture (e.g., toluene (B28343) and isopropyl alcohol).[3]

  • Add a few drops of a color indicator (e.g., p-naphtholbenzein).[3]

  • Titrate the solution with a standardized solution of alcoholic potassium hydroxide (KOH) until the endpoint, indicated by a color change, is reached.

  • Perform a blank titration without the sample.

• Calculation: The acid value is calculated based on the volume of KOH solution used.

b) Saponification Value Determination

The saponification value represents the number of milligrams of KOH required to saponify one gram of a fat or oil. It is a measure of the average molecular weight of the fatty acids.[8][9][10][11]

• Procedure:

  • A known weight of the DLA sample is refluxed with an excess of alcoholic KOH solution.

  • The unreacted KOH is then titrated with a standard solution of hydrochloric acid (HCl) using a suitable indicator like phenolphthalein.[10]

• Calculation: The saponification value is calculated from the difference in titration volumes between the blank and the sample.

c) Iodine Value Determination

The iodine value is a measure of the degree of unsaturation in a fatty acid. It is expressed as the grams of iodine absorbed by 100 grams of the sample.[12][13][14][15][16]

• Procedure: A known amount of the DLA sample is reacted with an excess of a halogen solution (e.g., Wijs solution, which contains iodine monochloride). The unreacted halogen is then determined by titration with a standard sodium thiosulfate (B1220275) solution.

• Significance: A lower iodine value indicates a higher degree of saturation, which can be desirable for certain applications requiring oxidative stability.

Spectroscopic Methods for Structural and Purity Analysis

a) Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for elucidating the structure of DLA isomers and quantifying their relative abundance. Both ¹H and ¹³C NMR can provide valuable information.

• ¹H NMR: Can be used to identify and quantify different types of protons in the DLA molecule, such as those on double bonds, adjacent to carbonyl groups, and in the aliphatic chains. This information helps in distinguishing between different isomers.[17][18][19][20][21]

• ¹³C NMR: Provides information about the carbon skeleton of the molecule, allowing for a more detailed analysis of the isomeric composition.

• Sample Preparation: The DLA sample is dissolved in a deuterated solvent (e.g., CDCl₃).

• Analysis: The relative integration of specific peaks in the NMR spectrum can be used for quantitative analysis of the different isomers present.[17]

b) Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in the DLA sample.

• Procedure: A small amount of the DLA sample is placed on the ATR crystal of the FTIR spectrometer, and the infrared spectrum is recorded.

• Analysis: The spectrum will show characteristic absorption bands for the carboxylic acid O-H and C=O stretching vibrations, as well as C-H stretching and bending vibrations of the aliphatic chains. The presence of unexpected peaks could indicate the presence of impurities or oxidation products.[22][23][24][25]

Physical Property Assessment

a) Color (Gardner Scale)

The color of DLA is a simple but important quality parameter. A lighter color generally indicates a higher purity and less oxidation.

• Procedure: The color of the liquid DLA sample is visually compared to a set of standardized Gardner color glass standards.[26][27][28][29][30] Alternatively, a spectrophotometer can be used for a more objective measurement.[27][28][29][30]

• Scale: The Gardner scale ranges from 1 (light yellow) to 18 (dark brown).[26][27][28]

Visualizing the Validation Workflow and Key Relationships

The following diagrams, generated using the DOT language for Graphviz, illustrate the workflow for validating DLA purity and the relationships between key analytical parameters and DLA quality.

Caption: Workflow for the comprehensive purity validation of commercial Dilinoleic acid samples.

Caption: Relationship between key purity parameters and desirable properties of Dilinoleic acid.

Conclusion

Validating the purity of commercial dilinoleic acid is a multi-step process that requires a combination of chromatographic, spectroscopic, and wet chemical methods. By implementing a systematic analytical approach as outlined in this guide, researchers and drug development professionals can objectively compare different commercial DLA samples. This ensures the selection of high-quality materials, leading to more reproducible research outcomes and the development of safer and more effective products. The use of detailed experimental protocols and a clear understanding of potential impurities are paramount to a successful validation process.

References

• 1. Physicochemical Properties Study and GC/MS Analysis of Monomer Acid | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. xylemanalytics.com [xylemanalytics.com]
• 4. ppapco.ir [ppapco.ir]
• 5. azom.com [azom.com]
• 6. scribd.com [scribd.com]
• 7. Total acid number titration of petroleum products | Metrohm [metrohm.com]
• 8. Saponification value - Wikipedia [en.wikipedia.org]
• 9. Aquadocs Repository [aquadocs.org]
• 10. youtube.com [youtube.com]
• 11. egyankosh.ac.in [egyankosh.ac.in]
• 12. Iodine value - Wikipedia [en.wikipedia.org]
• 13. Iodine value | Definition, Procedure, Units, Values, & Facts | Britannica [britannica.com]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. icpms.cz [icpms.cz]
• 17. Direct nuclear magnetic resonance identification and quantification of geometric isomers of conjugated linoleic acid in milk lipid fraction without derivatization steps: overcoming sensitivity and resolution barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]
• 20. aocs.org [aocs.org]
• 21. mdpi.com [mdpi.com]
• 22. Rapid Assessment of Lipidomics Sample Purity and Quantity Using Fourier-Transform Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. grokipedia.com [grokipedia.com]
• 27. Gardner color scale - Wikipedia [en.wikipedia.org]
• 28. Modern Applications for Transparent Liquid Color Measurement | HunterLab [hunterlab.com]
• 29. mt.com [mt.com]
• 30. google.com [google.com]

"head-to-head comparison of Dilinoleic acid and azelaic acid in polyesters"

A Comprehensive Guide for Researchers and Product Development Professionals

The burgeoning field of bio-based polymers has led to extensive research into renewable monomers that can replace or enhance traditional petroleum-derived components. Among these, dicarboxylic acids play a pivotal role in the synthesis of high-performance polyesters. This guide provides a detailed, head-to-head comparison of two prominent bio-based dicarboxylic acids: dilinoleic acid and azelaic acid, when used in polyester (B1180765) formulations. This analysis is supported by experimental data from peer-reviewed literature and technical sources, offering a valuable resource for researchers, scientists, and drug development professionals.

Introduction to the Contenders

Dilinoleic acid , a C36 dimer acid, is a bulky and complex molecule derived from the dimerization of unsaturated fatty acids like oleic or linoleic acid. Its structure, typically containing a combination of cyclic and acyclic components, imparts unique properties to polymers, most notably flexibility and hydrophobicity.

Azelaic acid , a linear C9 dicarboxylic acid, is produced through the ozonolysis of oleic acid. Its linear structure is more akin to traditional dicarboxylic acids used in polyester synthesis, such as adipic acid, leading to polymers with good thermal and mechanical properties.

This guide will delve into a comparative analysis of their performance in polyesters, focusing on synthesis protocols, and the resulting thermal and mechanical properties of the polymers.

Polyester Synthesis: A Comparative Overview

The synthesis of polyesters from both dilinoleic acid and azelaic acid typically follows standard polycondensation procedures, involving reaction with a diol in the presence of a catalyst at elevated temperatures.

A general workflow for the synthesis of these polyesters can be visualized as follows:

Caption: Generalized workflow for polyester synthesis.

Experimental Protocols

Below are representative experimental protocols for the synthesis of polyesters using each dicarboxylic acid.

Protocol 1: Synthesis of Azelaic Acid-Based Polyester

This protocol describes a two-step melt polycondensation for producing poly(butylene azelate).

• Esterification: Azelaic acid and a slight excess of 1,4-butanediol (B3395766) (e.g., 1:1.2 molar ratio) are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser. A catalyst, such as tin(II) octoate, is added. The mixture is heated to approximately 180-200°C under a nitrogen atmosphere. Water, the byproduct of esterification, is continuously removed.

• Polycondensation: After the removal of the theoretical amount of water, the temperature is raised to 220-240°C, and a vacuum is gradually applied to facilitate the removal of excess diol and further drive the polymerization. The reaction is continued until the desired molecular weight is achieved, which is often monitored by measuring the melt viscosity.

Protocol 2: Synthesis of Dilinoleic Acid-Based Polyester

The synthesis of polyesters from the bulkier dilinoleic acid often requires careful control of reaction conditions to achieve high molecular weights. This protocol outlines a typical procedure.

• Esterification: Dilinoleic acid and a diol (e.g., 1,6-hexanediol) are loaded into a reactor. Due to the higher viscosity of dilinoleic acid, a solvent or a higher excess of diol might be used in some cases to improve mixing. A suitable catalyst, such as titanium(IV) butoxide, is introduced. The mixture is heated to around 160-180°C under a nitrogen blanket to initiate the esterification, with continuous removal of water.

• Polycondensation: Following the initial esterification, the temperature is increased to 200-220°C, and a high vacuum is applied. The polycondensation is typically carried out for several hours until a significant increase in viscosity is observed, indicating the formation of a high molecular weight polymer.

Comparative Performance Data

The choice between dilinoleic acid and azelaic acid will significantly impact the final properties of the polyester. The following tables summarize key performance data extracted from various studies.

Thermal Properties

Property	Polyester of Dilinoleic Acid	Polyester of Azelaic Acid	References
Glass Transition Temp. (Tg)	Typically below 0°C	-65°C to -8.26°C	[1]
Melting Point (Tm)	Generally amorphous or low melting	Below 100°C	[1]
Thermal Decomposition Temp. (Td)	~380°C	> 400°C	[1]

Analysis of Thermal Properties:

Polyesters derived from dilinoleic acid generally exhibit lower glass transition temperatures and are often amorphous due to the bulky and irregular structure of the C36 dimer acid, which hinders chain packing and crystallization. This is in contrast to azelaic acid-based polyesters, which, due to their linear structure, can exhibit some crystallinity and have a wider range of glass transition temperatures depending on the comonomers used. The thermal stability of azelaic acid polyesters tends to be slightly higher.

Mechanical Properties

Direct comparative data on the mechanical properties of homopolyesters of dilinoleic acid and azelaic acid is limited in the available literature. However, by examining their use in copolymers and polyurethanes, we can infer their influence on mechanical performance.

Property	Influence of Dilinoleic Acid	Influence of Azelaic Acid	References
Tensile Strength	Tends to decrease	Can be tailored; generally higher than DLA-based	[1]
Elongation at Break	Significantly increases (imparts flexibility)	Moderate	[1]
Young's Modulus	Tends to decrease (imparts softness)	Higher than DLA-based

Analysis of Mechanical Properties:

The incorporation of dilinoleic acid into a polyester backbone typically leads to a significant increase in flexibility and a decrease in stiffness and tensile strength. This is a direct consequence of its long, branched, and flexible structure. Conversely, the linear and shorter chain of azelaic acid contributes to polyesters with higher rigidity and tensile strength, making them suitable for applications where structural integrity is more critical.

Logical Framework for Monomer Selection

The decision to use dilinoleic acid or azelaic acid should be driven by the desired end-properties of the polyester. The following decision-making flowchart can guide this selection process.

Caption: Decision-making flowchart for monomer selection.

Conclusion

Dilinoleic acid and azelaic acid, both bio-based dicarboxylic acids, offer distinct advantages in the synthesis of polyesters, leading to materials with significantly different properties.

• Dilinoleic acid is the monomer of choice for applications requiring high flexibility, elastomeric properties, and enhanced hydrophobicity. Its bulky structure disrupts chain packing, resulting in amorphous, soft, and pliable polyesters.

• Azelaic acid , with its linear C9 structure, is ideal for producing semi-crystalline polyesters with good thermal stability and mechanical strength. It serves as a bio-based alternative to traditional dicarboxylic acids like adipic acid, offering a more rigid polymer backbone compared to dilinoleic acid.

Ultimately, the selection between these two monomers will be dictated by the specific performance requirements of the final polyester application. This guide provides the foundational data and experimental context to aid researchers and developers in making informed decisions for their polymer design and synthesis endeavors.

References

• 1. pcimag.com [pcimag.com]

A Researcher's Guide to Confirming the Molecular Weight of Dilinoleic Acid Polymers: A Comparative Analysis of GPC and Alternative Methods

For researchers, scientists, and drug development professionals working with dilinoleic acid-based polymers, accurate determination of molecular weight and its distribution is paramount. These parameters critically influence the polymer's physicochemical properties, such as viscosity, mechanical strength, and degradation kinetics, which in turn affect the performance and efficacy of the final product, be it in drug delivery, medical devices, or other advanced applications.

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), stands as the most widely utilized technique for this purpose.[1] It offers a comprehensive overview of the molecular weight distribution, providing key metrics like number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI).[1] However, the accuracy of GPC as a relative method hinges on the availability of suitable calibration standards that closely mimic the structure of the polymer under investigation.[2] For novel polymers like those derived from dilinoleic acid, such standards are often not commercially available, necessitating the use of alternative or complementary techniques for robust validation.

This guide provides an objective comparison of GPC with other common analytical techniques for determining the molecular weight of dilinoleic acid polymers, supported by experimental data and detailed protocols.

Comparative Analysis of Molecular Weight Determination Techniques

While GPC is a powerful tool, a multi-faceted approach to polymer characterization provides a more complete and reliable picture. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Static Light Scattering (SLS) offer absolute molecular weight measurements, serving as excellent validation for GPC data.[3][4]

Parameter	Gel Permeation Chromatography (GPC)	¹H NMR Spectroscopy	Static Light Scattering (SLS)	Dynamic Light Scattering (DLS)
Principle	Separation based on hydrodynamic volume in solution.[1]	Analysis of polymer end-groups to determine the degree of polymerization.[4]	Measures the intensity of scattered light as a function of angle and concentration.	Measures the fluctuation of scattered light due to Brownian motion to determine hydrodynamic radius.[3]
Information Provided	Mn, Mw, Mz, PDI (relative to standards).[1]	Absolute Mn.[3]	Absolute Mw, radius of gyration (Rg).	Hydrodynamic radius (Rh), size distribution.
Advantages	Provides full molecular weight distribution, high throughput.[2]	Provides an absolute value for Mn, requires no calibration with polymer standards, widely available.[2][3]	Provides an absolute value for Mw, highly accurate for a wide range of molecular weights.	Fast and non-invasive, good for detecting aggregation.
Limitations	A relative method requiring structurally similar calibration standards.[2]	Less accurate for high molecular weight polymers (>30 kDa) due to low signal from end-groups, does not provide information on polydispersity.[4]	More complex sample preparation and data analysis (e.g., Zimm plots), requires accurate determination of the refractive index increment (dn/dc).	Provides hydrodynamic radius, not direct molecular weight; sensitive to contaminants and aggregates.[3]

Quantitative Data Summary

The following table presents a comparison of molecular weight data for a series of poly(butylene succinate-dilinoleic succinate) (PBS-DLS) copolymers, as determined by GPC and calculated from ¹H NMR results. This data illustrates the differences that can be observed between a relative method (GPC) and an absolute method (NMR).

Polymer Sample	Theoretical Mn (Da)	Mn from ¹H NMR (Da)	Mn from GPC (Da)	Mw from GPC (Da)	PDI (Mw/Mn) from GPC
PBS-DLS-PEG1	25,000	23,500	21,000	57,100	2.72
PBS-DLS-PEG2	25,000	24,100	22,500	60,300	2.68
PBS-DLS-PEG3	25,000	22,800	20,700	55,900	2.70

Data adapted from a study on poly(butylene succinate-dilinoleic succinate) copolymers. The GPC values are relative to polystyrene standards and may differ from the absolute values obtained by NMR.[5][6]

Experimental Protocols

This protocol is a synthesized methodology based on best practices for polyester (B1180765) analysis.

1. Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the dry dilinoleic acid polymer into a vial.[7]

• Solvent Selection: Choose a suitable HPLC-grade solvent that completely dissolves the polymer. Tetrahydrofuran (THF) is a common choice for polyesters. For more crystalline or less soluble polymers, hexafluoroisopropanol (HFIP) may be necessary.[3]

• Dissolution: Add the appropriate volume of solvent to achieve a concentration of 1-2 mg/mL.[8] Allow the polymer to dissolve slowly at room temperature, preferably with gentle agitation on a shaker for several hours or overnight. Avoid vigorous shaking or sonication, which can cause shear degradation of the polymer chains.[3]

• Filtration: Once fully dissolved, filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate matter that could damage the GPC columns.[7]

2. GPC System and Conditions

• GPC System: A standard GPC system equipped with a pump, autosampler, column oven, and a differential refractive index (dRI) detector.[1]

• Columns: A set of Styragel or PLgel columns suitable for organic solvents and the expected molecular weight range of the polymer. A common setup includes two to three columns in series with mixed bed pore sizes to cover a broad molecular weight range.

• Mobile Phase: HPLC-grade THF is typically used as the mobile phase.

• Flow Rate: A flow rate of 1.0 mL/min is commonly employed.

• Temperature: The column oven and detector should be maintained at a constant temperature, typically 35-40 °C, to ensure stable baselines and reproducible results.

• Injection Volume: 50-100 µL.

3. Calibration

• Prepare a series of narrow polydispersity polystyrene or polymethyl methacrylate (B99206) (PMMA) standards of known molecular weights in the same solvent as the samples.

• Inject the standards and generate a calibration curve by plotting the logarithm of the molecular weight against the retention time.

4. Data Analysis

• Inject the filtered polymer sample.

• The molecular weight averages (Mn, Mw) and the polydispersity index (PDI) of the dilinoleic acid polymer are calculated by the GPC software based on the retention time of the sample and the calibration curve. The results are reported as polystyrene or PMMA equivalents.

• Sample Preparation: Dissolve 5-10 mg of the dilinoleic acid polymer in a suitable deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis:

  • Identify the signals corresponding to the polymer repeating units and the end-groups.

  • Integrate the area of a characteristic signal from the repeating unit and a signal from an end-group.

  • Calculate the degree of polymerization (DP) by comparing the integrals.

  • Calculate the number-average molecular weight (Mn) using the formula: Mn = (DP × MW of repeating unit) + MW of end groups.[4]

Visualizing the GPC Workflow

The following diagram illustrates the key steps in determining the molecular weight of dilinoleic acid polymers using GPC.

Caption: Experimental workflow for GPC analysis of dilinoleic acid polymers.

Conclusion

While GPC is an invaluable and widely used technique for characterizing the molecular weight distribution of dilinoleic acid polymers, its reliance on relative standards necessitates careful consideration of the results.[5] For comprehensive and robust characterization, particularly in regulated environments such as drug development, it is highly recommended to validate GPC data with an absolute method like ¹H NMR or Static Light Scattering.[4] This integrated approach, combining the detailed distributional data from GPC with the absolute molecular weight values from alternative techniques, provides a higher degree of confidence in the polymer's properties and its suitability for the intended application.

References

• 1. tainstruments.com [tainstruments.com]
• 2. Tech Compare: Non-Destructive Analysis Methods for Determining Polymer Molecular Weight | Labcompare.com [labcompare.com]
• 3. Sample Preparation – GPC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. infinitalab.com [infinitalab.com]

A Comparative Rheological Investigation of Dilinoleic Acid Esters in Cosmetic and Lubricant Applications

For Researchers, Scientists, and Drug Development Professionals

Dilinoleic acid esters, derived from the dimerization of linoleic acid, are increasingly utilized in various industries for their unique functional properties. In cosmetics, they serve as emollients and viscosity-enhancing agents, contributing to the sensory experience and stability of formulations.[1][2] In the lubricant sector, their biodegradability and performance at different temperatures make them attractive alternatives to traditional mineral oils. This guide provides a comparative rheological study of selected dilinoleic acid esters and other relevant ester-based compounds, supported by experimental data to aid in formulation development and material selection.

Comparative Rheological Data

The rheological behavior of esters is a critical determinant of their application performance. Properties such as viscosity influence the spreadability, texture, and stability of cosmetic emulsions and the lubricating efficacy of industrial fluids. Below is a compilation of viscosity data for various esters, including those derived from dilinoleic acid and other common cosmetic and lubricant esters for comparative purposes.

Ester Name	Type	Viscosity (cSt at 40°C)	Viscosity (cSt at 100°C)	Key Rheological Characteristics	Application Area
Di-2-ethylhexyl Dodecanedioate (D2EHD)	Dicarboxylate Ester	19.98	5.4	Non-Newtonian fluid.[3]	Lubricants
Di-2-ethylbutyl Suberate (D2EBSub)	Dicarboxylate Ester	7.98	2.9	Non-Newtonian fluid.[3]	Lubricants
Diisopropyl Adipate	Emollient Ester	Not Specified	Not Specified	Low viscosity, high spreadability.[3]	Cosmetics
Isodecyl Neopentanoate	Emollient Ester	Not Specified	Not Specified	Low viscosity, high spreadability.[3]	Cosmetics
Isocetyl Stearate	Emollient Ester	Not Specified	Not Specified	Medium viscosity, medium spreadability.[3]	Cosmetics
Octyldodecyl Stearoyl Stearate	Emollient Ester	Not Specified	Not Specified	High viscosity, low spreadability.[3]	Cosmetics

Understanding the Flow: Rheological Behavior of Dilinoleic Acid Derivatives

Studies on polymers derived from dilinoleic acid, such as polyamide hot melt adhesives, reveal shear-thinning behavior. This means their viscosity decreases as the shear rate increases. For instance, a polyamide adhesive synthesized from dilinoleic acid exhibited non-Newtonian, shear-thinning properties at temperatures ranging from 140°C to 200°C.[4] This behavior is crucial for processing and application, as the material flows more easily under stress (e.g., during application) and becomes more viscous at rest, ensuring stability.

Experimental Protocols: Measuring Rheological Properties

Accurate and reproducible rheological data is essential for comparing material performance. The following are typical experimental protocols used to characterize the rheological properties of esters and their formulations.

Rotational Rheometry for Viscosity Measurement

This method is commonly used to determine the viscosity of liquids and semi-solids as a function of shear rate and temperature.

• Instrument: A controlled-stress or controlled-rate rheometer equipped with a cone-and-plate or parallel-plate geometry is typically used. For low-viscosity fluids, a double-gap concentric cylinder geometry may be employed for higher sensitivity.

• Sample Preparation: The sample is carefully loaded onto the lower plate of the rheometer, ensuring no air bubbles are trapped. The geometry is then lowered to a predefined gap setting (e.g., 1 mm for parallel plates). Any excess sample is trimmed.

• Measurement Conditions:

  • Temperature Control: A Peltier or fluid-controlled temperature system is used to maintain a constant and uniform temperature throughout the measurement.

  • Shear Rate Range: The shear rate is typically ramped from a low value (e.g., 0.1 s⁻¹) to a high value (e.g., 1000 s⁻¹) to observe the shear-thinning or shear-thickening behavior.

  • Data Acquisition: The shear stress is measured as a function of the applied shear rate, and the viscosity is calculated as the ratio of shear stress to shear rate.

• Data Analysis: The resulting data is plotted as viscosity versus shear rate on a logarithmic scale to create a flow curve. This curve provides insights into the Newtonian or non-Newtonian nature of the material.

Oscillatory Rheometry for Viscoelastic Properties

Oscillatory tests are used to probe the viscoelastic nature of materials, providing information on their elastic (storage modulus, G') and viscous (loss modulus, G'') properties.

• Instrument: A rotational rheometer with the appropriate geometry is used.

• Measurement Conditions:

  • Strain or Stress Amplitude: A small, non-destructive sinusoidal strain or stress is applied to the sample. An amplitude sweep is first performed to determine the linear viscoelastic region (LVER), where G' and G'' are independent of the applied strain/stress.

  • Frequency Sweep: A frequency sweep is then conducted within the LVER to measure G' and G'' as a function of angular frequency. This provides information on the material's structure and relaxation behavior.

• Data Analysis: The storage and loss moduli are plotted against frequency. The relative magnitudes of G' and G'' indicate whether the material is predominantly elastic or viscous.

Visualizing Experimental Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the typical workflows for rheological analysis.

Caption: Workflow for rheological characterization of esters.

Logical Relationships in Formulation

The selection of an emollient ester has a direct impact on the final properties of a cosmetic formulation. The following diagram illustrates the logical relationships between the properties of a dilinoleic acid ester and the resulting characteristics of a cosmetic product.

Caption: Influence of ester properties on formulation characteristics.

Conclusion

The rheological properties of dilinoleic acid esters are a key factor in their functionality in both cosmetic and lubricant applications. While direct comparative data for a wide range of these esters is limited in publicly available literature, the information presented provides a framework for understanding their behavior and the experimental methods used for their characterization. The non-Newtonian, shear-thinning nature observed in dilinoleic acid-derived polymers suggests that the esters themselves likely exhibit complex flow behaviors that are beneficial for many applications. Further research providing direct comparative rheological data on various dilinoleic acid esters would be invaluable to formulators.

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. Amended Safety Assessment of Dialkyl Dimer Dilinoleates as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. cir-safety.org [cir-safety.org]

Revolutionizing Dilinoleic Acid Isomer Analysis: A Comparative Guide to a Novel UHPSFC-MS Method

For researchers, scientists, and drug development professionals, the precise separation and quantification of dilinoleic acid isomers are critical for ensuring product quality, understanding biological activity, and meeting regulatory requirements. This guide provides a comprehensive comparison of a novel Ultra-High-Performance Supercritical Fluid Chromatography-Mass Spectrometry (UHPSFC-MS) method against established High-Performance Liquid Chromatography (HPLC) techniques, namely Silver-Ion HPLC (Ag+-HPLC) and Reversed-Phase HPLC (RP-HPLC). The supporting experimental data demonstrates the superior speed and efficiency of the UHPSFC-MS approach.

The analysis of dilinoleic acid isomers presents a significant challenge due to their structural similarity.[1] Traditional methods like Ag+-HPLC, which separates isomers based on the number, position, and geometry of double bonds, and RP-HPLC, which separates based on hydrophobicity, have been the gold standard.[2] However, these methods can be time-consuming. The emergence of UHPSFC-MS offers a powerful alternative, providing faster analysis times and comparable or even superior separation performance.[3][4]

Comparative Performance Data

The following table summarizes the key performance metrics of the new UHPSFC-MS method compared to traditional Ag+-HPLC and RP-HPLC for the separation of dilinoleic acid isomers.

Parameter	UHPSFC-MS	Ag+-HPLC	RP-HPLC
Principle	Separation based on polarity in a supercritical fluid mobile phase, coupled with mass detection.	Separation based on the interaction of double bonds with silver ions on the stationary phase.[2]	Separation based on hydrophobicity using a nonpolar stationary phase and a polar mobile phase.[5]
Typical Analysis Time	6 - 8 minutes[6][7][8]	~55 minutes[9]	Variable, often longer than UHPSFC-MS
Resolution of Isomers	High resolution of positional and geometric isomers.[8]	Excellent resolution of geometric and positional isomers.[10]	Generally lower resolution for complex isomer mixtures compared to Ag+-HPLC.[2]
Solvent Consumption	Significantly lower organic solvent consumption.	Higher consumption of organic solvents like hexane (B92381) and acetonitrile (B52724).[10]	Moderate to high organic solvent consumption.
Compatibility with MS	Highly compatible.	Limited direct compatibility, often requires post-column modification.	Highly compatible.
Sample Derivatization	Not required.[4]	Typically not required for UV detection.	May be used to enhance detection.[11]

Experimental Protocols

Detailed methodologies for each of the compared techniques are provided below to allow for replication and validation.

Novel Method: Ultra-High-Performance Supercritical Fluid Chromatography-Mass Spectrometry (UHPSFC-MS)

This method leverages the properties of supercritical CO2 as the main mobile phase component, offering rapid and efficient separation of lipid isomers.

Instrumentation:

• A UHPSFC system coupled with a high-resolution mass spectrometer (e.g., Q-TOF).[6]

Chromatographic Conditions:

• Column: A column with sub-2 μm particles, such as an Acquity BEH UPC2 column (100 mm × 3 mm, 1.7 μm).[6]

• Mobile Phase: Supercritical CO2 as the primary mobile phase with a modifier such as a mixture of methanol:water (99:1, v/v) containing 30 mM of ammonium (B1175870) acetate.[6]

• Gradient: A typical gradient of the modifier could be: 0 min, 1%; 4.0 min, 30%; 4.4 min, 50%; 6.25 min, 50%; 7.35 min, 1%; 8.50 min, 1%.[6]

• Flow Rate: 1.9 mL/min.[6]

• Back Pressure: 1800 psi.[6]

• Column Temperature: 50°C.[6]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.[6]

• Capillary Voltage: 3.0 kV.[6]

• Source Temperature: 150°C.[6]

• Desolvation Temperature: 500°C.[6]

• Mass Range: 50–1200 Da.[6]

Established Method 1: Silver-Ion High-Performance Liquid Chromatography (Ag+-HPLC)

This technique is highly effective for resolving a wide range of positional and geometric isomers of conjugated linoleic acid.[2]

Instrumentation:

• An HPLC system equipped with a UV or photodiode array (PDA) detector.[11]

Chromatographic Conditions:

• Column: Two Chrompac ChromSpher 5 μm Lipids columns (250 × 4.6 mm) in series.[9][11]

• Mobile Phase: A mixture of hexane, diethyl ether, and acetonitrile (e.g., 99.4:0.5:0.1 v/v/v) or 1.6% acetic acid and 0.0125% acetonitrile in n-hexane.[11]

• Flow Rate: 1 mL/min.[9]

• Detection: UV detection at 234 nm.[9]

• Column Temperature: 25°C.[9]

Sample Preparation:

• Samples can be hydrolyzed with 2M NaOH, followed by acidification with 4M HCl and extraction with dichloromethane.[9]

Established Method 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity and is a widely used technique in lipid analysis.

Instrumentation:

• An HPLC system with a UV, PDA, or fluorescence detector.[5]

Chromatographic Conditions:

• Column: A C18 reversed-phase analytical column (e.g., 4.6 x 250 mm).[5]

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) in water, often with an acid modifier like 0.1% trifluoroacetic acid (TFA).[5]

• Flow Rate: Typically around 1 mL/min for a 4.6 mm i.d. column.[5]

• Detection: UV or fluorescence detection, depending on the derivatization of the fatty acids.

Visualizing the Methodologies

To further clarify the experimental workflows and the comparative advantages of the new UHPSFC-MS method, the following diagrams are provided.

Caption: Workflow of the new UHPSFC-MS analytical method.

Caption: Logical comparison of the new vs. established methods.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. High Throughput Semiquantitative UHPSFC–MS/MS Lipid Profiling and Lipid Class Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultrahigh-Performance Supercritical Fluid Chromatography–Mass Spectrometry in the Clinical Lipidomic Analysis | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Improved identification of conjugated linoleic acid isomers using silver-ion HPLC separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cjas.agriculturejournals.cz [cjas.agriculturejournals.cz]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Dilinoleic Acid in a Laboratory Setting

Essential Guidance for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to correct disposal protocols for substances like dilinoleic acid is paramount. This document provides a comprehensive, step-by-step guide to ensure the safe and compliant disposal of dilinoleic acid.

Dilinoleic acid is generally not classified as a hazardous waste according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, it is crucial to handle and dispose of it as a chemical waste to minimize environmental impact and ensure workplace safety. Local regulations and institutional policies should always be consulted and followed.

Personal Protective Equipment (PPE)

Before handling dilinoleic acid, ensure that the appropriate personal protective equipment is worn.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Glasses with Side Shields	Must conform to EN 166 (EU) or ANSI Z87.1 (US) standards to protect from splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for any signs of degradation or puncture before use.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect skin and clothing from accidental spills.

Operational Plan: Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the collection and disposal of dilinoleic acid waste in a laboratory environment.

1. Waste Collection:

• Container: Use a dedicated, leak-proof, and chemically compatible container for collecting dilinoleic acid waste. The original product container can be reused for this purpose if it is in good condition. Glass or high-density polyethylene (B3416737) (HDPE) containers are generally suitable.

• Labeling: Clearly label the waste container as "Dilinoleic Acid Waste" and include the date when the first waste is added. Ensure the label is legible and securely attached to the container.

• Segregation: Do not mix dilinoleic acid waste with other chemical waste streams unless specifically permitted by your institution's waste management guidelines. Keep it separate from hazardous wastes such as halogenated solvents, heavy metals, and strong oxidizing or reducing agents.

2. Storage:

• Store the waste container in a designated satellite accumulation area within the laboratory.

• Ensure the container is kept tightly closed when not in use to prevent spills or the release of vapors.

• Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.

3. Spill Management:

• Minor Spills: In the event of a small spill, absorb the material with an inert absorbent such as vermiculite, sand, or commercial sorbent pads.

• Cleanup: Wearing appropriate PPE, collect the absorbed material and contaminated cleaning supplies into a designated waste container.

• Decontamination: Clean the spill area with soap and water.

• Major Spills: For large spills, evacuate the area and follow your institution's emergency procedures.

4. Final Disposal:

• Once the waste container is full, or in accordance with your facility's pickup schedule, arrange for its collection by a licensed chemical waste disposal service.

• Do not pour dilinoleic acid down the drain. While it is not classified as hazardous, its environmental fate and effects on aquatic organisms are not well-documented.[1] Therefore, drain disposal is not a recommended practice.

• Complete any necessary waste pickup request forms as required by your institution's Environmental Health & Safety (EHS) department.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of dilinoleic acid.

Dilinoleic Acid Disposal Workflow Diagram

Chemical Incompatibility

To prevent dangerous reactions, it is crucial to avoid mixing dilinoleic acid waste with incompatible chemicals. While specific incompatibility data for dilinoleic acid is limited, as a fatty acid, it should not be mixed with:

• Strong Bases: Can cause neutralization reactions that may generate heat.

• Strong Oxidizing Agents: May lead to vigorous and potentially hazardous reactions.

• Reducing Agents: Potential for adverse reactions.

References

• 1. echemi.com [echemi.com]

Safeguarding Your Research: A Guide to Handling Dilinoleic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential safety and logistical information for the use of Dilinoleic acid, ensuring that laboratory personnel can manage this chemical with confidence and precision.

Personal Protective Equipment (PPE)

When working with Dilinoleic acid, adherence to proper personal protective equipment protocols is the first line of defense against potential exposure. Although not classified as hazardous under the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety measures.[1]

Recommended PPE for Handling Dilinoleic Acid

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles with Side Shields	Must conform to EN 166 (EU) or NIOSH (US) standards to protect against splashes.[2]
Face Shield	Recommended in addition to goggles when there is a high risk of splashing.
Hand Protection	Chemical-Impermeable Gloves	Nitrile or butyl rubber gloves are recommended. Gloves must be inspected prior to use and should comply with EU Directive 89/686/EEC and the standard EN 374.[2]
Body Protection	Laboratory Coat or Impervious Clothing	A standard lab coat is suitable for minor handling. For larger quantities or potential for significant splashing, fire/flame resistant and impervious clothing should be worn.[2]
Respiratory Protection	Full-face Respirator	Necessary if exposure limits are exceeded, or if irritation or other symptoms are experienced, particularly in poorly ventilated areas.[2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Dilinoleic acid minimizes risks and ensures operational efficiency.

Preparation and Handling:

• Ventilation: Always handle Dilinoleic acid in a well-ventilated area.[2]

• Equipment: Ensure that an eyewash station and safety shower are readily accessible.

• Avoid Contamination: Do not eat, drink, or smoke in the handling area.

• Transfer: When transferring the substance, do so carefully to avoid creating aerosols or splashes. Keep the container tightly closed when not in use.[2]

• Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Keep apart from foodstuff containers and incompatible materials.[2]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the victim to fresh air.[2]
Skin Contact	Immediately take off all contaminated clothing. Rinse the skin with water.[2]
Eye Contact	Rinse with pure water for at least 15 minutes.[2]
Ingestion	Rinse mouth with water.[2]

Spill Response:

• Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the spill.[2]

• Ventilate: Ensure adequate ventilation.[2]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[2]

• Clean-up: Use an inert absorbent material, such as sand or earth, to collect the spill. Place the absorbed material into a suitable, closed container for disposal.[2]

• Tools: Use spark-proof tools and explosion-proof equipment during clean-up.[2]

Disposal Plan

Proper disposal of Dilinoleic acid and contaminated materials is essential to prevent environmental contamination and comply with regulations.

Disposal Guidelines

Waste Type	Disposal Procedure
Unused Product	Dispose of as chemical waste in accordance with local, state, and federal regulations. Do not mix with other waste.
Contaminated Materials (e.g., gloves, absorbent)	Place in a suitable, labeled container for hazardous waste disposal.[2]
Empty Containers	Handle as you would the product itself. Do not reuse empty containers.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Dilinoleic acid in a laboratory setting.

Caption: Workflow for the safe handling of Dilinoleic acid.

References

• 1. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]